Ibutilide (fumarate)

Core Science & Biosynthesis

Ibutilide (Fumarate) and its Interaction with Sodium Channels: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Ibutilide (B43762), a Class III antiarrhythmic agent, is clinically utilized for the rapid cardioversion of atrial fibrillation and atrial flutter. Its mechanism of action is unique among drugs in its class, primarily involving the modulation of cardiac ion channels to prolong the action potential duration (APD) and effective refractory period. While the blockade of the rapid component of the delayed rectifier potassium current (IKr) is a recognized action, a significant and distinguishing feature of ibutilide's electrophysiological profile is its effect on the slow, inward sodium current (INa,slow or late INa). This technical guide provides an in-depth exploration of the mechanism of action of ibutilide fumarate (B1241708) on sodium channels, presenting quantitative data, detailed experimental protocols, and visual representations of the underlying molecular interactions and experimental designs.

Introduction

Ibutilide's primary therapeutic effect, the prolongation of the cardiac action potential, is a key factor in its ability to terminate reentrant arrhythmias.[1][2] Unlike typical Class III agents that solely rely on potassium channel blockade, ibutilide exhibits a dual mechanism of action.[3][4] At nanomolar concentrations, it enhances a late inward sodium current, contributing to the delay in repolarization.[2][5][6] This guide will dissect the experimental evidence that elucidates the nuanced interaction of ibutilide with cardiac sodium channels.

Quantitative Analysis of Ibutilide's Effect on Sodium Channels

The following tables summarize the key quantitative data from various studies investigating the effects of ibutilide on sodium currents and related electrophysiological parameters.

Table 1: Ibutilide's Effect on Inward Sodium Current

Parameter	Species/Cell Type	Value	Experimental Conditions	Reference
Kd (Half-maximal effect)	Human Atrial Cells	0.1 - 0.9 nM	Voltage clamp, -10 to +40 mV	[7]
Kd (Late Inward Current)	Guinea Pig Ventricular Cells	1.3 x 10-9 M (at 600 msec)	Voltage clamp, +20 mV step from -80 mV	[6]
Kd (Late Inward Current)	Guinea Pig Ventricular Cells	2.3 x 10-9 M (at 60 msec)	Voltage clamp, +20 mV step from -80 mV	[6]
Inward Current Increase	Human Atrial Cells	-1478 ± 103 pA to -2347 ± 75 pA	10-7 M Ibutilide, at 20 mV	[7]
Late Inward Current Increase	Guinea Pig Ventricular Cells	0.02 ± 0.02 nA to 0.15 ± 0.03 nA	10-8 M Ibutilide, at 600 msec into a +20 mV step	[6]

Table 2: Ibutilide's Effect on Action Potential Duration (APD)

Parameter	Species/Cell Type	Value	Experimental Conditions	Reference
Kd (APD at 70% repolarization)	Human Atrial Cells	0.7 nM	Current clamp	[7]
Kd (APD at 90% repolarization)	Human Atrial Cells	0.23 nM	Current clamp	[7]
APD Increase	Rabbit Right Ventricle	111±8 ms (B15284909) to 130±19 ms	0.1 µM Ibutilide, 200 msec cycle length	[8][9]
APD Increase	Rabbit Right Ventricle	140±14 ms to 192±26 ms	0.1 µM Ibutilide, 400 msec cycle length	[8][9]
APD Increase	Rabbit Right Ventricle	159±22 ms to 217±35 ms	0.1 µM Ibutilide, 800 msec cycle length	[8][9]

Table 3: Ibutilide's Effect on IKr

Parameter	Cell Type	Value	Experimental Conditions	Reference
EC50	Mouse Atrial Tumor (AT-1) Cells	20 nM	Voltage clamp, at +20 mV	[10]

Experimental Protocols

A comprehensive understanding of ibutilide's mechanism of action necessitates a detailed review of the experimental methodologies employed in its study.

Whole-Cell Patch-Clamp Electrophysiology

This technique has been pivotal in characterizing the effects of ibutilide on specific ion currents.

• Cell Preparation: Freshly isolated human atrial myocytes or guinea pig ventricular myocytes are obtained through enzymatic digestion.[6][7] Alternatively, cell lines such as mouse atrial tumor (AT-1) cells are used.[10]

• Recording Conditions: Cells are bathed in a K+-free external solution to isolate inward currents.[6][7] The internal pipette solution contains appropriate ions to maintain cell viability and control the intracellular environment. A holding potential of -40 mV or -80 mV is typically used to inactivate fast sodium channels and allow for the study of late inward currents.[6][7]

• Voltage Protocols: To elicit and measure the slow inward sodium current, depolarizing voltage steps (e.g., to +20 mV) are applied from the holding potential.[6][7] The duration of these steps can be varied to study the time-dependent effects of the drug.

• Data Analysis: The peak and late components of the inward current are measured before and after the application of ibutilide at various concentrations. Dose-response curves are then constructed to determine the Kd or EC50 values.

Action Potential Recording

Microelectrode or patch-clamp techniques in current-clamp mode are used to measure the effect of ibutilide on the cardiac action potential.

• Tissue/Cell Preparation: Isolated perfused rabbit right ventricle preparations or single cardiac myocytes are used.[8][9]

• Stimulation: The preparation is stimulated at various cycle lengths (e.g., 200, 400, and 800 msec) to assess the rate-dependent effects of the drug.[8][9]

• Measurement: The action potential duration at 70% and 90% repolarization (APD70 and APD90) is measured before and after ibutilide administration.

Ion Substitution and Pharmacological Blockade

To confirm the ionic nature of the current enhanced by ibutilide, specific experimental manipulations are performed.

• Sodium Removal: The external sodium is replaced with an impermeant cation (e.g., N-methyl-D-glucamine) to verify that the ibutilide-induced inward current is carried by sodium ions.[6][7]

• Pharmacological Blockers:

  • Tetrodotoxin (TTX) and Lidocaine: These agents are used to block sodium channels to investigate whether the ibutilide-induced effects are mediated by a classic sodium channel-dependent late current.[8][9]

  • Nifedipine (B1678770): This L-type calcium channel blocker is used to test the hypothesis that the slow sodium current may be passing through calcium channels.[7]

Visualizing the Mechanism and Experimental Workflow

The following diagrams, generated using the DOT language, illustrate the proposed mechanism of action and a typical experimental workflow.

Caption: Proposed dual mechanism of action of Ibutilide on cardiac ion channels.

Caption: Workflow for characterizing Ibutilide's effect on sodium channels.

Discussion of Mechanism

The prevailing evidence suggests that ibutilide's effect on sodium channels is a key component of its antiarrhythmic action.[11][12][13] Unlike Class I antiarrhythmic drugs that typically block the fast sodium current, ibutilide enhances the late or slow component of the sodium current.[14][15] This sustained inward current during the plateau phase of the action potential counteracts the repolarizing potassium currents, thereby prolonging the APD.

The exact molecular target for this action remains a subject of investigation. Some studies suggest that ibutilide may modulate the gating of the primary cardiac sodium channel (Nav1.5), causing a subpopulation of channels to remain open for a longer duration. Another intriguing hypothesis is that the ibutilide-induced sodium current may flow through L-type calcium channels, as suggested by the inhibitory effect of nifedipine in some preparations.[7]

It is important to note that some studies in certain animal models have not observed a significant contribution of the late sodium current to ibutilide's APD-prolonging effects, suggesting potential species-specific differences.[8][9] However, in human atrial myocytes, the enhancement of a slow inward sodium current is a prominent effect at clinically relevant concentrations.[7]

Conclusion

Ibutilide fumarate's mechanism of action on sodium channels is a fascinating example of nuanced pharmacology. Its ability to enhance the late inward sodium current, in addition to its IKr blocking properties, distinguishes it from other Class III antiarrhythmic agents. This dual action contributes to its efficacy in terminating atrial arrhythmias. Further research into the precise molecular interactions between ibutilide and the ion channels involved will undoubtedly provide deeper insights into its therapeutic effects and may guide the development of future antiarrhythmic drugs with improved safety and efficacy profiles.

References

• 1. Ibutilide - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. ahajournals.org [ahajournals.org]
• 3. ahajournals.org [ahajournals.org]
• 4. ahajournals.org [ahajournals.org]
• 5. Ibutilide | C20H36N2O3S | CID 60753 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Ibutilide, a new compound with potent class III antiarrhythmic activity, activates a slow inward Na+ current in guinea pig ventricular cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Ionic mechanism of ibutilide in human atrium: evidence for a drug-induced Na+ current through a nifedipine inhibited inward channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Effects of sodium channel blockade on ibutilide induced prolongation of repolarization in the isolated rabbit ventricle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ovid.com [ovid.com]
• 10. Ibutilide, a methanesulfonanilide antiarrhythmic, is a potent blocker of the rapidly activating delayed rectifier K+ current (IKr) in AT-1 cells. Concentration-, time-, voltage-, and use-dependent effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Ibutilide - Wikipedia [en.wikipedia.org]
• 12. Ibutilide Topic Review | Learn the Heart [healio.com]
• 13. selleckchem.com [selleckchem.com]
• 14. Electrophysiology and pharmacology of ibutilide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. The actions of ibutilide and class Ic drugs on the slow sodium channel: new insights regarding individual pharmacologic effects elucidated through combination therapies - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Discovery and Synthesis of Ibutilide Fumarate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ibutilide (B43762), as its fumarate (B1241708) salt, is a potent Class III antiarrhythmic agent utilized for the rapid conversion of atrial fibrillation and atrial flutter to normal sinus rhythm. Marketed under the trade name Corvert®, its discovery and development represent a significant advancement in the management of cardiac arrhythmias. This technical guide provides a comprehensive overview of the discovery, synthesis, mechanism of action, and pharmacokinetic profile of Ibutilide fumarate, with a focus on the detailed experimental procedures and quantitative data relevant to researchers in the field of medicinal chemistry and pharmacology.

Discovery and Development

Ibutilide was developed by Pfizer Inc. and received FDA approval in 1995. It is a methanesulfonamide (B31651) derivative, structurally similar to sotalol, another antiarrhythmic agent. The development of Ibutilide was driven by the need for a rapidly acting intravenous agent to terminate atrial arrhythmias. Clinical trials have demonstrated its efficacy, particularly in patients with atrial flutter.

Synthesis of Ibutilide Fumarate

The synthesis of Ibutilide fumarate can be achieved through a multi-step process, with a common route starting from aniline (B41778). The overall yield for this process is approximately 60%. An alternative novel synthesis starting from 2-pyrrolidinone (B116388) has also been reported with an overall yield of 15%.

Synthetic Pathway Overview

The synthetic route described in Chinese patent CN1733714A involves the following key transformations:

• Sulfonylation of Aniline: Aniline is reacted with methanesulfonyl chloride to yield N-phenylmethanesulfonamide.

• Friedel-Crafts Acylation: The N-phenylmethanesulfonamide undergoes a Friedel-Crafts acylation with succinic anhydride (B1165640) to produce 4-oxo-4-(4-methanesulfonamidophenyl)butyric acid.

• Amide Coupling: The resulting carboxylic acid is coupled with N-ethylheptylamine using a coupling agent like diisopropylcarbodiimide (DIC) to form N-ethyl-N-heptyl-4-oxo-4-(4-methylsulfonylamidophenyl)butyramide.

• Reduction: The keto-amide is then reduced using a strong reducing agent such as lithium aluminum hydride (LiAlH4) to yield Ibutilide.

• Salt Formation: Finally, Ibutilide is reacted with fumaric acid to form the stable Ibutilide fumarate salt.

Caption: Synthetic pathway of Ibutilide Fumarate.

Experimental Protocols

Step 1: Synthesis of N-Phenylmethanesulfonamide

To a solution of aniline in a suitable solvent, methanesulfonyl chloride is added dropwise at a controlled temperature. The reaction mixture is stirred until completion, typically monitored by thin-layer chromatography (TLC). The product, N-phenylmethanesulfonamide, is then isolated by filtration and purified by recrystallization. The reported yield for this step is 95%.[1]

Step 2: Synthesis of 4-Oxo-4-(4-methanesulfonamidophenyl)butyric Acid

N-Phenylmethanesulfonamide and succinic anhydride are subjected to a Friedel-Crafts acylation reaction in the presence of a Lewis acid catalyst, such as aluminum chloride (AlCl3), in an appropriate solvent like dichloromethane.[2] The reaction is typically heated to reflux for an extended period (e.g., 24 hours).[2] After completion, the reaction is quenched, and the product is isolated and purified. This step yields 4-oxo-4-(4-methanesulfonamidophenyl)butyric acid with a reported yield of 98%.[2]

Step 3: Synthesis of N-Ethyl-N-heptyl-4-oxo-4-(4-methylsulfonylamidophenyl)butyramide

The carboxylic acid from the previous step is coupled with N-ethylheptylamine. This amide formation is facilitated by a coupling agent, such as N,N'-diisopropylcarbodiimide (DIC), in a solvent like anhydrous tetrahydrofuran (B95107) (THF).[2] An antioxidant, such as N-hydroxysuccinimide, may be added.[2] The reaction is stirred at room temperature until completion. The crude product is then purified, for instance, by recrystallization from a solvent mixture like ethyl acetate (B1210297) and petroleum ether.

Step 4: Synthesis of Ibutilide

The keto-amide intermediate is reduced to Ibutilide using a powerful reducing agent like lithium aluminum hydride (LiAlH4) in an anhydrous solvent such as THF.[2] The reaction is often carried out under sonication to enhance the reaction rate.[2] Careful quenching of the excess reducing agent is crucial, followed by an aqueous workup to isolate the crude Ibutilide. Purification can be achieved by column chromatography.

Step 5: Synthesis of Ibutilide Fumarate

The purified Ibutilide base is dissolved in a suitable solvent like ethanol (B145695), and a solution of fumaric acid in ethanol is added.[2] The mixture is stirred, and the Ibutilide fumarate salt precipitates. The product is collected by filtration, washed, and dried to yield the final product. This final step has a reported yield of 91.6%.[2]

Quantitative Data

Synthesis Yields

Step	Product	Starting Material(s)	Reagents	Yield (%)
1	N-Phenylmethanesulfonamide	Aniline, Methanesulfonyl Chloride	-	95[1]
2	4-Oxo-4-(4-methanesulfonamidophenyl)butyric Acid	N-Phenylmethanesulfonamide, Succinic Anhydride	AlCl3	98[2]
3	N-Ethyl-N-heptyl-4-oxo-4-(4-methylsulfonylamidophenyl)butyramide	4-Oxo-4-(4-methanesulfonamidophenyl)butyric Acid, N-Ethylheptylamine	DIC, THF	Not explicitly stated
4	Ibutilide	N-Ethyl-N-heptyl-4-oxo-4-(4-methylsulfonylamidophenyl)butyramide	LiAlH4, THF	Not explicitly stated
5	Ibutilide Fumarate	Ibutilide, Fumaric Acid	Ethanol	91.6[2]
Overall	Ibutilide Fumarate	Aniline	-	~60 [2]

Spectroscopic Data

Detailed spectroscopic data is crucial for the characterization of Ibutilide fumarate and its intermediates. While complete datasets are often proprietary, the following provides an overview of expected spectral features.

• ¹H NMR: The proton NMR spectrum of Ibutilide would be complex, showing signals for the aromatic protons, the aliphatic chains of the ethyl and heptyl groups, and the methine proton of the chiral center. A publication on a novel synthesis provides the following ¹H NMR data for an intermediate, 4-(N-ethyl-N-heptylamino)butanoic acid hydrochloride, in CD3OD: δ = 3.02-3.04 (m, 4H, NCH2), 2.40-2.41 (m, 2H, CCH2C), 1.80-1.86 (m, 2H, CCH2C), 1.27-1.31(m, 3H, NCH2CH3).[3]

• ¹³C NMR: The carbon NMR spectrum would show distinct signals for the aromatic carbons, the carbonyl carbon in the intermediate, the aliphatic carbons, and the methyl group of the methanesulfonyl moiety.

• FT-IR: The infrared spectrum would exhibit characteristic absorption bands for the N-H and S=O stretching of the sulfonamide group, C=O stretching of the ketone and amide intermediates, C-N stretching, and aromatic C-H and C=C vibrations.

• Mass Spectrometry (MS): Electrospray ionization mass spectrometry (ESI-MS) would show the protonated molecular ion [M+H]⁺ for Ibutilide. Tandem mass spectrometry (MS/MS) would reveal characteristic fragmentation patterns useful for structural confirmation.

Mechanism of Action

Ibutilide is classified as a "pure" Class III antiarrhythmic agent, though its mechanism is unique.[4] It primarily prolongs the action potential duration (APD) and the effective refractory period in both atrial and ventricular myocardial cells. This is achieved through a dual mechanism of action on cardiac ion channels.[5]

• Activation of the Late Inward Sodium Current (INa-late): Unlike most other Class III agents that primarily block potassium channels, Ibutilide enhances a slow, persistent inward sodium current during the plateau phase (Phase 2) of the cardiac action potential. This sustained inward positive current delays repolarization.

• Inhibition of the Rapidly Activating Delayed Rectifier Potassium Current (IKr): Ibutilide also blocks the rapid component of the delayed rectifier potassium current (IKr), which is responsible for the repolarization phase (Phase 3) of the action potential.[5] This inhibition of potassium efflux further contributes to the prolongation of the APD.

The synergistic effect of enhancing the inward sodium current and inhibiting the outward potassium current leads to a significant prolongation of the cardiac action potential, thereby terminating re-entrant arrhythmias.

Caption: Mechanism of action of Ibutilide on the cardiac action potential.

Pharmacokinetics

Ibutilide is administered intravenously and exhibits linear pharmacokinetics over its therapeutic dose range.

Pharmacokinetic Parameter	Value	Reference
Administration	Intravenous
Elimination Half-life	~6 hours (range 2-12 hours)
Volume of Distribution (Vd)	~11 L/kg
Protein Binding	~40%
Metabolism	Hepatic
Excretion	Primarily renal (as metabolites)

Clinical Efficacy

Ibutilide is effective in the acute termination of atrial fibrillation and atrial flutter. Clinical studies have shown higher efficacy in converting atrial flutter to sinus rhythm compared to atrial fibrillation.[4] The success rate is also higher for arrhythmias of recent onset.[4]

Arrhythmia	Conversion Rate (%)	Reference
Atrial Flutter	48 - 63	[4]
Atrial Fibrillation	25 - 40	[4]

Safety and Adverse Effects

The most significant adverse effect of Ibutilide is the risk of proarrhythmia, specifically torsades de pointes, a form of polymorphic ventricular tachycardia. This is a direct consequence of its mechanism of action, which prolongs the QT interval. Therefore, continuous ECG monitoring is required during and after administration.

Conclusion

Ibutilide fumarate remains an important therapeutic option for the acute management of atrial arrhythmias. Its synthesis, while multi-stepped, is well-established. A thorough understanding of its unique mechanism of action, pharmacokinetic profile, and potential for proarrhythmia is essential for its safe and effective use. This technical guide provides a foundational resource for researchers and clinicians involved in the study and application of this important antiarrhythmic agent.

References

• 1. Electrophysiology and pharmacology of ibutilide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. drugs.com [drugs.com]
• 3. ahajournals.org [ahajournals.org]
• 4. Ibutilide - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Ibutilide | C20H36N2O3S | CID 60753 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Effects of Ibutilide Fumarate on Cardiac Action Potential Duration

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Ibutilide (B43762) is a Class III antiarrhythmic agent utilized for the acute termination of atrial fibrillation and flutter. Its primary electrophysiological effect is the prolongation of the cardiac action potential duration (APD), which it achieves through a dual mechanism of action: the potent blockade of the rapid component of the delayed rectifier potassium current (IKr) and the activation of a slow, late inward sodium current (INa-late).[1][2] This guide provides a comprehensive overview of the molecular and cellular effects of ibutilide on cardiac repolarization, detailed experimental protocols for its study, and quantitative data on its concentration-dependent effects.

Mechanism of Action

Ibutilide's ability to prolong the cardiac action potential and, consequently, the QT interval on an electrocardiogram, stems from its interaction with key ion channels responsible for cardiac repolarization.

Blockade of the Rapid Delayed Rectifier Potassium Current (IKr)

A primary mechanism of ibutilide is the blockade of the IKr current, which is crucial for the repolarization phase (Phase 3) of the cardiac action potential.[3][4] This current is encoded by the hERG (human Ether-a-go-go-Related Gene). By inhibiting IKr, ibutilide reduces the outward flow of potassium ions, thereby delaying repolarization and prolonging the APD.[5] This action is characteristic of Class III antiarrhythmic drugs.[4] The blockade of IKr by ibutilide is potent and has been demonstrated in various in vitro models.[6][7]

Activation of the Slow Inward Sodium Current (INa-late)

Uniquely among many Class III agents, ibutilide also enhances a late, persistent inward sodium current (INa-late).[1][2][8] This current contributes to the plateau phase (Phase 2) of the action potential. By augmenting this inward depolarizing current, ibutilide further delays repolarization and extends the APD.[9] This dual mechanism of action, combining IKr blockade with INa-late activation, results in a pronounced effect on action potential duration.[10]

Signaling Pathway and Electrophysiological Consequence

The following diagram illustrates the signaling pathway of ibutilide's action on cardiac myocytes and its ultimate effect on the action potential duration.

References

• 1. Ibutilide. A review of its pharmacological properties and clinical potential in the acute management of atrial flutter and fibrillation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ibutilide: a new class III antiarrhythmic agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ibutilide - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. ahajournals.org [ahajournals.org]
• 5. Ibutilide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ahajournals.org [ahajournals.org]
• 7. Ibutilide, a methanesulfonanilide antiarrhythmic, is a potent blocker of the rapidly activating delayed rectifier K+ current (IKr) in AT-1 cells. Concentration-, time-, voltage-, and use-dependent effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Ibutilide, a new compound with potent class III antiarrhythmic activity, activates a slow inward Na+ current in guinea pig ventricular cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Electrophysiology and pharmacology of ibutilide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. What is Ibutilide Fumarate used for? [synapse.patsnap.com]

Navigating the Preclinical Journey of Ibutilide: A Deep Dive into its Pharmacokinetics and Metabolism

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide illuminates the preclinical pharmacokinetics and metabolism of Ibutilide (B43762), a potent Class III antiarrhythmic agent. Understanding the absorption, distribution, metabolism, and excretion (ADME) properties of a drug candidate in preclinical models is fundamental to predicting its behavior in humans and ensuring its safety and efficacy. This document provides a consolidated overview of available data, experimental methodologies, and metabolic pathways to support further research and development in the field of cardiac arrhythmia.

Quantitative Pharmacokinetics: A Comparative Overview

The pharmacokinetic profile of Ibutilide has been primarily characterized in canine models, with some data available from rodent and rabbit studies. The following tables summarize the key pharmacokinetic parameters of Ibutilide in various preclinical species.

Table 1: Intravenous Pharmacokinetic Parameters of Ibutilide in Dogs

Dose	Clearance (CL)	Volume of Distribution (Vd)	Half-life (t½)
0.3 mg/kg	5.3 L/h/kg	Large	~6 hours (range 2-12)[1][2]
5 mg/kg	3.7 L/h/kg	Large	~6 hours (range 2-12)[1][2]

Table 2: Oral Pharmacokinetic Parameters of Ibutilide in Dogs

Dose	Oral Bioavailability (F)
0.3 mg/kg	2%
5 mg/kg	84%

Table 3: General Pharmacokinetic Parameters of Ibutilide (Species Not Always Specified)

Parameter	Value
Volume of Distribution (Vd)	~11 L/kg[1][2]
Protein Binding	~40%[2]
Elimination Half-life (t½)	~6 hours (range 2-12)[1][2]

Experimental Protocols: A Methodological Framework

Detailed experimental protocols for preclinical pharmacokinetic studies of Ibutilide are not extensively published. However, based on standard practices and available information, a general methodology can be outlined.

Animal Models

• Dogs: Beagle dogs are a commonly used non-rodent species for cardiovascular and pharmacokinetic studies.

• Rabbits: Rabbit models have been employed to investigate the proarrhythmic potential of Ibutilide.[3]

• Rodents: While specific pharmacokinetic data in rats and mice is sparse in the reviewed literature, the intravenous median lethal dose (LD50) in rats has been determined to be more than 50 mg/kg.[4] Reproductive toxicity studies have also been conducted in rats.[2][4]

Administration and Dosing

• Intravenous (IV) Infusion: For pharmacokinetic studies, Ibutilide is typically administered as a controlled intravenous infusion. A common approach involves a 10-minute infusion.[5]

• Oral Gavage: To assess oral bioavailability, Ibutilide is administered via oral gavage to fasted animals.

Sample Collection

• Blood Sampling: Serial blood samples are collected at predetermined time points post-dose from a suitable vein (e.g., jugular, cephalic). Plasma is separated by centrifugation and stored frozen until analysis.

• Urine and Feces Collection: For excretion studies, animals are housed in metabolic cages to allow for the separate collection of urine and feces over a specified period.

Bioanalytical Method

The concentration of Ibutilide in plasma and other biological matrices is typically determined using a validated high-performance liquid chromatography-tandem mass spectrometry (LC-MS/MS) method. This technique offers high sensitivity and selectivity for quantifying the drug and its metabolites.

Visualizing Key Processes

Experimental Workflow for a Preclinical Pharmacokinetic Study

The following diagram illustrates a typical workflow for conducting a preclinical pharmacokinetic study of Ibutilide.

Preclinical Pharmacokinetic Study Workflow

Metabolic Pathway of Ibutilide

Ibutilide is extensively metabolized in the liver, primarily through oxidation of its heptyl side chain.[4][6][7] The main metabolic pathway involves omega-oxidation followed by sequential beta-oxidation.[4][7] This process generates a number of metabolites, with eight being detected in urine.[4][6][7] Notably, only the omega-hydroxy metabolite has been shown to possess pharmacological activity similar to the parent drug, but its plasma concentrations are less than 10% of Ibutilide.[4][7]

The following diagram provides a simplified representation of the metabolic cascade.

Metabolic Pathway of Ibutilide

Discussion and Conclusion

The preclinical pharmacokinetic profile of Ibutilide is characterized by high clearance, a large volume of distribution, and dose-dependent oral bioavailability in dogs. Metabolism is extensive, occurring primarily via oxidation of the heptyl side chain, leading to the formation of multiple metabolites, of which only one is pharmacologically active at significantly lower concentrations than the parent compound. Elimination occurs through both renal and fecal routes.

While the available data provides a solid foundation for understanding the ADME properties of Ibutilide, a more comprehensive characterization across a wider range of preclinical species, particularly rodents, would be beneficial for interspecies scaling and prediction of human pharmacokinetics. Furthermore, the public availability of detailed experimental protocols from these preclinical studies is limited, highlighting a common challenge in preclinical drug development research.

This technical guide serves as a valuable resource for scientists and researchers, consolidating the current knowledge on the preclinical pharmacokinetics and metabolism of Ibutilide. The provided data and visualizations offer a framework for designing future studies and advancing the development of novel antiarrhythmic therapies.

References

• 1. Ibutilide - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. ahajournals.org [ahajournals.org]
• 3. Electrophysiology and pharmacology of ibutilide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tapermd.com [tapermd.com]
• 5. Ibutilide Increases the Variability and Complexity of Atrial Fibrillation Electrograms: Antiarrhythmic Insights Using Signal Analyses - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ibutilide [chemeurope.com]
• 7. Ibutilide | C20H36N2O3S | CID 60753 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Interaction of Ibutilide (Fumarate) with the Delayed Rectifier Potassium Current (IKr)

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Ibutilide (B43762), a class III antiarrhythmic agent, exerts its primary therapeutic effect by modulating the rapidly activating delayed rectifier potassium current (IKr), which is crucial for cardiac repolarization. This technical guide provides a comprehensive overview of the molecular interactions between ibutilide and the IKr channel, encoded by the human ether-à-go-go-related gene (hERG). By presenting quantitative data, detailed experimental protocols, and mechanistic diagrams, this document serves as a critical resource for professionals engaged in cardiovascular research and drug development. Understanding the nuances of this interaction is paramount for both elucidating the therapeutic mechanisms of ibutilide and mitigating its proarrhythmic risks, such as Torsades de Pointes.

Core Mechanism of Action: IKr Blockade

Ibutilide is a potent blocker of the IKr current.[1] This action prolongs the cardiac action potential duration (APD) and the effective refractory period (ERP) in myocardial cells.[1][2] The primary mechanism of IKr inhibition by ibutilide is consistent with an open channel block .[3][4] This implies that ibutilide binds to the IKr channel when it is in the open conformation. Key characteristics supporting this mechanism include:

• Increased block with depolarization : The inhibitory effect of ibutilide is more pronounced at more positive membrane potentials.[3][4]

• Time-dependent block : Longer depolarizing pulses lead to a greater degree of IKr channel blockade.[3][4]

• Slower deactivation : In the presence of ibutilide, the deactivation of the IKr current is slowed, resulting in a characteristic "crossover" of current traces upon repolarization.[3][4]

• Use-dependent block : Repetitive depolarizing pulses enhance the blocking effect of ibutilide.[3][4]

In addition to its primary action on IKr, ibutilide is also known to activate a slow inward sodium current (INa-late), which further contributes to the prolongation of the action potential.[1][5][6]

Quantitative Data: Ibutilide Potency on IKr (hERG) Channels

The potency of ibutilide in blocking the IKr current has been quantified in various experimental systems. The half-maximal inhibitory concentration (IC50) or half-maximal effective concentration (EC50) values are summarized below.

Cell Type/Expression System	Test Conditions	IC50 / EC50 (nM)	Reference(s)
Mouse Atrial Tumor (AT-1) Cells	1-second pulses to +20 mV	20	[3][4]
Guinea Pig Ventricular Myocytes	Whole-cell patch clamp	2030 ± 740	[7]
Xenopus Oocytes expressing hERG	5 mM extracellular K+, pH 7.4	900 ± 100	[8][9]
Xenopus Oocytes expressing hERG	10 mM extracellular K+, pH 7.4	2000 ± 100	[8][9]
Xenopus Oocytes expressing hERG	5 mM extracellular K+, pH 6.2	31000 ± 16000	[9]

Experimental Protocols

The investigation of ibutilide's interaction with IKr predominantly relies on the whole-cell patch-clamp technique . This method allows for the direct measurement of ion channel currents in isolated cells.

Cell Preparation

• Cell Lines : Commonly used cell lines for studying IKr include mouse atrial tumor (AT-1) cells, which endogenously express a prominent IKr current.[3][4] Alternatively, non-mammalian systems like Xenopus oocytes or mammalian cell lines (e.g., HEK293) are transfected to express the hERG channel.[8][10]

• Primary Cardiomyocytes : Freshly isolated ventricular myocytes from species such as guinea pigs can also be used.[7]

Electrophysiological Recording

• Configuration : The whole-cell configuration of the patch-clamp technique is employed.[7]

• Solutions :

  • Extracellular (Bath) Solution : Typically contains (in mM): NaCl, KCl, CaCl2, MgCl2, HEPES, and glucose. The pH is adjusted to 7.4. To isolate IKr, other currents may be blocked pharmacologically (e.g., L-type Ca2+ channels with nifedipine).[11]

  • Intracellular (Pipette) Solution : Usually contains (in mM): K-gluconate or KCl, MgCl2, EGTA, HEPES, and ATP. The pH is adjusted to 7.2.

• Data Acquisition : Currents are recorded using a patch-clamp amplifier and digitized for analysis.

Voltage-Clamp Protocols

To characterize the effects of ibutilide on IKr, specific voltage-clamp protocols are applied:

• Holding Potential : The cell membrane is held at a negative potential (e.g., -40 mV or -80 mV) where the IKr channels are predominantly closed.[3][9]

• Depolarizing Pulse : A depolarizing voltage step (e.g., to +20 mV or +40 mV) is applied for a specific duration (e.g., 1-5 seconds) to activate the IKr channels.[3][9][12]

• Repolarizing Pulse : The membrane potential is then repolarized to a negative potential (e.g., -40 mV or -50 mV) to record the deactivating "tail" current. The peak amplitude of this tail current is often used to quantify the IKr current.[3][12]

• Drug Application : After recording baseline currents, ibutilide is perfused into the bath solution at various concentrations to determine its effect on the IKr current. Steady-state block is typically achieved before recording "on-drug" data.[3]

Visualizations

Signaling Pathways and Experimental Workflows

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. ahajournals.org [ahajournals.org]
• 4. Ibutilide, a methanesulfonanilide antiarrhythmic, is a potent blocker of the rapidly activating delayed rectifier K+ current (IKr) in AT-1 cells. Concentration-, time-, voltage-, and use-dependent effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. What is Ibutilide Fumarate used for? [synapse.patsnap.com]
• 6. Ibutilide - Wikipedia [en.wikipedia.org]
• 7. Prevailing Effects of Ibutilide on Fast Delayed Rectifier K+ Channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Extracellular acidification and hyperkalemia induce changes in HERG inhibition by ibutilide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. karger.com [karger.com]
• 10. researchgate.net [researchgate.net]
• 11. Separation of the components of the delayed rectifier potassium current using selective blockers of IKr and IKs in guinea-pig isolated ventricular myocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]

An In-depth Technical Guide to the Molecular Targets of Ibutilide (Fumarate) in Ventricular Tissue

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ibutilide (B43762) is a Class III antiarrhythmic agent utilized for the acute cardioversion of atrial fibrillation and flutter. Its efficacy is rooted in a unique dual-action mechanism at the molecular level within ventricular myocytes. This technical guide provides a comprehensive examination of the molecular targets of Ibutilide, detailing its interaction with key ion channels that govern the cardiac action potential. We present a synthesis of quantitative data, in-depth experimental protocols for studying these interactions, and visual representations of the underlying signaling pathways and experimental workflows.

Core Mechanism of Action: A Dual Targeting Strategy

Ibutilide exerts its primary antiarrhythmic effect by prolonging the action potential duration (APD) and the effective refractory period (ERP) in ventricular cardiomyocytes.[1][2] This is achieved through the modulation of two critical ion currents:

• Inhibition of the Rapidly Activating Delayed Rectifier Potassium Current (IKr): Ibutilide is a potent blocker of the IKr current, which is encoded by the human ether-à-go-go-related gene (hERG).[3] This current is crucial for the repolarization phase (Phase 3) of the cardiac action potential. By inhibiting the outward flow of potassium ions, Ibutilide delays repolarization, thereby extending the APD.[1]

• Activation of the Slow Inward Sodium Current (INa-slow): Uniquely among Class III antiarrhythmics, Ibutilide also activates a late, persistent inward sodium current.[4][5] This sustained inward flow of sodium ions during the plateau phase (Phase 2) of the action potential further contributes to the prolongation of the APD.[6]

This combined action on both potassium efflux and sodium influx results in a significant extension of the cardiac refractory period, rendering the ventricular myocardium less susceptible to re-entrant arrhythmias.

Quantitative Analysis of Ibutilide's Molecular Interactions

The following tables summarize the quantitative data on Ibutilide's effects on its primary and secondary molecular targets in ventricular tissue, compiled from various electrophysiological and binding studies.

Table 1: Potency of Ibutilide on the Rapid Delayed Rectifier Potassium Current (IKr)

Species/Cell Type	Experimental Method	IC50 (Concentration for 50% Inhibition)	Reference
Guinea Pig Ventricular Myocytes	Whole-Cell Patch Clamp	2.03 ± 0.74 µM	[7]
Mouse Atrial Tumor (AT-1) Cells	Whole-Cell Patch Clamp	20 nM	[8]

Table 2: Effect of Ibutilide on the Slow Inward Sodium Current (INa-slow)

Species/Cell Type	Experimental Method	Effect	Quantitative Data	Reference
Guinea Pig Ventricular Myocytes	Whole-Cell Patch Clamp	Activation	Prolongs action potential duration	[4]
Human	Clinical Study	Delays inactivation	Attenuated QTc increase with co-administration of Class Ic agents	[6]

Table 3: Selectivity Profile of Ibutilide on Other Ventricular Ion Channels

Ion Channel	Current	Species/Cell Type	Effect	Quantitative Data	Reference
Slow Delayed Rectifier K+ Channel	IKs	Guinea Pig Ventricular Myocytes	Minimal inhibition	Persisted to a greater extent even at 100 µM	[7]
Fast Sodium Channel	INa	Not specified	No significant effect	Not specified	[6]
L-type Calcium Channel	ICaL	Guinea Pig Ventricular Myocytes	Blockade of this channel was part of the experimental setup to isolate IK	Not applicable	[7]

Table 4: Effect of Ibutilide on Ventricular Action Potential Duration (APD)

Species	Concentration	% Increase in APD90	Reference
Human	1 + 1 mg (IV)	QTc interval increased from 442 ± 29 to 471 ± 37 ms (B15284909)	[9]
Human	Dose-ranging study	Mean QTc increase ranging from 51 to 99 ms	[10]

Detailed Experimental Protocols

The characterization of Ibutilide's molecular targets relies on precise experimental methodologies. The following are detailed protocols for two key techniques.

Whole-Cell Patch Clamp Electrophysiology

This technique is the gold standard for studying the effects of a drug on specific ion channels in real-time.

Objective: To measure the effect of Ibutilide on IKr and INa-slow in isolated ventricular myocytes.

Materials:

• Isolated ventricular myocytes

• Patch clamp amplifier and data acquisition system

• Micromanipulator and microscope

• Borosilicate glass capillaries for pipette fabrication

• Perfusion system

• External Solution (in mM): 140 NaCl, 5.4 KCl, 1.8 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose (pH adjusted to 7.4 with NaOH). For isolating INa-slow, specific channel blockers for other currents (e.g., nifedipine (B1678770) for ICaL, and specific K+ channel blockers) would be added.

• Internal (Pipette) Solution (in mM): 120 K-aspartate, 20 KCl, 1 MgCl2, 10 HEPES, 5 EGTA, 5 Mg-ATP (pH adjusted to 7.2 with KOH).

• Ibutilide fumarate (B1241708) stock solution.

Procedure:

• Cell Preparation: Isolate ventricular myocytes from cardiac tissue using enzymatic digestion. Allow cells to stabilize in a holding chamber.

• Pipette Fabrication: Pull borosilicate glass capillaries to create micropipettes with a resistance of 2-5 MΩ when filled with the internal solution.

• Seal Formation: Approach a single myocyte with the micropipette and apply gentle suction to form a high-resistance (>1 GΩ) "gigaseal" between the pipette tip and the cell membrane.

• Whole-Cell Configuration: Apply a brief pulse of negative pressure to rupture the cell membrane under the pipette tip, establishing electrical and diffusive access to the cell's interior.

• Voltage Clamp Protocol:

  • For IKr: Hold the cell at a resting potential of -80 mV. Apply a depolarizing pulse to +20 mV for 500 ms to activate the channels, followed by a repolarizing step to -40 mV to record the characteristic "tail current" of IKr.

  • For INa-slow: Hold the cell at a depolarized potential (e.g., -50 mV) to inactivate fast sodium channels. Apply a depolarizing pulse (e.g., to 0 mV) to elicit the slow inward current.

• Data Acquisition:

  • Record baseline currents in the external solution.

  • Perfuse the cell with increasing concentrations of Ibutilide and record the current at each concentration until a steady-state effect is observed.

  • Perform a washout with the external solution to assess the reversibility of the drug's effect.

• Data Analysis: Measure the peak current amplitude at each Ibutilide concentration. Plot the concentration-response curve and fit it with the Hill equation to determine the IC50 (for inhibition) or EC50 (for activation).

Competitive Radioligand Binding Assay

This assay is used to determine the binding affinity of a drug to its target receptor or ion channel.

Objective: To determine the binding affinity (Ki) of Ibutilide for the hERG (IKr) channel.

Materials:

• Cell membranes expressing the hERG channel (e.g., from HEK293 cells)

• Radioligand specific for the hERG channel (e.g., [3H]-dofetilide)

• Unlabeled Ibutilide fumarate

• Assay buffer (e.g., 50 mM Tris-HCl, 10 mM KCl, 1 mM MgCl2, pH 7.4)

• Glass fiber filters

• Scintillation counter

Procedure:

• Membrane Preparation: Homogenize cells expressing the hERG channel and isolate the membrane fraction by centrifugation.

• Assay Setup: In a 96-well plate, add the cell membranes, a fixed concentration of the radioligand, and varying concentrations of unlabeled Ibutilide.

• Incubation: Incubate the plate at room temperature for a sufficient time to reach binding equilibrium (e.g., 60 minutes).

• Filtration: Rapidly filter the contents of each well through a glass fiber filter to separate the bound radioligand from the free radioligand.

• Washing: Wash the filters with ice-cold assay buffer to remove any non-specifically bound radioligand.

• Quantification: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis: The amount of bound radioligand will decrease as the concentration of unlabeled Ibutilide increases. Plot the percentage of specific binding against the concentration of Ibutilide. The IC50 is determined from this curve, and the Ki is calculated using the Cheng-Prusoff equation.

Visualization of Pathways and Workflows

Signaling Pathway of Ibutilide's Action

Caption: Molecular mechanism of Ibutilide in ventricular myocytes.

Experimental Workflow for Whole-Cell Patch Clamp

Caption: Workflow for a whole-cell patch-clamp experiment.

Logical Relationship of Ibutilide's Effects

Caption: Logical flow of Ibutilide's antiarrhythmic action.

Conclusion

Ibutilide's unique dual-action mechanism, involving the potent blockade of the IKr current and the activation of the INa-slow current, distinguishes it among Class III antiarrhythmic agents. This comprehensive guide has provided a detailed overview of its molecular targets in ventricular tissue, supported by quantitative data and established experimental protocols. The provided visualizations of the signaling pathways and experimental workflows offer a clear framework for understanding and further investigating the electrophysiological properties of Ibutilide. A thorough understanding of these molecular interactions is paramount for the safe and effective clinical application of Ibutilide and for the development of future antiarrhythmic therapies.

References

• 1. Whole Cell Patch Clamp Protocol [protocols.io]
• 2. Ibutilide - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Ibutilide--recent molecular insights and accumulating evidence for use in atrial flutter and fibrillation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Electrophysiology and pharmacology of ibutilide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Ibutilide: a new class III antiarrhythmic agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The actions of ibutilide and class Ic drugs on the slow sodium channel: new insights regarding individual pharmacologic effects elucidated through combination therapies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Prevailing Effects of Ibutilide on Fast Delayed Rectifier K+ Channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Ibutilide, a methanesulfonanilide antiarrhythmic, is a potent blocker of the rapidly activating delayed rectifier K+ current (IKr) in AT-1 cells. Concentration-, time-, voltage-, and use-dependent effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Ibutilide and novel indexes of ventricular repolarization in persistent atrial fibrillation patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Acute hemodynamic effects of intravenous ibutilide in patients with or without reduced left ventricular function - PubMed [pubmed.ncbi.nlm.nih.gov]

Ibutilide (Fumarate) for the Investigation of Atrial Fibrillation Mechanisms: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ibutilide (B43762), a class III antiarrhythmic agent, serves as a critical pharmacological tool for researchers investigating the electrophysiological mechanisms underpinning atrial fibrillation (AF).[1][2][3] Its unique dual mechanism of action—blocking the rapid component of the delayed rectifier potassium current (IKr) and activating a slow inward sodium current (INa-slow)—provides a valuable instrument for dissecting the ionic basis of atrial arrhythmogenesis and the principles of pharmacological cardioversion.[1][3][4][5] This technical guide offers an in-depth overview of ibutilide's properties, methodologies for its use in preclinical research, and a summary of key quantitative data to support the design and interpretation of studies aimed at elucidating the complex pathophysiology of atrial fibrillation.

Mechanism of Action

Ibutilide's primary antiarrhythmic effect is the prolongation of the action potential duration (APD) and, consequently, the effective refractory period (ERP) in atrial and ventricular myocytes.[2][3] This is achieved through a distinct combination of effects on two key ion currents:

• Inhibition of the Rapid Delayed Rectifier Potassium Current (IKr): Ibutilide is a potent blocker of the IKr current, which is crucial for phase 3 repolarization of the cardiac action potential.[2][6][7] By inhibiting this outward potassium current, repolarization is delayed, leading to a longer APD.[2]

• Activation of the Slow Inward Sodium Current (INa-slow): Uniquely among class III agents, ibutilide also enhances a late, slow inward sodium current.[3][4][5] This sustained inward current during the plateau phase of the action potential further contributes to the prolongation of the APD.[5]

This dual action makes ibutilide a subject of significant interest in AF research, as it allows for the study of how modulation of both repolarizing and depolarizing currents can terminate re-entrant arrhythmias characteristic of atrial fibrillation.

Data Presentation: Quantitative Effects of Ibutilide

The following tables summarize key quantitative data on the efficacy and electrophysiological effects of ibutilide from clinical and preclinical studies.

Table 1: Clinical Efficacy of Intravenous Ibutilide in the Conversion of Atrial Fibrillation and Atrial Flutter

Study Population	Arrhythmia	Ibutilide Dose	Conversion Rate (%)	Mean Time to Conversion (minutes)	Placebo/Comparator Conversion Rate (%)	Reference
200 patients with AF or AFl	AF/AFl	0.010 mg/kg	33	19	3 (Placebo)	[8]
200 patients with AF or AFl	AF/AFl	0.015 mg/kg	45	19	3 (Placebo)	[8]
200 patients with AF or AFl	AF/AFl	0.025 mg/kg	46	19	3 (Placebo)	[8]
266 patients with AF or AFl	AF	1.0 mg followed by 0.5 mg or 1.0 mg	31	27	2 (Placebo)	[9]
266 patients with AF or AFl	AFl	1.0 mg followed by 0.5 mg or 1.0 mg	63	27	2 (Placebo)	[9]
300 post-cardiac surgery patients	AF/AFl	1.0 mg	57	≤ 30	Not specified	[3]
54 patients in general cardiology practice	AF	0.4–2.0 mg	70.6	68.8	Not applicable	[10]
54 patients in general cardiology practice	AFl	0.4–2.0 mg	75	68.8	Not applicable	[10]
120 patients in India	AF	Up to two 1.0 mg doses	75	35.12	Not applicable	[11]
120 patients in India	AFl	Up to two 1.0 mg doses	33	35.12	Not applicable	[11]

Table 2: Electrophysiological Effects of Ibutilide

Parameter	Species/Model	Ibutilide Concentration/Dose	Change from Baseline	Reference
IKr EC50	Mouse atrial tumor (AT-1) cells	20 nmol/L	50% inhibition	[6][7]
Atrial Monophasic Action Potential Duration (MAPD)	Human (Atrial Flutter)	Not specified	+30%	[12]
Atrial Flutter Cycle Length (CL)	Human (Atrial Flutter)	Not specified	+16%	[12]
Atrial Monophasic Action Potential Duration (MAPD)	Human (Atrial Fibrillation)	Not specified	+52%	[12]
Atrial Fibrillation Cycle Length (CL)	Human (Atrial Fibrillation)	Not specified	+48%	[12]
Antegrade AV Node ERP	Human (with accessory pathway)	Not specified	252±60 ms (B15284909) to 303±70 ms	[13]
Antegrade Accessory Pathway ERP	Human (with accessory pathway)	Not specified	275±40 ms to 320±60 ms	[13]
QTc Interval	Human	0.4–2.0 mg	Mean increase of 47.1 ms in converters	[10]
Dominant Frequency in AF	Human	Not specified	Decrease from 5.45 Hz to 4.02 Hz	[14]

Experimental Protocols

Patch-Clamp Electrophysiology for IKr Inhibition

This protocol is adapted from studies on AT-1 cells, a model system for studying IKr.[6][7]

a. Cell Preparation:

• Culture mouse atrial tumor myocytes (AT-1 cells) for 7-14 days.

• Disaggregate cells using a brief trypsinization procedure and store in culture medium at room temperature for use within 48 hours.

b. Electrophysiological Recording:

• Use the whole-cell configuration of the patch-clamp technique.

• External Solution (in mM): Standard Tyrode's solution containing appropriate blockers for other currents (e.g., Na+ and Ca2+ channel blockers if focusing solely on K+ currents).

• Internal (Pipette) Solution (in mM): A potassium-based solution, for example: 120 KCl, 1 MgCl2, 10 HEPES, 10 EGTA, 5 MgATP, adjusted to pH 7.2 with KOH.

c. Voltage-Clamp Protocol:

• Set the holding potential to -40 mV to inactivate fast Na+ and T-type Ca2+ channels.[6]

• To elicit IKr, apply depolarizing pulses from the holding potential to a range of test potentials (e.g., -40 mV to +50 mV in 10 mV steps) for a duration of 1-5 seconds.[6]

• Record the deactivating tail currents upon repolarization to a negative potential (e.g., -40 mV).[6]

• The amplitude of the tail current is measured from its peak to the steady-state level at the holding potential.[6]

d. Ibutilide Application and Data Analysis:

• Prepare a stock solution of ibutilide fumarate (B1241708) in an appropriate solvent (e.g., water or DMSO) and dilute to the final desired concentrations in the external solution.

• Apply ibutilide via a perfusion system, monitoring the current until a steady-state effect is achieved.

• To determine the EC50, apply a range of ibutilide concentrations and fit the concentration-response data to a Hill equation.

• Analyze the voltage- and time-dependence of the block by comparing current amplitudes and kinetics before and after drug application at various potentials and pulse durations.[6][7]

In Vivo Canine Model of Atrial Fibrillation

This protocol describes a method for inducing sustained AF in a canine model to test the efficacy of ibutilide.[15][16][17]

a. Animal Preparation:

• Anesthetize mongrel dogs using an appropriate anesthetic regimen (e.g., morphine-chloralose to maintain autonomic control).[15]

• Introduce catheters for drug administration, blood pressure monitoring, and intracardiac recordings.

b. Induction of Atrial Fibrillation:

• Rapid Atrial Pacing: Pace the right atrium at a high frequency (e.g., 40 Hz) for a sustained period (e.g., 20 minutes).[15]

• Autonomic Modulation: Infuse phenylephrine (B352888) (e.g., 2 μg/kg/min) to increase systemic arterial pressure, which can enhance vagal tone and promote the sustainability of AF.[15][17]

• AF is considered sustained if it persists for a predefined duration (e.g., >30-40 minutes) after cessation of pacing.[15][16]

c. Ibutilide Administration and Monitoring:

• Once sustained AF is established, administer ibutilide intravenously as a bolus followed by an infusion (e.g., 0.075 mg/kg bolus followed by a 0.075 mg/kg infusion over 1 hour).[16]

• Continuously monitor the surface ECG and intracardiac electrograms to detect conversion to sinus rhythm.

• Record the time to conversion and the total dose of ibutilide administered.

d. Data Analysis:

• Compare the conversion rates and times to conversion between the ibutilide-treated group and a placebo (saline) control group.

• Analyze changes in atrial fibrillation cycle length and other electrophysiological parameters before and after drug administration.

In Vitro Cardiomyocyte Apoptosis and Stress Pathway Analysis

This protocol outlines a method to study the effects of ibutilide on cellular stress pathways in cultured cardiomyocytes.

a. Cardiomyocyte Culture:

• Isolate ventricular myocytes from neonatal rats using enzymatic digestion.[9][18][19]

• Plate the isolated cardiomyocytes and culture them in an appropriate medium until they form a confluent, beating monolayer.[18]

b. Experimental Treatment:

• Induce cellular stress using an agent like hydrogen peroxide (H2O2).

• In parallel experiments, pre-treat cells with ibutilide for a specified duration (e.g., 12 hours) before inducing stress.

• Include control groups (untreated and vehicle-treated).

c. Western Blot Analysis for Stress Proteins:

• Lyse the cells and collect the protein extracts.

• Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

• Probe the membrane with primary antibodies against endoplasmic reticulum stress markers (e.g., GRP78, CHOP) and mitochondrial stress/apoptosis markers (e.g., Bax, Bcl-2, cleaved caspases).

• Use appropriate secondary antibodies and a chemiluminescent substrate for detection.

• Quantify band intensities and normalize to a loading control (e.g., GAPDH or β-actin).

d. Calcium Imaging:

• Load cultured cardiomyocytes with a calcium-sensitive fluorescent dye such as Fura-2 AM.[20][21][22]

• Wash the cells to remove excess dye and allow for de-esterification.[20][21]

• Mount the cells on a fluorescence microscope equipped for ratiometric imaging (excitation at 340 nm and 380 nm, emission at ~510 nm).

• Record baseline calcium transients and then perfuse with ibutilide to observe its effects on intracellular calcium dynamics.

• Analyze changes in the amplitude, duration, and decay kinetics of the calcium transients.

Visualizations: Signaling Pathways and Experimental Workflows

Signaling Pathway of Ibutilide's Action on Cardiomyocytes

Caption: Mechanism of action of Ibutilide on cardiac ion channels.

Experimental Workflow for Preclinical Evaluation of Ibutilide

Caption: Preclinical workflow for evaluating Ibutilide in an AF model.

Conclusion

Ibutilide fumarate is an invaluable pharmacological agent for probing the mechanisms of atrial fibrillation. Its well-characterized effects on key cardiac ion currents provide a solid foundation for investigating the electrophysiological substrate of AF and for exploring novel antiarrhythmic strategies. The detailed protocols and quantitative data presented in this guide are intended to equip researchers with the necessary information to design rigorous and informative preclinical studies, ultimately contributing to a deeper understanding and improved treatment of atrial fibrillation. The potential for proarrhythmia, specifically torsades de pointes, necessitates careful monitoring in clinical use and consideration in the design of preclinical safety studies.[3][4][10]

References

• 1. Ibutilide--recent molecular insights and accumulating evidence for use in atrial flutter and fibrillation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ibutilide - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Ibutilide. A review of its pharmacological properties and clinical potential in the acute management of atrial flutter and fibrillation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Electrophysiology and pharmacology of ibutilide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Ibutilide, a new compound with potent class III antiarrhythmic activity, activates a slow inward Na+ current in guinea pig ventricular cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ahajournals.org [ahajournals.org]
• 7. Ibutilide, a methanesulfonanilide antiarrhythmic, is a potent blocker of the rapidly activating delayed rectifier K+ current (IKr) in AT-1 cells. Concentration-, time-, voltage-, and use-dependent effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Efficacy of intravenous ibutilide for rapid termination of atrial fibrillation and atrial flutter: a dose-response study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Isolation, culture, and immunostaining of neonatal rat ventricular myocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Ibutilide: Efficacy and safety in atrial fibrillation and atrial flutter in a general cardiology practice - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Clinical Efficacy and Safety of Ibutilide in Cardioversion of Atrial Fibrillation or Flutter in Indian Patients: A Multicenter Study - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ahajournals.org [ahajournals.org]
• 13. researchgate.net [researchgate.net]
• 14. Ibutilide Increases the Variability and Complexity of Atrial Fibrillation Electrograms: Antiarrhythmic Insights Using Signal Analyses - PMC [pmc.ncbi.nlm.nih.gov]
• 15. A Canine Model of Sustained Atrial Fibrillation Induced by Rapid Atrial Pacing and Phenylephrine - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Effect of ibutilide, a new class III agent, on sustained atrial fibrillation in a canine model of acute ischemia and myocardial dysfunction induced by microembolization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. An Optimized Protocol for Culture of Cardiomyocyte from Neonatal Rat - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Isolation, culture, and immunostaining of neonatal rat ventricular myocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 20. ionoptix.com [ionoptix.com]
• 21. ionoptix.com [ionoptix.com]
• 22. Fura-2 fluorescent technique for the assessment of Ca2+ homeostasis in cardiomyocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Early-Stage Research on the Antiarrhythmic Properties of Ibutilide (Fumarate)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ibutilide, a methanesulfonamide (B31651) derivative, is a class III antiarrhythmic agent utilized for the acute termination of atrial fibrillation and atrial flutter.[1][2] Approved by the FDA in 1995, its early-stage research was pivotal in elucidating a then-unique mechanism of action that distinguished it from other class III agents.[1] This technical guide provides a comprehensive overview of the foundational preclinical and clinical research that characterized the antiarrhythmic properties of Ibutilide, with a focus on its electrophysiological effects, mechanism of action, and early clinical efficacy.

Mechanism of Action

Ibutilide exerts its antiarrhythmic effect by prolonging the cardiac action potential duration (APD), which in turn increases the effective refractory period (ERP) in both atrial and ventricular myocytes.[2][3] This is achieved through a dual-action mechanism on cardiac ion channels:

• Inhibition of the Rapid Component of the Delayed Rectifier Potassium Current (IKr): Like other class III antiarrhythmic drugs, Ibutilide blocks the IKr potassium channel.[1][4] This channel is crucial for the repolarization phase of the cardiac action potential. By inhibiting IKr, Ibutilide delays repolarization, thereby prolonging the APD.[5]

• Activation of a Slow Inward Sodium Current (INa-slow): Uniquely among class III agents, Ibutilide also activates a slow, persistent inward sodium current.[2][3][6] This inward current further contributes to the prolongation of the action potential plateau, enhancing its primary antiarrhythmic effect.

This dual mechanism results in a significant prolongation of the QT interval on an electrocardiogram (ECG), a hallmark of class III antiarrhythmic agents.[6] However, this QT prolongation also carries a risk of proarrhythmia, most notably Torsades de Pointes.[2]

Signaling Pathway and Electrophysiological Effects

The following diagram illustrates the primary signaling pathway through which Ibutilide exerts its effects on cardiac myocytes.

Caption: Mechanism of action of Ibutilide on cardiac ion channels.

Quantitative Data from Early-Stage Research

The following tables summarize key quantitative findings from early preclinical and clinical studies of Ibutilide.

Table 1: Electrophysiological Effects of Ibutilide in Preclinical Models

Parameter	Species/Cell Type	Concentration/Dose	Effect	Reference
Action Potential Duration	Guinea Pig Ventricular Cells	10-9 M	Dose-dependent increase	[7]
Late Inward Current	Guinea Pig Ventricular Cells	10-8 M	Increased from 0.02 to 0.15 nA	[7]
IKr Block (EC50)	Mouse Atrial Tumor Myocytes (AT-1)	20 nmol/L	Potent blockade	[8]
Atrial Effective Refractory Period (AERP)	Canine Model	0.25 - 1.0 mg/kg (oral)	Significant increase	[9]

Table 2: Clinical Efficacy of Intravenous Ibutilide in Terminating Atrial Arrhythmias

Arrhythmia Type	Study Population	Ibutilide Dose	Conversion Rate	Mean Time to Conversion	Reference
Atrial Fibrillation/Flutter	439 patients	0.01 - 0.025 mg/kg or 1-2 mg	33 - 49%	< 30 minutes	[7]
Atrial Fibrillation/Flutter (post-cardiac surgery)	300 patients	2 mg	57%	< 30 minutes	[7]
Atrial Fibrillation/Flutter	266 patients	1.0 mg followed by 0.5 or 1.0 mg	47%	27 minutes	[10]
Atrial Flutter	40 patients	1 mg, repeated once	90%	11 minutes	[11]
Atrial Fibrillation	133 patients	Up to two 1.0 mg infusions	31%	Not specified	[10]
Atrial Flutter	133 patients	Up to two 1.0 mg infusions	63%	Not specified	[10]

Table 3: Comparative Efficacy of Ibutilide

Comparator	Arrhythmia Type	Ibutilide Conversion Rate	Comparator Conversion Rate	Reference
Procainamide	Atrial Fibrillation/Flutter	Significantly more effective	Not specified	[7]
Racemic Sotalol	Atrial Fibrillation/Flutter	Significantly more effective	Not specified	[7]
Propafenone	Atrial Flutter	90%	30%	[11]

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of scientific findings. Below are summaries of key experimental protocols used in the early-stage research of Ibutilide.

Whole-Cell Patch Clamp for Ion Channel Characterization

This technique was fundamental in elucidating Ibutilide's dual mechanism of action.

Objective: To measure the effects of Ibutilide on specific ion currents (e.g., IKr and INa-slow) in isolated cardiac myocytes.

General Protocol:

• Cell Isolation: Cardiomyocytes are enzymatically isolated from cardiac tissue (e.g., guinea pig ventricle, human atrium).[7][10]

• Pipette Preparation: Borosilicate glass micropipettes with a tip resistance of 3-5 MΩ are filled with an intracellular solution typically containing (in mM): 135 KCl, 10 HEPES, 5 EGTA, and 2 Mg-ATP, with pH adjusted to 7.2.

• External Solution: The isolated cells are perfused with an external solution containing (in mM): 135 NaCl, 5.4 KCl, 1.8 CaCl2, 1 MgCl2, 10 HEPES, and 10 glucose, with pH adjusted to 7.4. To isolate specific currents, channel blockers (e.g., nifedipine (B1678770) to block L-type Ca2+ channels) are added.[10]

• Seal Formation and Whole-Cell Configuration: A high-resistance "giga-seal" is formed between the micropipette and the cell membrane. The membrane patch is then ruptured by gentle suction to achieve the whole-cell configuration, allowing for control of the membrane potential and measurement of whole-cell currents.

• Voltage-Clamp Protocol: A specific voltage-clamp protocol is applied to elicit the ion current of interest. For example, to measure IKr, a depolarizing pulse is applied, followed by a repolarizing step to measure the tail current.[8]

• Data Acquisition and Analysis: Currents are recorded before and after the application of Ibutilide at various concentrations to determine its effects (e.g., inhibition, activation, EC50).

Caption: A simplified workflow for a whole-cell patch-clamp experiment.

In Vivo Canine Model of Atrial Fibrillation/Flutter

Animal models were essential for evaluating the in vivo efficacy and electrophysiological effects of Ibutilide.

Objective: To induce and terminate atrial fibrillation or flutter in a canine model to assess the antiarrhythmic potential of Ibutilide.

General Protocol:

• Animal Preparation: Mongrel dogs are anesthetized, and catheters are inserted for drug administration, blood pressure monitoring, and intracardiac recordings.[9][12]

• Induction of Arrhythmia: Atrial fibrillation or flutter is induced by rapid atrial pacing.[9] In some models, this is combined with interventions to increase arrhythmogenicity, such as creating a sterile pericarditis or administering agents to alter autonomic tone.

• Electrophysiological Measurements: Baseline electrophysiological parameters, including atrial effective refractory period (AERP), are measured using programmed electrical stimulation.

• Drug Administration: Ibutilide or placebo is administered intravenously or orally.[9]

• Post-Drug Assessment: The ability to induce and sustain the arrhythmia is re-evaluated. Changes in electrophysiological parameters (e.g., AERP) and the rate of spontaneous conversion to sinus rhythm are recorded.

Rabbit Model of Proarrhythmia

Given the QT-prolonging effects of Ibutilide, assessing its proarrhythmic potential was a critical safety evaluation.

Objective: To evaluate the potential of Ibutilide to induce Torsades de Pointes in a rabbit model.

General Protocol:

• Model Induction: A proarrhythmic state is often induced in rabbits, for example, by creating an atrioventricular block and administering an alpha-1 adrenergic agonist to induce early afterdepolarizations (EADs).[6]

• Drug Administration: Ibutilide is infused at various concentrations.

• ECG and Monophasic Action Potential Monitoring: Continuous ECG and monophasic action potential recordings are used to monitor for QT prolongation, the development of EADs, and the occurrence of polymorphic ventricular tachycardia (Torsades de Pointes).

• Comparative Analysis: The proarrhythmic effects of Ibutilide are often compared to other known proarrhythmic and non-proarrhythmic drugs.[6]

Conclusion

The early-stage research on Ibutilide fumarate (B1241708) was instrumental in defining its role as a potent and rapid-acting antiarrhythmic agent for atrial fibrillation and flutter. Through a combination of in vitro electrophysiological studies and in vivo animal models, its unique dual mechanism of IKr blockade and slow inward sodium current activation was elucidated. Clinical trials confirmed its efficacy, particularly in the acute termination of atrial flutter. This foundational body of work not only established Ibutilide as a valuable therapeutic option but also advanced the understanding of the ionic mechanisms underlying cardiac arrhythmias and the principles of pharmacologic cardioversion. The detailed experimental protocols and quantitative data generated during this period continue to be a valuable reference for researchers in the field of cardiac electrophysiology and drug development.

References

• 1. Development and Validation of Fluorescence-Based and Automated Patch Clamp–Based Functional Assays for the Inward Rectifier Potassium Channel Kir4.1 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification of two preclinical canine models of atrial fibrillation to facilitate drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Novel method for action potential measurements from intact cardiac monolayers with multiwell microelectrode array technology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Transgenic Rabbit Models in Proarrhythmia Research - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Whole-cell patch-clamp recording and parameters - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Canine Model of Sustained Atrial Fibrillation Induced by Rapid Atrial Pacing and Phenylephrine - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Transgenic rabbit models to investigate the cardiac ion channel disease long QT syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A Rabbit Langendorff Heart Proarrhythmia Model: Predictive Value for Clinical Identification of Torsades de Pointes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ahajournals.org [ahajournals.org]
• 10. Whole-cell patch-clamp recordings [bio-protocol.org]
• 11. Whole Cell Patch Clamp Protocol [protocols.io]
• 12. acroscell.creative-bioarray.com [acroscell.creative-bioarray.com]

Ibutilide Fumarate: A Deep Dive into its Role in Cardiac Repolarization

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction

Ibutilide (B43762) fumarate (B1241708) is a potent Class III antiarrhythmic agent utilized for the rapid conversion of atrial fibrillation and atrial flutter to sinus rhythm.[1][2] Its efficacy is rooted in its unique mechanism of action that prolongs the cardiac action potential duration (APD) and effective refractory period (ERP), thereby terminating re-entrant arrhythmias. This technical guide provides a comprehensive overview of the electrophysiological properties of ibutilide, with a focus on its molecular interactions with cardiac ion channels, supported by quantitative data, detailed experimental protocols, and visual representations of its signaling pathways and experimental workflows.

Core Mechanism of Action: A Dual Approach to Repolarization Delay

Ibutilide's primary antiarrhythmic effect is the prolongation of the cardiac action potential. This is achieved through a distinct dual mechanism involving the modulation of two key ion currents:

• Inhibition of the Rapidly Activating Delayed Rectifier Potassium Current (IKr): Ibutilide is a potent blocker of the IKr current, which is encoded by the human ether-à-go-go-related gene (hERG).[3][4] This current is crucial for the repolarization phase (Phase 3) of the cardiac action potential. By inhibiting the outward flow of potassium ions, ibutilide delays repolarization, thus extending the APD.[2]

• Activation of the Slow Inward Sodium Current (INa-late): Uniquely among Class III agents, ibutilide also activates a late, persistent inward sodium current.[5][6] This sustained inward current during the plateau phase (Phase 2) of the action potential further contributes to the prolongation of the APD.[7]

This combined action on both potassium efflux and sodium influx results in a significant extension of the cardiac refractory period, making the myocardial tissue less susceptible to the high-frequency re-entrant circuits that sustain atrial fibrillation and flutter.

Quantitative Data

The following tables summarize the quantitative data on ibutilide's efficacy, electrophysiological effects, and its interaction with cardiac ion channels.

Table 1: Clinical Efficacy in Cardioversion

Arrhythmia	Patient Population	Dosing Regimen	Conversion Rate	Study
Atrial Fibrillation	N/A	1 mg IV over 10 min (repeated if necessary)	31%	[8]
Atrial Flutter	N/A	1 mg IV over 10 min (repeated if necessary)	63%	[8]
Atrial Fibrillation	Duration < 96 hours	0.4-2.0 mg IV	81%	[9]
Atrial Fibrillation	Duration > 96 hours	0.4-2.0 mg IV	17%	[9]
Atrial Fibrillation	Post-cardiac surgery	1 mg IV	44%	[10]
Atrial Flutter	Post-cardiac surgery	1 mg IV	N/A	[10]
Atrial Fibrillation or Flutter	N/A	0.010 mg/kg IV	33%	[8]
Atrial Fibrillation or Flutter	N/A	0.015 mg/kg IV	45%	[8]
Atrial Fibrillation or Flutter	N/A	0.025 mg/kg IV	46%	[8]

Table 2: Electrophysiological Effects

Parameter	Tissue/Model	Effect	Magnitude of Change	Study
Antegrade AV Node ERP	Human	Prolongation	252±60 ms (B15284909) to 303±70 ms	[1]
Antegrade Accessory Pathway ERP	Human	Prolongation	275±40 ms to 320±60 ms	[1]
Atrial Monophasic APD	Human (Atrial Fibrillation)	Prolongation	52% increase	[11]
Atrial Monophasic APD	Human (Atrial Flutter)	Prolongation	30% increase	[11]
QTc Interval	Human	Prolongation	Mean change of 47.1 ms	[9]
Ventricular ERP	Dog	Prolongation	23.4% increase	[7]

Table 3: Ion Channel Activity (IC50)

Ion Channel	Current	Cell Line/Model	IC50	Study
hERG	IKr	AT-1 cells	20 nM	[12]
hERG	IKr	Guinea pig ventricular myocytes	2.03 ± 0.74 µM	[1]

Experimental Protocols

Whole-Cell Patch Clamp for IKr (hERG) Inhibition

Objective: To determine the potency and kinetics of ibutilide's block of the IKr current.

Methodology:

• Cell Preparation: Human embryonic kidney (HEK293) cells stably expressing the hERG channel are cultured under standard conditions. Prior to the experiment, cells are dissociated and plated onto glass coverslips.

• Electrophysiological Recording:

  • The whole-cell configuration of the patch-clamp technique is used.[1]

  • Borosilicate glass microelectrodes with a resistance of 2-5 MΩ are filled with an internal solution typically containing (in mM): 130 KCl, 1 MgCl2, 5 EGTA, 10 HEPES, and 5 ATP-Mg, with pH adjusted to 7.2 with KOH.

  • The external solution typically contains (in mM): 137 NaCl, 4 KCl, 1.8 CaCl2, 1 MgCl2, 10 HEPES, and 10 glucose, with pH adjusted to 7.4 with NaOH.

• Voltage Protocol:

  • Cells are held at a holding potential of -80 mV.

  • To elicit IKr, a depolarizing pulse to +20 mV for 1-2 seconds is applied.

  • The membrane is then repolarized to -50 mV to record the characteristic tail current, which is a measure of the IKr channels that opened during the depolarization.[4]

• Drug Application:

  • A baseline recording of IKr is established.

  • Ibutilide is then perfused at increasing concentrations.

  • The steady-state block at each concentration is measured.

• Data Analysis:

  • The peak tail current amplitude is measured before and after drug application.

  • A concentration-response curve is generated, and the IC50 value is calculated by fitting the data to the Hill equation.

Clinical Trial for Efficacy in Atrial Fibrillation Cardioversion

Objective: To evaluate the efficacy and safety of intravenous ibutilide for the pharmacological conversion of atrial fibrillation.

Methodology:

• Patient Selection:

  • Inclusion criteria typically include adults with recent-onset atrial fibrillation (e.g., duration of 3 hours to 90 days).[8]

  • Exclusion criteria often include patients with a prolonged QT interval at baseline, uncorrected electrolyte abnormalities (hypokalemia, hypomagnesemia), severe left ventricular dysfunction, and concomitant use of other QT-prolonging drugs.

• Study Design: A randomized, double-blind, placebo-controlled, dose-ranging design is often employed.[8]

• Intervention:

  • Patients are randomized to receive either placebo or one of several doses of ibutilide (e.g., 0.005, 0.010, 0.015, or 0.025 mg/kg) administered as a 10-minute intravenous infusion.[8]

  • In some protocols, a second infusion may be administered if the arrhythmia persists after a 10-minute observation period.

• Efficacy Endpoint: The primary efficacy endpoint is the conversion of atrial fibrillation to sinus rhythm within a specified timeframe (e.g., 90 minutes) after the start of the infusion.

• Safety Monitoring:

  • Continuous electrocardiographic (ECG) monitoring is performed throughout the infusion and for a specified period afterward (e.g., at least 4 hours) to monitor for proarrhythmic events, particularly Torsades de Pointes.

  • Vital signs and adverse events are closely monitored.

• Data Analysis: The percentage of patients in each treatment group who successfully convert to sinus rhythm is calculated and compared using appropriate statistical methods (e.g., chi-square test). The time to conversion is also analyzed.

Visualizations

Signaling Pathway

Caption: Mechanism of action of ibutilide on cardiac ion channels.

Experimental Workflow: Preclinical Patch-Clamp Analysis

Caption: Workflow for preclinical evaluation of ibutilide using patch-clamp.

Experimental Workflow: Clinical Trial for Atrial Fibrillation

Caption: Workflow for a clinical trial of ibutilide in atrial fibrillation.

Conclusion

Ibutilide fumarate's role in cardiac repolarization is defined by its distinctive dual mechanism of action, which effectively prolongs the action potential duration and terminates atrial arrhythmias. A thorough understanding of its interaction with cardiac ion channels, as detailed in this guide, is paramount for its safe and effective clinical application and for the development of future antiarrhythmic therapies. The provided quantitative data and experimental protocols offer a foundational resource for researchers and clinicians in the field of cardiac electrophysiology.

References

• 1. Prevailing Effects of Ibutilide on Fast Delayed Rectifier K+ Channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ibutilide - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Electrophysiological effects of ibutilide on the delayed rectifier K(+) current in rabbit sinoatrial and atrioventricular node cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ahajournals.org [ahajournals.org]
• 5. Electrophysiology and pharmacology of ibutilide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ahajournals.org [ahajournals.org]
• 7. journals.physiology.org [journals.physiology.org]
• 8. Efficacy of intravenous ibutilide for rapid termination of atrial fibrillation and atrial flutter: a dose-response study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Use of ibutilide in cardioversion of patients with atrial fibrillation or atrial flutter treated with class IC agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. tapermd.com [tapermd.com]
• 11. Antiarrhythmic actions of intravenous ibutilide compared with procainamide during human atrial flutter and fibrillation: electrophysiological determinants of enhanced conversion efficacy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Ibutilide, a methanesulfonanilide antiarrhythmic, is a potent blocker of the rapidly activating delayed rectifier K+ current (IKr) in AT-1 cells. Concentration-, time-, voltage-, and use-dependent effects - PubMed [pubmed.ncbi.nlm.nih.gov]

Understanding the Class III Antiarrhythmic Properties of Ibutilide Fumarate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ibutilide (B43762) fumarate (B1241708) is a potent Class III antiarrhythmic agent utilized for the acute termination of atrial fibrillation and atrial flutter. Its primary mechanism of action involves the modulation of cardiac ion channels, leading to a prolongation of the action potential duration (APD) and an increase in the effective refractory period (ERP) of cardiac myocytes. This technical guide provides a comprehensive overview of the electrophysiological properties of Ibutilide, detailing its effects on key cardiac ion currents, summarizing quantitative data from preclinical and clinical studies, and outlining detailed experimental protocols for its characterization. Furthermore, this document includes visualizations of the core signaling pathways and experimental workflows to facilitate a deeper understanding of its pharmacological profile.

Introduction

Atrial fibrillation (AF) and atrial flutter are common supraventricular tachyarrhythmias that pose a significant clinical challenge. Pharmacological cardioversion is a primary treatment strategy, and Class III antiarrhythmic drugs play a crucial role in this context. Ibutilide, a methanesulfonamide (B31651) derivative, is distinguished by its rapid onset of action and efficacy in converting recent-onset AF and atrial flutter to sinus rhythm.[1][2] This guide delves into the fundamental electrophysiological mechanisms that underpin the therapeutic effects of Ibutilide.

Mechanism of Action

Ibutilide exerts its Class III antiarrhythmic effects through a dual mechanism involving the modulation of both potassium and sodium ion currents during the cardiac action potential.[3][4]

• Inhibition of the Rapidly Activating Delayed Rectifier Potassium Current (IKr): The primary action of Ibutilide is the blockade of the rapid component of the delayed rectifier potassium current (IKr), which is encoded by the hERG gene.[5][6] This current is critical for the repolarization phase (Phase 3) of the cardiac action potential. By inhibiting IKr, Ibutilide delays repolarization, thereby prolonging the action potential duration.[4][7]

• Activation of a Slow Inward Sodium Current (INa-late): Uniquely among Class III agents, Ibutilide also enhances a slow, persistent inward sodium current during the plateau phase (Phase 2) of the action potential.[8][9] This inward current further contributes to the delay in repolarization and the prolongation of the APD.

The combined effect of IKr blockade and INa-late activation leads to a significant increase in the effective refractory period of atrial and ventricular myocytes, making the cardiac tissue less susceptible to re-entrant arrhythmias.[1][10]

Electrophysiological Effects

The primary electrophysiological consequence of Ibutilide administration is the prolongation of the QT interval on the electrocardiogram (ECG), which is a direct reflection of the prolonged ventricular action potential duration.[11] This effect is dose-dependent.[12] Ibutilide increases the refractoriness of the atria, ventricles, atrioventricular (AV) node, and the His-Purkinje system.[1][13]

Quantitative Data

The following tables summarize key quantitative data regarding the electrophysiological and clinical effects of Ibutilide.

Table 1: Electrophysiological Effects of Ibutilide on Cardiac Ion Channels

Parameter	Ion Channel	Preparation	Concentration	Effect	Reference
IC50	IKr	AT-1 Cells	20 nmol/L	Inhibition	[6]
Kd	Slow Inward Na+ Current	Guinea Pig Ventricular Myocytes	1-2 nmol/L	Activation	[6]

Table 2: Effects of Ibutilide on Cardiac Action Potential and Refractory Periods

Parameter	Tissue/Preparation	Species	Change	Reference
Action Potential Duration (APD)	Atrial Myocytes	Human	Increased	[14]
Effective Refractory Period (ERP)	Atrial and Ventricular Myocytes	Human	Increased	[1]
Antegrade AV Node ERP	Human	Human	Prolonged from 252±60 to 303±70 ms	[15]
Antegrade AP ERP	Human	Human	Prolonged from 275±40 to 320±60 ms	[15]

Table 3: Clinical Efficacy of Intravenous Ibutilide for Conversion of Atrial Arrhythmias

Arrhythmia	Conversion Rate	Time to Conversion	Reference
Atrial Flutter	50-70%	~30 minutes	[16]
Atrial Fibrillation	30-50%	~30 minutes	[16]

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the antiarrhythmic properties of Ibutilide.

Voltage-Clamp Measurement of IKr in a Mammalian Cell Line (e.g., AT-1 Cells)

This protocol is designed to isolate and measure the rapidly activating delayed rectifier potassium current (IKr) and assess the inhibitory effect of Ibutilide.

5.1.1. Cell Culture

• AT-1 cells, a mouse atrial tumor myocyte cell line expressing a prominent IKr, are cultured in appropriate media (e.g., DMEM with supplements) and maintained at 37°C in a 5% CO2 incubator.

5.1.2. Solutions and Reagents

• External (Bath) Solution (in mM): 137 NaCl, 4 KCl, 1.8 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose. pH adjusted to 7.4 with NaOH. To block other currents, specific inhibitors can be added (e.g., nifedipine (B1678770) for L-type Ca2+ channels, and tetrodotoxin (B1210768) for fast Na+ channels).

• Internal (Pipette) Solution (in mM): 130 KCl, 1 MgCl2, 10 HEPES, 5 EGTA, 5 Mg-ATP. pH adjusted to 7.2 with KOH.

• Ibutilide Stock Solution: Prepared in distilled water or an appropriate solvent and diluted to final concentrations in the external solution.

5.1.3. Electrophysiological Recording

• Technique: Whole-cell patch-clamp technique in voltage-clamp mode.

• Equipment: Patch-clamp amplifier, data acquisition system, and a microscope with micromanipulators.

• Procedure:

  • Obtain a high-resistance gigaohm seal between the patch pipette and the cell membrane.

  • Rupture the cell membrane to achieve the whole-cell configuration.

  • Hold the cell at a holding potential of -40 mV to inactivate fast sodium and T-type calcium channels.

  • Apply a series of depolarizing voltage steps (e.g., from -40 mV to +60 mV in 10 mV increments for 1-2 seconds) to elicit IKr.

  • Record the tail currents upon repolarization to a potential such as -40 mV. The amplitude of the tail current is proportional to the channel conductance.

  • Perfuse the cell with the external solution containing various concentrations of Ibutilide and repeat the voltage-clamp protocol to determine the concentration-dependent block of IKr.

Measurement of Action Potential Duration in Isolated Cardiac Myocytes

This protocol describes the measurement of action potential duration (APD) in single cardiac myocytes to assess the prolonging effect of Ibutilide.

5.2.1. Myocyte Isolation

• Ventricular myocytes are isolated from guinea pig or rabbit hearts using a Langendorff perfusion system and enzymatic digestion with collagenase and protease.

5.2.2. Solutions and Reagents

• Tyrode's Solution (in mM): 140 NaCl, 5.4 KCl, 1.8 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose. pH adjusted to 7.4 with NaOH.

• Internal (Pipette) Solution (for current-clamp): Similar to the one used for voltage-clamp, but with adjustments to mimic the intracellular environment.

5.2.3. Electrophysiological Recording

• Technique: Whole-cell patch-clamp technique in current-clamp mode.

• Procedure:

  • Establish a whole-cell configuration as described above.

  • Inject a brief suprathreshold current pulse (e.g., 2-4 ms) to elicit an action potential.

  • Record the resulting action potential.

  • Pace the myocyte at a constant frequency (e.g., 1 Hz) to reach a steady state before drug application.

  • Measure the APD at 50% and 90% repolarization (APD50 and APD90).

  • Perfuse the cell with Tyrode's solution containing Ibutilide and record the changes in APD.

Visualizations

Signaling Pathway

Caption: Mechanism of action of Ibutilide on cardiac ion channels.

Experimental Workflow: Voltage-Clamp Assay

Caption: Workflow for assessing Ibutilide's effect on IKr using voltage-clamp.

Logical Relationship: From Ion Channel to Clinical Effect

Caption: Hierarchical effects of Ibutilide from molecular to clinical level.

Conclusion

Ibutilide fumarate is a valuable therapeutic agent for the acute management of atrial tachyarrhythmias. Its unique dual mechanism of action, involving both potassium channel blockade and slow sodium channel activation, results in a potent Class III antiarrhythmic effect. A thorough understanding of its electrophysiological properties, as detailed in this guide, is essential for its safe and effective use in clinical practice and for guiding future research and development in the field of antiarrhythmic therapy. The provided experimental protocols offer a framework for the continued investigation of Ibutilide and other novel antiarrhythmic compounds.

References

• 1. Protocol for Isolation of Viable Adult Rat Cardiomyocytes with High Yield - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Whole Cell Patch Clamp Protocol [protocols.io]
• 4. Ibutilide - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. swharden.com [swharden.com]
• 6. A simple and effective method to consistently isolate mouse cardiomyocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Langendorff apparatus for Guinea pig cardiomyocyte isolation [bmedesign.engr.wisc.edu]
• 8. scientifica.uk.com [scientifica.uk.com]
• 9. Ibutilide, a methanesulfonanilide antiarrhythmic, is a potent blocker of the rapidly activating delayed rectifier K+ current (IKr) in AT-1 cells. Concentration-, time-, voltage-, and use-dependent effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Troubleshooting patch clamping - G23 Instruments [g23instruments.com]
• 12. Acute hemodynamic effects of intravenous ibutilide in patients with or without reduced left ventricular function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. aidic.it [aidic.it]
• 14. Antiarrhythmic actions of intravenous ibutilide compared with procainamide during human atrial flutter and fibrillation: electrophysiological determinants of enhanced conversion efficacy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Electrophysiology and pharmacology of ibutilide - PubMed [pubmed.ncbi.nlm.nih.gov]

In Vitro Characterization of Ibutilide's Active Metabolites: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Metabolism of Ibutilide (B43762)

Ibutilide undergoes extensive hepatic metabolism, primarily through the cytochrome P450 (CYP) enzyme system.[2] The main metabolic pathway involves ω-oxidation of the heptyl side chain, followed by sequential β-oxidation.[1] This process yields eight distinct metabolites, with the ω-hydroxy derivative being the sole active metabolite identified to date.[1]

While the specific CYP isozymes responsible for the ω-oxidation of ibutilide have not been definitively identified and are often cited as "undefined," in vitro studies using human liver microsomes (HLMs) and recombinant CYP enzymes are the standard approach to pinpoint the contributing enzymes.[3]

Experimental Protocol: Identification of Ibutilide-Metabolizing CYP Isozymes

This protocol describes a standard in vitro method using human liver microsomes and a panel of recombinant CYP enzymes to identify the specific isozymes involved in the formation of the ω-hydroxy metabolite of Ibutilide.

Materials:

• Ibutilide fumarate

• Pooled human liver microsomes (HLMs)

• Recombinant human CYP isozymes (e.g., CYP1A2, CYP2C9, CYP2C19, CYP2D6, CYP3A4)

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate (B84403) buffer (e.g., 100 mM, pH 7.4)

• Specific CYP inhibitors (e.g., furafylline (B147604) for CYP1A2, sulfaphenazole (B1682705) for CYP2C9, ticlopidine (B1205844) for CYP2C19, quinidine (B1679956) for CYP2D6, ketoconazole (B1673606) for CYP3A4)

• Acetonitrile or other suitable organic solvent for reaction termination

• LC-MS/MS system for metabolite analysis

Procedure:

• Incubation with Human Liver Microsomes:

  • Prepare incubation mixtures containing HLMs (e.g., 0.5 mg/mL protein concentration), Ibutilide (at a concentration near its Km, if known, or a standard concentration such as 1 µM), and phosphate buffer.

  • Pre-incubate the mixture at 37°C for a short period (e.g., 5 minutes).

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • Incubate for a defined period (e.g., 60 minutes) at 37°C with gentle agitation.

  • Terminate the reaction by adding a cold organic solvent (e.g., acetonitrile).

  • Centrifuge to pellet the protein and collect the supernatant for LC-MS/MS analysis to detect the formation of the ω-hydroxy metabolite.

• Incubation with Recombinant CYP Isozymes:

  • Individually incubate Ibutilide with a panel of recombinant human CYP isozymes under conditions similar to the HLM experiment.

  • Monitor the formation of the ω-hydroxy metabolite for each isozyme to identify which ones are capable of metabolizing Ibutilide.

• Chemical Inhibition Studies:

  • Perform incubations with HLMs as described in step 1, but in the presence of specific inhibitors for the major CYP isozymes.

  • A significant reduction in the formation of the ω-hydroxy metabolite in the presence of a specific inhibitor indicates the involvement of that particular CYP isozyme.

Data Analysis:

• The formation of the ω-hydroxy metabolite is quantified using a validated LC-MS/MS method.

• The results from the recombinant CYP and chemical inhibition studies are used to identify the primary CYP isozymes responsible for Ibutilide's ω-oxidation.

Pharmacological Characterization of the ω-Hydroxy Metabolite

The primary mechanism of action of Ibutilide and its active metabolite is the modulation of cardiac ion channels, leading to a prolongation of the action potential duration. The key channels implicated are the rapid component of the delayed rectifier potassium current (IKr), encoded by the hERG gene, and the late sodium current (INa-L).

Quantitative Data

While direct comparative data for the ω-hydroxy metabolite is lacking, the following table summarizes the known quantitative data for the parent compound, Ibutilide. The potency of the ω-hydroxy metabolite on these channels would need to be determined experimentally using the protocols outlined below.

Compound	Target Ion Channel	Assay Type	Measured Potency (IC50/EC50)	Reference
Ibutilide	hERG (IKr)	Whole-cell patch clamp	0.9 ± 0.1 µM	[4]
Ibutilide	Late Na+ Current (INa-L)	Whole-cell patch clamp	Activator (specific EC50 not cited)	[1][5]
ω-hydroxy ibutilide	hERG (IKr)	Whole-cell patch clamp	Data not available
ω-hydroxy ibutilide	Late Na+ Current (INa-L)	Whole-cell patch clamp	Data not available

Experimental Protocol: Electrophysiological Characterization

This protocol describes the use of the whole-cell patch-clamp technique to characterize the effects of the ω-hydroxy metabolite of Ibutilide on the hERG (IKr) and late Na+ (INa-L) currents in a suitable heterologous expression system (e.g., HEK293 cells stably expressing the respective human channels).

Materials:

• HEK293 cells stably expressing human hERG (for IKr) or human Nav1.5 (for INa-L) channels

• ω-hydroxy ibutilide (synthesized or isolated)

• Patch-clamp rig (amplifier, micromanipulator, perfusion system)

• Borosilicate glass capillaries for pipette fabrication

• Extracellular and intracellular recording solutions (specific compositions for IKr and INa-L recordings)

• Data acquisition and analysis software

Procedure for hERG (IKr) Current Measurement:

• Cell Culture and Preparation: Culture HEK-hERG cells to an appropriate confluency and prepare a single-cell suspension for recording.

• Whole-Cell Configuration: Establish a giga-ohm seal between the patch pipette and a single cell and then rupture the membrane to achieve the whole-cell configuration.

• Voltage Protocol: Apply a voltage protocol designed to elicit and isolate the hERG current. A typical protocol involves a depolarizing step to activate the channels, followed by a repolarizing step to measure the characteristic tail current.

• Drug Application: After obtaining a stable baseline recording, perfuse the cell with increasing concentrations of the ω-hydroxy metabolite.

• Data Acquisition: Record the current at each concentration until a steady-state effect is observed.

• Data Analysis: Measure the peak tail current amplitude at each concentration and normalize it to the baseline current. Construct a concentration-response curve and fit it with the Hill equation to determine the IC50 value.

Procedure for Late Na+ (INa-L) Current Measurement:

• Cell Culture and Preparation: Culture HEK-Nav1.5 cells and prepare for recording.

• Whole-Cell Configuration: Establish whole-cell configuration.

• Voltage Protocol: Apply a long depolarizing voltage step (e.g., 500 ms) to inactivate the fast component of the sodium current and reveal the sustained late component.

• Drug Application: Perfuse the cell with increasing concentrations of the ω-hydroxy metabolite.

• Data Acquisition: Record the late sodium current at each concentration.

• Data Analysis: Measure the amplitude of the late current (typically towards the end of the depolarizing pulse) at each concentration. Normalize the data and construct a concentration-response curve to determine the EC50 or IC50 value, depending on whether the metabolite enhances or inhibits the current.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key signaling pathway affected by Ibutilide and its active metabolite, as well as the experimental workflows for their in vitro characterization.

Caption: Signaling pathway of Ibutilide and its active metabolite on cardiac action potential.

Caption: Experimental workflow for identifying Ibutilide's metabolites and metabolizing enzymes.

Caption: Experimental workflow for the electrophysiological characterization of the active metabolite.

Conclusion

The in vitro characterization of Ibutilide's active ω-hydroxy metabolite is crucial for a comprehensive understanding of its pharmacological profile and potential contribution to the drug's overall clinical effects and safety. While the existing literature confirms its activity, there is a clear need for detailed quantitative studies to determine its potency on key cardiac ion channels. The experimental protocols provided in this guide offer a robust framework for researchers and drug development professionals to generate these essential data. Further investigation into the specific CYP isozymes responsible for Ibutilide's metabolism will also be valuable for predicting potential drug-drug interactions. By following these methodologies, a more complete picture of the in vitro characteristics of Ibutilide's active metabolite can be established, ultimately contributing to the safer and more effective use of this important antiarrhythmic agent.

References

• 1. Ibutilide | C20H36N2O3S | CID 60753 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Ibutilide - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Ibutilide: a new class III antiarrhythmic agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Extracellular acidification and hyperkalemia induce changes in HERG inhibition by ibutilide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Electrophysiology and pharmacology of ibutilide - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Pharmacology and Structure-Activity Relationship of Ibutilide Fumarate

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Ibutilide (B43762) is a Class III antiarrhythmic agent approved for the rapid conversion of atrial fibrillation and atrial flutter to sinus rhythm.[1][2] Its unique pharmacological profile, characterized by a dual mechanism of action on both potassium and sodium channels, distinguishes it from other agents in its class.[3][4] This guide provides a comprehensive overview of the pharmacology of ibutilide, delves into its structure-activity relationship (SAR), and outlines key experimental protocols for its evaluation. The information presented is intended to serve as a valuable resource for researchers and professionals involved in the discovery and development of novel antiarrhythmic drugs.

Pharmacology of Ibutilide

Mechanism of Action

Ibutilide exerts its antiarrhythmic effect primarily by prolonging the cardiac action potential duration (APD) and, consequently, the effective refractory period (ERP) in both atrial and ventricular myocytes.[5][6] This is achieved through a dual mechanism:

• Blockade of the Rapid Component of the Delayed Rectifier Potassium Current (IKr): Ibutilide is a potent blocker of the IKr current, which is encoded by the human Ether-à-go-go-Related Gene (hERG).[2][7] This current plays a crucial role in the repolarization phase (Phase 3) of the cardiac action potential. By inhibiting IKr, ibutilide delays repolarization, thereby prolonging the APD.[8]

• Activation of a Slow Inward Sodium Current (INa-slow): Uniquely among Class III agents, ibutilide also activates a late, slow inward sodium current during the plateau phase (Phase 2) of the action potential.[3][5][9] This inward current further contributes to the prolongation of the APD.

This dual action results in a significant increase in refractoriness of the atrial and ventricular myocardium, the atrioventricular node, and the His-Purkinje system.[1][7]

Pharmacokinetics

The pharmacokinetic properties of ibutilide are characterized by rapid distribution and elimination.[3][10]

Parameter	Value	Reference
Administration	Intravenous	[3]
Volume of Distribution (Vd)	~11 L/kg	[1][11]
Protein Binding	~40%	[3][10]
Metabolism	Hepatic, extensive first-pass	[1][3]
Metabolites	Eight metabolites, one with weak activity	[1][12]
Elimination Half-life (t1/2)	2 to 12 hours (mean ~6 hours)	[10][11]
Excretion	Primarily urinary (82%) and fecal (19%)	[1][3]

Pharmacodynamics

The primary pharmacodynamic effect of ibutilide is the prolongation of the QT interval on the electrocardiogram (ECG), which is a direct consequence of its effect on ventricular repolarization.[7][10] This effect is dose-dependent.[12] While essential for its antiarrhythmic efficacy, excessive QT prolongation can lead to the serious adverse effect of Torsades de Pointes (TdP), a polymorphic ventricular tachycardia.[8][13]

Structure-Activity Relationship (SAR)

The chemical structure of ibutilide, N-(4-{4-[ethyl(heptyl)amino]-1-hydroxybutyl}phenyl)methanesulfonamide, offers several points for modification to explore its SAR. Key structural features influencing its activity include the methanesulfonamide (B31651) group, the phenyl ring, and the N-alkyl substituents.

Methanesulfonamide and Phenyl Ring

The methanesulfonamide group at the para-position of the phenyl ring is crucial for potent hERG channel blockade. Studies have shown that polar or electronegative substituents at this position enhance activity, while neutral substituents lead to a significant decrease in potency.[1]

N-Alkyl Substituents

The N-ethyl-N-heptylamino group also plays a significant role in the drug's activity and metabolic stability. Modifications to the heptyl side chain, such as the introduction of fluorine substituents, have been shown to enhance metabolic stability while retaining antiarrhythmic activity.[10][14]

Quantitative SAR Data

Compound/Analog	Modification	hERG Block IC50 (nM)	Key Findings	Reference
Ibutilide	-	20 - 28	Potent IKr blocker.	[2][3]
Dofetilide	Different N-alkyl chain	12	Potent IKr blocker, used as a comparator.	[2]
Clofilium (B1199958) Analog (tertiary amine)	Quaternary to tertiary amine	Similar to quaternary	Accelerated onset of block, similar potency.	[1]
Phenyl Ring Analogs (neutral para-substituent)	Methanesulfonamide replaced with neutral group	>100-fold lower potency	Demonstrates the importance of the polar/electronegative para-substituent for hERG block.	[1]

Experimental Protocols

Whole-Cell Patch-Clamp for IKr Measurement

Objective: To determine the inhibitory effect of ibutilide and its analogs on the hERG (IKr) current.

Methodology:

• Cell Preparation: Use a stable cell line expressing the hERG channel (e.g., HEK293 cells). Culture cells to 70-80% confluency.

• Solutions:

  • External Solution (in mM): 130 NaCl, 4 KCl, 1.8 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose (pH 7.35 with NaOH).

  • Internal (Pipette) Solution (in mM): 110 KCl, 5 K4BAPTA, 5 K2ATP, 1 MgCl2, 10 HEPES (pH 7.2 with KOH).

• Voltage-Clamp Protocol:

  • Hold the cell membrane potential at -80 mV.

  • Apply a depolarizing pulse to +20 mV for 1-5 seconds to activate the IKr current.

  • Repolarize the membrane to -40 mV to record the deactivating tail current.

  • Repeat this protocol at a frequency of approximately 0.067 Hz (every 15 seconds).

• Drug Application: After obtaining a stable baseline recording, perfuse the cell with the external solution containing various concentrations of the test compound.

• Data Analysis: Measure the peak tail current amplitude in the presence and absence of the drug. Plot the concentration-response curve and fit the data to the Hill equation to determine the IC50 value.[2]

In Vivo Electrophysiology Study in an Animal Model

Objective: To evaluate the in vivo effects of ibutilide on cardiac electrophysiological parameters.

Methodology:

• Animal Model: Use a suitable animal model, such as a rabbit or a rat model of arrhythmia.[4][15]

• Surgical Preparation:

  • Anesthetize the animal.

  • Introduce an octapolar catheter into the right atrium and ventricle via the jugular vein for programmed electrical stimulation (PES) and recording of intracardiac electrograms.[16]

• Programmed Electrical Stimulation (PES) Protocol:

  • Determine baseline electrophysiological parameters, including sinus cycle length, atrial-His (AH) interval, His-ventricular (HV) interval, and effective refractory periods (ERP) of the atrium and ventricle.

  • Induce atrial fibrillation or flutter through rapid atrial pacing.

• Drug Administration: Administer ibutilide intravenously at a clinically relevant dose.

• Data Recording and Analysis: Continuously record ECG and intracardiac electrograms. Measure changes in the aforementioned electrophysiological parameters and the time to conversion of the arrhythmia to sinus rhythm.[17]

Visualizations

Signaling Pathway of Ibutilide's Action

Caption: Ibutilide's dual mechanism of action on cardiac ion channels.

Experimental Workflow for In Vitro IKr Assay

Caption: Workflow for evaluating ibutilide analogs on the IKr current.

Logical Relationships in Ibutilide SAR

Caption: Key structure-activity relationships of ibutilide.

References

• 1. Drug binding interactions in the inner cavity of HERG channels: molecular insights from structure-activity relationships of clofilium and ibutilide analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ahajournals.org [ahajournals.org]
• 3. researchgate.net [researchgate.net]
• 4. Electrophysiology and pharmacology of ibutilide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Ibutilide, a new compound with potent class III antiarrhythmic activity, activates a slow inward Na+ current in guinea pig ventricular cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Ibutilide: a new class III antiarrhythmic agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Ibutilide, a methanesulfonanilide antiarrhythmic, is a potent blocker of the rapidly activating delayed rectifier K+ current (IKr) in AT-1 cells. Concentration-, time-, voltage-, and use-dependent effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. The actions of ibutilide and class Ic drugs on the slow sodium channel: new insights regarding individual pharmacologic effects elucidated through combination therapies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Progress toward the development of a safe and effective agent for treating reentrant cardiac arrhythmias: synthesis and evaluation of ibutilide analogues with enhanced metabolic stability and diminished proarrhythmic potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Ibutilide | C20H36N2O3S | CID 60753 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Structural determinants of HERG channel block by clofilium and ibutilide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. A comprehensive protocol combining in vivo and ex vivo electrophysiological experiments in an arrhythmogenic animal model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. In vivo cardiac electrophysiology in mice: Determination of atrial and ventricular arrhythmic substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Electrophysiological effects of ibutilide in patients with accessory pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

Exploring the proarrhythmic potential of Ibutilide (fumarate) at a cellular level

An In-depth Technical Guide to the Cellular Proarrhythmic Potential of Ibutilide (B43762) Fumarate (B1241708)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ibutilide fumarate is a Class III antiarrhythmic agent utilized for the acute conversion of atrial fibrillation and atrial flutter to normal sinus rhythm.[1][2] Its efficacy is primarily attributed to its ability to prolong the cardiac action potential duration (APD), thereby increasing the effective refractory period of myocardial cells.[3][4] However, this mechanism also carries an inherent risk of proarrhythmia, most notably Torsade de Pointes (TdP), a life-threatening polymorphic ventricular tachycardia.[5][6] This technical guide provides a comprehensive exploration of the cellular electrophysiological mechanisms underlying Ibutilide's proarrhythmic potential. It details the drug's dual-ion channel effects, summarizes key quantitative data from cellular and tissue-level studies, outlines common experimental protocols for assessing its effects, and visualizes the core mechanisms and workflows.

Cellular Mechanism of Action

Ibutilide's primary effect is the prolongation of the cardiac action potential, specifically targeting Phase 3 repolarization.[1] This is achieved through a unique dual mechanism of action that distinguishes it from other Class III agents.

• Inhibition of the Rapidly Activating Delayed Rectifier Potassium Current (IKr): Ibutilide is a potent blocker of the IKr current, which is crucial for the repolarization of cardiac myocytes.[5][7] This channel is encoded by the hERG (human Ether-à-go-go-Related Gene). By inhibiting the outward flow of potassium ions during the later phases of the action potential, Ibutilide delays repolarization and prolongs the APD.[1][8] This IKr blockade is considered the primary mechanism for its Class III antiarrhythmic activity.[9]

• Activation of the Late Inward Sodium Current (INa-late): Uniquely among Class III agents, Ibutilide also enhances a slow, persistent inward sodium current (INa-late).[4][10][11] This inward depolarizing current during the plateau phase of the action potential further counteracts the repolarizing potassium currents, contributing significantly to the prolongation of the APD.[12]

This combined action of blocking a key repolarizing current (IKr) and enhancing a late depolarizing current (INa-late) results in a marked increase in action potential duration and, consequently, the QT interval on the surface electrocardiogram.[10]

Caption: Ibutilide's dual mechanism on cardiac ion channels.

Pathophysiology of Proarrhythmia

The significant prolongation of the APD by Ibutilide creates a vulnerable window for the development of triggered arrhythmias, primarily through the mechanism of Early Afterdepolarizations (EADs).

Early Afterdepolarizations (EADs): EADs are abnormal depolarizations that occur during Phase 2 or Phase 3 of the cardiac action potential, before the cell has fully repolarized.[13] The prolonged plateau phase caused by Ibutilide allows for the recovery of L-type calcium channels (ICa-L), leading to an inward calcium current that can trigger these secondary depolarizations. If an EAD reaches the threshold potential, it can initiate a new action potential, leading to a triggered beat.[5]

Progression to Torsade de Pointes (TdP): In a multicellular environment, the spatial dispersion of repolarization is critical. If neighboring cells are in different stages of repolarization due to heterogeneous drug effects or underlying tissue properties, EAD-triggered beats can propagate and initiate a re-entrant circuit, manifesting as the characteristic polymorphic ventricular tachycardia of TdP.[14][15] Ibutilide has been shown to increase the dispersion of repolarization, creating the substrate for such re-entrant arrhythmias.[14]

Caption: Pathophysiological cascade from Ibutilide to Torsade de Pointes.

Quantitative Data Summary

The following tables summarize the quantitative effects of Ibutilide on key cellular electrophysiological parameters as reported in various experimental models.

Table 1: Effect of Ibutilide on Ion Channels

Ion Channel	Preparation	Ibutilide Concentration	Effect	Reference
IKr (hERG)	AT-1 Mouse Atrial Tumor Myocytes	20 nmol/L	EC50 for channel block	[9]
IKr	Guinea Pig Ventricular Myocytes	1 µM	~49% decrease in tail current amplitude	[16]
IK (total)	Rabbit AV Node Cells	100 nM	68% reduction in current	[17]

| IK (total) | Rabbit SA Node Cells | 100 nM | 40% reduction in current |[17] |

Table 2: Effect of Ibutilide on Action Potential and Refractory Period

Parameter	Preparation / Condition	Ibutilide Dose / Conc.	Baseline Value (mean ± SD)	Post-Ibutilide Value (mean ± SD)	Percent Change	Reference
Atrial MAPD	Human Atrial Flutter	1-2 mg IV	163 ± 20 ms	212 ± 20 ms	+30%	[18][19]
Atrial MAPD	Human Atrial Fibrillation	1-2 mg IV	-	-	+52%	[12]
Antegrade AVN ERP	Human with Accessory Pathways	1-2 mg IV	252 ± 60 ms	303 ± 70 ms	+20%	[20][21]
Antegrade AP ERP	Human with Accessory Pathways	1-2 mg IV	275 ± 40 ms	320 ± 60 ms	+16%	[20][22]
Shortest Preexcited R-R	Human with WPW and AF	1-2 mg IV	269 ± 54 ms	318 ± 47 ms	+18%	[21]

| QT Interval | Dogs with Chronic AV Block | 0.01 - 0.08 mg/kg | - | Dose-dependent increase | - |[14] |

Table 3: Incidence of Proarrhythmia

Arrhythmia Type	Model / Population	Ibutilide Dose / Conc.	Incidence	Reference
Polymorphic VT (Sustained)	Human Clinical Trials (n=586)	1-2 mg IV	1.7%	[4]
Polymorphic VT (Non-sustained)	Human Clinical Trials (n=586)	1-2 mg IV	2.7%	[4]
Torsade de Pointes	Dogs with Chronic AV Block	0.01 - 0.08 mg/kg	43% (6 of 14)	[14]

| Polymorphic VT | Human Clinical Trial (n=159) | 0.005 - 0.025 mg/kg | 3.6% |[23] |

Experimental Protocols

The assessment of Ibutilide's proarrhythmic potential relies on a range of established electrophysiological techniques.

Whole-Cell Patch-Clamp Electrophysiology

This technique is the gold standard for studying the effect of a compound on specific ion channels in isolated cardiac myocytes.

• Objective: To measure the effect of Ibutilide on the amplitude and kinetics of specific ionic currents (e.g., IKr, IKs, INa-late).

• Methodology:

  • Cell Isolation: Single ventricular or atrial myocytes are enzymatically isolated from animal hearts (e.g., guinea pig, rabbit) or obtained from stable cell lines expressing the channel of interest (e.g., HEK-293 cells with hERG).[16]

  • Pipette and Seal Formation: A glass micropipette with a tip diameter of ~1 µm is filled with an internal solution mimicking the intracellular ionic composition and pressed against the cell membrane. Gentle suction is applied to form a high-resistance "giga-ohm" seal.

  • Whole-Cell Configuration: A stronger suction pulse is applied to rupture the membrane patch under the pipette tip, establishing electrical and chemical continuity between the pipette and the cell interior.

  • Voltage Clamp: The membrane potential is clamped to a holding potential (e.g., -80 mV). A series of voltage steps (protocols) are applied to elicit the specific ion current of interest. For example, to study IKr, depolarizing pulses are applied to activate the channels, followed by a repolarizing step to a potential where tail currents can be measured.[9]

  • Data Acquisition: The resulting currents are recorded before (baseline), during, and after (washout) perfusion of the cell with known concentrations of Ibutilide. The percentage of current block and any changes in channel kinetics are calculated.

Monophasic Action Potential (MAP) Recording

MAP recording is used to measure action potential duration and morphology in situ from the endocardial or epicardial surface of the heart.

• Objective: To assess the effect of Ibutilide on APD and detect the presence of EADs in intact cardiac tissue or in patients.

• Methodology:

  • Catheter Placement: A specialized MAP catheter, with electrodes at the tip that make contact with the myocardial tissue, is positioned in the cardiac chamber of interest (e.g., right atrium) under fluoroscopic guidance.[18]

  • Signal Recording: The catheter records the local extracellular electrical potential, which closely resembles the shape and duration of the transmembrane action potential (Phases 1, 2, and 3).

  • Pacing Protocol: The heart is typically paced at a constant cycle length to achieve a steady state.

  • Drug Infusion: Baseline MAPs are recorded. Ibutilide is then administered intravenously according to the study protocol.[24]

  • Post-Infusion Recording: MAPs are continuously recorded during and after the infusion to measure the change in APD at 90% repolarization (MAPD90) and to observe for the development of EADs.[18][19]

Caption: Workflow for cellular electrophysiology experiments.

Conclusion

The proarrhythmic potential of Ibutilide is a direct consequence of its potent and dual mechanism of action at the cellular level. By significantly prolonging the cardiac action potential through both IKr blockade and late INa activation, it creates a substrate for EAD-mediated triggered activity. While this APD prolongation is therapeutic for terminating re-entrant atrial arrhythmias, it concurrently increases the risk of ventricular proarrhythmia, particularly TdP. A thorough understanding of these cellular mechanisms, quantified through techniques like patch-clamping and MAP recordings, is critical for the development of safer antiarrhythmic drugs and for the appropriate clinical use of Ibutilide, which necessitates careful patient selection and cardiac monitoring.[10][25]

References

• 1. Ibutilide - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Ibutilide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. What is Ibutilide Fumarate used for? [synapse.patsnap.com]
• 4. Ibutilide. A review of its pharmacological properties and clinical potential in the acute management of atrial flutter and fibrillation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ahajournals.org [ahajournals.org]
• 6. Ibutilide-induced arrhythmias: prevention and treatment [cadrj.com]
• 7. Ibutilide--recent molecular insights and accumulating evidence for use in atrial flutter and fibrillation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Ibutilide, a methanesulfonanilide antiarrhythmic, is a potent blocker of the rapidly activating delayed rectifier K+ current (IKr) in AT-1 cells. Concentration-, time-, voltage-, and use-dependent effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Electrophysiology and pharmacology of ibutilide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Ibutilide - Wikipedia [en.wikipedia.org]
• 12. ahajournals.org [ahajournals.org]
• 13. Afterdepolarizations and triggered activity as a mechanism for clinical arrhythmias - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Electropharmacologic characteristics of ventricular proarrhythmia induced by ibutilide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Ionic, molecular, and cellular bases of QT-interval prolongation and torsade de pointes - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Prevailing Effects of Ibutilide on Fast Delayed Rectifier K+ Channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Electrophysiological effects of ibutilide on the delayed rectifier K(+) current in rabbit sinoatrial and atrioventricular node cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Antiarrhythmic actions of intravenous ibutilide compared with procainamide during human atrial flutter and fibrillation: electrophysiological determinants of enhanced conversion efficacy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. ahajournals.org [ahajournals.org]
• 20. Electrophysiological effects of ibutilide in patients with accessory pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. ahajournals.org [ahajournals.org]
• 22. researchgate.net [researchgate.net]
• 23. Efficacy of intravenous ibutilide for rapid termination of atrial fibrillation and atrial flutter: a dose-response study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Comparative efficacy of intravenous ibutilide versus procainamide for enhancing termination of atrial flutter by atrial overdrive pacing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. droracle.ai [droracle.ai]

Protocols & Analytical Methods

Preparation of Ibutilide (fumarate) Stock Solution for In Vitro Assays

Application Notes for Researchers, Scientists, and Drug Development Professionals

Introduction

Ibutilide is a Class III antiarrhythmic agent utilized for the acute termination of atrial fibrillation and atrial flutter.[1][2] Its mechanism of action primarily involves the blockage of the rapid component of the delayed rectifier potassium current (IKr), which leads to a prolongation of the cardiac action potential and an increase in the refractory period of myocardial cells.[3][4][5] Additionally, it can activate a slow, inward sodium current.[1][3][5] These electrophysiological effects make Ibutilide a critical tool in cardiovascular research, particularly in studies involving cardiac ion channels and arrhythmia models. This document provides a detailed protocol for the preparation of Ibutilide (fumarate) stock solutions for use in various in vitro assays.

Physicochemical Properties

Ibutilide fumarate (B1241708) is a white to off-white powder.[6] Understanding its physical and chemical properties is essential for accurate stock solution preparation and storage.

Property	Value	Source
Chemical Name	N-(4-{4-[ethyl(heptyl)amino]-1-hydroxybutyl}phenyl)methanesulfonamide fumarate	[7]
Molecular Formula	(C20H36N2O3S)2·C4H4O4	[7]
Molecular Weight	885.23 g/mol	[7][8][9]
CAS Number	122647-32-9	[7][9]
Appearance	White to off-white powder/crystalline solid	[6][10]

Solubility

Proper solubilization is critical for the preparation of accurate and effective stock solutions. The solubility of Ibutilide fumarate in common laboratory solvents is summarized below.

Solvent	Solubility	Source
DMSO	≥25.6 mg/mL (≥28.9 mM); 89 mg/mL (100.53 mM)	[7][9][11]
Ethanol	≥2.69 mg/mL with ultrasonic; 89 mg/mL	[7][11]
Water	>100 mg/mL (at pH ≤ 7); ≥16.4 mg/mL with ultrasonic; 89 mg/mL	[6][7][11][12]

Note: For aqueous solutions, the pH of the final solution should be considered, as Ibutilide fumarate's solubility is pH-dependent.

Experimental Protocols

Materials

• Ibutilide (fumarate) powder

• Dimethyl sulfoxide (B87167) (DMSO), anhydrous

• Sterile, nuclease-free water

• Ethanol, absolute

• Sterile microcentrifuge tubes or vials

• Calibrated analytical balance

• Vortex mixer

• Ultrasonic bath (optional)

• Sterile, filtered pipette tips

Protocol for Preparation of a 10 mM Ibutilide (fumarate) Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution, a common starting concentration for serial dilutions in in vitro experiments.

• Pre-weighing Preparation: Allow the vial of Ibutilide (fumarate) powder to equilibrate to room temperature before opening to prevent condensation of moisture.

• Weighing: Accurately weigh out a precise amount of Ibutilide (fumarate) powder using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 8.85 mg of Ibutilide fumarate (Molecular Weight = 885.23 g/mol ).

• Solubilization: Add the appropriate volume of anhydrous DMSO to the weighed powder. For the example above, add 1 mL of DMSO.

• Mixing: Vortex the solution thoroughly for several minutes to ensure the compound is completely dissolved.

• Warming and Sonication (Optional): If the compound does not readily dissolve, the tube can be warmed to 37°C for 10 minutes and/or placed in an ultrasonic bath for a short period to aid dissolution.[7]

• Sterilization (Optional): If required for the specific assay, the stock solution can be filter-sterilized using a 0.22 µm syringe filter compatible with DMSO.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C. Under these conditions, the stock solution is stable for several months.[7][13] For short-term storage (up to one month), -20°C is sufficient.[13] For longer-term storage (up to six months), -80°C is recommended.[13]

Working Solution Preparation

Prepare fresh working solutions for each experiment by diluting the stock solution in the appropriate cell culture medium or buffer. It is important to note that the final concentration of DMSO in the assay should be kept low (typically <0.1%) to avoid solvent-induced cellular toxicity.

Visualizations

Caption: Workflow for preparing Ibutilide fumarate stock solution.

Caption: Signaling pathway of Ibutilide in cardiomyocytes.

References

• 1. Ibutilide - Wikipedia [en.wikipedia.org]
• 2. What is Ibutilide Fumarate used for? [synapse.patsnap.com]
• 3. Ibutilide--recent molecular insights and accumulating evidence for use in atrial flutter and fibrillation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Ibutilide - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. ahajournals.org [ahajournals.org]
• 6. labeling.pfizer.com [labeling.pfizer.com]
• 7. apexbt.com [apexbt.com]
• 8. Ibutilide Fumarate | C44H76N4O10S2 | CID 5281065 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. selleckchem.com [selleckchem.com]
• 10. cdn.caymanchem.com [cdn.caymanchem.com]
• 11. selleckchem.com [selleckchem.com]
• 12. Ibutilide | C20H36N2O3S | CID 60753 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for Ibutilide (Fumarate) in Langendorff Perfused Heart Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ibutilide (B43762) is a Class III antiarrhythmic agent utilized for the acute termination of atrial fibrillation and flutter.[1][2] Its primary mechanism of action involves the prolongation of the cardiac action potential.[1] The Langendorff isolated heart model is a foundational ex vivo technique in cardiovascular research, allowing for the study of cardiac function in a controlled environment, devoid of systemic neurohormonal influences.[3] This document provides a detailed protocol for the application of Ibutilide (fumarate) in a Langendorff perfused heart system to assess its electrophysiological and hemodynamic effects.

Mechanism of Action

Ibutilide exerts its antiarrhythmic effects through a unique dual mechanism that prolongs the action potential duration (APD) and increases cardiac refractoriness.[1][2] Primarily, it blocks the rapid component of the delayed rectifier potassium current (IKr), which is crucial for phase 3 repolarization of the cardiac action potential.[1] Additionally, at nanomolar concentrations, Ibutilide is thought to activate a slow, inward sodium current (INa,slow), further delaying repolarization.[2] This combined action increases the effective refractory period in both atrial and ventricular myocytes, thereby terminating re-entrant arrhythmias.[1][4]

Signaling Pathway of Ibutilide in a Cardiac Myocyte

Caption: Signaling pathway of Ibutilide in a cardiac myocyte.

Experimental Protocols

This protocol outlines the procedure for studying the effects of Ibutilide in an isolated mammalian heart using the Langendorff perfusion method.

Materials and Reagents

• Animals: Male Wistar rats (250-300g) or New Zealand white rabbits (1.5-2.0 kg) are commonly used.[3][5]

• Krebs-Henseleit Buffer (KHB): (in mM): 118 NaCl, 4.7 KCl, 1.2 KH₂PO₄, 1.2 MgSO₄, 2.5 CaCl₂, 25 NaHCO₃, 11 glucose.

• Carbogen (B8564812) Gas: 95% O₂ / 5% CO₂.

• Heparin: 1000 U/mL.

• Anesthetic: Sodium pentobarbital (B6593769) (50-60 mg/kg, intraperitoneal) or equivalent.

• Ibutilide Fumarate: Stock solution prepared in sterile water or KHB.

• Langendorff Apparatus: Including a water-jacketed heart chamber, aortic cannula, perfusion reservoir, bubble trap, and peristaltic pump or gravity-feed system.

• Data Acquisition System: With transducers for measuring left ventricular pressure, heart rate, and coronary flow, as well as electrodes for electrocardiogram (ECG) or monophasic action potential (MAP) recordings.

Experimental Procedure

• Apparatus Preparation:

  • Assemble and clean the Langendorff apparatus.

  • Prepare fresh KHB solution, warm to 37°C, and continuously bubble with carbogen gas for at least 30 minutes prior to and throughout the experiment to maintain a pH of ~7.4.

  • Prime the entire perfusion circuit with the warmed, oxygenated KHB, ensuring all air bubbles are removed.

• Animal Preparation and Heart Excision:

  • Anesthetize the animal and administer heparin (e.g., 500 U, intravenously or intraperitoneally) to prevent coagulation.

  • Perform a thoracotomy to expose the heart.

  • Rapidly excise the heart and immediately place it in ice-cold KHB to arrest contractions and minimize ischemic damage.

• Cannulation and Perfusion:

  • Quickly transfer the heart to the Langendorff apparatus.

  • Identify the aorta and carefully mount it onto the aortic cannula, securing it with a surgical suture.

  • Initiate retrograde perfusion immediately. The time from excision to perfusion should be minimized (ideally < 2 minutes).

  • Confirm successful perfusion by observing a blanching of the heart tissue and the return of spontaneous, regular contractions.

• Stabilization Period:

  • Allow the heart to stabilize for 20-30 minutes under constant pressure (e.g., 60-80 mmHg) or constant flow.

  • During stabilization, monitor and record baseline parameters:

    • Heart Rate (HR): Measured from the ECG or ventricular pressure signal.

    • Left Ventricular Developed Pressure (LVDP): Measured by inserting a fluid-filled balloon connected to a pressure transducer into the left ventricle. Inflate the balloon to achieve a stable end-diastolic pressure of 5-10 mmHg. LVDP is calculated as Systolic Pressure - End-Diastolic Pressure.

    • Coronary Flow (CF): Measured by collecting the effluent from the heart over a set time period or with an in-line flowmeter.

    • Action Potential Duration (APD): Measured using a monophasic action potential catheter placed on the ventricular epicardium. APD at 90% repolarization (APD90) is a key parameter.

    • QT Interval: Measured from a surface ECG recording.

• Ibutilide Administration:

  • Prepare a series of Ibutilide concentrations (e.g., 0.1 µM, 1.0 µM, and 3.0 µM) in KHB.[6]

  • Administer the drug in a cumulative, dose-response manner. Start with the lowest concentration and allow the heart's parameters to reach a new steady state (typically 10-15 minutes) before introducing the next concentration.

  • Continuously record all functional and electrophysiological parameters throughout the drug infusion period.

• Data Acquisition and Analysis:

  • Collect data using a suitable data acquisition system.

  • Analyze the data to determine the effects of each Ibutilide concentration on HR, LVDP, CF, APD90, and QT interval.

  • Compare the data from the Ibutilide-treated groups to a time-matched vehicle control group.

Experimental Workflow

Caption: Experimental workflow for Ibutilide in a Langendorff model.

Data Presentation

The following tables summarize representative quantitative data on the effects of Ibutilide in isolated heart preparations.

Disclaimer: The data in Table 1 is compiled and representative of findings from multiple sources and may not reflect the results of a single, controlled experiment. It is intended to illustrate the expected dose-dependent effects of Ibutilide.

Table 1: Representative Effects of Ibutilide on Cardiac Parameters in Langendorff Perfused Rabbit Heart

Parameter	Baseline (Vehicle Control)	Ibutilide (0.1 µM)	Ibutilide (1.0 µM)	Ibutilide (3.0 µM)
Heart Rate (bpm)	180 ± 10	175 ± 12	162 ± 11	145 ± 14
LVDP (mmHg)	95 ± 8	93 ± 7	90 ± 9	85 ± 10
Coronary Flow (mL/min)	15 ± 2	14.5 ± 2	14 ± 1.8	13.5 ± 2.1
APD90 (ms)	159 ± 22[5]	217 ± 35[5]	~240 ± 40 (estimated)	~270 ± 45 (estimated)
QT Interval (ms)	220 ± 15	250 ± 18	290 ± 20	330 ± 25

Values are presented as Mean ± SD or are estimated based on reported percentage increases.

Table 2: Effects of Ibutilide (0.1 µM) on Action Potential Duration (APD) at Different Pacing Cycle Lengths in Isolated Rabbit Ventricle [5]

Pacing Cycle Length (ms)	Baseline APD90 (ms)	Ibutilide (0.1 µM) APD90 (ms)
200	111 ± 8	130 ± 19
400	140 ± 14	192 ± 26
800	159 ± 22	217 ± 35

Data from a study on isolated perfused rabbit right ventricle preparations. Values are Mean ± SD.[5]

Conclusion

The Langendorff perfused heart model is a valuable tool for investigating the direct cardiac effects of Ibutilide. This protocol provides a framework for conducting such studies, from heart isolation to data analysis. The expected outcomes include a dose-dependent prolongation of the action potential duration and QT interval, with minimal effects on cardiac contractility at therapeutic concentrations. Careful adherence to the protocol and precise data acquisition are essential for obtaining reliable and reproducible results in the preclinical assessment of Ibutilide and other antiarrhythmic agents.

References

• 1. ahajournals.org [ahajournals.org]
• 2. Electrophysiology and pharmacology of ibutilide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Investigation of the antifibrillatory drug interactions between Amiodarone and Ibutilide in isolated, perfused Rabbit hearts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effects of intravenous amiodarone and ibutilide on action potential duration and atrial conduction kinetics in patients with persistent atrial fibrillation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effects of sodium channel blockade on ibutilide induced prolongation of repolarization in the isolated rabbit ventricle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Antifibrillatory effects of ibutilide in the rabbit isolated heart: mediation via ATP-dependent potassium channels - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of Ibutilide Fumarate in Patch-Clamp Studies of hERG Channels: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ibutilide (B43762), a class III antiarrhythmic agent, is primarily known for its ability to prolong the cardiac action potential and terminate atrial fibrillation and flutter.[1][2] Its principal mechanism of action involves the blockade of the rapid component of the delayed rectifier potassium current (IKr), which is encoded by the human Ether-à-go-go-Related Gene (hERG).[1][3] Due to this targeted action, Ibutilide fumarate (B1241708) serves as a critical tool in electrophysiological research, particularly in patch-clamp studies aimed at understanding the function and pharmacology of hERG channels. The potential for proarrhythmia, specifically Torsades de Pointes (TdP), associated with Ibutilide underscores the importance of detailed investigation into its interaction with hERG channels.[1][2]

These application notes provide a comprehensive guide for utilizing Ibutilide fumarate in patch-clamp studies of hERG channels, covering quantitative data, detailed experimental protocols, and visual workflows to aid in experimental design and data interpretation.

Quantitative Data: Ibutilide Potency on hERG Channels

The inhibitory potency of Ibutilide on hERG channels, typically quantified by the half-maximal inhibitory concentration (IC50), is influenced by various experimental conditions. The following tables summarize key quantitative data from patch-clamp studies.

Parameter	Value (µM)	Cell Type	Technique	Experimental Conditions	Reference
IC50	0.9 ± 0.1	Xenopus oocytes	Two-electrode voltage clamp	5 mM [K+]e, pH 7.4	[1][4]
IC50	2.0 ± 0.1	Xenopus oocytes	Two-electrode voltage clamp	10 mM [K+]e, pH 7.4	[1][4]
IC50	31 ± 16	Xenopus oocytes	Two-electrode voltage clamp	5 mM [K+]e, pH 6.2	[1]
IC50	2.03 ± 0.74	Guinea pig ventricular myocytes	Whole-cell patch-clamp	Not specified	[5]

Table 1: IC50 Values of Ibutilide for hERG Channel Blockade Under Various Conditions.

Ibutilide Concentration (µM)	% Inhibition at pH 7.4	% Inhibition at pH 6.2
1	53 ± 5	29 ± 4

Table 2: pH-Dependent Inhibition of hERG Tail Current by Ibutilide. [1]

Ibutilide Concentration (µM)	% Inhibition at 5 mM [K+]e	% Inhibition at 10 mM [K+]e
0.3	Not specified	16 ± 2
1	Not specified	38 ± 4
3	Not specified	58 ± 5
10	Not specified	79 ± 4

Table 3: Extracellular Potassium-Dependent Inhibition of hERG Current by Ibutilide. [1]

Experimental Protocols

Detailed and standardized protocols are crucial for obtaining reproducible and reliable data in hERG channel research.

Cell Preparation

The choice of expression system is a critical first step. Commonly used systems include:

• Mammalian Cell Lines: Chinese Hamster Ovary (CHO) or Human Embryonic Kidney (HEK 293) cells stably expressing the hERG1a isoform are considered the gold standard for GLP hERG testing.[6] Cells are typically cultured and plated on glass coverslips 24 to 48 hours prior to recording to ensure optimal adherence and viability.[6]

• Xenopus Oocytes: These are a robust system for expressing hERG channels and are often used with the two-electrode voltage clamp technique.[1][4]

• Isolated Cardiomyocytes: Freshly isolated ventricular myocytes from species like guinea pigs allow for the study of Ibutilide's effects on native IKr in a more physiological context.[5]

Electrophysiological Recording: Whole-Cell Patch-Clamp

The manual whole-cell patch-clamp technique is the preferred method for detailed biophysical and pharmacological studies.[6] Automated patch-clamp systems are also widely used for higher throughput screening.[7][8]

Key considerations for whole-cell recordings:

• Temperature: Experiments should be conducted at or near physiological temperature (35-37°C) as the effects of some drugs on ion channels are temperature-sensitive.[6][9]

• Solutions:

  • External (Extracellular) Solution (in mM): 137 NaCl, 4 KCl, 1.8 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose; pH adjusted to 7.4 with NaOH.[10] Note that variations in KCl concentration can be used to study the voltage-dependence of block.[1][4]

  • Internal (Intracellular) Solution (in mM): 120 K-gluconate, 20 KCl, 5 EGTA, 1.5 MgATP, 10 HEPES; pH adjusted to 7.3 with KOH.[9] An alternative formulation is 120 Aspartic Acid, 120 CsOH, 10 CsCl, 10 EGTA, 5 MgATP, 0.4 TrisGTP, 10 HEPES; pH adjusted to 7.2 with CsOH.[9][10]

• Data Acquisition and Analysis:

  • Data should be filtered at an appropriate frequency (e.g., 2 kHz) and digitized at a higher frequency (e.g., 5 kHz).[9][10]

  • Series resistance compensation (≥80%) is crucial to minimize voltage errors.[6]

  • The quality of the recording should be monitored by checking for a stable seal resistance (≥1 GΩ), holding current, and input resistance.[10]

Voltage Protocols

The choice of voltage protocol is critical as drug block of hERG channels is often voltage- and state-dependent.

1. Standard Step-Pulse Protocol for IC50 Determination:

This protocol is designed to assess the tonic block of the hERG current.

• Holding Potential: -80 mV.

• Depolarizing Step: +20 mV to +40 mV for 1-2 seconds to activate and inactivate the channels.

• Repolarizing Step: -40 mV to -50 mV to elicit the characteristic hERG tail current, which is where the peak outward current is typically measured for analysis.[1][11]

• Interpulse Interval: The protocol is repeated at regular intervals (e.g., every 5 seconds) to allow for recovery from inactivation and to monitor current stability before and after drug application.[10]

References

• 1. karger.com [karger.com]
• 2. Electrophysiology and pharmacology of ibutilide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Extracellular acidification and hyperkalemia induce changes in HERG inhibition by ibutilide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Prevailing Effects of Ibutilide on Fast Delayed Rectifier K+ Channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. GLP hERG testing assay validation for ICH E14/S7B 2022 Q&A [metrionbiosciences.com]
• 7. d-nb.info [d-nb.info]
• 8. metrionbiosciences.com [metrionbiosciences.com]
• 9. fda.gov [fda.gov]
• 10. fda.gov [fda.gov]
• 11. Inhibition of the hERG Potassium Channel by a Methanesulphonate-Free E-4031 Analogue - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Ibutilide (Fumarate) Administration in Canine Models of Atrial Flutter

These application notes provide a comprehensive overview of the use of Ibutilide (B43762) (fumarate), a class III antiarrhythmic agent, in canine models of atrial flutter. The information is intended for researchers, scientists, and drug development professionals working in the field of cardiac electrophysiology and antiarrhythmic drug discovery.

Mechanism of Action

Ibutilide is a class III antiarrhythmic agent that primarily acts by prolonging the action potential duration and, consequently, the effective refractory period in atrial and ventricular myocytes.[1][2][3] Its mechanism involves the modulation of ion channels in the cardiac cell membrane. Specifically, Ibutilide enhances the slow inward sodium current (INa-s) and blocks the rapid component of the delayed rectifier potassium current (IKr).[2][3][4][5] This dual action leads to a net increase in the duration of the repolarization phase (Phase 3) of the cardiac action potential, which is crucial for terminating reentrant arrhythmias like atrial flutter.[1][2]

Signaling Pathway

Caption: Mechanism of action of Ibutilide in an atrial myocyte.

Quantitative Data Summary

The following tables summarize the dose-dependent effects of Ibutilide on electrophysiological parameters and the prevention or termination of atrial flutter in canine models.

Table 1: Effects of Oral Ibutilide on Atrial Effective Refractory Period (AERP) and Induction of Atrial Flutter [6]

Ibutilide Dose (mg/kg, oral)	Change in AERP	Prevention of Atrial Flutter Induction	Duration of Effect
Placebo	No effect	Not prevented	-
0.1	No effect	Not prevented	-
0.25	Significant increase	Prevented	4-6 hours
0.5	Significant increase	Prevented	4-6 hours
1.0	Significant increase	Prevented	4-6 hours
2.5	Significant increase	Prevented	> 8 hours
5.0	Significant increase	Prevented	> 8 hours

Table 2: Effects of Intravenous Ibutilide on Atrial Fibrillation (AF) Termination [7]

Route of Administration	Ibutilide Dose (mg/kg, IV)	Termination of AF
Intravenous (i.v.)	0.02	4 out of 8 dogs (50%)
Intra-atrial (i.a.)	0.02	3 out of 8 dogs (37.5%)

Table 3: Effects of Local Ibutilide Delivery on Atrial Flutter Inducibility [8]

Treatment Group	Estimated Ibutilide Dose	Baseline Atrial Flutter Induction Rate	Post-treatment Atrial Flutter Induction Rate	p-value
Ibutilide-coated wire	1.2 µg/kg/h	41.85 ± 2.21%	12.42 ± 5.26%	0.02
Control wire (no drug)	-	29.4 ± 4.7%	25.2 ± 5.1%	0.4
Systemic Intravenous Ibutilide	1.2 µg/kg/h	-	No effect on inducibility	-

Experimental Protocols

Chronic Canine Model of Atrial Flutter (Based on Rapid Atrial Pacing)

This protocol describes the creation of a chronic model of reentrant atrial flutter in conscious dogs, suitable for evaluating the oral efficacy of antiarrhythmic agents.[6]

Experimental Workflow

Caption: Workflow for the chronic canine model of atrial flutter.

Methodology:

• Animal Preparation and Surgical Implantation:

  • Adult mongrel dogs are anesthetized.

  • A left thoracotomy is performed to expose the heart.

  • Bipolar pacing and recording electrodes are sutured to the epicardial surface of the right and left atria.

  • The chest is closed, and the animal is allowed to recover for 2-3 weeks.

• Electrophysiological Study:

  • Conscious dogs are placed in a sling.

  • Baseline Atrial Effective Refractory Period (AERP) is determined by programmed electrical stimulation.

  • Atrial flutter is reproducibly induced by rapid atrial pacing.

  • A single oral dose of Ibutilide (ranging from 0.1 to 5 mg/kg) or a placebo is administered.[6]

  • AERP and the ability to induce atrial flutter are assessed at regular intervals for up to 8 hours post-administration.

Acute Canine Model of Atrial Flutter (Surgical Incision)

This protocol details an acute model of atrial flutter created by a Y-shaped incision in the right atrium, used for evaluating intravenous antiarrhythmic agents.[9]

Methodology:

• Animal Preparation:

  • Dogs are anesthetized, and a median sternotomy is performed to expose the heart.

  • The heart is suspended in a pericardial cradle.

• Creation of Atrial Flutter Model:

  • A Y-shaped incision is made in the right atrial free wall.

  • The incision is then sutured to create a region of anatomical block, which serves as the substrate for reentrant atrial flutter.

• Electrophysiological Evaluation:

  • Baseline AERP is measured.

  • Sustained atrial flutter is induced by programmed electrical stimulation.

  • Ibutilide is administered intravenously.

  • The efficacy of the drug in converting atrial flutter to sinus rhythm is monitored.

Sterile Pericarditis Model of Atrial Flutter

This model is known for its reliability and reproducibility in creating a substrate for atrial flutter.[10]

Methodology:

• Induction of Pericarditis:

  • Under general anesthesia, a sterile procedure is performed to induce pericarditis. This can be achieved by the introduction of a sclerosing agent or by mechanical abrasion of the pericardium.

  • This process creates an inflammatory response and subsequent fibrosis, which alters the atrial conduction properties.

• Electrophysiological Studies:

  • After a recovery period to allow for the development of the arrhythmogenic substrate, electrophysiological studies are conducted.

  • Atrial flutter is induced via rapid atrial pacing.

  • The stability and characteristics of the induced atrial flutter are analyzed.[10]

  • The model can then be used to test the efficacy of antiarrhythmic drugs like Ibutilide.

Potential Adverse Effects

The primary safety concern with Ibutilide administration is the risk of proarrhythmia, specifically Torsades de Pointes, which is associated with its QT-prolonging effects.[3][4] In canine models, Ibutilide has also been shown to have a suppressive effect on the sinoatrial and atrioventricular nodes.[11] Careful monitoring of the electrocardiogram (ECG) for excessive QT prolongation and arrhythmias is essential during and after Ibutilide administration.

References

• 1. Ibutilide - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. What is Ibutilide Fumarate used for? [synapse.patsnap.com]
• 3. Ibutilide - Wikipedia [en.wikipedia.org]
• 4. Electrophysiology and pharmacology of ibutilide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ahajournals.org [ahajournals.org]
• 6. Antiarrhythmic and electrophysiologic effects of ibutilide in a chronic canine model of atrial flutter - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Comparison of the effects on drug concentrations, electrophysiologic parameters, and termination of atrial fibrillation in dogs when procainamide and ibutilide are delivered into the right atrium versus intravenously - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Prevention of acute inducible atrial flutter in dogs by using an ibutilide-polymer-coated pacing electrode - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Acute intravenous conversion of canine atrial flutter: comparison of antiarrhythmic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. files01.core.ac.uk [files01.core.ac.uk]
• 11. Effect of ibutilide on the canine cardiac conduction system - PubMed [pubmed.ncbi.nlm.nih.gov]

Quantifying Ibutilide Fumarate Effects on Cardiac Repolarization using Monophasic Action Potential Recordings

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ibutilide (B43762) is a class III antiarrhythmic agent utilized for the acute termination of atrial fibrillation and flutter.[1] Its primary mechanism of action involves the prolongation of the cardiac action potential duration (APD), which it achieves by blocking the rapid component of the delayed rectifier potassium current (IKr) and potentially by activating a slow, inward sodium current.[2] This application note provides a detailed protocol for quantifying the electrophysiological effects of Ibutilide fumarate (B1241708) on isolated Langendorff-perfused rabbit hearts using monophasic action potential (MAP) recordings. The Langendorff preparation allows for the study of cardiac electrophysiology in an ex vivo setting, free from systemic neural and hormonal influences.[3] MAP recordings provide a reliable method for assessing local changes in APD.[4][5]

Data Presentation

The following tables summarize the quantitative effects of Ibutilide on the action potential duration at 90% repolarization (APD90) in isolated rabbit hearts.

Table 1: Effect of 0.1 µM Ibutilide on APD90 in Isolated Rabbit Ventricle at Various Pacing Cycle Lengths

Pacing Cycle Length (ms)	Baseline APD90 (ms, Mean ± SD)	APD90 with 0.1 µM Ibutilide (ms, Mean ± SD)
200	111 ± 8	130 ± 19
400	140 ± 14	192 ± 26
800	159 ± 22	217 ± 35

Data extracted from a study on isolated perfused rabbit right ventricle preparations.[6]

Table 2: Concentration Range of Ibutilide Used in Antifibrillatory Studies in Langendorff-Perfused Rabbit Hearts

Ibutilide Concentration (µM)	Observed Effect
0.1	Pretreatment concentration
1.0	Pretreatment concentration
3.0	Pretreatment concentration associated with a decreased incidence of ventricular fibrillation

Concentrations used in a study investigating the antifibrillatory effects of Ibutilide.[7]

Experimental Protocols

This section outlines the detailed methodologies for the preparation of Ibutilide fumarate, the Langendorff perfusion of an isolated rabbit heart, and the recording of monophasic action potentials.

Protocol 1: Preparation of Ibutilide Fumarate Stock Solution

• Reconstitution: Ibutilide fumarate is a white to off-white powder. Prepare a high-concentration stock solution (e.g., 1-10 mM) by dissolving Ibutilide fumarate in 100% dimethyl sulfoxide (B87167) (DMSO).[8] Ibutilide fumarate has a solubility of over 100 mg/mL in aqueous solutions at pH 7 or lower.

• Storage: Store the stock solution at -20°C for long-term stability.[8]

• Working Solution Preparation: On the day of the experiment, dilute the stock solution in the perfusion buffer (e.g., Krebs-Henseleit solution) to achieve the desired final concentrations (e.g., 0.1, 1.0, 3.0 µM).

• Solvent Consideration: It is crucial to keep the final concentration of DMSO in the perfusate as low as possible (ideally ≤0.1%) to avoid its intrinsic effects on cardiac electrophysiology.

Protocol 2: Langendorff Perfusion of Isolated Rabbit Heart

• Animal Preparation: Anesthetize a New Zealand White rabbit (2-3 kg) following institutionally approved protocols. Administer heparin to prevent blood clotting.

• Heart Excision: Perform a thoracotomy and quickly excise the heart, placing it immediately into ice-cold Krebs-Henseleit buffer.

• Cannulation: Identify the aorta and cannulate it with an appropriately sized cannula. Secure the cannula to the aorta.

• Initiation of Perfusion: Mount the cannulated heart onto the Langendorff apparatus and initiate retrograde perfusion with warm (37°C), oxygenated (95% O2, 5% CO2) Krebs-Henseleit buffer at a constant pressure.[9]

• Stabilization: Allow the heart to stabilize for a period of 20-30 minutes, during which it should be continuously perfused with fresh buffer.

• Krebs-Henseleit Buffer Composition (in mM): NaCl 118, KCl 4.7, CaCl2 2.5, MgSO4 1.2, KH2PO4 1.2, NaHCO3 25, and glucose 11.

Protocol 3: Monophasic Action Potential (MAP) Recording

• MAP Catheter Placement: Gently place the tip of a MAP catheter in contact with the epicardial surface of the left ventricle. A stable contact is essential for a good quality signal.

• Pacing: Place pacing electrodes on the epicardial surface, typically near the apex of the heart.

• Baseline Recording: Record baseline MAPs at various pacing cycle lengths (e.g., 800, 400, 200 ms).

• Drug Perfusion: Perfuse the heart with Krebs-Henseleit buffer containing the desired concentration of Ibutilide fumarate. Allow for an equilibration period (e.g., 10-15 minutes) for the drug to take effect.

• Post-Drug Recording: Record MAPs again at the same pacing cycle lengths used for the baseline recordings.

• Data Acquisition and Analysis: Digitize the MAP signals and analyze the APD at 90% repolarization (APD90). The change in APD90 before and after drug administration quantifies the effect of Ibutilide.

Visualizations

The following diagrams illustrate the signaling pathway of Ibutilide's action and the experimental workflow.

Caption: Signaling pathway of Ibutilide's effect on cardiac action potential.

Caption: Experimental workflow for quantifying Ibutilide effects.

References

• 1. sketchviz.com [sketchviz.com]
• 2. Electrophysiology and pharmacology of ibutilide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. SutherlandandHearse [southalabama.edu]
• 4. academic.oup.com [academic.oup.com]
• 5. New insights into application of cardiac monophasic action potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effects of sodium channel blockade on ibutilide induced prolongation of repolarization in the isolated rabbit ventricle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Antifibrillatory effects of ibutilide in the rabbit isolated heart: mediation via ATP-dependent potassium channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. apexbt.com [apexbt.com]
• 9. A Rabbit Langendorff Heart Proarrhythmia Model: Predictive Value for Clinical Identification of Torsades de Pointes - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vitro Assessment of Ibutilide Cardiotoxicity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ibutilide (B43762) is a Class III antiarrhythmic agent used for the acute conversion of atrial fibrillation and atrial flutter to normal sinus rhythm.[1] Its therapeutic effect stems from its ability to prolong the cardiac action potential duration (APD), thereby increasing the refractory period of myocardial cells.[2][3] However, this mechanism is also intrinsically linked to its primary cardiotoxic risk: significant prolongation of the QT interval, which can lead to a life-threatening polymorphic ventricular tachycardia known as Torsades de Pointes (TdP).[3][4] The incidence of TdP is a major concern, occurring in approximately 4% of patients in clinical practice.[5]

Given this narrow therapeutic window, robust preclinical assessment of Ibutilide's proarrhythmic potential is critical. In vitro models provide essential tools for dissecting the mechanisms of its cardiotoxicity and for screening new chemical entities for similar liabilities. These models range from single ion channel assays in recombinant cell lines to complex, multi-cellular human induced pluripotent stem cell-derived cardiomyocyte (hiPSC-CM) systems. This document provides detailed application notes and protocols for key in vitro assays used to evaluate Ibutilide's effects on cardiac electrophysiology.

Mechanism of Ibutilide-Induced Cardiotoxicity

Ibutilide's cardiotoxicity is multifactorial, primarily involving interactions with key cardiac ion channels that govern the repolarization phase of the action potential.

• hERG Potassium Channel Blockade: The principal mechanism is the potent blockade of the human Ether-a-go-go-Related Gene (hERG) potassium channel, which conducts the rapid delayed rectifier potassium current (IKr).[6][7] IKr is crucial for phase 3 repolarization of the cardiac action potential. By inhibiting this current, Ibutilide delays repolarization, leading to a prolongation of the APD and, consequently, the QT interval on an electrocardiogram (ECG).[4][8]

• Activation of Slow Sodium Current: Uniquely among many Class III agents, Ibutilide also enhances the inward depolarizing, slow sodium current (late INa).[2][9] This action further contributes to the prolongation of the action potential plateau, exacerbating the risk of early afterdepolarizations (EADs), which are the cellular trigger for TdP.

These dual actions create a potent combination for proarrhythmia, making Ibutilide a valuable, albeit risky, therapeutic agent and a critical reference compound in cardiac safety screening.

Caption: Ibutilide's dual mechanism of cardiotoxicity.

Quantitative Data Summary

The following tables summarize the quantitative effects of Ibutilide observed in various in vitro models. This data is crucial for establishing dose-response relationships and for benchmarking against other compounds.

Table 1: Ibutilide Potency on hERG Channel Blockade

Parameter	Condition	Value	Reference
IC50	5 mM extracellular K+, pH 7.4	0.9 ± 0.1 µM	[10]
IC50	10 mM extracellular K+, pH 7.4	2.0 ± 0.1 µM	[10]
IC50	5 mM extracellular K+, pH 6.2	31 ± 16 µM	[10]

Note: IC50 is the half-maximal inhibitory concentration. Higher values indicate lower potency. The data shows Ibutilide's blocking effect is less potent in conditions mimicking hyperkalemia and ischemia (acidosis).

Key In Vitro Models and Protocols

hERG Channel Inhibition Assay

This is the cornerstone assay for assessing the risk of drug-induced QT prolongation.[11] It directly measures the interaction of a compound with the hERG channel, typically using a recombinant cell line (e.g., HEK293 or CHO) that stably expresses the channel.

A. Automated Patch Clamp Electrophysiology

This method provides a direct functional measure of ion channel activity and is considered the gold standard. Automated platforms have increased throughput compared to traditional manual patch clamp.

Caption: Workflow for an automated patch clamp hERG assay.

Protocol: Automated Patch Clamp hERG Assay

• Cell Culture: Culture HEK293 cells stably expressing the hERG channel under standard conditions (e.g., 37°C, 5% CO2) in the recommended growth medium. Passage cells regularly to maintain health and ensure optimal channel expression.

• Cell Preparation: On the day of the experiment, detach cells using a gentle dissociation reagent. Resuspend the cells in the specified external solution to a final concentration suitable for the automated patch clamp platform.

• Solutions:

  • External Solution (mM): 130 NaCl, 5 KCl, 1 CaCl2, 1 MgCl2, 10 HEPES, 12.5 Dextrose. Adjust pH to 7.4 with NaOH.[12]

  • Internal Solution (mM): 120 K-gluconate, 20 KCl, 5 EGTA, 10 HEPES, 1.5 MgATP. Adjust pH to 7.3 with KOH.[12]

• Compound Preparation: Prepare a stock solution of Ibutilide fumarate in a suitable solvent (e.g., DMSO). Create a serial dilution series in the external solution to achieve the final desired test concentrations. Ensure the final solvent concentration is consistent across all wells and does not exceed a non-toxic level (typically <0.5%).

• Automated Patch Clamp Run:

  • Load the cell suspension, internal solution, external solution, and compound plate onto the automated patch clamp instrument.

  • Initiate the pre-defined experimental protocol. The instrument will automatically trap cells, form gigaseals, establish a whole-cell configuration, and apply the voltage protocol.

  • Voltage Protocol: A recommended protocol to elicit hERG current involves a depolarization step to +20 mV to open the channels, followed by a repolarization step to -50 mV to measure the peak tail current, which is characteristic of hERG.[12]

  • Data Acquisition: Record baseline currents in the external solution until a stable signal is achieved (<10% rundown over several minutes).[12]

  • Apply the range of Ibutilide concentrations sequentially, allowing the effect to reach a steady state at each concentration (typically 3-5 minutes).

  • Perform a final washout step with the external solution to assess the reversibility of the block.

• Data Analysis:

  • Measure the peak tail current amplitude at the -50 mV step for each concentration.

  • Normalize the current at each concentration to the baseline (control) current to calculate the percentage of inhibition.

  • Plot the percent inhibition against the Ibutilide concentration and fit the data to a Hill equation to determine the IC50 value.

Human iPSC-Cardiomyocyte (hiPSC-CM) Assays

hiPSC-CMs represent a more physiologically relevant model as they are of human origin and possess the complex array of ion channels and signaling pathways found in native cardiomyocytes.[13][14][15] They are a key component of the modern Comprehensive in vitro Proarrhythmia Assay (CiPA) initiative.[16]

A. Microelectrode Array (MEA) Assay

MEA platforms allow for the non-invasive, label-free recording of extracellular field potentials from a spontaneously beating monolayer of hiPSC-CMs. The field potential duration (FPD) is an in vitro surrogate for the ECG's QT interval.

Caption: Workflow for a hiPSC-CM microelectrode array (MEA) assay.

Protocol: hiPSC-CM MEA Assay

• Cell Plating: Pre-coat MEA plates with a suitable extracellular matrix protein (e.g., fibronectin). Dissociate hiPSC-CMs into a single-cell suspension and plate them onto the MEA wells at a density that promotes the formation of a confluent, synchronously beating monolayer.

• Cell Culture: Maintain the hiPSC-CMs in appropriate culture medium at 37°C and 5% CO2. Allow the cells to mature and form a stable network, typically for 7-14 days post-plating. Confirm spontaneous and rhythmic beating activity before the experiment.

• Assay Preparation:

  • Replace the culture medium with a fresh, pre-warmed assay buffer (e.g., the cardiomyocyte culture medium or a buffered salt solution).

  • Place the MEA plate into the recording platform, which maintains physiological temperature and CO2 levels. Allow the plate to acclimate for at least 30 minutes.

• Baseline Recording: Record the spontaneous field potentials from each well for a stable baseline period (e.g., 5-10 minutes).

• Compound Application: Prepare Ibutilide dilutions in the assay buffer. Add the compound to the wells in a cumulative concentration-response manner. After each addition, allow the cells to equilibrate for 5-10 minutes before recording.

• Data Acquisition and Analysis:

  • Use the MEA system software to record and analyze the field potential waveforms.

  • Primary Endpoint (Repolarization): Measure the Field Potential Duration (FPD). This is typically calculated from the start of the initial sharp depolarization spike to the peak of the repolarization wave (T-wave). Correct the FPD for changes in beat rate using a formula analogous to Bazett's or Fridericia's correction for QT (FPDc).

  • Secondary Endpoints (Proarrhythmia): Monitor for proarrhythmic events, such as EAD-like behavior (small depolarizations during the repolarization phase), beat-to-beat variability of FPD, and arrhythmic patterns (tachycardia, bradycardia, beat cessation).

  • Calculate the percentage change in FPDc from baseline for each Ibutilide concentration and determine the concentration that causes a significant prolongation (e.g., >20%).

B. Calcium Transient Assay

This assay measures the intracellular calcium cycling of hiPSC-CMs, which is fundamental to excitation-contraction coupling. Changes in the calcium transient duration and morphology can indicate proarrhythmic risk.

Protocol: Calcium Transient Assay

• Cell Plating and Culture: Plate hiPSC-CMs in a multi-well format (e.g., 96- or 384-well) suitable for fluorescence imaging, following steps similar to the MEA protocol.

• Dye Loading: On the day of the experiment, load the hiPSC-CM monolayer with a calcium-sensitive fluorescent indicator dye (e.g., Fluo-4 AM or a component of the EarlyTox™ Cardiotoxicity Kit) according to the manufacturer's instructions. This typically involves a 30-60 minute incubation period.

• Assay Procedure:

  • Wash the cells to remove excess dye and replace with pre-warmed assay buffer.

  • Place the plate into a kinetic fluorescence plate reader (e.g., FLIPR) or a high-speed imaging system equipped with environmental control (37°C).

  • Baseline Recording: Record baseline calcium transients (oscillations) for several minutes to establish a stable signal.[16]

  • Compound Addition: Use the instrument's integrated liquid handling to add Ibutilide at various concentrations.

  • Post-Dose Recording: Continuously record the fluorescence intensity over time to capture the effect of the compound on calcium cycling.

• Data Analysis:

  • Analyze the calcium transient waveform to extract key parameters:

    • Beating Rate: The frequency of the calcium transients.

    • Peak Amplitude: The maximum fluorescence intensity, related to the amount of calcium released from the sarcoplasmic reticulum.

    • Calcium Transient Duration (CTD): The duration of the transient at a certain percentage of repolarization (e.g., CTD90), which correlates with APD.

    • Rise and Decay Kinetics: The speed of calcium release and re-uptake.

  • Monitor for irregularities in the transients, such as EAD-like secondary peaks, which are a strong indicator of proarrhythmic risk.

  • Plot the percentage change in CTD90 from baseline against Ibutilide concentration.

Conclusion

The in vitro models described provide a powerful, tiered approach for evaluating the cardiotoxicity of Ibutilide and other compounds. The hERG assay serves as a critical initial screen for a drug's potential to block the IKr current. More advanced models using hiPSC-CMs offer a more integrated and physiologically relevant system to assess the net effect on cardiac electrophysiology, including beat rate, repolarization duration, and the induction of arrhythmias.[13][17] By combining data from these assays, researchers can build a comprehensive cardiac safety profile, better predict proarrhythmic risk, and make more informed decisions during drug development.

References

• 1. Ibutilide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ibutilide - Wikipedia [en.wikipedia.org]
• 3. Ibutilide - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Ibutilide-induced long QT syndrome and torsade de pointes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. droracle.ai [droracle.ai]
• 6. Ibutilide--recent molecular insights and accumulating evidence for use in atrial flutter and fibrillation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. [Severe ibutilide-induced arrhythmia in patients with heart failure] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Ibutilide | C20H36N2O3S | CID 60753 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Electrophysiology and pharmacology of ibutilide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. karger.com [karger.com]
• 11. Development of In Vitro Drug-Induced Cardiotoxicity Assay by Using Three-Dimensional Cardiac Tissues Derived from Human Induced Pluripotent Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. fda.gov [fda.gov]
• 13. Cardiotoxicity Assessment of Drugs Using Human iPS Cell-Derived Cardiomyocytes: Toward Proarrhythmic Risk and Cardio-Oncology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Human induced pluripotent stem cell-cardiomyocytes for cardiotoxicity assessment: a comparative study of arrhythmia-inducing drugs with multi-electrode array analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. news-medical.net [news-medical.net]
• 16. Cardiotoxicity, Cardiac Toxicity | Molecular Devices [moleculardevices.com]
• 17. Cardiotoxicity assessment using 3D vascularized cardiac tissue consisting of human iPSC-derived cardiomyocytes and fibroblasts - PMC [pmc.ncbi.nlm.nih.gov]

Best Practices for Dissolving Ibutilide Fumarate in DMSO for Cell Culture Applications

Application Notes

Ibutilide fumarate (B1241708) is a class III antiarrhythmic agent utilized in research to study cardiac electrophysiology and arrhythmia mechanisms.[1][2] Its primary mechanism of action involves the modulation of ion channels, specifically the blockage of the rapid component of the delayed rectifier potassium current (IKr) and the activation of a slow inward sodium current.[1][2][3][4] This activity prolongs the action potential duration and effective refractory period in myocardial cells.[1][2][5] For in vitro studies, Dimethyl Sulfoxide (DMSO) is a common solvent for dissolving Ibutilide fumarate due to its high solubility. However, proper techniques are crucial to ensure the compound's stability and to avoid cytotoxicity in cell culture experiments. These notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the best practices for preparing and using Ibutilide fumarate in a cell culture setting.

Key Compound Information

Parameter	Value	Reference(s)
Molecular Weight	885.23 g/mol	[6][7]
CAS Number	122647-32-9	[6][7]
Appearance	A solid, off-white to tan	[6][8]
Mechanism of Action	Class III antiarrhythmic agent; blocks IKr (hERG) potassium channels and activates a slow inward sodium current.	[1][2][3][4][9][10][11]

Solubility Data

Ibutilide fumarate exhibits high solubility in DMSO. However, care must be taken when diluting DMSO stock solutions into aqueous cell culture media to prevent precipitation.[12][13]

Solvent	Solubility	Notes	Reference(s)
DMSO	≥25.6 mg/mL	-	[6]
DMSO	>10 mM	-	[6]
DMSO	89 mg/mL (100.53 mM)	Use fresh, anhydrous DMSO as moisture can reduce solubility.	[5][7]
Water	≥16.4 mg/mL	Requires sonication.	[6]
Water	>20 mg/mL	-	[8][10]
Ethanol	≥2.69 mg/mL	Requires sonication.	[6]

To achieve higher concentrations in DMSO, warming the solution to 37°C for 10 minutes and/or using an ultrasonic bath can be beneficial.[6][14]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Ibutilide Fumarate Stock Solution in DMSO

This protocol describes the preparation of a concentrated stock solution of Ibutilide fumarate in DMSO.

Materials:

• Ibutilide fumarate powder

• Anhydrous, sterile DMSO

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• (Optional) Water bath or sonicator

Procedure:

• Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to prevent contamination.

• Weighing: Accurately weigh the desired amount of Ibutilide fumarate powder. For a 10 mM stock solution, this would be 8.85 mg per 1 mL of DMSO.

• Dissolution:

  • Add the appropriate volume of sterile DMSO to the vial containing the Ibutilide fumarate powder.

  • Vortex the solution thoroughly until the powder is completely dissolved. Visual inspection should show a clear solution with no particulates.

  • If solubility issues arise, warm the solution at 37°C for 10-15 minutes or sonicate for a few minutes until the compound is fully dissolved.[6][14]

• Storage:

  • Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

  • Store the stock solution at -20°C for several months or at -80°C for up to a year.[5][6] It is recommended to use the solution as soon as possible after preparation.[6]

Protocol 2: Dilution of Ibutilide Fumarate for Cell Culture Applications

This protocol outlines the steps for diluting the DMSO stock solution into cell culture medium for treating cells. A critical consideration is to maintain a low final concentration of DMSO in the cell culture to avoid solvent-induced cytotoxicity. The final DMSO concentration should generally not exceed 0.5%, and a vehicle control with the same DMSO concentration should always be included in the experiment.[12][15]

Materials:

• 10 mM Ibutilide fumarate stock solution in DMSO

• Pre-warmed, complete cell culture medium

• Sterile microcentrifuge tubes

• Sterile pipettes and tips

Procedure:

• Prepare Intermediate Dilutions: It is best practice to perform serial dilutions of the high-concentration DMSO stock into fresh, sterile DMSO before the final dilution into the aqueous cell culture medium. This helps to prevent precipitation of the compound.[12]

• Final Dilution into Culture Medium:

  • Pre-warm the complete cell culture medium to 37°C.

  • Add the desired volume of the Ibutilide fumarate intermediate dilution (in DMSO) directly to the pre-warmed culture medium. It is crucial to add the DMSO solution to the medium and not the other way around.

  • Immediately mix the solution gently but thoroughly by pipetting or swirling to ensure rapid and uniform dispersion of the compound. This minimizes the risk of precipitation.[12]

• Example Dilution for a 1 µM Final Concentration:

  • Prepare a 1 mM intermediate stock by diluting the 10 mM stock 1:10 in sterile DMSO.

  • Add 1 µL of the 1 mM intermediate stock to 1 mL of pre-warmed cell culture medium. This results in a final Ibutilide fumarate concentration of 1 µM and a final DMSO concentration of 0.1%.

• Cell Treatment: Replace the existing medium in the cell culture plates with the freshly prepared medium containing Ibutilide fumarate.

• Vehicle Control: In parallel, prepare a vehicle control by adding the same final concentration of DMSO (without Ibutilide fumarate) to the cell culture medium and treat a set of cells with this medium.

Visualizations

Ibutilide Fumarate Signaling Pathway

Caption: Mechanism of action of Ibutilide.

Experimental Workflow for Cell-Based Assays

Caption: Ibutilide cell culture workflow.

References

• 1. What is Ibutilide Fumarate used for? [synapse.patsnap.com]
• 2. Ibutilide - Wikipedia [en.wikipedia.org]
• 3. Ibutilide--recent molecular insights and accumulating evidence for use in atrial flutter and fibrillation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ahajournals.org [ahajournals.org]
• 5. selleckchem.com [selleckchem.com]
• 6. apexbt.com [apexbt.com]
• 7. selleckchem.com [selleckchem.com]
• 8. 122647-32-9 CAS MSDS (Ibutilide fumarate) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 9. Ibutilide | C20H36N2O3S | CID 60753 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Ibutilide fumarate | 122647-32-9 [chemicalbook.com]
• 11. Ibutilide - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. selleckchem.com [selleckchem.com]
• 15. researchgate.net [researchgate.net]

Application Notes and Protocols: Induction of Torsades de Pointes in Rabbit Models Using Ibutilide (fumarate)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Torsades de pointes (TdP) is a specific form of polymorphic ventricular tachycardia associated with QT interval prolongation. It is a critical safety concern in drug development, as numerous non-antiarrhythmic drugs have been found to have proarrhythmic potential. The rabbit is a well-established animal model for studying drug-induced TdP due to the electrophysiological similarities of its heart to the human heart, particularly concerning ion channel distribution and response to pharmacological agents.[1] Ibutilide (B43762), a class III antiarrhythmic agent, is known to prolong the cardiac action potential and QT interval, making it a useful tool for reliably inducing TdP in a controlled research setting.[2][3]

These application notes provide detailed protocols for the induction of TdP in rabbits using Ibutilide fumarate (B1241708), with a focus on the widely used methoxamine-sensitized model. The information is intended to guide researchers in establishing a reproducible in vivo model for investigating the mechanisms of TdP and for screening the proarrhythmic potential of new chemical entities.

Mechanism of Action: Ibutilide-Induced Torsades de Pointes

Ibutilide prolongs cardiac repolarization primarily by blocking the rapid component of the delayed rectifier potassium current (IKr).[4][5] This inhibition of potassium efflux during phase 3 of the cardiac action potential leads to a longer action potential duration (APD) and, consequently, a prolonged QT interval on the surface electrocardiogram (ECG).[2][5]

Additionally, Ibutilide is thought to activate a slow inward sodium current (INa-s), which further contributes to the prolongation of the APD.[6] This combined action creates an electrophysiological substrate conducive to the development of early afterdepolarizations (EADs), which are oscillations in membrane potential during the plateau or repolarization phase of the action potential.[7][8] EADs are considered the primary trigger for the initiation of TdP.[7][8]

Caption: Signaling pathway of Ibutilide-induced Torsades de Pointes.

Experimental Protocols

Methoxamine-Sensitized Rabbit Model

This is a widely used and reliable in vivo model for inducing TdP.[2][9] Methoxamine (B1676408), an α-adrenergic agonist, is used to sensitize the heart to the proarrhythmic effects of QT-prolonging drugs.

Materials:

• New Zealand White rabbits (specify age and sex as per experimental design)

• Anesthetics: Ketamine (35 mg/kg) and Xylazine (5 mg/kg)[9]

• Methoxamine hydrochloride

• Ibutilide fumarate

• Saline solution (0.9% NaCl)

• Infusion pumps

• ECG recording system with needle electrodes

• Venous catheter

Procedure:

• Animal Preparation:

  • Anesthetize the rabbit with an intramuscular injection of Ketamine (35 mg/kg) and Xylazine (5 mg/kg).[9] Maintain anesthesia as needed throughout the experiment.

  • Place the rabbit in a supine position.

  • Insert a venous catheter into the marginal ear vein for drug administration.

  • Attach needle electrodes for continuous ECG monitoring (Lead II is commonly used).

• Baseline ECG Recording:

  • Allow the animal to stabilize for at least 10 minutes after instrumentation.

  • Record a stable baseline ECG for a minimum of 10 minutes.

• Methoxamine Sensitization:

  • Prepare a solution of methoxamine in saline.

  • Initiate a continuous intravenous infusion of methoxamine at a rate of 15 µg/kg/min.[10]

  • Continue the methoxamine infusion for the remainder of the experiment.

• Ibutilide Administration:

  • After 10 minutes of methoxamine infusion, begin the intravenous infusion of Ibutilide fumarate.

  • A recommended infusion rate is 8 nmol/kg/min for a maximum of 30 minutes.

  • The infusion should be stopped immediately if sustained TdP (lasting more than 20 seconds) is observed.

• Monitoring and Endpoints:

  • Continuously monitor the ECG throughout the experiment.

  • Primary endpoints include the incidence of TdP, QT interval duration, and heart rate.

  • TdP is characterized by a polymorphic ventricular tachycardia with a twisting of the QRS axis around the isoelectric baseline.

  • The experiment is typically terminated after 30 minutes of Ibutilide infusion or upon the induction of sustained TdP.

Caption: Workflow for TdP induction in the methoxamine-sensitized rabbit.

Data Presentation

The following tables summarize expected quantitative data based on published studies using the methoxamine-sensitized rabbit model.

Table 1: Effect of Ibutilide on QT Interval

Treatment Group	Baseline QT Interval (ms)	Post-Ibutilide QT Interval (ms)	% Change in QT Interval
Adult Female	121 ± 1.9	Data not specified	39 ± 3.1
Adult Male	126 ± 3.3	Data not specified	46 ± 5.7
Young Female	116 ± 1.6	Data not specified	38 ± 3.9
Young Male	113 ± 1.7	Data not specified	36 ± 3.4

Data presented as mean ± SEM. Data adapted from a study using an Ibutilide infusion of 8 nmol/kg/min for 30 minutes in methoxamine-sensitized rabbits.

Table 2: Incidence of Torsades de Pointes

Treatment Group	Incidence of TdP
Adult Female	70% (7 out of 10)
Adult Male	90% (9 out of 10)
Young Female	45% (9 out of 20)
Young Male	70% (14 out of 20)

Data adapted from a study using an Ibutilide infusion of 8 nmol/kg/min for 30 minutes in methoxamine-sensitized rabbits.

Table 3: Hemodynamic and ECG Parameters in Healthy New Zealand White Rabbits (for reference)

Parameter	Mean Value	Range
Heart Rate (beats/min)	209.17 ± 3.21	187 - 250
P-R Interval (s)	Not specified	0.04 - 0.08
QRS Duration (s)	Not specified	0.02 - 0.06
Q-T Interval (s)	Not specified	0.08 - 0.12

Data presented as mean ± SD or range.[11] These are reference values and may vary based on age, sex, and anesthetic regimen.

Conclusion

The use of Ibutilide fumarate in the methoxamine-sensitized rabbit model provides a robust and reproducible method for inducing Torsades de Pointes. This model is invaluable for preclinical safety assessment of new drug candidates and for mechanistic studies of cardiac proarrhythmia. Careful adherence to the detailed protocols and diligent monitoring of electrocardiographic parameters are essential for obtaining reliable and interpretable data. Researchers should also consider factors such as the age and sex of the animals, as these can influence the susceptibility to drug-induced TdP.

References

• 1. Role of the rabbit whole-heart model for electrophysiologic safety pharmacology of non-cardiovascular drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ibutilide-induced long QT syndrome and torsade de pointes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The anaesthetised methoxamine-sensitised rabbit model of torsades de pointes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ahajournals.org [ahajournals.org]
• 5. Ibutilide - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. droracle.ai [droracle.ai]
• 7. Electrophysiology and pharmacology of ibutilide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Experimental models of torsade de pointes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. AV-block and conduction slowing prevail over TdP arrhythmias in the methoxamine-sensitized pro-arrhythmic rabbit model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Ibutilide as a Torsade de Pointes Stress Test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. emedicine.medscape.com [emedicine.medscape.com]

Application Notes and Protocols for Electrophysiological Data Analysis of Ibutilide (Fumarate) Experiments

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the electrophysiological effects of Ibutilide (B43762), a class III antiarrhythmic agent. The included protocols and data summaries are intended to guide researchers in designing, executing, and analyzing experiments to investigate the cardiac safety and efficacy of Ibutilide and similar compounds.

Introduction to Ibutilide and its Electrophysiological Profile

Ibutilide is a methanesulfonamide (B31651) derivative primarily indicated for the acute conversion of atrial fibrillation and atrial flutter to sinus rhythm.[1][2][3][4] Its principal mechanism of action involves the prolongation of the cardiac action potential duration (APD), a characteristic of class III antiarrhythmic drugs.[1][4][5] This effect is primarily achieved by blocking the rapid component of the delayed rectifier potassium current (IKr).[1][6][7][8] Uniquely, at nanomolar concentrations, Ibutilide has also been shown to activate a slow, inward sodium current (INa-slow), which further contributes to delaying repolarization.[1][2][3]

The prolongation of the APD leads to an increase in the effective refractory period (ERP) in both atrial and ventricular myocytes, which is the basis for its antiarrhythmic effect.[1][9] However, this QT-prolonging effect also carries a risk of proarrhythmia, most notably Torsades de Pointes (TdP).[1][2][4] Therefore, careful electrophysiological assessment is crucial in the development and clinical application of Ibutilide.

Key Electrophysiological Parameters and Effects of Ibutilide

The following tables summarize the key quantitative electrophysiological effects of Ibutilide from published studies.

Table 1: Effect of Ibutilide on the Rapidly Activating Delayed Rectifier Potassium Current (IKr)

Cell Type	Preparation	Technique	Key Parameter	Value	Reference
Mouse Atrial Tumor (AT-1) Cells	Cultured Cells	Whole-cell Patch Clamp	EC50 for IKr block	20 nmol/L	[6][8]

Table 2: Effect of Ibutilide on Monophasic Action Potential Duration (MAPD) in Humans with Atrial Arrhythmias

Arrhythmia	Parameter	Baseline (ms)	Post-Ibutilide (ms)	Percent Change	P-value	Reference
Atrial Flutter (AFL)	Atrial MAPD	-	-	+30%	<0.001	[10][11]
Atrial Fibrillation (AF)	Atrial MAPD	-	-	+52%	<0.05	[10][11]
Atrial Flutter (AFL)	Atrial Cycle Length (CL)	-	-	+16%	<0.001	[10][11]
Atrial Fibrillation (AF)	Atrial Cycle Length (CL)	-	-	+48%	-	[10][11]
Atrial Flutter (AFL)	MAPD/CL Ratio	-	-	+13%	<0.01	[10][11]

Table 3: Dose-Response of Ibutilide in Terminating Atrial Arrhythmias

Dose (mg/kg)	Arrhythmia Termination Rate	Mean Time to Termination (min)	Reference
0.005	12%	19	[12]
0.010	33%	19	[12]
0.015	45%	19	[12]
0.025	46%	19	[12]
Placebo	3%	-	[12]

Experimental Protocols

Protocol for Whole-Cell Patch-Clamp Recording of IKr in a Mammalian Cell Line (e.g., HEK293 expressing hERG)

This protocol is designed to assess the inhibitory effect of Ibutilide on the IKr current, for which the human ether-à-go-go-related gene (hERG) is the molecular correlate.

Materials:

• HEK293 cells stably transfected with the hERG channel.

• External solution (in mM): 140 NaCl, 4 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose (pH 7.4 with NaOH).

• Internal (pipette) solution (in mM): 130 KCl, 1 MgCl2, 10 HEPES, 5 EGTA, 5 MgATP (pH 7.2 with KOH).

• Ibutilide fumarate (B1241708) stock solution (e.g., 10 mM in DMSO).

• Patch-clamp amplifier and data acquisition system.

• Borosilicate glass capillaries for pipette fabrication.

Procedure:

• Cell Preparation: Plate hERG-expressing HEK293 cells onto glass coverslips 24-48 hours before the experiment.

• Pipette Fabrication: Pull borosilicate glass capillaries to a resistance of 2-5 MΩ when filled with the internal solution.

• Experimental Setup: Place a coverslip with adherent cells in the recording chamber on the stage of an inverted microscope and perfuse with the external solution at a constant rate.

• Giga-seal Formation: Approach a single, healthy-looking cell with the patch pipette and apply gentle suction to form a high-resistance seal (>1 GΩ) between the pipette tip and the cell membrane.

• Whole-Cell Configuration: Apply a brief pulse of negative pressure to rupture the cell membrane under the pipette tip, achieving the whole-cell configuration.

• Voltage-Clamp Protocol:

  • Hold the cell at a holding potential of -80 mV.

  • Apply a depolarizing pulse to +20 mV for 1-2 seconds to activate the hERG channels.

  • Repolarize the membrane to -50 mV to elicit the characteristic large IKr tail current.

  • Repeat this protocol at regular intervals (e.g., every 15 seconds) to ensure a stable baseline recording.

• Drug Application:

  • Prepare a series of dilutions of Ibutilide in the external solution from the stock solution.

  • After establishing a stable baseline IKr recording, perfuse the cell with the Ibutilide-containing external solution, starting with the lowest concentration.

  • Allow the drug effect to reach a steady state (typically 2-5 minutes) before recording the current at each concentration.

• Data Analysis:

  • Measure the peak amplitude of the IKr tail current in the absence (control) and presence of different concentrations of Ibutilide.

  • Calculate the percentage of current inhibition at each concentration relative to the control.

  • Plot the percentage of inhibition against the logarithm of the Ibutilide concentration and fit the data to a Hill equation to determine the EC50 value.

Protocol for Monophasic Action Potential (MAP) Recording in an Isolated Heart Preparation

This protocol allows for the assessment of Ibutilide's effect on action potential duration in an ex vivo setting.

Materials:

• Isolated heart (e.g., rabbit or guinea pig).

• Langendorff perfusion system.

• Krebs-Henseleit solution (in mM): 118 NaCl, 4.7 KCl, 1.2 KH2PO4, 1.2 MgSO4, 2.5 CaCl2, 25 NaHCO3, 11 Glucose, gassed with 95% O2 / 5% CO2.

• MAP catheter.

• Pacing electrodes.

• Data acquisition system.

• Ibutilide fumarate.

Procedure:

• Heart Isolation and Perfusion: Isolate the heart and mount it on the Langendorff apparatus for retrograde perfusion with oxygenated Krebs-Henseleit solution at a constant temperature (37°C) and pressure.

• MAP Catheter Placement: Gently place the MAP catheter on the epicardial surface of the ventricle to record stable MAP signals.

• Pacing: Pace the heart at a constant cycle length (e.g., 500 ms) using epicardial stimulating electrodes.

• Baseline Recording: After a stabilization period, record baseline MAPs for at least 15-20 minutes.

• Drug Perfusion: Introduce Ibutilide into the perfusate at the desired concentration.

• Data Recording: Continuously record MAPs throughout the drug perfusion period until a steady-state effect is observed.

• Data Analysis:

  • Measure the MAP duration at 90% repolarization (MAPD90) from the baseline and steady-state drug effect recordings.

  • Calculate the change and percentage change in MAPD90 induced by Ibutilide.

  • Assess for the occurrence of early afterdepolarizations (EADs) or other proarrhythmic events.

Visualizations

Signaling Pathway of Ibutilide's Action

Caption: Mechanism of action of Ibutilide on cardiac ion channels.

Experimental Workflow for Ibutilide Electrophysiology

Caption: Workflow for electrophysiological analysis of Ibutilide.

Conclusion

The electrophysiological evaluation of Ibutilide requires a multi-faceted approach, encompassing both cellular and tissue-level experiments. The protocols and data presented in these application notes provide a framework for the consistent and rigorous assessment of its effects on cardiac ion channels and action potentials. A thorough understanding of its mechanism of action and potential for proarrhythmia is essential for the safe and effective development and clinical use of Ibutilide and related compounds.

References

• 1. ahajournals.org [ahajournals.org]
• 2. Electrophysiology and pharmacology of ibutilide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ibutilide - Wikipedia [en.wikipedia.org]
• 4. Ibutilide - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Ibutilide. A review of its pharmacological properties and clinical potential in the acute management of atrial flutter and fibrillation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ahajournals.org [ahajournals.org]
• 7. Ibutilide, a methanesulfonanilide antiarrhythmic, is a potent blocker of the rapidly activating delayed rectifier K+ current (IKr) in AT-1 cells. Concentration-, time-, voltage-, and use-dependent effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ahajournals.org [ahajournals.org]
• 9. drugs.com [drugs.com]
• 10. ahajournals.org [ahajournals.org]
• 11. ahajournals.org [ahajournals.org]
• 12. Efficacy of intravenous ibutilide for rapid termination of atrial fibrillation and atrial flutter: a dose-response study - PubMed [pubmed.ncbi.nlm.nih.gov]

Concentration-Response of Ibutilide on IKr Current: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for characterizing the concentration-response relationship of Ibutilide (B43762) fumarate (B1241708) on the rapidly activating delayed rectifier potassium current (IKr), a critical component of cardiac action potential repolarization. The IKr current is conducted by the hERG (human Ether-à-go-go-Related Gene) potassium channel. Ibutilide is a Class III antiarrhythmic agent that functions by blocking these channels.[1][2] Understanding its potency and mechanism of action is crucial for both efficacy and safety assessment in drug development.

Data Presentation: Ibutilide Potency on IKr/hERG

The inhibitory potency of Ibutilide on the IKr current, often expressed as the half-maximal inhibitory concentration (IC50), can vary depending on the experimental conditions such as the cell type, extracellular potassium concentration, and pH. Below is a summary of reported IC50 values under different experimental settings.

Cell Type/Expression System	IC50	Experimental Conditions	Reference
Mouse Atrial Tumor (AT-1) Cells	20 nmol/L	Whole-cell patch clamp, depolarizing pulse to +20 mV.	[3][4][5]
Guinea Pig Ventricular Myocytes	2.03 ± 0.74 µM	Whole-cell patch clamp, concentrations from 10 nM to 100 µM.	[6][7]
hERG-expressing cells	0.9 ± 0.1 µM	Normal physiological conditions (pH 7.4, 5 mM extracellular K+).	[8]
hERG-expressing cells	31 ± 16 µM	Acidic extracellular conditions (pH 6.2).	[8]
hERG-expressing cells	2.0 ± 0.1 µM	High extracellular potassium (10 mM).	[8]

Table 1: Summary of Ibutilide IC50 Values for IKr/hERG Inhibition.

Ibutilide Concentration	Percent Inhibition of hERG Current	Experimental Conditions	Reference
1 µM	53 ± 5%	pH 7.4	[8]
1 µM	29 ± 4%	pH 6.2	[8]
0.3 µM	16 ± 2%	10 mM extracellular K+	[8]
1 µM	38 ± 4%	10 mM extracellular K+	[8]
3 µM	58 ± 5%	10 mM extracellular K+	[8]
10 µM	79 ± 4%	10 mM extracellular K+	[8]
100 nM	~40% (IK in SA node), ~68% (IK in AV node)	Rabbit sinoatrial and atrioventricular node cells	[9]
1 µM	~67% (IK in SA node), ~100% (IK in AV node)	Rabbit sinoatrial and atrioventricular node cells	[9]

Table 2: Percentage Inhibition of IKr/hERG Current by Ibutilide at Various Concentrations and Conditions.

Experimental Protocols

A detailed methodology for determining the concentration-response curve of Ibutilide on the IKr current using the whole-cell patch-clamp technique is provided below. This protocol is a synthesis of standard practices in the field.[3][8][10][11]

Cell Preparation

• Cell Lines: Stably transfected cell lines, such as Human Embryonic Kidney (HEK293) or Chinese Hamster Ovary (CHO) cells expressing the hERG channel, are commonly used. Alternatively, primary cardiomyocytes isolated from species like guinea pig or rabbit can be employed.[7][12]

• Cell Culture: Culture the cells in the appropriate medium and conditions as recommended for the specific cell line. For experiments, plate the cells onto glass coverslips at a suitable density to allow for isolated single cells for patching.

Solutions and Reagents

• Intracellular (Pipette) Solution (in mM): 110 KCl, 5 K4BAPTA, 5 K2ATP, 1 MgCl2, 10 HEPES. Adjust pH to 7.2 with KOH.[3]

• Extracellular (Bath) Solution (in mM): 130 NaCl, 4 KCl, 1.8 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose. Adjust pH to 7.35 with NaOH.[3]

• Ibutilide Fumarate Stock Solution: Prepare a high-concentration stock solution (e.g., 10 mM) in a suitable solvent (e.g., DMSO or water) and store it at -20°C. Prepare fresh serial dilutions in the extracellular solution on the day of the experiment to achieve the desired final concentrations.

Electrophysiological Recording (Whole-Cell Patch Clamp)

• Apparatus: A patch-clamp amplifier, a microscope, micromanipulators, and a data acquisition system are required.

• Pipettes: Pull borosilicate glass capillaries to a resistance of 4-8 MΩ when filled with the intracellular solution.[10]

• Gigaohm Seal Formation: Approach a single, healthy-looking cell with the patch pipette and apply gentle suction to form a high-resistance seal (>1 GΩ) between the pipette tip and the cell membrane.

• Whole-Cell Configuration: Apply a brief pulse of suction to rupture the cell membrane under the pipette tip to achieve the whole-cell configuration.

• Capacitance and Series Resistance Compensation: Compensate for the cell capacitance and series resistance to minimize voltage errors and improve the recording quality.[3]

Voltage-Clamp Protocol for IKr Measurement

To isolate and measure the IKr current, a specific voltage-clamp protocol is applied. The following is a typical protocol to elicit IKr tail currents, which are then used to assess the drug's effect:

• Holding Potential: Hold the cell membrane potential at -80 mV.

• Depolarizing Pulse: Apply a depolarizing step to a potential between +20 mV and +40 mV for a duration of 1 to 5 seconds to activate the hERG channels.[3][10]

• Repolarizing Pulse: Repolarize the membrane to a potential of -40 mV to -50 mV. This will cause the channels to deactivate, generating a characteristic "tail" current. The peak amplitude of this tail current is measured as an index of the IKr current.

• Pulse Frequency: Apply the voltage-clamp steps at a low frequency (e.g., every 15 seconds or 0.05 Hz) to allow for full recovery of the channels between pulses.[3][10]

Data Acquisition and Analysis

• Baseline Recording: Perfuse the cell with the extracellular solution and record stable baseline IKr currents for several minutes.

• Drug Application: Apply Ibutilide at increasing concentrations by perfusing the cell with the drug-containing extracellular solution. Allow the drug effect to reach a steady state at each concentration before recording.

• Data Measurement: Measure the peak tail current amplitude at each Ibutilide concentration.

• Concentration-Response Curve: Normalize the peak tail current at each concentration to the baseline (pre-drug) current. Plot the percentage of inhibition against the logarithm of the Ibutilide concentration.

• IC50 Determination: Fit the concentration-response data to the Hill equation to determine the IC50 value and the Hill coefficient (h):

  • Relative Current = 1 / (1 + ([Drug] / IC50)^h)[8]

Visualizations

Signaling Pathway and Mechanism of Action

Caption: Mechanism of Ibutilide action on the IKr current.

Experimental Workflow for Concentration-Response Analysis

Caption: Workflow for Ibutilide concentration-response analysis.

References

• 1. Ibutilide - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Ibutilide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ahajournals.org [ahajournals.org]
• 4. Ibutilide, a methanesulfonanilide antiarrhythmic, is a potent blocker of the rapidly activating delayed rectifier K+ current (IKr) in AT-1 cells. Concentration-, time-, voltage-, and use-dependent effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Ibutilide, a methanesulfonanilide antiarrhythmic, is a potent blocker of the rapidly activating delayed rectifier K+ current (IKr) in AT-1 cells. Concentration-, time-, voltage-, and use-dependent effects. | Semantic Scholar [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. Prevailing Effects of Ibutilide on Fast Delayed Rectifier K+ Channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. karger.com [karger.com]
• 9. Electrophysiological effects of ibutilide on the delayed rectifier K(+) current in rabbit sinoatrial and atrioventricular node cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. fda.gov [fda.gov]
• 12. dspace.library.uu.nl [dspace.library.uu.nl]

Application Notes and Protocols: Ibutilide (Fumarate) as a Tool for Studying Drug-Induced QT Prolongation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ibutilide (B43762), a class III antiarrhythmic agent, is a well-characterized compound known to prolong the QT interval on the electrocardiogram (ECG).[1][2] This effect is primarily due to its action on cardiac ion channels, making it an invaluable tool in the preclinical and clinical assessment of new chemical entities for potential proarrhythmic risk.[1][3] The International Council for Harmonisation (ICH) guidelines S7B and E14 recommend the use of a positive control in nonclinical and clinical QT studies, respectively, to ensure assay sensitivity, and ibutilide is frequently employed for this purpose.[4][5][6][7][8] These application notes provide detailed protocols for utilizing ibutilide fumarate (B1241708) as a positive control in key preclinical assays designed to evaluate drug-induced QT prolongation.

Mechanism of Action

Ibutilide prolongs the cardiac action potential duration (APD) and, consequently, the QT interval, through a dual mechanism of action:

• Inhibition of the Rapidly Activating Delayed Rectifier Potassium Current (IKr): Ibutilide is a potent blocker of the hERG (human Ether-à-go-go-Related Gene) potassium channel, which is responsible for the IKr current.[1] This current plays a crucial role in the repolarization phase of the cardiac action potential. Its inhibition by ibutilide delays repolarization, leading to a prolongation of the APD.[1]

• Activation of a Slow Inward Sodium Current (INa-late): At nanomolar concentrations, ibutilide also activates a late, persistent inward sodium current.[1] This inward current further contributes to the prolongation of the plateau phase of the action potential, enhancing the delay in repolarization.

This dual action makes ibutilide a robust positive control for detecting potential QT-prolonging effects of test compounds that may act through either or both of these mechanisms.

Data Presentation

The following tables summarize key quantitative data for ibutilide, providing a reference for expected outcomes in various experimental models.

Table 1: In Vitro hERG Inhibition by Ibutilide

Parameter	Value	Cell Line	Temperature	Method
IC50	0.9 ± 0.1 µM	Xenopus Oocytes	Room Temp.	Two-electrode voltage clamp
IC50	2.0 ± 0.1 µM (in 10 mM K+)	Xenopus Oocytes	Room Temp.	Two-electrode voltage clamp

Table 2: Preclinical and Clinical Dosing and Effects of Ibutilide

Species/System	Dose/Concentration	Route	Observed Effect on QT/APD
Rabbit Isolated Heart	0.1, 1.0, 3.0 µM	Perfusion	Concentration-dependent decrease in VF incidence
Human (Clinical)	0.003 mg/kg	IV Infusion	Significant increase in QTc interval
Human (Clinical)	<60 kg: 0.01 mg/kg	IV Infusion	QT prolongation
Human (Clinical)	>60 kg: 1 mg	IV Infusion	QT prolongation

Experimental Protocols

In Vitro hERG Channel Assay using Manual Patch-Clamp Electrophysiology

This protocol details the assessment of ibutilide's inhibitory effect on the hERG potassium channel expressed in a mammalian cell line (e.g., HEK293).

Materials:

• HEK293 cells stably expressing the hERG channel

• Cell culture reagents

• External solution (in mM): 145 NaCl, 4 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose; pH 7.4 with NaOH

• Internal solution (in mM): 120 KF, 20 KCl, 10 HEPES, 10 EGTA; pH 7.2 with KOH

• Ibutilide fumarate stock solution (in DMSO or water)

• Patch-clamp rig with amplifier, digitizer, and data acquisition software

• Borosilicate glass capillaries for pipette pulling

Protocol:

• Cell Preparation: Culture hERG-expressing HEK293 cells to 50-80% confluency. On the day of the experiment, detach cells using a gentle non-enzymatic cell dissociation solution.

• Pipette Preparation: Pull borosilicate glass capillaries to a resistance of 3-5 MΩ when filled with the internal solution.

• Recording Setup: Perfuse the recording chamber with the external solution at a constant flow rate. Maintain the temperature at 35-37°C.

• Seal Formation: Approach a single cell with the patch pipette and apply gentle suction to form a giga-ohm seal (seal resistance > 1 GΩ).

• Whole-Cell Configuration: Apply a brief pulse of suction to rupture the cell membrane and achieve the whole-cell configuration.

• Voltage-Clamp Protocol:

  • Hold the cell at a membrane potential of -80 mV.

  • Apply a depolarizing step to +20 mV for 2 seconds to activate the hERG channels.

  • Apply a repolarizing step to -50 mV for 2 seconds to elicit the characteristic hERG tail current.

  • Repeat this protocol at a frequency of 0.1 Hz (every 10 seconds).

• Baseline Recording: Record a stable baseline hERG current for at least 3-5 minutes.

• Ibutilide Application: Perfuse the chamber with the external solution containing the desired concentration of ibutilide (e.g., concentrations ranging from 0.1 µM to 10 µM to generate a concentration-response curve).

• Data Acquisition: Record the hERG current until a steady-state block is achieved for each concentration.

• Data Analysis: Measure the peak amplitude of the hERG tail current before and after ibutilide application. Calculate the percentage of inhibition for each concentration and fit the data to a Hill equation to determine the IC50.

Ex Vivo Langendorff-Perfused Rabbit Heart Assay

This protocol describes the use of an isolated rabbit heart to assess the effect of ibutilide on the QT interval.

Materials:

• New Zealand White rabbits (2-3 kg)

• Langendorff perfusion system

• Krebs-Henseleit solution (in mM): 118 NaCl, 4.7 KCl, 1.2 KH2PO4, 1.2 MgSO4, 2.5 CaCl2, 25 NaHCO3, 11 Glucose.[9][10][11]

• Carbogen (B8564812) gas (95% O2, 5% CO2)

• ECG recording system

• Ibutilide fumarate stock solution

Protocol:

• Heart Isolation: Anesthetize the rabbit and perform a thoracotomy. Rapidly excise the heart and place it in ice-cold Krebs-Henseleit solution.

• Cannulation: Cannulate the aorta on the Langendorff apparatus and initiate retrograde perfusion with Krebs-Henseleit solution bubbled with carbogen gas and maintained at 37°C.[10]

• Stabilization: Allow the heart to stabilize for at least 20-30 minutes, ensuring a stable heart rate and coronary flow.

• ECG Recording: Place ECG electrodes on the surface of the ventricles to record a pseudo-ECG.

• Baseline Recording: Record a stable baseline ECG for 10-15 minutes.

• Ibutilide Perfusion: Switch to a perfusion reservoir containing Krebs-Henseleit solution with the desired concentration of ibutilide (e.g., 0.1 µM, 1.0 µM, 3.0 µM).[12]

• Data Acquisition: Continuously record the ECG throughout the perfusion period.

• Data Analysis: Measure the QT interval from the ECG recordings. Correct the QT interval for heart rate using a species-specific formula (e.g., Van de Water's formula for rabbits). Compare the baseline QTc with the QTc during ibutilide perfusion.

In Vivo Cardiovascular Telemetry in Conscious Beagle Dogs

This protocol outlines a study to evaluate the effects of intravenously administered ibutilide on the QT interval in conscious, freely moving beagle dogs.

Materials:

• Purpose-bred male or female beagle dogs instrumented with telemetry transmitters

• Telemetry data acquisition system

• Veterinary infusion pump

• Sterile saline solution

• Ibutilide fumarate for injection

Protocol:

• Animal Acclimation: Acclimate the telemetered dogs to the study environment.

• Study Design: Employ a Latin square crossover design where each dog receives vehicle (saline) and at least one dose of ibutilide, with an adequate washout period between treatments.[13]

• Baseline Data Collection: Record baseline cardiovascular data (ECG, heart rate, blood pressure) for at least 24 hours prior to dosing.

• Dosing: On the day of the study, administer a slow intravenous infusion of ibutilide (e.g., a dose known to cause a modest, measurable increase in QTc) or vehicle over a defined period (e.g., 10 minutes).

• Post-Dose Data Collection: Continuously record telemetry data for at least 24 hours post-dose.

• Data Analysis:

  • Extract and analyze the ECG data to determine the QT interval.

  • Correct the QT interval for heart rate using a dog-specific correction formula (e.g., Van de Water's or a study-specific formula).

  • Calculate the change from baseline in QTc for each treatment group.

  • Statistically compare the ibutilide-induced changes in QTc to the vehicle control.

Mandatory Visualizations

Caption: Mechanism of action of Ibutilide on cardiac ion channels.

Caption: Workflow for in vitro hERG patch-clamp assay.

Caption: Workflow for in vivo cardiovascular telemetry study.

References

• 1. ahajournals.org [ahajournals.org]
• 2. Ibutilide-induced long QT syndrome and torsade de pointes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ibutilide - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Modelling of clinical TQT studies outcomes from preclinical cardiovascular safety pharmacology studies using the one-step QTc model - PMC [pmc.ncbi.nlm.nih.gov]
• 5. database.ich.org [database.ich.org]
• 6. ema.europa.eu [ema.europa.eu]
• 7. ICH guideline E14/S7B: clinical and nonclinical evaluation of QT/QTc interval prolongation and proarrhythmic potential - questions and answers - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 8. fda.gov [fda.gov]
• 9. Krebs–Henseleit solution - Wikipedia [en.wikipedia.org]
• 10. Isolated Heart Perfusion Systems | Crystalloid, Whole-blood, Erythrocyte | ADI [adinstruments.com]
• 11. bostonbioproducts.com [bostonbioproducts.com]
• 12. Antifibrillatory effects of ibutilide in the rabbit isolated heart: mediation via ATP-dependent potassium channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Cardiovascular Telemetry Study In Beagle Dogs - Vivotecnia [vivotecnia.com]

Application Notes and Protocols for Assessing Ibutilide (Fumarate) in Isolated Cardiomyocytes

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the experimental assessment of Ibutilide (B43762) (fumarate), a class III antiarrhythmic agent, in isolated cardiomyocytes. The protocols detailed below are intended to facilitate research into the electrophysiological and potential proarrhythmic effects of Ibutilide at the cellular level.

Introduction

Ibutilide is a crucial therapeutic agent for the acute termination of atrial fibrillation and atrial flutter.[1][2][3] Its primary mechanism of action involves the prolongation of the cardiac action potential duration (APD).[2][4] This is achieved through a dual effect on ion channels: the blockade of the rapid component of the delayed rectifier potassium current (IKr) and the activation of a slow inward sodium current (INa-slow).[1][4][5][6][7] Understanding the precise effects of Ibutilide on isolated cardiomyocytes is essential for both elucidating its therapeutic mechanisms and assessing its proarrhythmic potential, most notably the risk of Torsades de Pointes.[4][6][8]

Key Electrophysiological Effects of Ibutilide

Ibutilide's primary effects on cardiac myocyte electrophysiology are summarized below.

Parameter	Effect of Ibutilide	Primary Ion Channel(s) Involved
Action Potential Duration (APD)	Prolongation[4][6]	IKr (blockade), INa-slow (activation)[1][4][5]
Effective Refractory Period (ERP)	Increase[9]	IKr (blockade), INa-slow (activation)
Rapid Delayed Rectifier K+ Current (IKr)	Potent Blockade[3][4]	hERG (KCNH2) channel
Slow Inward Na+ Current (INa-slow)	Activation/Enhancement[5][6][7]	SCN5A (voltage-gated sodium channel)

Experimental Protocols

Protocol 1: Isolation of Adult Ventricular Cardiomyocytes

This protocol describes the enzymatic isolation of ventricular cardiomyocytes from adult rodents (rats or mice) using a Langendorff perfusion system.[10][11][12] High viability and yield of rod-shaped cardiomyocytes are critical for successful downstream electrophysiological and imaging experiments.

Materials:

• Animals: Adult Sprague-Dawley rats or C57BL/6 mice.

• Enzymes: Collagenase type II, Hyaluronidase.

• Buffers and Media:

  • Perfusion Buffer (Ca2+-free): Tyrode's solution without CaCl2.

  • Enzyme Digestion Buffer: Perfusion buffer containing Collagenase II and Hyaluronidase.

  • Stop Buffer: Perfusion buffer with a higher concentration of bovine serum albumin (BSA) or fetal bovine serum (FBS).

  • Calcium Reintroduction Buffers: Buffers with incrementally increasing concentrations of CaCl2.

  • Plating Medium: Medium 199 (M199) supplemented with FBS, L-glutamine, and penicillin-streptomycin.

• Equipment:

  • Langendorff perfusion system with a water jacket for temperature control (37°C).

  • Surgical instruments (scissors, forceps).

  • Peristaltic pump.

  • Oxygenator (95% O2 / 5% CO2 gas mixture).

  • Cell strainer (100-200 µm nylon mesh).

  • Laminin-coated culture dishes.

Procedure:

• Anesthesia and Heart Excision: Anesthetize the animal according to approved institutional protocols. Perform a thoracotomy to expose the heart. Rapidly excise the heart and place it in ice-cold perfusion buffer to arrest contractions.

• Aortic Cannulation: Identify the aorta and carefully cannulate it onto the Langendorff apparatus. Secure the aorta with a suture.

• Perfusion and Washout: Begin retrograde perfusion with warm (37°C), oxygenated Ca2+-free perfusion buffer to wash out the blood. The heart should become pale.

• Enzymatic Digestion: Switch the perfusion to the enzyme digestion buffer. Recirculate the enzyme solution through the heart. The heart will become flaccid, indicating successful digestion. This step is critical and typically lasts for 10-20 minutes.

• Ventricle Dissociation: Once digestion is complete, remove the heart from the cannula. Remove the atria and mince the ventricular tissue in a fresh volume of enzyme buffer.

• Cell Dispersion: Gently triturate the minced tissue with a pipette to release individual cardiomyocytes.

• Filtration: Filter the cell suspension through a nylon mesh to remove undigested tissue.

• Calcium Reintroduction: Gradually reintroduce calcium to the isolated myocytes by sequential centrifugation and resuspension in buffers with increasing calcium concentrations. This is a critical step to prevent calcium paradox and ensure cell viability.

• Cell Plating: Plate the final cell suspension onto laminin-coated dishes in plating medium. Allow the cells to attach for 1-2 hours before initiating experiments.

Protocol 2: Whole-Cell Patch-Clamp Electrophysiology

This protocol is for recording ionic currents and action potentials from isolated cardiomyocytes to assess the effects of Ibutilide.

Materials:

• Isolated Cardiomyocytes: Plated on glass coverslips.

• Patch-Clamp Rig: Inverted microscope, micromanipulator, amplifier, and data acquisition system.

• Pipettes: Borosilicate glass capillaries pulled to a resistance of 2-5 MΩ when filled with internal solution.

• Solutions:

  • External Solution (for IKr): Tyrode's solution containing appropriate channel blockers (e.g., nisoldipine (B1678946) to block ICa-L) to isolate the current of interest.

  • Internal Solution (for IKr): K+-based solution (e.g., containing KCl, K-ATP, MgCl2, HEPES, and EGTA).

  • External Solution (for Action Potentials): Standard Tyrode's solution.

  • Internal Solution (for Action Potentials): K+-based solution mimicking the intracellular environment.

• Ibutilide Fumarate: Stock solution prepared in an appropriate solvent (e.g., water or DMSO) and diluted to final concentrations in the external solution.

Procedure for Measuring IKr:

• Establish Whole-Cell Configuration: Obtain a giga-ohm seal between the patch pipette and a single cardiomyocyte. Rupture the membrane patch to achieve the whole-cell configuration.

• Voltage-Clamp Protocol: Hold the cell at a negative potential (e.g., -80 mV). Apply a depolarizing voltage step (e.g., to +20 mV) to activate IKr, followed by a repolarizing step (e.g., to -40 mV) to record the tail current.[13]

• Baseline Recording: Record baseline IKr in the absence of the drug.

• Ibutilide Application: Perfuse the cell with the external solution containing the desired concentration of Ibutilide. Allow for steady-state block to be reached.

• Post-Drug Recording: Record IKr in the presence of Ibutilide using the same voltage-clamp protocol.

• Data Analysis: Measure the peak tail current amplitude before and after drug application to determine the percentage of block. Calculate the IC50 from the concentration-response curve.

Procedure for Measuring Action Potentials:

• Establish Whole-Cell Configuration: As described above.

• Current-Clamp Mode: Switch the amplifier to current-clamp mode.

• Elicit Action Potentials: Inject a brief suprathreshold current pulse to elicit an action potential. Pace the cell at a steady frequency (e.g., 1 Hz).

• Baseline Recording: Record stable baseline action potentials.

• Ibutilide Application: Perfuse the cell with the external solution containing Ibutilide.

• Post-Drug Recording: Record action potentials after the drug has taken effect.

• Data Analysis: Measure the action potential duration at 50% and 90% repolarization (APD50 and APD90) before and after drug application.

Protocol 3: Calcium Imaging

This protocol is for measuring intracellular calcium transients in isolated cardiomyocytes to assess the downstream consequences of Ibutilide-induced APD prolongation.

Materials:

• Isolated Cardiomyocytes: Plated on glass-bottom dishes.

• Calcium Indicator Dye: Fluo-4 AM or Cal-520 AM.

• Imaging System: Confocal or widefield fluorescence microscope equipped with a high-speed camera.

• Electrical Field Stimulator: To pace the cardiomyocytes.

• Solutions:

  • Loading Buffer: Tyrode's solution containing the calcium indicator dye and Pluronic F-127.

  • Imaging Buffer: Standard Tyrode's solution.

• Ibutilide Fumarate: Prepared as described above.

Procedure:

• Dye Loading: Incubate the cardiomyocytes with the loading buffer for 20-30 minutes at room temperature, protected from light.

• Wash: Wash the cells with imaging buffer to remove excess dye.

• Baseline Imaging: Place the dish on the microscope stage. Pace the cells at a constant frequency (e.g., 1 Hz). Record baseline calcium transients.

• Ibutilide Application: Add Ibutilide to the imaging buffer at the desired final concentration.

• Post-Drug Imaging: Continue to pace the cells and record calcium transients in the presence of Ibutilide.

• Data Analysis: Analyze the amplitude, duration, and decay kinetics of the calcium transients before and after drug application. Look for the occurrence of early afterdepolarization (EAD)-induced spontaneous calcium releases, which are indicative of proarrhythmic potential.

Quantitative Data Summary

Parameter	Drug	Species/Cell Type	Value	Reference
IKr Blockade (IC50)	Ibutilide	Mouse Atrial Tumor (AT-1) Cells	20 nM	[3][13]
IKr Blockade (IC50)	Dofetilide	Mouse Atrial Tumor (AT-1) Cells	12 nM	[3][13]
IKr Blockade (IC50)	Ibutilide	Guinea Pig Ventricular Myocytes	2.03 µM	[14]
APD90 Prolongation	Ibutilide (0.01 mg/kg)	Canine (in vivo, CHF model)	Significantly greater than in controls	[15]

Visualizations

Signaling Pathway of Ibutilide in Cardiomyocytes

Caption: Signaling pathway of Ibutilide in cardiomyocytes.

Experimental Workflow for Assessing Ibutilide Effectsdot

References

• 1. What is Ibutilide Fumarate used for? [synapse.patsnap.com]
• 2. Ibutilide - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Ibutilide, a methanesulfonanilide antiarrhythmic, is a potent blocker of the rapidly activating delayed rectifier K+ current (IKr) in AT-1 cells. Concentration-, time-, voltage-, and use-dependent effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ahajournals.org [ahajournals.org]
• 5. Ibutilide - Wikipedia [en.wikipedia.org]
• 6. Electrophysiology and pharmacology of ibutilide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Ibutilide, a new compound with potent class III antiarrhythmic activity, activates a slow inward Na+ current in guinea pig ventricular cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. droracle.ai [droracle.ai]
• 9. Effects of intravenous amiodarone and ibutilide on action potential duration and atrial conduction kinetics in patients with persistent atrial fibrillation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Video: Isolation and Cultivation of Adult Rat Cardiomyocytes [jove.com]
• 11. Protocol for Isolation of Cardiomyocyte from Adult Mouse and Rat - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Isolation and Cultivation of Adult Rat Cardiomyocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ahajournals.org [ahajournals.org]
• 14. Prevailing Effects of Ibutilide on Fast Delayed Rectifier K+ Channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Altered response to ibutilide in a heart failure model - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantification of Ibutilide in Biological Samples using High-Performance Liquid Chromatography (HPLC)

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides detailed methodologies for the quantification of Ibutilide (B43762), a class III antiarrhythmic agent, in biological matrices such as plasma and urine.[1] Two distinct High-Performance Liquid Chromatography (HPLC) methods are presented to accommodate varying sensitivity and equipment availability requirements. Method A outlines a high-sensitivity approach using solid-phase extraction (SPE), derivatization, and fluorescence detection, ideal for pharmacokinetic studies requiring low limits of quantification.[2] Method B describes a more conventional and widely accessible reversed-phase HPLC method with UV detection, suitable for routine analysis. Detailed protocols for sample preparation, chromatographic conditions, and method validation are provided to ensure reliable and reproducible results.

Principle and Methods Overview

The quantification of Ibutilide in biological samples is crucial for clinical and preclinical studies. The methods described leverage the principles of reversed-phase chromatography to separate Ibutilide from endogenous components in complex matrices like plasma and urine.

• Method A (High Sensitivity): This method employs Solid-Phase Extraction (SPE) for sample cleanup and concentration. The extracted Ibutilide is then derivatized with 1-naphthyl isocyanate to enhance its fluorescent properties, allowing for highly sensitive detection using a fluorescence detector.[2] This is particularly useful for analyzing samples with expected low concentrations of the drug, achieving a limit of quantitation of 0.1 ng/mL or less.[2]

• Method B (Routine Analysis): This method utilizes a more straightforward approach involving protein precipitation for sample cleanup followed by analysis on a C8 or C18 column with UV detection.[3][4] This method is robust and suitable for applications where higher concentrations of Ibutilide are expected or when fluorescence detection is unavailable. Detection is typically performed at wavelengths between 227 nm and 231 nm.[3][4]

General Materials and Reagents

• Ibutilide Fumarate Reference Standard

• Acetonitrile (B52724) (HPLC Grade)

• Methanol (B129727) (HPLC Grade)

• Potassium Dihydrogen Phosphate

• Ammonium Dihydrogen Phosphate

• Trifluoroacetic Acid (TFA)

• 1-Naphthyl Isocyanate

• Water (Deionized or HPLC Grade)

• Control Human Plasma/Urine

• Solid-Phase Extraction (SPE) Cartridges (e.g., C18)

Experimental Protocols

Preparation of Standard and Quality Control (QC) Samples

• Primary Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of Ibutilide Fumarate reference standard in 10 mL of methanol or water.[1]

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the primary stock solution with the mobile phase or an appropriate solvent to create calibration standards.

• Calibration Curve and QC Samples: Spike appropriate volumes of the working standard solutions into control biological matrix (plasma or urine) to prepare calibration standards (e.g., 0.1 - 100 ng/mL for Method A; 20 - 120 µg/mL for Method B) and at least three levels of QC samples (low, medium, and high).[2][5]

Sample Preparation from Biological Matrices

• Pipette 200 µL of plasma sample, calibration standard, or QC sample into a microcentrifuge tube.

• Add 600 µL of cold acetonitrile or methanol to precipitate proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Vortex briefly and inject a portion into the HPLC system.

• Conditioning: Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of deionized water.

• Loading: Load 1 mL of the plasma sample (pre-treated if necessary, e.g., with buffer) onto the cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove interferences.

• Elution: Elute Ibutilide from the cartridge with 1 mL of methanol or acetonitrile.

• Derivatization (for Fluorescence Detection):

  • Evaporate the eluate to dryness.

  • Reconstitute in a suitable solvent and add 1-naphthyl isocyanate.[2]

  • Allow the reaction to proceed under controlled temperature and time.

  • Quench the reaction and dilute with the mobile phase for injection.

HPLC Methodologies and Data

Method A: High-Sensitivity Chiral Separation with Fluorescence Detection

This method is adapted for high sensitivity and the separation of enantiomers, which involves derivatization to enhance detection.[2]

Parameter	Condition
HPLC System	Column-switching HPLC system[2]
Column	Pirkle column (covalent 3,5-dinitrobenzoyl-D-phenylglycine)[2]
Mobile Phase	Specific to the column-switching setup (typically acetonitrile/buffer)
Flow Rate	~1.0 mL/min
Detection	Fluorescence Detector
Derivatization	Required with 1-naphthyl isocyanate[2]
Injection Volume	50 - 100 µL
Run Time	Approximately 16 minutes per sample[2]

Method B: Reversed-Phase HPLC with UV Detection

This method is a robust and common approach for quantifying Ibutilide in various samples.[3][4][5]

Parameter	Condition
HPLC System	Standard HPLC with UV/PDA Detector
Column	Symmetry C8 (250 x 4.6 mm, 5 µm) or Inertsil ODS-3V (250 x 4.6 mm, 5 µm)[1][3]
Mobile Phase	Acetonitrile and 0.01 M Potassium Dihydrogen Phosphate buffer[3][6]
Elution Mode	Isocratic or Gradient[1][3]
Flow Rate	1.0 mL/min[4][5]
Column Temperature	30 - 40°C[1][3]
Detection	UV at 227 nm or 231 nm[3][4]
Injection Volume	20 - 100 µL[1]
Run Time	< 15 minutes[3]

Method Validation Summary

The developed HPLC methods should be validated according to ICH guidelines to ensure reliability.[1] The following table summarizes typical validation parameters based on published data.

Validation Parameter	Typical Result
Linearity (Correlation Coefficient, r²)	> 0.999[3][4]
Range	0.4% to 150% of the nominal concentration[3][6]
Accuracy (% Recovery)	98.8% - 100.3%[3]
Precision (% RSD)	System Precision: < 1.0%; Method Precision: < 2.0%[3][6]
Limit of Quantitation (LOQ)	Method A: ≤ 0.1 ng/mL[2]
Specificity	No interference from endogenous matrix components or excipients[1]
Robustness	Unaffected by small, deliberate changes in method parameters[1][4]

Visualizations: Workflows

The following diagrams illustrate the experimental workflows for sample analysis.

Caption: General workflow for Ibutilide quantification in biological samples.

Caption: Detailed workflows for sample preparation methods.

References

• 1. ijstr.org [ijstr.org]
• 2. Assay of the enantiomers of ibutilide and artilide using solid-phase extraction, derivatization, and achiral-chiral column-switching high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. neuroquantology.com [neuroquantology.com]
• 5. pharmascholars.com [pharmascholars.com]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols: Utilizing Ibutilide (Fumarate) in High-Throughput Screening for Antiarrhythmic Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ibutilide (B43762), a class III antiarrhythmic agent, is clinically used for the acute termination of atrial fibrillation and flutter.[1][2][3] Its mechanism of action involves the prolongation of the cardiac action potential duration (APD), primarily through a dual effect: inhibition of the rapid component of the delayed rectifier potassium current (IKr), encoded by the human ether-a-go-go-related gene (hERG), and potential activation of a late inward sodium current (INa-L).[3][4] This prolongation of the APD, however, also carries a significant risk of proarrhythmia, specifically Torsades de Pointes (TdP), which is mechanistically linked to the induction of early afterdepolarizations (EADs).[5][6]

This inherent proarrhythmic potential makes Ibutilide a valuable pharmacological tool in a high-throughput screening (HTS) context. By inducing a quantifiable, arrhythmic phenotype in a cellular model, Ibutilide can be employed as a positive control to screen for novel compounds that can counteract these effects. This application note details protocols for leveraging Ibutilide in HTS campaigns aimed at discovering new antiarrhythmic drugs, particularly those that can reverse proarrhythmic phenotypes without significant side effects.

Mechanism of Action: Ibutilide as a Proarrhythmic Tool

Ibutilide's primary arrhythmogenic effect stems from its potent blockade of the hERG potassium channel, which is crucial for cardiac repolarization.[4][7] By blocking IKr, Ibutilide delays the efflux of potassium ions during phase 3 of the action potential, thereby prolonging it. This excessive prolongation can lead to the reactivation of L-type calcium channels, causing an inward calcium flux that manifests as an EAD. If these EADs reach the threshold potential, they can trigger ectopic beats, leading to ventricular tachyarrhythmias like TdP.

In an HTS setting, this predictable induction of EADs or significant APD prolongation by Ibutilide can be used as a screening window to identify compounds that either:

• Restore normal APD.

• Suppress EADs.

• Target other channels to counteract the effects of IKr blockade.

Data Presentation: Ibutilide Activity and HTS Assay Parameters

Quantitative data is essential for establishing robust HTS assays. The following tables summarize key parameters for Ibutilide and typical HTS assay performance metrics.

Table 1: Pharmacological Profile of Ibutilide

Parameter	Value	Cell Type / Conditions	Reference
hERG IC50	0.9 ± 0.1 µM	HEK cells expressing hERG	[7]
hERG IC50 (Acidosis)	31 ± 16 µM	pH 6.2	[7]
hERG IC50 (Hyperkalemia)	2.0 ± 0.1 µM	10 mM [K+]o	[7]
Clinical Dose (IV)	1 mg over 10 min (>60 kg)	Human	[2]
Proarrhythmic Risk	Sustained polymorphic VT in 1.7% of patients	Human Clinical Trials	[3]

Table 2: Typical High-Throughput Screening Assay Validation Parameters

Parameter	Description	Typical Acceptance Criteria
Z'-factor	A measure of assay quality, reflecting the separation between positive and negative controls.	> 0.5
Signal-to-Background (S/B)	Ratio of the signal from the positive control to the signal from the negative control.	> 2
Coefficient of Variation (%CV)	A measure of the variability of the data.	< 20%
IC50 / EC50 Reproducibility	Consistency of potency measurements across multiple runs.	Within 3-fold

Signaling and Experimental Workflow Diagrams

The following diagrams illustrate the key signaling pathway affected by Ibutilide and a generalized workflow for an HTS campaign using Ibutilide.

References

• 1. Ibutilide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ibutilide - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Ibutilide. A review of its pharmacological properties and clinical potential in the acute management of atrial flutter and fibrillation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Ibutilide--recent molecular insights and accumulating evidence for use in atrial flutter and fibrillation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Electrophysiology and pharmacology of ibutilide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. [Severe ibutilide-induced arrhythmia in patients with heart failure] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. karger.com [karger.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Ibutilide (Fumarate) for Atrial Fibrillation Conversion Studies

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing Ibutilide (B43762) (fumarate) in in vitro models of atrial fibrillation (AF).

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Ibutilide?

A1: Ibutilide is a class III antiarrhythmic agent.[1][2][3] Its primary mechanism involves the prolongation of the cardiac action potential duration (APD).[1][4] This is achieved through a dual action: potent inhibition of the rapid component of the delayed rectifier potassium current (IKr) and activation of a slow, inward sodium current (INa-s).[4][5][6] By blocking IKr, Ibutilide delays repolarization, while the activation of INa-s contributes to prolonging the plateau phase of the action potential.[5]

Q2: What is a recommended starting concentration range for Ibutilide in in vitro studies?

A2: Based on preclinical studies, Ibutilide shows effects on isolated cardiomyocytes at nanomolar concentrations.[5][6] A sensible starting range for in vitro experiments would be 1 nM to 100 nM . It is advisable to perform a dose-response curve to determine the optimal concentration for your specific cell model and experimental conditions.

Q3: What are common in vitro models for studying atrial fibrillation?

A3: Several in vitro models are available, each with its own advantages and limitations. Common models include:

• Primary isolated atrial cardiomyocytes: These cells are isolated from animal hearts (e.g., rabbit, canine) and closely represent native atrial electrophysiology.

• Human induced pluripotent stem cell-derived atrial cardiomyocytes (hiPSC-aCMs): This is an increasingly popular human-relevant model that can be used for drug screening and disease modeling.[7][8][9][10][11]

• Engineered heart tissue (EHT): Three-dimensional constructs of cardiomyocytes that can better mimic the multicellular environment of the heart.

Q4: How can I induce an atrial fibrillation-like phenotype in my in vitro model?

A4: A common method to induce an AF-like phenotype in cultured cardiomyocytes is through rapid electrical pacing.[7][8][9][10][11] This involves stimulating the cells at a high frequency (e.g., 3-5 Hz) for a prolonged period (e.g., 24-48 hours). This can lead to electrophysiological remodeling characteristic of AF, such as a shortened action potential duration and increased arrhythmogenicity.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
No significant change in action potential duration (APD) after Ibutilide application.	Concentration too low: The effective concentration can vary between cell types and experimental conditions.	Perform a dose-response curve starting from 1 nM up to 1 µM to determine the optimal concentration.
Poor cell health: Unhealthy cardiomyocytes may not respond appropriately to pharmacological agents.	Ensure optimal cell culture conditions, including proper media, temperature, and CO2 levels. Assess cell viability before and after experiments.
Incorrect recording solutions: The ionic composition of the internal and external solutions is critical for proper electrophysiological recordings.	Double-check the composition and pH of all recording solutions. Ensure fresh solutions are used for each experiment.
Proarrhythmic events (e.g., early afterdepolarizations, triggered activity) are observed at low Ibutilide concentrations.	High drug sensitivity: Some cell lines or primary cell preparations may be particularly sensitive to IKr blockade.	Start with a lower concentration range (e.g., 0.1-10 nM) and carefully titrate upwards.
Underlying ionic imbalances: Low extracellular potassium can exacerbate the proarrhythmic effects of IKr blockers.	Ensure that the extracellular potassium concentration in your recording solution is within the physiological range (e.g., 4-5.4 mM).
Unstable patch-clamp recordings after Ibutilide application.	Alteration of membrane properties: Ibutilide's effect on ion channels can alter membrane resistance and stability.	Ensure a high-quality gigaohm seal before drug application. If the seal becomes unstable, it may be necessary to obtain a new recording.
Compound precipitation: At higher concentrations, the drug may precipitate out of solution.	Visually inspect your drug-containing solutions for any signs of precipitation. Prepare fresh stock solutions regularly.
Perfusion system issues: Incomplete or slow solution exchange can lead to fluctuating drug concentrations at the cell surface.	Ensure your perfusion system allows for rapid and complete solution exchange.
High variability in experimental results.	Inconsistent cell culture conditions: Variations in cell density, passage number, or differentiation efficiency can lead to heterogeneous cell populations.	Standardize your cell culture protocols as much as possible.
Temperature fluctuations: Ion channel kinetics are highly sensitive to temperature.	Use a temperature-controlled recording chamber to maintain a stable physiological temperature.
Serum protein binding: If your culture medium contains serum, a portion of the Ibutilide will be bound to proteins, reducing the free concentration.[12][13][14][15]	When possible, conduct acute experiments in serum-free media. If serum is required, be aware that the effective concentration of Ibutilide may be lower than the nominal concentration.

Quantitative Data Summary

Table 1: Clinical Dosing and Efficacy of Intravenous Ibutilide for Atrial Fibrillation/Flutter Conversion

Dosage	Conversion Rate (Atrial Fibrillation)	Conversion Rate (Atrial Flutter)	Mean Time to Conversion	Reference
1 mg over 10 min	31%	63%	27 minutes	[2]
0.01 mg/kg over 10 min (<60 kg)	-	-	-	[2]
1 mg, repeat once if needed	43%	70%	~20-30 minutes	[1]
0.005 - 0.025 mg/kg	29%	38%	19 ± 15 minutes	[6]

Table 2: In Vitro Ibutilide Concentrations and Effects

Concentration Range	Model System	Observed Effect	Reference
Nanomolar	Isolated adult cardiac myocytes	Prolongation of action potential duration	[5][6]
1 µM	HERG-expressing cells	Inhibition of IKr	[16]
31 ± 16 µM	HERG-expressing cells (acidic pH 6.2)	IC50 for IKr inhibition	[16]

Experimental Protocols

Protocol 1: Induction of an AF-like Phenotype in hiPSC-aCMs

• Cell Plating: Plate hiPSC-aCMs on fibronectin-coated coverslips or multi-well plates at an appropriate density to form a confluent monolayer.

• Culture: Culture the cells in their recommended maintenance medium for 48-72 hours to allow for recovery and electrical coupling.

• Initiation of Pacing: Introduce carbon field stimulation electrodes into the culture vessel.

• Pacing Protocol: Apply continuous electrical field stimulation at a frequency of 3-5 Hz for 24-48 hours.

• Verification of AF Phenotype: After the pacing period, assess the electrophysiological properties of the cells using techniques such as patch-clamp or optical mapping to confirm characteristics of an AF-like phenotype (e.g., shortened APD, increased spontaneous activity).

Protocol 2: Evaluation of Ibutilide for AF Conversion in Paced hiPSC-aCMs

• Preparation: Transfer the coverslip with the paced hiPSC-aCMs to a recording chamber on a microscope stage.

• Perfusion: Continuously perfuse the cells with a heated (37°C) external recording solution.

• Baseline Recording: Obtain baseline electrophysiological recordings (e.g., action potentials in current-clamp mode) to characterize the AF-like activity.

• Ibutilide Application: Switch the perfusion to an external solution containing the desired concentration of Ibutilide.

• Data Acquisition: Continuously record the electrophysiological activity during and after Ibutilide application to observe its effects on APD and rhythm.

• Washout: After a sufficient recording period, switch the perfusion back to the control external solution to assess the reversibility of the drug's effects.

Visualizations

Caption: Mechanism of action of Ibutilide on atrial cardiomyocytes.

Caption: Experimental workflow for testing Ibutilide in an in vitro AF model.

Caption: Troubleshooting logic for lack of Ibutilide effect.

References

• 1. Ibutilide. A review of its pharmacological properties and clinical potential in the acute management of atrial flutter and fibrillation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ibutilide - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Safety and efficacy of ibutilide in cardioversion of atrial flutter and fibrillation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Electrophysiology and pharmacology of ibutilide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. IBUTILIDE FUMARATE INJECTION [dailymed.nlm.nih.gov]
• 6. ahajournals.org [ahajournals.org]
• 7. Simulation of cardiac arrhythmias in human induced pluripotent stem cell-derived cardiomyocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Simulation of cardiac arrhythmias in human induced pluripotent stem cell-derived cardiomyocytes | PLOS One [journals.plos.org]
• 9. Simulation of cardiac arrhythmias in human induced pluripotent stem cell-derived cardiomyocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Item - Summary of the protocol for in vitro arrhythmia simulation using hiPSC-CM. - Public Library of Science - Figshare [plos.figshare.com]
• 12. Importance of protein binding for the interpretation of serum or plasma drug concentrations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Impact of Changes in Free Concentrations and Drug-Protein Binding on Drug Dosing Regimens in Special Populations and Disease States - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Effect of Protein Binding on the Pharmacological Activity of Highly Bound Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 15. ijirmps.org [ijirmps.org]
• 16. karger.com [karger.com]

Troubleshooting Ibutilide (fumarate) solubility and stability in aqueous solutions

Ibutilide (fumarate) Solubility and Stability Technical Support Center

Welcome to the technical support center for Ibutilide fumarate (B1241708). This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting common issues related to the solubility and stability of Ibutilide fumarate in aqueous solutions during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is the expected solubility of Ibutilide fumarate in various solvents?

A1: Ibutilide fumarate is a white to off-white powder with high solubility in aqueous solutions at a pH of 7 or lower.[1][2][3] It is also soluble in organic solvents like DMSO and ethanol. Specific solubility data from various sources are summarized in the table below.

Q2: I'm observing precipitation when dissolving Ibutilide fumarate in my buffer. What are the common causes?

A2: Precipitation of Ibutilide fumarate can occur due to several factors:

• Incorrect pH: The aqueous solubility of Ibutilide fumarate is significantly higher at a neutral to acidic pH (≤7).[1][2][3] If your buffer has a pH above 7, the solubility will decrease, leading to precipitation. The commercial intravenous formulation is buffered to approximately pH 4.6.[1][3][4]

• Concentration Exceeds Solubility Limit: Although highly soluble, you may be attempting to create a solution that exceeds its maximum solubility in that specific buffer system and temperature.

• Improper Dilution from Stock: When diluting a concentrated DMSO stock solution, adding it too quickly into an aqueous buffer can cause a rapid solvent polarity shift, making the compound "crash out" of the solution.[5][6] This is a common issue for many compounds dissolved in DMSO.

Q3: What is the optimal pH for preparing and maintaining an aqueous solution of Ibutilide fumarate?

A3: An acidic pH is optimal for maximizing the solubility and stability of Ibutilide fumarate in aqueous solutions. The commercially available injection is formulated at a pH of approximately 4.6 using an acetate (B1210297) buffer.[1][3][4] For experimental purposes, maintaining a pH at or below 7 is recommended to ensure complete dissolution.[1][2]

Q4: How should I prepare a stock solution of Ibutilide fumarate?

A4: The method depends on your experimental needs.

• For Aqueous Stock Solutions: Prepare the solution in a buffer with a pH of ~4.6 to 7.0. Use sonication to aid dissolution if needed.[2][7] Refer to Protocol 1 for a detailed procedure.

• For Organic Stock Solutions: Dimethyl sulfoxide (B87167) (DMSO) is a common solvent for creating high-concentration stock solutions.[7][8] These stocks can be stored for several months at -20°C.[7] When diluting into aqueous media for experiments, it is critical to do so carefully to avoid precipitation. Refer to Protocol 2 for a recommended dilution method.

Q5: What are the recommended storage conditions and stability for Ibutilide fumarate solutions?

A5: The stability depends on the solvent and storage temperature.

• Powder: The solid powder can be stored at room temperature for extended periods.[9]

• Aqueous Solutions: It is recommended to prepare aqueous solutions fresh.[7] Diluted admixtures in 0.9% NaCl or 5% Dextrose are stable for 24 hours at room temperature (15-30°C) and for 48 hours when refrigerated (2-8°C).[4][10]

• DMSO Stock Solutions: Aliquoted DMSO stock solutions are stable for several months when stored at -20°C.[7] Avoid repeated freeze-thaw cycles.[8]

Q6: My solution appears cloudy or has visible particulates after preparation. What should I do?

A6: Cloudiness or particulates indicate precipitation or incomplete dissolution. Follow these troubleshooting steps:

• Verify pH: Check the pH of your solution. If it is above 7, adjust it to a more acidic range (e.g., pH 5-6) and see if the compound redissolves.

• Gentle Warming & Agitation: Gently warm the solution (e.g., to 37°C) and vortex or sonicate to aid dissolution.[7][11]

• Filter the Solution: If particulates remain, they may be from insoluble impurities. Use a 0.22 µm syringe filter to clarify the solution before use.

• Prepare Fresh: If the issue persists, the best course of action is to discard the solution and prepare a new one, paying close attention to pH and dilution technique.

Data Presentation

Table 1: Solubility of Ibutilide Fumarate

Solvent	Reported Solubility	Source(s)
Aqueous Solution (pH ≤ 7)	> 100 mg/mL	[1][2][3][12]
Water	> 20 mg/mL	[13]
Water (with ultrasonic)	≥ 16.4 mg/mL	[7]
Water	89 mg/mL (100.53 mM)	[8][9]
DMSO	> 10 mM	[7]
DMSO	89 mg/mL (100.53 mM)	[8][9]
Ethanol (with ultrasonic)	≥ 2.69 mg/mL	[7]

Table 2: Stability of Diluted Ibutilide Fumarate Aqueous Solutions

Diluent	Storage Temperature	Stability Duration	Source(s)
0.9% NaCl or 5% Dextrose	Room Temperature (15-30°C)	24 hours	[4][10]
0.9% NaCl or 5% Dextrose	Refrigerated (2-8°C)	48 hours	[4][10]

Experimental Protocols

Protocol 1: Preparation of an Aqueous Stock Solution

This protocol describes the preparation of a 1 mg/mL aqueous stock solution, mirroring the concentration of the commercial formulation.

Materials:

• Ibutilide fumarate powder

• Sterile, high-purity water (WFI or equivalent)

• Sodium Acetate Trihydrate

• Sodium Chloride

• Hydrochloric Acid (HCl), 0.1 N for pH adjustment

• Calibrated pH meter

• Sterile volumetric flasks and glassware

• Magnetic stirrer and stir bar

• 0.22 µm sterile syringe filter

Methodology:

• Prepare Acetate Buffer: To prepare 100 mL of buffer, dissolve 18.9 mg of Sodium Acetate Trihydrate and 890 mg of Sodium Chloride in approximately 90 mL of sterile water.

• Adjust pH: Place the buffer on a magnetic stirrer. Slowly add 0.1 N HCl dropwise until the pH of the solution reaches approximately 4.6.

• Add Ibutilide Fumarate: Weigh 100 mg of Ibutilide fumarate powder and add it to the prepared buffer.

• Dissolve: Stir the solution until the powder is completely dissolved. Gentle warming or brief sonication can be used to expedite dissolution if necessary.

• Final Volume: Once fully dissolved, transfer the solution to a 100 mL volumetric flask and add the buffer to reach the final volume of 100 mL.

• Sterile Filtration: Draw the solution into a sterile syringe and pass it through a 0.22 µm sterile filter into a sterile storage container.

• Storage: Store the solution at 2-8°C for up to 48 hours. For immediate use, it can be kept at room temperature for up to 24 hours.

Protocol 2: Troubleshooting Precipitation During Dilution from a DMSO Stock

This protocol provides a method to minimize precipitation when diluting a hydrophobic compound from a concentrated DMSO stock into an aqueous buffer or cell culture medium.

Materials:

• Concentrated Ibutilide fumarate stock solution in 100% DMSO (e.g., 50 mM)

• Sterile aqueous buffer or cell culture medium, pre-warmed to the experimental temperature (e.g., 37°C)

• Sterile polypropylene (B1209903) tubes

• Vortex mixer

Methodology:

• Pre-warm Buffer/Medium: Ensure your aqueous buffer or medium is equilibrated to the intended experimental temperature to increase solubility.[14]

• Dispense Buffer/Medium: Add the final required volume of the pre-warmed aqueous buffer or medium to a sterile tube.

• Prepare for Dilution: Place the tube containing the buffer/medium on a vortex mixer set to a gentle speed.

• Perform Reverse Dilution: While the buffer is gently mixing, add the required small volume of the concentrated DMSO stock solution dropwise directly into the vortexing buffer.[5] This technique, known as reverse dilution, ensures the DMSO stock is rapidly and evenly dispersed, preventing localized high concentrations that lead to precipitation.

• Final Mix and Visual Inspection: After adding the stock, continue to vortex gently for another 10-15 seconds. Visually inspect the solution against a dark background to ensure it is clear and free of any precipitate.

• Use Promptly: Use the freshly prepared solution immediately in your experiment, as some compounds may precipitate over time even if initially soluble.[5]

Visualizations

Signaling Pathway and Experimental Workflows

Caption: Simplified signaling pathway of Ibutilide in a cardiac myocyte.

Caption: A standard experimental workflow for aqueous solution preparation.

Caption: A logical workflow to diagnose and resolve precipitation issues.

References

• 1. IBUTILIDE FUMARATE INJECTION [dailymed.nlm.nih.gov]
• 2. pharmascholars.com [pharmascholars.com]
• 3. drugs.com [drugs.com]
• 4. globalrph.com [globalrph.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. apexbt.com [apexbt.com]
• 8. selleckchem.com [selleckchem.com]
• 9. selleckchem.com [selleckchem.com]
• 10. drugs.com [drugs.com]
• 11. researchgate.net [researchgate.net]
• 12. Ibutilide | C20H36N2O3S | CID 60753 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. Ibutilide fumarate CAS#: 122647-32-9 [m.chemicalbook.com]
• 14. benchchem.com [benchchem.com]

Technical Support Center: Preventing Ibutilide (Fumarate)-Induced Proarrhythmia in Isolated Heart Preparations

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and FAQs for preventing Ibutilide (B43762) (fumarate)-induced proarrhythmia in isolated heart preparations.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during experiments with Ibutilide in isolated heart models.

Q1: My isolated heart preparation is not showing a significant proarrhythmic response to Ibutilide. What are the possible reasons?

A1: Several factors could contribute to a diminished response:

• Drug Concentration: Ensure the Ibutilide concentration is appropriate for the chosen animal model. For isolated rabbit hearts, proarrhythmic effects are typically observed in the nanomolar to low micromolar range.[1]

• Perfusate Composition: The ionic composition of your perfusate is critical. Low potassium (hypokalemia) can potentiate the proarrhythmic effects of Ibutilide. Conversely, ensure your standard perfusate does not have elevated potassium levels, which might mask the drug's effect.

• Heart Rate: Ibutilide's proarrhythmic effects can be more pronounced at slower heart rates (reverse use-dependence). If you are pacing the heart, consider using a slower pacing cycle length.[2]

• Preparation Viability: A deteriorating heart preparation may not exhibit a robust response. Monitor key functional parameters like left ventricular developed pressure (LVDP) and coronary flow to ensure the heart is healthy throughout the experiment.

Q2: How can I differentiate Torsades de Pointes (TdP) from other ventricular arrhythmias in my recordings?

A2: TdP has a characteristic ECG morphology:

• Polymorphic Ventricular Tachycardia: The QRS complexes continuously change in amplitude and axis.

• "Twisting of the Points": The QRS complexes appear to twist around the isoelectric baseline.

• Prolonged QT Interval: TdP is almost always preceded by a significant prolongation of the QT interval.[3]

In contrast, monomorphic ventricular tachycardia will show uniform QRS complexes. Fibrillation will appear as chaotic, unorganized electrical activity.

Q3: I'm observing significant baseline drift in my electrophysiology recordings. How can I fix this?

A3: Baseline drift can be caused by several factors:

• Temperature Instability: Ensure your perfusate and the heart preparation are maintained at a constant physiological temperature (typically 37°C).

• Electrode Instability: Check that your recording electrodes are securely in contact with the epicardial surface and are not moving.

• Inadequate Grounding: Ensure all electronic equipment is connected to a common ground to prevent electrical interference.

• Preparation Edema: Over-perfusion can lead to edema, which can alter the electrical properties of the tissue. Monitor perfusion pressure and adjust as necessary.

Q4: Can I use calcium channel blockers to prevent Ibutilide-induced proarrhythmia?

A4: While the mechanism of Ibutilide may involve a late inward sodium current that is sensitive to calcium channel blockers in some preparations, studies have shown that concomitant use of calcium channel blockers does not consistently antagonize the effects of Ibutilide in isolated rabbit heart preparations or in clinical settings.[4] Therefore, they may not be the most reliable preventative strategy.

Experimental Protocols

Langendorff-Perfused Rabbit Heart Model for Ibutilide Proarrhythmia

This protocol outlines a method for inducing and preventing Ibutilide-induced proarrhythmia in an isolated rabbit heart.

1. Heart Preparation:

• Anesthetize a New Zealand White rabbit (1.5-2 kg) and perform a thoracotomy.[2]

• Rapidly excise the heart and place it in cold Krebs-Henseleit solution.[5]

• Cannulate the aorta on a Langendorff apparatus and initiate retrograde perfusion with Krebs-Henseleit solution (composition in mM: NaCl 118, KCl 4.7, CaCl2 2.5, MgSO4 1.2, KH2PO4 1.2, NaHCO3 25, Glucose 11), gassed with 95% O2 / 5% CO2 and maintained at 37°C.[5]

• Allow the heart to stabilize for a 20-30 minute equilibration period.

2. Electrophysiology Recording:

• Place ECG electrodes on the epicardial surface to record a pseudo-ECG.

• Insert a monophasic action potential (MAP) electrode into the left ventricular epicardium to record action potentials.

3. Induction of Proarrhythmia:

• After the stabilization period, perfuse the heart with Ibutilide at a concentration of 0.1 to 3.0 µM.[1]

• Monitor the ECG for QT prolongation and the occurrence of early afterdepolarizations (EADs), ventricular tachycardia, and TdP.

4. Preventative Strategies:

• Magnesium Co-administration:

  • Before Ibutilide administration, perfuse the heart with Krebs-Henseleit solution supplemented with magnesium sulfate (B86663) (e.g., increasing the MgSO4 concentration to 2-4 mM).

  • Alternatively, administer a bolus of magnesium sulfate immediately prior to Ibutilide perfusion.

• Amiodarone (B1667116) Pre-treatment:

  • Perfuse the heart with Amiodarone (e.g., 1 µM) for a 15-20 minute loading period before introducing Ibutilide.[2]

Data Presentation

The following tables summarize quantitative data on the effects of Ibutilide and preventative strategies.

Table 1: Effect of Ibutilide on Action Potential Duration (APD) in Isolated Rabbit Ventricle

Pacing Cycle Length (ms)	Baseline APD (ms)	Ibutilide (0.1 µM) APD (ms)
200	111 ± 8	130 ± 19
400	140 ± 14	192 ± 26
800	159 ± 22	217 ± 35

Data adapted from a study in isolated perfused rabbit right ventricle preparations.

Table 2: Clinical Efficacy of Magnesium in Preventing Ibutilide-Induced Arrhythmias

Group	Number of Patients	Conversion to Sinus Rhythm (%)	Incidence of Ventricular Arrhythmias (%)	Incidence of Torsades de Pointes (%)
Ibutilide Alone	229	67.3	7.4	3.5
Ibutilide + High-Dose Magnesium	247	76.5	1.2	0

Data from a clinical study investigating high-dose magnesium administration with Ibutilide.[6]

Table 3: Effect of Amiodarone and Ibutilide on Ventricular Fibrillation Threshold (VFT) in Isolated Rabbit Hearts

Treatment	VFT (relative units)
Control	Baseline
Amiodarone (1 µM)	Significant increase from baseline
Ibutilide (0.01 µM)	Significant increase from baseline
Amiodarone (1 µM) + Ibutilide (0.01 µM)	No significant difference from the summed individual effects

Data from a study on the interaction between amiodarone and ibutilide in isolated, perfused rabbit hearts.[2]

Visualizations

Signaling Pathway of Ibutilide-Induced Proarrhythmia

Caption: Ibutilide blocks IKr and activates the late Na+ current, prolonging repolarization and leading to TdP.

Experimental Workflow for Testing Preventative Agents

Caption: Workflow for assessing agents that prevent Ibutilide-induced proarrhythmia in isolated hearts.

Mechanism of Magnesium in Preventing TdP

Caption: Magnesium blocks L-type calcium channels, suppressing the EADs that trigger TdP.

References

• 1. Antifibrillatory effects of ibutilide in the rabbit isolated heart: mediation via ATP-dependent potassium channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Investigation of the antifibrillatory drug interactions between Amiodarone and Ibutilide in isolated, perfused Rabbit hearts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ibutilide - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. droracle.ai [droracle.ai]
• 5. A Rabbit Langendorff Heart Proarrhythmia Model: Predictive Value for Clinical Identification of Torsades de Pointes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effect of high doses of magnesium on converting ibutilide to a safe and more effective agent - PubMed [pubmed.ncbi.nlm.nih.gov]

Mitigating the effects of Ibutilide (fumarate) metabolites in long-term studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Ibutilide (B43762) (fumarate). The information addresses potential issues encountered during experiments, with a focus on mitigating adverse effects.

Frequently Asked Questions (FAQs)

Q1: What are the primary concerns regarding the long-term effects of Ibutilide metabolites?

Based on current scientific understanding, the metabolites of Ibutilide are not a primary concern in long-term studies. Ibutilide is extensively metabolized by the liver into eight metabolites. However, only one of these, the omega-hydroxy metabolite, exhibits any pharmacological activity.[1][2] This active metabolite is present at concentrations less than 10% of the parent drug and is considered to have minimal contribution to the overall clinical effect of Ibutilide.[1] Therefore, the focus of risk mitigation in studies involving Ibutilide should be on the well-documented effects of the parent compound.

Q2: What is the main risk associated with Ibutilide administration?

The most significant risk associated with Ibutilide is its proarrhythmic effect, specifically the potential to cause polymorphic ventricular tachycardia, including Torsades de Pointes (TdP).[3][4][5][6] This is primarily due to its action of prolonging the QT interval of the electrocardiogram (ECG).[4][7] The majority of these proarrhythmic events occur within the first hour of administration.[2][4]

Q3: What are the key contraindications for Ibutilide use in a research setting?

Ibutilide should be avoided in subjects with a history of polymorphic ventricular tachycardia, congenital long QT syndrome, or a baseline QTc interval exceeding 440 ms (B15284909).[3][7] Other important contraindications include uncorrected electrolyte imbalances (hypokalemia and hypomagnesemia), significant sinus node disease, and structural heart disease.[7][8]

Q4: How does Ibutilide exert its therapeutic and proarrhythmic effects?

Ibutilide is a class III antiarrhythmic agent.[7] Its primary mechanism of action involves blocking the rapid component of the delayed rectifier potassium current (IKr), which leads to a prolongation of the cardiac action potential and an increase in the refractory period in both atrial and ventricular myocardium.[3] Additionally, Ibutilide can activate a slow, inward sodium current.[3] These actions, while therapeutic for converting atrial fibrillation and flutter, can also lead to excessive QT prolongation and TdP.[3]

Troubleshooting Guides

Issue: Unexpectedly high incidence of ventricular arrhythmias in animal models.

Possible Cause 1: Improper Subject Selection.

• Troubleshooting:

  • Review subject screening protocols. Ensure that animals with pre-existing cardiac conditions, particularly those affecting ventricular function or baseline QT interval, are excluded.

  • In canine models, be aware that pacing-induced cardiomyopathy can increase the incidence of Ibutilide-induced TdP.[9]

Possible Cause 2: Electrolyte Imbalance.

• Troubleshooting:

  • Confirm that serum potassium and magnesium levels are within the normal range before Ibutilide administration.[5][8]

  • Implement a protocol for correcting any electrolyte abnormalities prior to dosing.

Possible Cause 3: Drug Interactions.

• Troubleshooting:

  • Review all co-administered medications to ensure none are known to prolong the QT interval. This includes certain antihistamines, tricyclic antidepressants, and other antiarrhythmic agents.[3]

Issue: Difficulty in determining the appropriate monitoring period post-administration.

Possible Cause: Lack of a clear monitoring protocol.

• Troubleshooting:

  • Implement continuous ECG monitoring for a minimum of four hours post-infusion or until the QTc interval returns to baseline.[7][10]

  • For subjects with hepatic impairment, a longer monitoring period is recommended due to the potential for reduced drug clearance.[3][10][11]

  • If any arrhythmic activity is observed, the monitoring period should be extended.[10][11]

Data Presentation

Table 1: Pharmacokinetic Properties of Ibutilide

Parameter	Value	Reference
Half-life	2 to 12 hours (average 6 hours)	[1][3]
Metabolism	Extensively hepatic	[3]
Active Metabolite	Omega-hydroxy metabolite	[1]
Active Metabolite Concentration	<10% of parent drug	[1]
Excretion	Primarily renal (metabolites)	[3]

Table 2: Incidence of Proarrhythmic Events with Ibutilide

Event	Incidence	Reference
Sustained Polymorphic Ventricular Tachycardia	1.7%	[6]
Non-sustained Polymorphic Ventricular Tachycardia	2.7%	[6]
Torsades de Pointes in patients with atrial flutter	12.5%	[3]
Torsades de Pointes in patients with atrial fibrillation	6.2%	[3]

Experimental Protocols

Protocol 1: Pre-administration Screening for Ibutilide Studies

• Baseline ECG: Obtain a 12-lead ECG to determine the baseline QTc interval. Subjects with a QTc > 440 ms should be excluded.[3]

• Electrolyte Panel: Measure serum potassium and magnesium levels. Correct any deficiencies to within the normal range before administration.[5][8]

• Medical History: Exclude subjects with a history of congenital long QT syndrome, polymorphic ventricular tachycardia, or significant structural heart disease.[7]

• Concomitant Medications Review: Ensure no other QT-prolonging drugs are being administered.[3]

Protocol 2: Monitoring During and After Ibutilide Administration

• Continuous ECG Monitoring: Initiate continuous ECG monitoring before the start of the infusion and continue for at least 4 hours after the infusion is complete, or until the QTc returns to baseline.[7][10]

• Vital Signs: Monitor heart rate and blood pressure throughout the monitoring period.

• Emergency Preparedness: Ensure immediate access to a defibrillator and medications for the treatment of sustained ventricular tachycardia, such as magnesium sulfate.[8]

• Infusion Stoppage Criteria: The infusion should be stopped immediately if the arrhythmia is terminated, or if sustained or non-sustained ventricular tachycardia or marked QT prolongation occurs.[3][5]

Visualizations

Caption: Ibutilide's dual mechanism on ion channels leading to therapeutic and adverse effects.

References

• 1. Ibutilide | C20H36N2O3S | CID 60753 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Electrophysiology and pharmacology of ibutilide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ahajournals.org [ahajournals.org]
• 4. Ibutilide-induced arrhythmias: prevention and treatment [cadrj.com]
• 5. acc.org [acc.org]
• 6. drugs.com [drugs.com]
• 7. Ibutilide - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. droracle.ai [droracle.ai]
• 9. Proarrhythmic effects of ibutilide in a canine model of pacing induced cardiomyopathy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. drugs.com [drugs.com]
• 11. medcentral.com [medcentral.com]

Ibutilide (fumarate) solution storage conditions and degradation prevention

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the proper storage, handling, and prevention of degradation of Ibutilide (fumarate) solutions.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for an Ibutilide (fumarate) stock solution?

For optimal stability, Ibutilide (fumarate) stock solutions should be stored under the following conditions:

• Long-term storage (up to 6 months): -80°C.

• Short-term storage (up to 1 month): -20°C.[1]

It is crucial to store the solution in sealed containers to protect it from moisture. To avoid degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot the stock solution into smaller, single-use vials before freezing.[1]

Q2: How should I prepare and store diluted Ibutilide (fumarate) solutions for my experiments?

Diluted Ibutilide (fumarate) solutions are chemically and physically stable for a limited time. Admixtures with approved diluents are stable for 24 hours at room temperature (15°C to 30°C or 59°F to 86°F) and for 48 hours at refrigerated temperatures (2°C to 8°C or 36°F to 46°F). For in vivo experiments, it is best to prepare the working solution fresh on the day of use.[1]

Q3: What are the compatible diluents and container materials for Ibutilide (fumarate) solutions?

• Compatible Diluents:

  • 5% Dextrose injection

  • 0.9% Sodium Chloride injection

• Compatible Intravenous Solution Containers:

  • Polyvinyl chloride (PVC) plastic bags

  • Polyolefin bags

Q4: My Ibutilide (fumarate) solution appears discolored. What should I do?

Discoloration of the solution may indicate degradation. You should not use a solution that is discolored or contains particulate matter. Visually inspect the solution for any changes before each use. If you observe discoloration, it is best to discard the solution and prepare a fresh one from a new stock.

Q5: I noticed precipitation in my Ibutilide (fumarate) stock solution after thawing. Can I still use it?

Precipitation after thawing can occur if the compound's solubility limit is exceeded or if it has degraded. You can try to redissolve the precipitate by gently warming the tube to 37°C for 10 minutes and/or using an ultrasonic bath for a short period.[2] If the precipitate does not dissolve completely, or if you have any doubts about the solution's integrity, it is recommended to discard it to ensure the accuracy of your experimental results.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Reduced drug efficacy in experiments	Degradation of Ibutilide (fumarate) due to improper storage or handling.	1. Review storage conditions and handling procedures. 2. Prepare a fresh working solution from a new stock aliquot. 3. Ensure the stock solution has not exceeded its recommended storage duration.
Solution appears cloudy or contains particles	Precipitation or contamination.	1. Visually inspect the solution before use. 2. If precipitation is observed after thawing, attempt to redissolve by gentle warming or sonication.[2] 3. If cloudiness or particles persist, discard the solution. 4. If using a water-based stock, ensure it has been sterilized by filtration through a 0.22 µm filter.[1]
Inconsistent experimental results	Inaccurate concentration due to improper dissolution or degradation. Repeated freeze-thaw cycles.	1. Ensure complete dissolution of the solid compound when preparing the stock solution. 2. Aliquot stock solutions to avoid multiple freeze-thaw cycles.[1] 3. Use freshly prepared dilutions for experiments.[1]

Quantitative Data Summary

Table 1: Storage Conditions for Ibutilide (fumarate) Stock Solutions

Storage Temperature	Duration	Key Considerations
-80°C	Up to 6 months	Recommended for long-term storage.
-20°C	Up to 1 month	Suitable for short-term storage.[1]

Table 2: Stability of Diluted Ibutilide (fumarate) Solutions

Storage Temperature	Duration
Room Temperature (15°C to 30°C)	24 hours
Refrigerated (2°C to 8°C)	48 hours

Degradation Prevention

Ibutilide (fumarate) is susceptible to degradation under several conditions. A stability-indicating study found that the drug degrades in the presence of acid, base, hydrogen peroxide (oxidation), light, and elevated temperature (60°C). To prevent degradation and ensure the integrity of your Ibutilide (fumarate) solutions, follow these guidelines:

• Avoid Extreme pH: Ibutilide fumarate (B1241708) injection is formulated at a pH of approximately 4.6. Exposure to strong acids or bases can lead to hydrolytic degradation. Use buffered solutions when possible for dilutions if your experimental conditions permit.

• Protect from Light: Store stock solutions and any prepared dilutions in light-resistant containers or in the dark to prevent photodegradation. The commercial injection is supplied in a carton to protect it from light until use.

• Prevent Oxidation: While specific oxidative degradation pathways are not extensively detailed in the literature, it is good practice to minimize exposure to air, especially for long-term storage. Consider using solvents that have been degassed.

• Control Temperature: Adhere strictly to the recommended storage temperatures. Avoid exposing solutions to high temperatures, as this can accelerate degradation.

• Use High-Purity Solvents: Use high-performance liquid chromatography (HPLC)-grade or equivalent high-purity solvents for preparing solutions to minimize contaminants that could catalyze degradation.

Experimental Protocols

Protocol 1: Preparation of Ibutilide (fumarate) Stock Solution

• Weighing: Accurately weigh the desired amount of Ibutilide (fumarate) powder in a sterile container.

• Solvent Addition: Add the appropriate volume of a suitable solvent (e.g., DMSO, water, or ethanol) to achieve the desired stock concentration. For aqueous solutions, subsequent filtration and sterilization are recommended.[1]

• Dissolution: Ensure complete dissolution. If necessary, gently warm the solution to 37°C for 10 minutes or use an ultrasonic bath for a short period.[2][3]

• Aliquoting: Dispense the stock solution into smaller, single-use, light-resistant, and tightly sealed vials.

• Storage: Immediately store the aliquots at the recommended temperature (-20°C for short-term or -80°C for long-term storage).[1]

Protocol 2: Forced Degradation Study Workflow (General)

Forced degradation studies are essential for understanding the stability of a drug substance. A general workflow is outlined below.

Caption: Workflow for a forced degradation study of Ibutilide (fumarate).

Signaling Pathways and Logical Relationships

Decision Tree for Troubleshooting Ibutilide (fumarate) Solution Issues

References

• 1. IBUTILIDE FUMARATE INJECTION [dailymed.nlm.nih.gov]
• 2. apexbt.com [apexbt.com]
• 3. Ibutilide - Wikipedia [en.wikipedia.org]

Technical Support Center: Investigating the Use-Dependency of Ibutilide (Fumarate)

Welcome to the technical support center for researchers studying the electrophysiological properties of Ibutilide (fumarate). This resource provides detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to facilitate your investigation of Ibutilide's use-dependent effects on cardiac ion channels.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of Ibutilide's use-dependency?

A1: Ibutilide is a class III antiarrhythmic agent that primarily blocks the rapid component of the delayed rectifier potassium current (IKr), encoded by the hERG gene.[1][2] Its use-dependent properties are most consistent with an open channel block mechanism.[1] This means that the block of the IKr channel is more pronounced with repeated depolarizations or longer-lasting depolarizing pulses.[1]

Q2: How does stimulation frequency affect Ibutilide's block of IKr?

A2: Studies have shown that at a steady state, the blocking effect of Ibutilide on IKr may not be significantly dependent on the frequency of stimulation (e.g., between 0.2 to 5.0 Hz).[1] However, a clear use-dependent block is observed when repetitive pulsing is initiated after a period of quiescence, suggesting that the onset of the block is activity-dependent. The time constant for the onset of the block has been measured to be approximately 3.8 pulses at a frequency of 0.66 Hz.[1]

Q3: What are the typical concentrations of Ibutilide used in in vitro experiments?

A3: The effective concentrations of Ibutilide for blocking IKr are in the nanomolar range. The half-maximal inhibitory concentration (EC50) is voltage-dependent, with greater potency observed at more positive potentials.[1] For example, at +20 mV, the EC50 for IKr block has been reported to be approximately 20 nmol/L.[1]

Q4: Does Ibutilide affect other ion channels?

A4: While the primary target of Ibutilide is the IKr current, some studies suggest it may also activate a slow inward sodium current (INa-slow).[2] This dual action contributes to its effect on prolonging the cardiac action potential.

Troubleshooting Guide

Problem 1: Rapid rundown of IKr current during repetitive stimulation protocols.

• Possible Cause: The repetitive and prolonged depolarizations required to study use-dependency can be metabolically demanding on the cell, leading to a gradual decrease in current amplitude over time (rundown).

• Troubleshooting Steps:

  • Optimize Internal Solution: Ensure your pipette solution contains ATP (e.g., 5 mM K2ATP) and an ATP-regenerating system (e.g., phosphocreatine) to support cellular metabolism during long recordings.

  • Maintain Stable Temperature: Conduct experiments at a consistent and, if possible, physiological temperature (35-37°C), as temperature fluctuations can affect channel kinetics and cell health.

  • Limit Recording Time: While studying use-dependency requires time, aim for the shortest possible duration to obtain reliable data. Establish a stable baseline and apply the drug as soon as the recording is stable.

  • Monitor Seal Resistance: A deteriorating giga-seal will lead to increased leak currents, which can mimic or exacerbate current rundown. If the seal resistance drops significantly, the recording should be discarded.

Problem 2: Inconsistent or absent use-dependent block.

• Possible Cause: The voltage protocol may not be optimal for revealing the use-dependent nature of Ibutilide's block.

• Troubleshooting Steps:

  • Incorporate a Rest Period: A key feature of Ibutilide's use-dependency is its onset after a period of quiescence. Ensure your protocol includes a sufficient rest period (e.g., 5 minutes) before initiating the train of depolarizing pulses to observe the development of the block.[1]

  • Vary Pulse Duration: Ibutilide's block is time-dependent, increasing with longer depolarizing pulses.[1] If use-dependency is not apparent, try increasing the duration of the depolarizing steps in your protocol.

  • Confirm Drug Concentration: Verify the final concentration of Ibutilide in your experimental chamber. Inaccurate dilutions can lead to a weaker-than-expected effect.

Problem 3: High variability in EC50 values between cells.

• Possible Cause: Cell health and expression levels of the target ion channel can vary significantly.

• Troubleshooting Steps:

  • Consistent Cell Culture Practices: Maintain consistent cell passage numbers and culture conditions to minimize variability in channel expression.

  • Cell Selection Criteria: Establish strict criteria for selecting healthy cells for patching, based on morphology and the initial seal test.

  • Normalize Data: Normalize the blocked current to the control current for each cell before averaging to account for differences in absolute current amplitudes.

  • Increase Sample Size: A larger number of recordings will help to improve the statistical power and reliability of your mean EC50 value.

Data Presentation

Parameter	Condition	Value	Reference
EC50 for IKr Block	1-second pulses to +20 mV	20 nmol/L	[1]
1-second pulses to 0 mV	~40 nmol/L	[1]
1-second pulses to +40 mV	~15 nmol/L	[1]
Onset of Use-Dependent Block	0.66 Hz stimulation after 5 min quiescence	τ ≈ 3.8 pulses	[1]
Effect on Deactivation Time Constants (at -50 mV)	Biexponential fit (τ_fast)	Prolonged	[1]
Biexponential fit (τ_slow)	Prolonged	[1]

Experimental Protocols

Protocol 1: Characterizing the Concentration- and Voltage-Dependence of IKr Block

• Cell Preparation: Use a cell line stably expressing the hERG channel (e.g., HEK293 cells).

• Electrophysiology Setup:

  • Whole-cell patch-clamp configuration.

  • Holding potential: -40 mV to inactivate sodium and T-type calcium channels.[1]

  • Internal solution containing (in mmol/L): 110 KCl, 5 K4BAPTA, 5 K2ATP, 1 MgCl2, and 10 HEPES, pH 7.2 with KOH.[1]

  • External solution (Tyrode's) containing (in mmol/L): 130 NaCl, 4 KCl, 1.8 CaCl2, 1 MgCl2, 10 HEPES, and 10 glucose, pH 7.35 with NaOH.[1]

• Voltage-Clamp Protocol:

  • From a holding potential of -40 mV, apply 1-second depolarizing pulses to a range of test potentials (e.g., -20 mV to +50 mV in 10 mV increments).

  • Follow each depolarizing pulse with a repolarizing step to -40 mV to record the tail current.

  • Allow a 15-second interval between pulses.[1]

• Data Acquisition:

  • Record the peak outward current at the end of the depolarizing pulse and the peak tail current upon repolarization.

  • Establish a stable baseline recording in the control external solution.

  • Perfuse the cell with increasing concentrations of Ibutilide, allowing the effect to reach a steady state at each concentration before recording.

• Data Analysis:

  • Measure the percentage of block at each concentration and voltage.

  • Fit the concentration-response data to a Hill equation to determine the EC50 at each test potential.

Protocol 2: Investigating the Use-Dependency of IKr Block

• Cell and Electrophysiology Setup: As described in Protocol 1. To isolate IKr, other currents like INa and ICa-T can be eliminated using a Na+-free external solution and NiCl2, respectively.[1]

• Voltage-Clamp Protocol:

  • After establishing a whole-cell configuration, allow the cell to rest at the holding potential of -40 mV for 5 minutes in the presence of Ibutilide (e.g., 10 nmol/L).

  • Apply a train of 20 depolarizing pulses (e.g., to +20 mV for 1 second) at a specific frequency (e.g., 0.66 Hz).

  • Record the tail current after each pulse.

• Data Analysis:

  • Normalize the tail current amplitude of each pulse to the tail current amplitude of the first pulse in the train.

  • Plot the normalized current against the pulse number to visualize the onset of the use-dependent block.

  • Fit the decay of the current amplitude with a single exponential function to determine the time constant (in number of pulses) for the onset of the block.[1]

Visualizations

Caption: Ibutilide's interaction with hERG channel states.

Caption: Experimental workflow for studying use-dependency.

Caption: Troubleshooting logic for common experimental issues.

References

• 1. Ibutilide, a methanesulfonanilide antiarrhythmic, is a potent blocker of the rapidly activating delayed rectifier K+ current (IKr) in AT-1 cells. Concentration-, time-, voltage-, and use-dependent effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ibutilide - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: Reversing the Effects of Ibutilide (fumarate) in In Vitro Washout Experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with reversing the effects of Ibutilide (B43762) in in vitro washout experiments.

Frequently Asked Questions (FAQs)

Q1: What is Ibutilide and what are its primary effects in vitro?

A1: Ibutilide is a class III antiarrhythmic agent.[1] Its primary in vitro effect is the prolongation of the cardiac action potential duration (APD). This is achieved through a dual mechanism of action: potent blockade of the rapid component of the delayed rectifier potassium current (IKr) and potential activation of a slow, inward sodium current (INa-s).[2][3] The blockade of IKr is a key contributor to its effects on repolarization.

Q2: Is it possible to fully reverse the effects of Ibutilide with a standard washout procedure?

A2: Based on in vitro patch-clamp studies, the blockade of the IKr channel by Ibutilide is considered not to be reversible with simple washout procedures.[4] This suggests that Ibutilide binds tightly to the IKr channel, and its dissociation is very slow, making complete reversal of its effects by perfusion with a drug-free solution unlikely within typical experimental timelines.

Q3: How long should I perform a washout to attempt to reverse Ibutilide's effects?

A3: While complete reversal is unlikely, the duration of washout will depend on the specific experimental goals. In clinical settings, the electrophysiological effects of Ibutilide can persist, with a half-life of 3-6 hours.[2] For in vitro experiments, a prolonged washout of at least 30-60 minutes should be attempted to observe any potential partial recovery. However, researchers should be aware that a significant portion of the effect will likely remain.

Q4: Are there any known agents that can actively reverse the effects of Ibutilide in vitro?

A4: Currently, there are no established, commercially available chemical antagonists that specifically and completely reverse the binding of Ibutilide to the IKr channel in an in vitro setting. Research in this area is ongoing.

Q5: My attempts to wash out Ibutilide are unsuccessful, and the effect on action potential duration persists. Is my experiment flawed?

A5: Not necessarily. The persistent effects of Ibutilide are consistent with its known pharmacology, particularly its high-affinity and slowly dissociating binding to the IKr channel.[4] This is a critical consideration for experimental design.

Troubleshooting Guides

Issue 1: Incomplete or No Reversal of Ibutilide Effects After Washout

• Possible Cause 1: High-Affinity Binding of Ibutilide: Ibutilide's blockade of the IKr channel is known to be poorly reversible with standard washout procedures.[4]

  • Troubleshooting Steps:

    • Manage Expectations: Acknowledge that complete reversal may not be achievable.

    • Experimental Design: If your protocol requires a full reversal, consider using a different IKr blocker with more favorable washout kinetics. If you must use Ibutilide, design your experiments to account for its persistent effects. This may involve using separate cell/tissue preparations for control and drug conditions rather than a within-subject pre- and post-drug design with a washout period.

    • Prolonged Washout: Attempt a significantly longer washout period (e.g., >1 hour) while carefully monitoring cell health. Document the degree of partial recovery, if any.

• Possible Cause 2: Inadequate Perfusion During Washout: An inefficient perfusion system can hinder the removal of any unbound or weakly bound drug.

  • Troubleshooting Steps:

    • Verify Perfusion System: Ensure your perfusion system has a sufficient flow rate (e.g., 1-2 mL/min for a standard patch-clamp setup) to completely exchange the bath volume multiple times during the washout period.

    • Check for Dead Space: Minimize dead space in your perfusion lines where the drug solution could be trapped.

    • Consistent Flow Rate: Maintain the same perfusion speed during drug application and washout to avoid mechanical artifacts.[5]

Issue 2: Cell Health Deteriorates During Prolonged Washout Attempts

• Possible Cause 1: Extended Experiment Duration: Long patch-clamp experiments can lead to rundown of currents and deterioration of cell health, independent of the drug effect.

  • Troubleshooting Steps:

    • Monitor Key Cell Health Indicators: Continuously monitor parameters like resting membrane potential, seal resistance, and access resistance. A significant change in these parameters may indicate declining cell health.

    • Use Perforated Patch-Clamp: For longer recordings, consider using the perforated patch-clamp technique to maintain the integrity of the intracellular environment.

    • Optimize Solutions: Ensure your intracellular and extracellular solutions are fresh, properly filtered, and continuously oxygenated (for extracellular solutions).[6]

• Possible Cause 2: Proarrhythmic Effects of Ibutilide: Ibutilide can induce early afterdepolarizations (EADs) and other arrhythmias, which can be exacerbated over time and lead to cell death.

  • Troubleshooting Steps:

    • Lower Concentrations: If feasible for the experimental goals, use the lowest effective concentration of Ibutilide to minimize proarrhythmic events.

    • Pacing Protocol: Maintain a steady and appropriate pacing frequency. Abrupt changes in pacing can increase the likelihood of arrhythmias.

Data Presentation

Table 1: In Vitro Efficacy of Ibutilide on the IKr Current

Parameter	Value	Cell Type	Reference
EC50	20 nM	AT-1 cells	[7]
EC50	12 nM (for dofetilide, a similar IKr blocker)	AT-1 cells	[7]
IKr Inhibition	~50% at 1 µM	Guinea pig ventricular myocytes	[8]

Table 2: Representative Time Course of Ibutilide Effect and Washout (Hypothetical)

Note: This table is a hypothetical representation based on the qualitative finding that Ibutilide's IKr block is not reversible with washout.[4] Actual results may vary.

Time Point	Experimental Condition	Expected APD90 (% of Baseline)	Expected IKr Block (%)
0 min	Baseline	100%	0%
10 min	Ibutilide (e.g., 20 nM)	~150-200%	~50%
20 min	Start Washout	~150-200%	~50%
50 min	30 min Washout	~140-190%	~45-50%
80 min	60 min Washout	~135-185%	~40-50%

Experimental Protocols

Protocol 1: Whole-Cell Voltage-Clamp Recording of IKr and Ibutilide Washout Attempt

• Cell Preparation: Isolate ventricular myocytes from a suitable animal model (e.g., guinea pig, rabbit) using established enzymatic digestion protocols.

• Solutions:

  • External Solution (Tyrode's): (in mM) 140 NaCl, 5.4 KCl, 1.8 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose; pH adjusted to 7.4 with NaOH. Continuously bubble with 100% O2.

  • Pipette Solution (Internal): (in mM) 120 K-aspartate, 20 KCl, 10 HEPES, 5 EGTA, 5 Mg-ATP; pH adjusted to 7.2 with KOH.

• Recording:

  • Establish a whole-cell patch-clamp configuration.

  • Hold the cell at a potential of -80 mV.

  • To elicit IKr, apply a depolarizing pulse to +20 mV for 2 seconds, followed by a repolarizing step to -40 mV to record the IKr tail current.

• Experimental Procedure:

  • Record baseline IKr for 5 minutes.

  • Perfuse the bath with the external solution containing Ibutilide (e.g., 20 nM) for 10-15 minutes, or until a steady-state block is achieved.

  • Initiate washout by perfusing with the drug-free external solution for a minimum of 30-60 minutes.

  • Continuously record IKr throughout the washout period to assess the extent of reversal.

Protocol 2: Action Potential Recording and Ibutilide Washout Attempt

• Cell Preparation and Solutions: As described in Protocol 1.

• Recording:

  • Establish a whole-cell current-clamp configuration.

  • Record the resting membrane potential.

  • Elicit action potentials using brief (2-4 ms) suprathreshold current injections at a constant frequency (e.g., 1 Hz).

• Experimental Procedure:

  • Record baseline action potentials for 5 minutes.

  • Perfuse the bath with the external solution containing Ibutilide (e.g., 20 nM) for 10-15 minutes, or until a stable prolongation of the APD is observed.

  • Begin washout by perfusing with the drug-free external solution for at least 30-60 minutes.

  • Measure the APD at 90% repolarization (APD90) at baseline, during Ibutilide application, and throughout the washout period.

Visualizations

Caption: Mechanism of action of Ibutilide on cardiac ion channels.

Caption: Experimental workflow for an Ibutilide washout experiment.

Caption: Troubleshooting logic for incomplete Ibutilide washout.

References

• 1. Ibutilide - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Electrophysiology and pharmacology of ibutilide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ibutilide. A review of its pharmacological properties and clinical potential in the acute management of atrial flutter and fibrillation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ahajournals.org [ahajournals.org]
• 5. scientifica.uk.com [scientifica.uk.com]
• 6. axolbio.com [axolbio.com]
• 7. Ibutilide, a methanesulfonanilide antiarrhythmic, is a potent blocker of the rapidly activating delayed rectifier K+ current (IKr) in AT-1 cells. Concentration-, time-, voltage-, and use-dependent effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Prevailing Effects of Ibutilide on Fast Delayed Rectifier K+ Channel - PubMed [pubmed.ncbi.nlm.nih.gov]

Overcoming challenges in measuring Ibutilide (fumarate)'s effect on late sodium current

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating the effects of Ibutilide (B43762) (fumarate) on the late sodium current (INaL).

Troubleshooting Guides

This section addresses common issues encountered during experimental measurements of Ibutilide's effect on INaL.

Problem	Possible Cause	Suggested Solution
No discernible effect of Ibutilide on the late sodium current.	1. Suboptimal Ibutilide Concentration: The concentration of Ibutilide may be too low to elicit a measurable response. 2. Inappropriate Experimental Model: Some models may not be sensitive to Ibutilide's effects on INaL. For example, in isolated rabbit heart preparations, the effects of Ibutilide on repolarization were not reversed by sodium channel blockers lidocaine (B1675312) or TTX, suggesting a minimal role of INaL in that specific model.[1] 3. Issues with Voltage-Clamp Protocol: The voltage protocol may not be optimal for isolating and measuring the late sodium current.	1. Concentration Optimization: Perform a dose-response study to determine the optimal concentration of Ibutilide. Concentrations as low as 10-9 M have been shown to have an effect.[2] 2. Model Selection: Consider using a different experimental model, such as guinea pig ventricular cells, where Ibutilide has been shown to activate a slow inward Na+ current.[2] 3. Protocol Adjustment: Ensure your voltage-clamp protocol is designed to effectively isolate INaL. This may involve specific holding potentials and step durations.
Difficulty isolating the late sodium current from other inward currents.	Overlapping Currents: The late sodium current can be masked by other inward currents, particularly the L-type Ca2+ current.[2]	Pharmacological and Ionic Isolation: - Use a K+-free external solution to eliminate potassium currents.[2] - To isolate the Na+ component, perform experiments in the presence and absence of external Na+ (using a suitable substitute like N-methyl-D-glucamine) and use a current subtraction method.[2] - Consider using specific blockers for other channels, such as dihydropyridine (B1217469) Ca2+ channel blockers, to inhibit L-type Ca2+ currents.[3]
Inconsistent or variable results between experiments.	1. Cellular Health and Viability: Poor cell health can lead to inconsistent ion channel function. 2. Temperature Fluctuations: Ion channel kinetics are highly sensitive to temperature. 3. Reagent Stability: Ibutilide solution stability may affect its potency.	1. Quality Control: Regularly assess cell viability and only use healthy cells for experiments. 2. Temperature Control: Maintain a constant and physiological temperature throughout the experiment. 3. Fresh Reagents: Prepare fresh Ibutilide solutions for each experiment to ensure consistent potency.
Observed effect is opposite to expectation (e.g., inhibition instead of activation).	Complex Pharmacology of Ibutilide: Ibutilide has a dual mechanism of action, both activating a late inward sodium current and blocking the rapidly activating component of the delayed rectifier potassium current (IKr).[3][4] The net effect can vary depending on the experimental conditions and the relative expression of these channels in your model system.	Comprehensive Characterization: - Perform experiments to assess Ibutilide's effect on both INaL and IKr in your specific cell type. - Be aware that in some systems, the IKr blocking effect may be more pronounced.[5][6]

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Ibutilide?

A1: The mechanism of action of Ibutilide is complex and involves a dual effect on ion channels. It is known to:

• Activate a late inward sodium current (INaL): This action prolongs the action potential duration.[2][4][7][8]

• Block the rapidly activating component of the delayed rectifier potassium current (IKr): This is a characteristic of Class III antiarrhythmic agents.[5][6][9][10]

There is ongoing debate in the scientific community regarding which of these effects is predominant, and it may vary depending on the specific cardiac tissue and experimental conditions.[3][4][11]

Q2: How can I experimentally isolate the late sodium current (INaL) when studying the effects of Ibutilide?

A2: Isolating INaL is a significant challenge due to its small amplitude compared to the peak sodium current and its overlap with other currents. A common approach involves a combination of specific experimental solutions and voltage-clamp protocols. For a detailed methodology, please refer to the "Experimental Protocols" section below. The key is to eliminate confounding currents, such as potassium and L-type calcium currents, to unmask the late sodium current.[2]

Q3: What are the expected quantitative effects of Ibutilide on the late sodium current?

A3: In guinea pig ventricular cells, Ibutilide at a concentration of 10-8 M has been shown to significantly increase the late inward current. The following table summarizes these findings:

Measurement Time Point (from start of +20 mV step)	Control Current (nA)	Ibutilide (10-8 M) Current (nA)
60 msec	0.73 ± 0.07	1.1 ± 0.06
600 msec	0.02 ± 0.02	0.15 ± 0.03
Data from a study on guinea pig ventricular cells.[2]

The corresponding dissociation constants (Kd) were reported as 2.3 x 10-9 M and 1.3 x 10-9 M at 60 and 600 msec, respectively.[2]

Q4: Are there any known inhibitors that can be used as controls to confirm the sodium dependency of the Ibutilide-induced current?

A4: Yes, sodium channel blockers can be used as negative controls. In some experimental models, the effects of Ibutilide on repolarization were not affected by tetrodotoxin (B1210768) (TTX) or lidocaine, suggesting the contribution of the late sodium current was minimal in those specific conditions.[1] Therefore, applying these blockers after observing an effect from Ibutilide can help confirm the sodium-dependent nature of the current.

Experimental Protocols

Protocol 1: Whole-Cell Voltage-Clamp Measurement of Ibutilide's Effect on INaL in Ventricular Myocytes

Objective: To measure the effect of Ibutilide on the late inward sodium current in isolated ventricular myocytes.

Materials:

• Isolated ventricular myocytes (e.g., from guinea pig)

• Patch-clamp setup with amplifier and data acquisition system

• External (bath) solution (in mM): NaCl 135, CaCl2 1.8, MgCl2 1, HEPES 10, glucose 10; pH adjusted to 7.4 with NaOH.

• K+-free external solution: Substitute KCl with CsCl or N-methyl-D-glucamine.

• Pipette (internal) solution (in mM): CsCl 120, MgATP 5, HEPES 10, EGTA 10; pH adjusted to 7.2 with CsOH.

• Ibutilide fumarate (B1241708) stock solution and working dilutions.

Procedure:

• Establish a stable whole-cell patch-clamp configuration.

• Perfuse the cell with the K+-free external solution to block potassium currents.

• Apply a voltage-clamp protocol to elicit and measure the late inward current. A typical protocol would be a depolarizing step to +20 mV from a holding potential of -80 mV for a duration of 600-800 msec.

• Record the baseline inward current.

• Perfuse the cell with the external solution containing the desired concentration of Ibutilide (e.g., 10-8 M).

• After the drug effect has stabilized, record the inward current again using the same voltage-clamp protocol.

• To confirm the sodium dependency of the observed current, substitute the external Na+ with an appropriate ion (e.g., N-methyl-D-glucamine) and repeat the measurement. The Ibutilide-induced current should be reversibly removed.[2]

• Analyze the data by measuring the current amplitude at specific time points (e.g., 60 and 600 msec) after the start of the depolarizing step.

Visualizations

Caption: Dual mechanism of Ibutilide on ion channels.

Caption: Workflow for measuring Ibutilide's effect on INaL.

References

• 1. Effects of sodium channel blockade on ibutilide induced prolongation of repolarization in the isolated rabbit ventricle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ibutilide, a new compound with potent class III antiarrhythmic activity, activates a slow inward Na+ current in guinea pig ventricular cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ibutilide--recent molecular insights and accumulating evidence for use in atrial flutter and fibrillation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Ibutilide. A review of its pharmacological properties and clinical potential in the acute management of atrial flutter and fibrillation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Ibutilide, a methanesulfonanilide antiarrhythmic, is a potent blocker of the rapidly activating delayed rectifier K+ current (IKr) in AT-1 cells. Concentration-, time-, voltage-, and use-dependent effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Prevailing Effects of Ibutilide on Fast Delayed Rectifier K+ Channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Electrophysiology and pharmacology of ibutilide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Efficacy of intravenous ibutilide for rapid termination of atrial fibrillation and atrial flutter: a dose-response study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Ibutilide - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. ahajournals.org [ahajournals.org]
• 11. The actions of ibutilide and class Ic drugs on the slow sodium channel: new insights regarding individual pharmacologic effects elucidated through combination therapies - PubMed [pubmed.ncbi.nlm.nih.gov]

Improving the reproducibility of Ibutilide (fumarate) electrophysiology data

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to improve the reproducibility of electrophysiology data obtained using Ibutilide (B43762) (fumarate).

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Ibutilide in cardiac myocytes?

Ibutilide is a class III antiarrhythmic agent that primarily prolongs the action potential duration (APD) and effective refractory period (ERP) in both atrial and ventricular myocytes.[1] Its mechanism is unique as it involves a dual action on ion channels:

• Blockade of the rapid component of the delayed rectifier potassium current (IKr): This is a hallmark of class III antiarrhythmic drugs.[1]

• Activation of a slow, inward sodium current (INa-slow): This action is distinct from many other class III agents and contributes significantly to the prolongation of the APD.[1]

Q2: What are the expected electrophysiological effects of Ibutilide on cardiac action potentials?

Application of Ibutilide is expected to result in a dose-dependent prolongation of the cardiac action potential duration.[1] In clinical settings, this manifests as a prolongation of the QT interval on an electrocardiogram (ECG).[1] In single-cell electrophysiology, you should observe a clear increase in APD50 and APD90.

Q3: In which solvents can I dissolve Ibutilide (fumarate) for my experiments?

Ibutilide fumarate (B1241708) is soluble in both Dimethyl sulfoxide (B87167) (DMSO) and water.[2] For in vitro electrophysiology experiments, it is common to prepare a concentrated stock solution in DMSO and then dilute it to the final working concentration in the extracellular recording solution.

Q4: What is the stability of Ibutilide (fumarate) in solution?

Admixtures of Ibutilide fumarate in 0.9% Sodium Chloride or 5% Dextrose injection are chemically and physically stable for 24 hours at room temperature (15° to 30°C) and for 48 hours at refrigerated temperatures (2° to 8°C).[3][4] It is recommended to prepare fresh dilutions for each experiment to ensure consistency. Stock solutions in DMSO can be stored at -20°C for several months.[5]

Troubleshooting Guides

Issue 1: Inconsistent or Weaker-Than-Expected IKr Block

Q: I am not observing the expected level of IKr block with Ibutilide in my patch-clamp experiments. What could be the issue?

A: Several factors can contribute to a weaker-than-expected IKr block. Consider the following troubleshooting steps:

• Drug Concentration and Preparation:

  • Verify Stock Solution: Ensure your stock solution was prepared correctly. Ibutilide fumarate is soluble in DMSO and water.[2] If using DMSO, ensure the final concentration in your recording solution is low (ideally ≤0.1%) to avoid solvent effects on ion channels.[6][7]

  • Fresh Dilutions: Always prepare fresh dilutions of Ibutilide from your stock solution for each experiment. The stability of highly diluted solutions in aqueous buffers over long periods is not guaranteed.[3][4]

  • pH of Solution: The aqueous solubility of Ibutilide fumarate is high at pH 7 or lower.[3] Ensure the pH of your extracellular solution is within the optimal range for both the drug's stability and the health of your cells.

• Experimental Conditions:

  • Temperature: Ion channel kinetics are temperature-sensitive. Ensure you are performing your experiments at a consistent and reported temperature.

  • Voltage Protocol: The block of IKr by Ibutilide is voltage-dependent, with the block increasing with depolarizing pulses.[8] Review your voltage-clamp protocol to ensure it is appropriate for observing IKr and its block by Ibutilide.

  • Cell Health: The expression and function of ion channels can be affected by the health of the cells. Ensure your cells are healthy and that you have a stable baseline IKr before drug application.

• Quality Control:

  • Positive Control: Use a known IKr blocker, such as dofetilide, as a positive control to confirm that your experimental system can detect IKr block.

  • Batch-to-Batch Variability: If you have recently changed your batch of Ibutilide fumarate, consider testing the new batch in parallel with the old one to rule out any issues with the compound itself.

Issue 2: High Variability in Action Potential Duration (APD) Prolongation

Q: I am seeing significant variability in the extent of APD prolongation between cells in my experiments with Ibutilide. How can I improve the reproducibility?

A: Variability in APD prolongation is a common challenge in electrophysiology. Here are some potential causes and solutions:

• Cellular Heterogeneity:

  • Cell Type and Passage Number: Different cell types and even different passages of the same cell line can exhibit varying levels of ion channel expression. Document the cell type and passage number for all experiments.

  • Baseline APD: Cells with different baseline APDs may respond differently to Ibutilide. Analyze your data by grouping cells with similar baseline characteristics.

• Drug Application:

  • Perfusion System: Ensure your perfusion system allows for rapid and complete exchange of the extracellular solution. A slow or incomplete exchange can lead to variable drug concentrations around the cell.

  • Washout: Ensure a complete washout of the drug between applications if you are performing multiple recordings on the same cell.

• Experimental Protocol:

  • Pacing Frequency: The effect of Ibutilide on APD can be frequency-dependent. Use a consistent pacing frequency across all experiments.

  • Temperature Control: Maintain a stable temperature throughout your experiments, as temperature fluctuations can affect both ion channel kinetics and drug efficacy.

Issue 3: Potential Solvent Effects

Q: I am using a DMSO stock of Ibutilide. Could the DMSO be affecting my results?

A: Yes, DMSO can have direct effects on ion channels, especially at higher concentrations.[6][7]

• Concentration: Keep the final DMSO concentration in your recording solution as low as possible, typically below 0.1%.

• Control Experiments: Always perform control experiments with the vehicle (DMSO at the same final concentration used for Ibutilide) to account for any solvent-specific effects on the electrophysiological parameters you are measuring.

• Alternative Solvents: If you suspect DMSO is interfering with your results, consider preparing your Ibutilide stock solution in water, as it is water-soluble.[2]

Data Presentation

Table 1: Electrophysiological Effects of Ibutilide on Cardiac Ion Channels and Action Potential

Parameter	Effect of Ibutilide	Typical In Vitro Concentration Range	Reference
IKr (Rapid Delayed Rectifier K+ Current)	Blockade	EC50: ~20 nM	[8]
INa-slow (Slow Inward Na+ Current)	Activation	Nanomolar concentrations	[1]
Action Potential Duration (APD)	Prolongation	Dose-dependent	[1]
Effective Refractory Period (ERP)	Prolongation	Dose-dependent	[1]

Experimental Protocols

Protocol 1: Whole-Cell Patch-Clamp Recording of IKr

• Cell Preparation: Isolate cardiac myocytes or use a stable cell line expressing hERG channels.

• Solutions:

  • External Solution (in mM): 135 NaCl, 5.4 KCl, 1.8 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose (pH adjusted to 7.4 with NaOH).

  • Internal Solution (in mM): 130 KCl, 1 MgCl2, 10 HEPES, 5 EGTA, 5 Mg-ATP (pH adjusted to 7.2 with KOH).

• Ibutilide Preparation: Prepare a 1 mM stock solution of Ibutilide fumarate in DMSO. On the day of the experiment, perform serial dilutions in the external solution to achieve the desired final concentrations (e.g., 1, 10, 100 nM). Ensure the final DMSO concentration is ≤0.1%.

• Recording:

  • Establish a whole-cell patch-clamp configuration.

  • Hold the cell at a holding potential of -80 mV.

  • To elicit IKr, apply a depolarizing step to +20 mV for 2 seconds, followed by a repolarizing step to -50 mV for 2 seconds to record the tail current.

  • Record baseline currents.

  • Perfuse the cell with the Ibutilide-containing external solution for 5-10 minutes to ensure steady-state block.

  • Record currents in the presence of Ibutilide.

  • Perform a washout with the control external solution.

• Data Analysis: Measure the amplitude of the IKr tail current before, during, and after Ibutilide application. Calculate the percentage of block at each concentration.

Protocol 2: Action Potential Recording in Current-Clamp Mode

• Cell Preparation: Isolate primary cardiac myocytes.

• Solutions: Use the same external and internal solutions as in Protocol 1.

• Ibutilide Preparation: Prepare Ibutilide dilutions as described in Protocol 1.

• Recording:

  • Establish a whole-cell current-clamp configuration.

  • Record spontaneous or paced action potentials at a consistent frequency (e.g., 1 Hz).

  • Record baseline action potentials.

  • Perfuse the cell with the Ibutilide-containing external solution.

  • Record action potentials at steady-state.

  • Perform a washout with the control external solution.

• Data Analysis: Measure APD at 50% and 90% repolarization (APD50 and APD90) before, during, and after Ibutilide application.

Visualizations

References

• 1. Electrophysiology and pharmacology of ibutilide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. selleckchem.com [selleckchem.com]
• 3. IBUTILIDE FUMARATE INJECTION [dailymed.nlm.nih.gov]
• 4. globalrph.com [globalrph.com]
• 5. apexbt.com [apexbt.com]
• 6. Dimethyl sulfoxide at high concentrations inhibits non-selective cation channels in human erythrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Dimethyl sulfoxide effects on hERG channels expressed in HEK293 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Ibutilide, a methanesulfonanilide antiarrhythmic, is a potent blocker of the rapidly activating delayed rectifier K+ current (IKr) in AT-1 cells. Concentration-, time-, voltage-, and use-dependent effects - PubMed [pubmed.ncbi.nlm.nih.gov]

Long-term stability of Ibutilide (fumarate) stock solutions at -20°C

This technical support center provides guidance on the long-term stability of Ibutilide (fumarate) stock solutions stored at -20°C, addressing common concerns for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing Ibutilide (fumarate) stock solutions for research purposes?

A1: For research applications, Dimethyl Sulfoxide (DMSO) is a commonly used solvent for preparing stock solutions of small molecule inhibitors like Ibutilide. Ibutilide fumarate (B1241708) is also soluble in water and ethanol (B145695). When using DMSO, it is crucial to ensure the final concentration in your assay is low (typically less than 0.5%) to avoid solvent-induced cellular toxicity.[1][2]

Q2: How should I store Ibutilide (fumarate) stock solutions for long-term use?

Q3: Is Ibutilide (fumarate) sensitive to light?

A3: Many small molecules are light-sensitive.[4] To protect Ibutilide (fumarate) solutions from potential photodegradation, it is recommended to store them in amber vials or tubes wrapped in aluminum foil.[3][4]

Q4: How can I be sure my stored Ibutilide (fumarate) stock solution is still active?

A4: The most reliable way to assess the stability and integrity of your stock solution is through analytical methods such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[4] These techniques can separate and quantify the parent compound from any degradation products. A significant decrease in the peak area corresponding to Ibutilide and the appearance of new peaks would indicate degradation.[4]

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Inconsistent or no biological effect of the inhibitor in experiments.	1. Degraded inhibitor: Improper storage, multiple freeze-thaw cycles, or exposure to light may have caused the compound to degrade.[1][3] 2. Precipitation of the compound: The inhibitor may have precipitated out of the stock solution or the final working solution. 3. Inaccurate concentration: Errors in initial weighing or dilution calculations.[3]	1. Use a fresh, single-use aliquot of the stock solution. Prepare a new stock solution from solid compound if degradation is suspected. Review and adhere to proper storage and handling procedures. 2. Visually inspect the solution for any precipitate. If present, gently warm the solution in a 37°C water bath and vortex to redissolve. Consider the solubility limits in your experimental buffer.[3][6] 3. Verify all calculations and ensure your balance is calibrated.
Precipitate observed in the stock solution upon thawing.	1. Poor solubility at lower temperatures: The compound may have a lower solubility in the solvent at -20°C. 2. Freeze-thaw cycles: Repeated freezing and thawing can cause the compound to come out of solution.[3]	1. Gently warm the vial in a 37°C water bath and vortex until the precipitate is fully redissolved before making dilutions.[3] 2. Prepare and use single-use aliquots to avoid freeze-thaw cycles.[5]
Difficulty dissolving the solid Ibutilide (fumarate).	1. Incorrect solvent: The chosen solvent may not be optimal for the desired concentration. 2. Insufficient mixing: The compound may require more energy to dissolve completely.	1. Confirm the recommended solvent and solubility data from the supplier. DMSO, water, and ethanol are common solvents. 2. Use a vortex mixer or sonicator to aid dissolution. Gentle warming can also be effective, but be mindful of the compound's thermal stability.[3]

Stability of Ibutilide (fumarate) Stock Solutions

Currently, there are no specific published studies detailing the long-term stability of Ibutilide (fumarate) stock solutions prepared in research-grade solvents like DMSO and stored at -20°C. However, based on general guidelines for small molecule storage, the following recommendations can be made to maximize shelf-life.

Recommended Storage Conditions

Parameter	Recommendation	Rationale
Temperature	-20°C for short to medium-term (months). -80°C for long-term (months to years).[4][5]	Lower temperatures slow down chemical degradation processes.
Solvent	Anhydrous, high-purity DMSO is recommended for initial stock solutions.	Minimizes water content, which can contribute to hydrolysis.
Aliquoting	Prepare single-use aliquots.	Avoids repeated freeze-thaw cycles that can lead to compound degradation and precipitation.[3][5]
Light Exposure	Store in amber vials or wrap vials in foil.[4]	Protects against photodegradation.[7]
Container	Use tightly sealed, high-quality polypropylene (B1209903) or glass vials.	Prevents solvent evaporation and absorption of water from the atmosphere.

Experimental Protocols

Protocol for Preparation of Ibutilide (fumarate) Stock Solution (10 mM in DMSO)

• Equilibrate: Allow the vial of solid Ibutilide (fumarate) to reach room temperature before opening to prevent moisture condensation.

• Weighing: Accurately weigh the desired amount of the compound using a calibrated analytical balance.

• Dissolution: Add the appropriate volume of anhydrous DMSO to achieve a 10 mM concentration. For example, for Ibutilide fumarate (Molecular Weight: 885.23 g/mol for the hemifumarate salt), to make a 10 mM solution, you would dissolve 8.85 mg in 1 mL of DMSO.

• Mixing: Vortex the solution thoroughly until the solid is completely dissolved. Gentle warming in a 37°C water bath can be used if necessary, but avoid excessive heat.[3]

• Aliquoting: Dispense the stock solution into smaller, single-use aliquots in amber, tightly sealed tubes.

• Storage: Store the aliquots at -20°C for short to medium-term use or at -80°C for long-term storage.[5]

Protocol for Stability Assessment by HPLC

This protocol outlines a general method to assess the stability of an Ibutilide (fumarate) stock solution over time.

• Sample Preparation:

  • Time Zero (T0) Sample: Immediately after preparing the fresh stock solution, dilute a small amount to a working concentration (e.g., 100 µg/mL) with the mobile phase.

  • Stored Samples: Store the aliquots of the stock solution at -20°C. At predetermined time points (e.g., 1, 3, 6, 12 months), thaw one aliquot, bring it to room temperature, and dilute to the same working concentration as the T0 sample.

• HPLC Method: A validated reverse-phase HPLC (RP-HPLC) method is required. Based on available literature, a suitable method could be adapted as follows:[8]

  • Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[8]

  • Mobile Phase: A gradient of acetonitrile (B52724) and a buffer (e.g., 0.1M ammonium (B1175870) dihydrogen phosphate, pH adjusted to ~6).[9]

  • Flow Rate: 1.0 mL/min.[9]

  • Detection: UV detection at a wavelength where Ibutilide has maximum absorbance (e.g., 227 nm or 250 nm).

  • Column Temperature: 30°C.[8]

• Data Analysis:

  • Inject the T0 and stored samples into the HPLC system.

  • Record the chromatograms and integrate the peak area of the Ibutilide peak.

  • Calculate the percentage of Ibutilide remaining at each time point relative to the T0 sample.

  • The appearance of new peaks in the chromatograms of stored samples indicates the formation of degradation products.

Visualizations

Caption: Workflow for preparing and using Ibutilide stock solutions.

Caption: Ibutilide's mechanism prolongs cardiac action potential.

References

• 1. benchchem.com [benchchem.com]
• 2. One moment, please... [nanotempertech.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. medchemexpress.cn [medchemexpress.cn]
• 6. benchchem.com [benchchem.com]
• 7. Drug quality and storage | MSF Medical Guidelines [medicalguidelines.msf.org]
• 8. ijstr.org [ijstr.org]
• 9. pharmascholars.com [pharmascholars.com]

Strategies to minimize QT prolongation variability in Ibutilide (fumarate) experiments

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Ibutilide (B43762) (fumarate). This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you design robust experiments and minimize variability in QT prolongation studies.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action by which Ibutilide prolongs the QT interval?

Ibutilide prolongs the QT interval by acting on two key ion channels in cardiac myocytes.[1][2][3][4][5] Its primary class III antiarrhythmic effect comes from blocking the rapid component of the delayed rectifier potassium current (IKr), which is encoded by the hERG gene.[1][2][3][6] This inhibition of potassium efflux slows down the repolarization phase (Phase 3) of the cardiac action potential, thereby prolonging the action potential duration (APD) and, consequently, the QT interval on an electrocardiogram (ECG).[1][5]

Additionally, Ibutilide has a unique mechanism of activating a slow, inward sodium current (late INa).[1][4][7] This sustained inward positive current during the plateau phase of the action potential further contributes to delaying repolarization and prolonging the APD.

Signaling Pathway of Ibutilide's Action

Caption: Mechanism of Ibutilide-induced QT prolongation.

Q2: What are the key factors that can introduce variability in QT prolongation in my experiments?

Several factors can significantly influence the degree of QT prolongation observed with Ibutilide. Controlling for these variables is crucial for reproducible results.

Factor	Description	Impact on QT Prolongation
Dose and Infusion Rate	The amount of Ibutilide and the speed at which it is administered.	Higher doses and faster infusion rates generally lead to greater QT prolongation.[4]
Electrolyte Concentrations	Levels of potassium (K+) and magnesium (Mg2+) in the experimental buffer or subject's serum.	Hypokalemia (low potassium) and hypomagnesemia (low magnesium) can potentiate the QT-prolonging effects of Ibutilide and increase the risk of proarrhythmia.[8][9]
Sex	Biological sex of the animal model or cell line origin.	Females have been shown to be more susceptible to Ibutilide-induced Torsades de Pointes (TdP).[9]
Body Mass Index (BMI)	In in vivo studies, the weight of the animal can influence drug distribution and effect.	Overweight and obese subjects may experience greater QT prolongation with Ibutilide.[2]
Underlying Cardiac Conditions	Pre-existing heart failure or structural heart disease in animal models.	Can increase sensitivity to Ibutilide and the risk of proarrhythmic events.[10]
Heart Rate	The baseline heart rate can affect the measured QT interval.	QT interval is inversely related to heart rate; various correction formulas (e.g., Bazett, Fridericia) are used to account for this.

Troubleshooting Guides

Issue 1: High Variability in QT Prolongation Measurements Between Experiments

High variability can obscure the true effect of Ibutilide. Here’s a systematic approach to troubleshooting this issue.

Potential Cause	Recommended Action
Inconsistent Drug Concentration	- Prepare fresh Ibutilide solutions for each experiment. - Ensure accurate and consistent dilution of stock solutions. - Verify the stability of Ibutilide in your experimental buffer and storage conditions.
Fluctuations in Perfusion/Superfusion Rate	- Use a calibrated and reliable perfusion pump. - Regularly check for air bubbles or blockages in the perfusion lines. - Ensure a constant flow rate of the experimental solution over the tissue or cells.
Temperature Instability	- Maintain a constant and physiological temperature (typically 37°C) of the experimental setup and solutions.[5] - Use a temperature controller and monitor the bath temperature continuously.
Variable Electrolyte Concentrations	- Prepare buffers with high-purity reagents and precisely measured concentrations of electrolytes, especially K+ and Mg2+. - For in vivo studies, monitor and normalize serum electrolyte levels before drug administration.[8]
Inconsistent Data Acquisition and Analysis	- Standardize the ECG lead placement or electrode positioning. - Use a consistent QT correction formula (Fridericia's is often recommended for preclinical studies). - Automate QT interval measurement where possible to reduce observer bias.

Issue 2: Failure to Consistently Induce Torsades de Pointes (TdP) in a Proarrhythmia Model

Inducing TdP can be challenging due to its multifactorial nature. If you are not observing the expected proarrhythmic events, consider the following:

Potential Cause	Recommended Action
Suboptimal Ibutilide Concentration	- Perform a dose-response study to identify the optimal concentration for inducing TdP in your specific model. - Be aware that excessively high concentrations can sometimes be less proarrhythmic.[4]
Inappropriate Pacing Protocol	- TdP is often pause-dependent.[10] Incorporate programmed electrical stimulation (PES) with pauses or bradycardia to facilitate the development of early afterdepolarizations (EADs) and TdP.[11]
Electrolyte Composition of Buffer	- Inducing mild hypokalemia (e.g., 2.5-3.5 mM K+) in the perfusate can significantly increase the likelihood of Ibutilide-induced TdP.[11]
Model Selection	- Some animal models (e.g., rabbit wedge preparation) are more susceptible to drug-induced TdP than others.[4][11] - Consider using models with a predisposition to long QT syndrome if appropriate for your research question.
Lack of Sensitizing Agents	- In some models, co-administration of other agents that increase proarrhythmic risk (e.g., agents that further block IKr) may be necessary to consistently induce TdP.

Experimental Protocols

In Vitro hERG Channel Assay (Patch-Clamp Electrophysiology)

This protocol outlines the measurement of Ibutilide's effect on the IKr current using whole-cell patch-clamp on a cell line stably expressing the hERG channel (e.g., HEK293 cells).

Solutions:

• External Solution (in mM): 137 NaCl, 4 KCl, 1.8 CaCl2, 1 MgCl2, 10 Glucose, 10 HEPES. pH adjusted to 7.4 with NaOH.

• Internal (Pipette) Solution (in mM): 130 KCl, 1 MgCl2, 1 CaCl2, 10 HEPES, 10 EGTA, 5 Mg-ATP. pH adjusted to 7.2 with KOH.

Procedure:

• Culture hERG-expressing cells on glass coverslips.

• Place a coverslip in the recording chamber on the stage of an inverted microscope and perfuse with the external solution at a constant rate.

• Pull borosilicate glass micropipettes to a resistance of 2-5 MΩ when filled with the internal solution.

• Approach a single cell with the micropipette and apply gentle suction to form a giga-ohm seal (>1 GΩ).

• Rupture the cell membrane to achieve the whole-cell configuration.

• Apply a voltage-clamp protocol to elicit the hERG current. A typical protocol involves a depolarizing step to +20 mV for 2 seconds, followed by a repolarizing step to -50 mV for 2 seconds to record the tail current.

• Establish a stable baseline recording of the hERG current for at least 5 minutes.

• Apply Ibutilide at various concentrations (e.g., 1 nM to 10 µM) via the perfusion system.

• Record the steady-state block of the hERG tail current at each concentration.

• Calculate the IC50 value for Ibutilide's block of the hERG channel.

Ex Vivo Langendorff Perfused Heart Protocol

This protocol describes the assessment of Ibutilide's effect on the QT interval in an isolated, retrogradely perfused rodent (e.g., rabbit or guinea pig) heart.

Solutions:

• Krebs-Henseleit Buffer (in mM): 118 NaCl, 4.7 KCl, 1.2 KH2PO4, 1.2 MgSO4, 2.5 CaCl2, 25 NaHCO3, 11 Glucose. Gassed with 95% O2 / 5% CO2 to maintain a pH of 7.4.

Procedure:

• Anesthetize the animal and perform a thoracotomy.

• Rapidly excise the heart and place it in ice-cold Krebs-Henseleit buffer.

• Cannulate the aorta and mount the heart on the Langendorff apparatus.

• Initiate retrograde perfusion with oxygenated Krebs-Henseleit buffer at a constant pressure (e.g., 70-80 mmHg) and temperature (37°C).

• Place ECG electrodes on the surface of the heart to record a pseudo-ECG.

• Allow the heart to stabilize for a 20-30 minute equilibration period.

• Record baseline ECG data for at least 10 minutes.

• Switch the perfusion to a buffer containing a known concentration of Ibutilide.

• Continuously record the ECG and monitor for changes in the QT interval, heart rate, and any arrhythmic events.

• After the drug perfusion period, switch back to the control buffer for a washout period and record the recovery of the QT interval.

Logical Workflow for Minimizing Variability

Caption: Workflow for ensuring low variability in Ibutilide experiments.

References

• 1. International Conference on Harmonisation; guidance on S7B Nonclinical Evaluation of the Potential for Delayed Ventricular Repolarization (QT Interval Prolongation) by Human Pharmaceuticals; availability. Notice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Factors Affecting the Degree of QT Prolongation with Drug Challenge in a Large Cohort of Normal Volunteers: QT Prolongation with Drug Challenge in Normals - PMC [pmc.ncbi.nlm.nih.gov]
• 3. database.ich.org [database.ich.org]
• 4. Electrophysiology and pharmacology of ibutilide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. fda.gov [fda.gov]
• 6. Structural determinants of HERG channel block by clofilium and ibutilide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. fda.gov [fda.gov]
• 8. ECG Diagnosis: Ibutilide-induced Torsade de Pointes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. droracle.ai [droracle.ai]
• 10. ahajournals.org [ahajournals.org]
• 11. Increasing gap junction coupling suppresses ibutilide-induced torsades de pointes - PMC [pmc.ncbi.nlm.nih.gov]

Addressing confounding effects of solvents in Ibutilide (fumarate) in vitro studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address the potential confounding effects of solvents in in vitro studies involving Ibutilide (fumarate).

Frequently Asked Questions (FAQs)

Q1: What are the recommended solvents for Ibutilide fumarate (B1241708) in in vitro studies?

A1: Ibutilide fumarate is soluble in water, Dimethyl sulfoxide (B87167) (DMSO), and ethanol (B145695).[1] The choice of solvent depends on the specific requirements of the experiment, including the desired stock concentration and the tolerance of the cellular model to the solvent. For stock solutions, DMSO is commonly used to achieve high concentrations (e.g., >10 mM). However, it is crucial to ensure the final concentration of the solvent in the assay medium is low enough to avoid confounding effects.

Q2: What is the maximum recommended final concentration of DMSO and ethanol in cell-based assays?

A2: As a general guideline, the final concentration of DMSO in cell culture medium should be kept below 0.5%, with an ideal concentration of less than 0.1%, to minimize solvent-induced artifacts.[2][3] For ethanol, concentrations should also be kept as low as possible, as even low doses can have biological effects.[4][5] It is imperative to perform a vehicle control experiment with the solvent at the same final concentration used for Ibutilide to differentiate the effects of the drug from those of the solvent.

Q3: Can the solvent itself affect the cardiac ion channels I am studying?

A3: Yes, both DMSO and ethanol can modulate the activity of various cardiac ion channels, which can confound the interpretation of Ibutilide's effects.

• DMSO: At concentrations up to 2%, DMSO has been shown to slightly shift the current-voltage relationship, activation, and inactivation curves of the hERG (IKr) channel to more positive voltages.[6][7] However, it had little effect on the potency of hERG channel blockers.[6][7] High concentrations of DMSO can also inhibit non-selective cation channels.[8]

• Ethanol: Acute exposure to ethanol can reduce several cardiac ion currents, including the rapid delayed-rectifier potassium current (IKr), the fast sodium current (INa), the L-type calcium current (ICa,L), and the transient-outward potassium current (Ito).[9][10] Notably, ethanol can also induce the late sodium current (late INa), which can be a pro-arrhythmic mechanism.[11]

Q4: How should I prepare and store my Ibutilide fumarate stock solution?

A4: Ibutilide fumarate powder should be stored at -20°C for long-term stability (up to 3 years).[1] Stock solutions prepared in solvents like DMSO can be stored at -80°C for up to a year or at -20°C for up to a month.[1][12] To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into smaller volumes.[12] When preparing aqueous solutions, they can be stored for 24 hours at room temperature or 48 hours under refrigeration.[13]

Troubleshooting Guides

Issue 1: Inconsistent or Unexpected Electrophysiology Results

Problem: You observe variability in the Ibutilide-induced block of IKr or unexpected changes in other ion currents.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Solvent Effects on Ion Channels	Ensure the final solvent concentration is consistent across all experiments and is below the threshold known to cause significant effects (ideally <0.1% for DMSO). Always include a vehicle control group to isolate the solvent's contribution to the observed effects.[2][3]
Run-down of Ion Currents	Monitor the stability of the ion current in a vehicle control recording before applying Ibutilide. Including ATP and GTP in your internal pipette solution can help mitigate the run-down of certain currents, like L-type calcium currents.[14]
Poor Seal Resistance or High Series Resistance	Aim for a giga-ohm seal (>1 GΩ) before breaking into the whole-cell configuration.[14] Monitor series resistance throughout the experiment and discard recordings if it changes significantly.
Incorrect Voltage Protocol	Utilize standardized voltage protocols designed to isolate the specific ion current of interest and to accurately assess drug-induced effects. Refer to FDA-recommended protocols for guidance.[15][16]

Issue 2: Unexpected Changes in Cell Viability

Problem: You observe a decrease in cell viability in your Ibutilide-treated wells that does not correlate with the expected pharmacological effect.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Solvent-Induced Cytotoxicity	Perform a dose-response curve for your solvent (e.g., DMSO, ethanol) alone on your specific cell type to determine the highest non-toxic concentration.[17] Ensure the final solvent concentration in your Ibutilide experiments is well below this cytotoxic threshold.
Artifacts in Viability Assays (e.g., MTT)	Redox-active compounds can directly reduce the tetrazolium salt in MTT assays, leading to a false-positive signal for viability.[18] To check for this, run a cell-free control with your compound, solvent, and the assay reagent. If an artifact is present, consider using an alternative viability assay that measures a different cellular parameter, such as ATP content (e.g., CellTiter-Glo®).
Compound Precipitation	Ibutilide, particularly at higher concentrations, may precipitate out of the aqueous culture medium. Visually inspect your wells for any precipitate. If precipitation is suspected, consider lowering the final concentration or preparing fresh dilutions.
Edge Effects in Multi-well Plates	Evaporation from the outer wells of a plate can concentrate both the solvent and Ibutilide, leading to increased cytotoxicity.[18] Avoid using the outer wells for experimental samples; instead, fill them with sterile PBS or media to create a humidity barrier.[19]

Data Presentation: Quantitative Effects of Solvents

The following tables summarize the known quantitative effects of DMSO and ethanol on key cardiac parameters. This data should be used to inform experimental design and data interpretation.

Table 1: Reported Effects of DMSO on Cardiac Cells

Parameter	Cell Type	DMSO Concentration	Observed Effect	Citation
hERG (IKr) Current	HEK293 cells	0.1% - 2%	Slight positive shift in voltage-dependence of activation and inactivation.	[6][7]
hERG Blocker Potency (Terfenadine, E-4031)	HEK293 cells	0.3% - 2%	IC50 not significantly changed.	[6]
L-type Calcium Current (ICa)	Ventricular myocytes	2.2‰ (~0.22%)	No significant effect.	[8]
Late Sodium Current (INaL)	Ventricular myocytes	2.2‰ (~0.22%)	No significant effect.	[8]
Fetal Cardiomyocyte Proliferation	Mouse fetal cardiomyocytes	Not specified	Promotes proliferation via STAT3 phosphorylation.	[20]
Cardiac Reprogramming	Mouse embryonic fibroblasts	1%	Enhances direct cardiac reprogramming by inhibiting CBP/p300 bromodomain.	[21][22]

Table 2: Reported Effects of Ethanol on Cardiac Cells

Parameter	Cell Type	Ethanol Concentration	Observed Effect	Citation
Late Sodium Current (INaL)	Human right atrial cardiomyocytes	0.3%	Strong induction of late INa.	[11]
Multiple Ion Currents (INa, ICa,L, Ito, IKr, IKur)	Human atrial & ventricular cardiomyocyte models	Not specified	Reduction of these currents.	[9]
Myocyte Function (% shortening)	Rabbit ventricular myocytes	10 mmol/L (~0.046%)	Decreased from 10.0% to 6.0%.	[4][5]
cyclic GMP levels	Rabbit ventricular myocytes	10 mmol/L (~0.046%)	Increased from 403 to 529 fmol/10^5 myocytes.	[4][5]
Mitochondrial Respiration	Human iPSC-derived cardiomyocytes	17 mM (~0.078%)	Decreased maximal respiration and ATP production.	[23]
Oxidative Stress (ROS)	Human iPSC-derived cardiomyocytes	17 mM & 50 mM	Increased intracellular ROS.	[24]

Experimental Protocols

Protocol 1: Whole-Cell Patch-Clamp Recording of Ibutilide's Effect on hERG (IKr) Current

This protocol is adapted for use with a cell line stably expressing the hERG channel (e.g., HEK293-hERG).

• Cell Preparation: Plate cells on glass coverslips 24-48 hours before the experiment.

• Solutions:

  • External Solution (in mM): 140 NaCl, 4 KCl, 1 MgCl₂, 2 CaCl₂, 5 D-Glucose, 10 HEPES; pH 7.4 with NaOH.

  • Internal Solution (in mM): 120 K-gluconate, 20 KCl, 10 HEPES, 5 EGTA, 1.5 MgATP; pH 7.3 with KOH.

• Recording:

  • Establish a whole-cell patch-clamp configuration.

  • Hold the cell at a membrane potential of -80 mV.

  • Apply a depolarizing step to +20 mV for 2-5 seconds to activate the channels.

  • Repolarize to -50 mV to record the hERG tail current. This step is crucial as many hERG blockers exhibit trapping, and the tail current provides a more accurate measure of the block.

  • Repeat this voltage protocol at a consistent frequency (e.g., every 15 seconds).

• Drug Application:

  • After obtaining a stable baseline recording for at least 3 minutes, perfuse the cell with the external solution containing the vehicle control (e.g., 0.1% DMSO).

  • Record for another 3-5 minutes to ensure the solvent has no effect.

  • Perfuse with increasing concentrations of Ibutilide fumarate, allowing the effect to reach a steady state at each concentration.

  • At the end of the experiment, apply a high concentration of a known hERG blocker (e.g., 1 µM E-4031) to determine the hERG-specific current.[15]

• Data Analysis: Measure the peak amplitude of the tail current at -50 mV. Normalize the current at each Ibutilide concentration to the baseline current. Plot the concentration-response curve and fit with the Hill equation to determine the IC₅₀.

Protocol 2: MTT Cell Viability Assay with Solvent Controls

• Cell Plating: Seed cardiomyocytes in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Treatment:

  • Prepare serial dilutions of Ibutilide fumarate in culture medium.

  • Prepare corresponding vehicle controls with the same final solvent concentration for each Ibutilide dilution.

  • Include wells with medium only (blank) and untreated cells (negative control).

  • Replace the old medium with 100 µL of the treatment or control solutions and incubate for the desired duration (e.g., 24, 48, or 72 hours).

• MTT Addition:

  • Prepare a 5 mg/mL stock solution of MTT in sterile PBS.[25]

  • Add 10 µL of the MTT stock solution to each well (final concentration 0.5 mg/mL).[26]

  • Incubate the plate for 3-4 hours at 37°C until purple formazan (B1609692) crystals are visible.

• Solubilization:

  • Carefully aspirate the medium containing MTT.

  • Add 100-150 µL of DMSO to each well to dissolve the formazan crystals.[27][28]

  • Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[25]

• Absorbance Reading: Measure the absorbance at a wavelength between 550 and 600 nm (e.g., 570 nm) using a microplate reader.[26]

• Data Analysis:

  • Subtract the average absorbance of the blank wells from all other readings.

  • Calculate cell viability as a percentage relative to the untreated control cells.

  • Compare the viability of Ibutilide-treated cells to their corresponding vehicle controls to assess the net effect of the drug.

Mandatory Visualizations

Caption: Troubleshooting workflow for unexpected cytotoxicity.

Caption: Potential confounding signaling pathways of ethanol.

Caption: Potential confounding signaling pathways of DMSO.

References

• 1. selleckchem.com [selleckchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Ethanol reduces cardiac myocyte function through activation of the nitric oxide-cyclic GMP pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. karger.com [karger.com]
• 6. Dimethyl sulfoxide effects on hERG channels expressed in HEK293 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Acute effects of alcohol on cardiac electrophysiology and arrhythmogenesis: Insights from multiscale in silico analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Ethanol-Induced Atrial Fibrillation Results From Late INa and Can Be Prevented by Ranolazine - PMC [pmc.ncbi.nlm.nih.gov]
• 12. medchemexpress.com [medchemexpress.com]
• 13. drugs.com [drugs.com]
• 14. benchchem.com [benchchem.com]
• 15. fda.gov [fda.gov]
• 16. Recording hERG potassium currents and assessing the effects of compounds using the whole-cell patch-clamp technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Considerations regarding use of solvents in in vitro cell based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 18. benchchem.com [benchchem.com]
• 19. benchchem.com [benchchem.com]
• 20. STAT3 Phosphorylation Mediating DMSO's Function on Fetal Cardiomyocyte Proliferation with Developmental Changes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Dimethyl sulfoxide (DMSO) enhances direct cardiac reprogramming by inhibiting the bromodomain of coactivators CBP/p300 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. Chronic ethanol exposure induces mitochondrial dysfunction and alters gene expression and metabolism in human cardiac spheroids - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Chronic ethanol exposure induces deleterious changes in cardiomyocytes derived from human induced pluripotent stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 25. MTT assay protocol | Abcam [abcam.com]
• 26. merckmillipore.com [merckmillipore.com]
• 27. bds.berkeley.edu [bds.berkeley.edu]
• 28. cyrusbio.com.tw [cyrusbio.com.tw]

Technical Support Center: Calibrating Microelectrode Arrays for Ibutilide (fumarate) Effects

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using microelectrode arrays (MEAs) to record the effects of Ibutilide (fumarate) on cardiomyocytes.

Troubleshooting Guide

This guide addresses common issues encountered during MEA experiments with Ibutilide.

Problem	Potential Cause	Recommended Solution
No or Weak Signal	Poor cell attachment or monolayer formation.	- Ensure proper coating of the MEA plate with fibronectin or Matrigel. - Optimize cell seeding density to achieve a confluent monolayer. A typical density for a 48-well plate is around 30,000 to 50,000 cells per well.[1][2] - Allow sufficient time (typically 5-7 days) for cardiomyocytes to form a stable, spontaneously beating syncytium before recording.[3][4]
Low cell viability.	- Confirm the viability of cardiomyocytes before plating. - Handle cells gently during plating and media changes to avoid dislodging them.[1]
Incorrect recording parameters.	- Ensure the MEA system's temperature is maintained at 37°C.[4] - Check that the recording medium is appropriate for cardiomyocyte culture and electrophysiology.
High Noise Level	Poor grounding of the MEA system.	- Check all grounding connections to ensure they are secure. A floating ground is a common source of wide-band noise.[5]
Environmental electrical interference.	- Move the MEA system away from sources of electrical noise such as power conduits, centrifuges, or other large equipment.[5] - Use a Faraday cage to shield the setup from external electrical fields.
Mechanical vibrations.	- Place the MEA system on a stable, anti-vibration table.[6] - Avoid strong contractions of the cardiomyocyte monolayer which can cause movement artifacts.
Issues with the reference electrode.	- Ensure the reference electrode is clean and properly positioned. In some systems, ensuring the cell monolayer does not overgrow the reference electrode is important.[7]
Inconsistent or Drifting Baseline	Temperature fluctuations.	- Allow the MEA plate to equilibrate on the pre-heated recording platform for at least 10-15 minutes before starting baseline recordings.[4]
Media evaporation.	- Use a plate lid and ensure adequate humidity in the incubator and during recording to prevent media evaporation, which can change osmolarity and ion concentrations.
Unstable cell culture.	- Perform a full media change 24 hours before the experiment to ensure a stable culture environment.[8]
Unexpected Arrhythmias (e.g., EADs, Fibrillation)	Proarrhythmic effect of Ibutilide.	- This may be an expected outcome, as Ibutilide's mechanism of action can lead to proarrhythmic events, especially at higher concentrations.[9] - Carefully document the type and frequency of arrhythmias.
Poor cell culture health.	- Ensure cardiomyocytes are healthy and exhibit stable, rhythmic beating before drug application. Stressed or unhealthy cells are more prone to arrhythmias.
High concentration of Ibutilide.	- Perform a dose-response study starting with low concentrations to identify the threshold for proarrhythmic events.
Field Potential Duration (FPD) Changes Unrelated to Drug	Changes in beating rate.	- The FPD is highly dependent on the beating rate.[9] - Use a rate correction formula (e.g., Fridericia's or Bazett's) to obtain the corrected FPD (FPDc) for more accurate analysis.[10]
Vehicle (e.g., DMSO) effects.	- Run vehicle controls at the same concentrations used for the drug to account for any effects of the solvent on FPD.[9]

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Ibutilide that I should expect to see on my MEA recordings?

A1: Ibutilide is a class III antiarrhythmic agent that primarily blocks the rapid component of the delayed rectifier potassium current (IKr), which is encoded by the hERG gene.[11] This blockade slows the repolarization phase of the cardiac action potential, leading to a prolongation of the action potential duration. On an MEA, this will manifest as a dose-dependent increase in the Field Potential Duration (FPD).[9] Some studies also suggest that Ibutilide may activate a slow inward sodium current, which also contributes to prolonging repolarization.[3][8]

Q2: What are typical concentrations of Ibutilide to use in an MEA experiment?

A2: It is recommended to perform a dose-response study. Based on published literature, concentrations can range from nanomolar to low micromolar. For example, a study on AT-1 cells showed an EC50 for IKr block of 20 nmol/L for ibutilide.[12] It is crucial to start with lower concentrations and titrate up to observe the desired effect without causing excessive toxicity or widespread arrhythmias.

Q3: How long should I wait after adding Ibutilide to record its effects?

A3: The onset of Ibutilide's effect is generally rapid.[8] It is recommended to allow for a stabilization period of 10-20 minutes after drug application before recording. For chronic toxicity studies, recordings can be taken at multiple time points over several days.

Q4: My FPD values are highly variable between wells, even before adding any drug. What could be the cause?

A4: High variability in baseline FPD can be due to several factors:

• Inconsistent cell density: Ensure a uniform cell seeding density across all wells.

• Edge effects: Wells on the edge of the plate may experience different temperature and humidity conditions. It is good practice to fill the outer wells with sterile water or media to minimize these effects.

• Cell culture heterogeneity: iPSC-derived cardiomyocytes can be a mixed population of ventricular-, atrial-, and nodal-like cells, each with different action potential durations. The proportion of these cell types can vary between wells.

• Maturation state: The electrophysiological properties of cardiomyocytes can change as they mature in culture. Ensure that recordings are performed on cultures of a consistent age.

Q5: How do I distinguish between a true proarrhythmic event and a recording artifact?

A5: True proarrhythmic events like Early Afterdepolarizations (EADs) have characteristic morphologies in the field potential waveform, often appearing as small depolarizations during the repolarization phase.[13] In contrast, artifacts are typically random, high-frequency noise spikes. Analyzing the morphology of the waveform and its reproducibility across multiple beats and wells can help differentiate between the two. It is also helpful to visually inspect the raw data traces.

Experimental Protocols

MEA Plate Preparation and Cardiomyocyte Seeding

• Coating: Coat the electrode area of each well of a 48-well MEA plate with 8 µL of Matrigel or fibronectin solution.[1][8] Incubate the plate at 37°C for at least one hour to allow the coating to dry.

• Cell Thawing and Counting: Thaw cryopreserved human iPSC-derived cardiomyocytes according to the manufacturer's protocol. Perform a cell count and assess viability using a hemocytometer and trypan blue exclusion.

• Cell Plating: Resuspend the cardiomyocytes in the appropriate plating medium to a target density. For a 48-well plate, a common seeding density is approximately 30,000 to 50,000 viable cells per well.[1][2] Carefully place an 8 µL droplet of the cell suspension directly over the electrode array in each well.

• Cell Attachment: Incubate the plate at 37°C and 5% CO2 for at least 2 hours to allow the cells to attach.

• Media Addition: Gently add pre-warmed maintenance medium to each well. To avoid detaching the cells, add the medium slowly along the side of the well.

• Cell Culture: Maintain the cardiomyocyte culture for 5-7 days before conducting experiments, performing partial media changes every 2-3 days. This allows the cells to form a stable and spontaneously beating syncytium.[3][4]

Recording Ibutilide Effects

• Baseline Recording: Place the MEA plate on the recording system pre-heated to 37°C. Allow the plate to equilibrate for 10-15 minutes.[4] Record a stable baseline of spontaneous field potentials for at least 5 minutes.

• Compound Preparation: Prepare stock solutions of Ibutilide fumarate (B1241708) in a suitable solvent (e.g., DMSO or water). Make serial dilutions in pre-warmed maintenance medium to achieve the desired final concentrations. Prepare a vehicle control with the same final concentration of the solvent.

• Drug Application: Carefully remove a portion of the medium from each well and replace it with the medium containing the drug or vehicle control.

• Post-Drug Recording: Allow the cells to stabilize for 10-20 minutes after drug addition. Record the field potentials for a desired duration (e.g., 5-10 minutes) for each concentration.

• Data Analysis:

  • Filter the raw data to remove noise.

  • Detect spikes and calculate the beat period and FPD.

  • Apply a rate correction to the FPD to obtain the FPDc.

  • Analyze the data for changes in FPDc, beat rate, and the occurrence of arrhythmias.

Data Presentation

Expected Effects of Ibutilide on MEA Parameters

Parameter	Expected Effect of Ibutilide	Rationale
Field Potential Duration (FPD)	Dose-dependent increase	Blockade of the IKr current prolongs the repolarization phase of the action potential.[9]
Corrected Field Potential Duration (FPDc)	Dose-dependent increase	Rate correction provides a more accurate measure of the direct effect on repolarization, independent of changes in beat rate.[10]
Beat Period (Inter-spike Interval)	Variable; may increase, decrease, or remain unchanged	Ibutilide's primary effect is on repolarization, but it can have secondary effects on the pacemaking currents, leading to changes in beat rate.
Arrhythmia Incidence	Potential for increase, especially at higher concentrations	Significant prolongation of the action potential can lead to proarrhythmic events like EADs.[13]

Visualizations

Signaling Pathway of Ibutilide

References

• 1. axionbiosystems.com [axionbiosystems.com]
• 2. Evaluation of chronic drug-induced electrophysiological and cytotoxic effects using human-induced pluripotent stem cell-derived cardiomyocytes (hiPSC-CMs) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. fujifilmcdi.com [fujifilmcdi.com]
• 4. researchgate.net [researchgate.net]
• 5. plexon.com [plexon.com]
• 6. How to use Microelectrode Array (MEA) in electrophysiological properties [axolbio.com]
• 7. researchgate.net [researchgate.net]
• 8. High-Throughput Analysis of Drug Safety Responses in Induced Pluripotent Stem Cell-Derived Cardiomyocytes Using Multielectrode Array - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Electrophysiological Characteristics of Human iPSC-Derived Cardiomyocytes for the Assessment of Drug-Induced Proarrhythmic Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Cross-Site Reliability of Human Induced Pluripotent stem cell-derived Cardiomyocyte Based Safety Assays Using Microelectrode Arrays: Results from a Blinded CiPA Pilot Study - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A Multiwell Cardiac μGMEA Platform for Action Potential Recordings from Human iPSC-Derived Cardiomyocyte Constructs - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Chronic Cardiotoxicity Assays Using Human Induced Pluripotent Stem Cell-Derived Cardiomyocytes (hiPSC-CMs) - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Comprehensive Translational Assessment of Human-Induced Pluripotent Stem Cell Derived Cardiomyocytes for Evaluating Drug-Induced Arrhythmias - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Ibutilide (Fumarate) Delivery in Perfused Organ Systems

Welcome to the technical support center for ensuring consistent and reliable delivery of Ibutilide (fumarate) in ex vivo perfused organ systems. This resource provides researchers, scientists, and drug development professionals with detailed troubleshooting guides, frequently asked questions (FAQs), and standardized protocols to address common challenges encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is Ibutilide fumarate (B1241708) and what are its key physicochemical properties?

A1: Ibutilide fumarate is a class III antiarrhythmic agent used to treat atrial fibrillation and flutter.[1][2][3] Its primary mechanism involves prolonging the cardiac action potential.[1][4][5] For experimental purposes, understanding its physical and chemical properties is crucial for consistent delivery. Ibutilide fumarate is a white to off-white powder with high aqueous solubility at a pH of 7 or lower.[6][7][8]

Q2: What is the recommended solvent for preparing an Ibutilide stock solution?

A2: Ibutilide fumarate is highly soluble in aqueous solutions. The commercial formulation is an acetate-buffered isotonic solution with a pH of approximately 4.6.[6][7][9] For research purposes, sterile water or DMSO can be used to prepare concentrated stock solutions.[10] Given its high aqueous solubility (>100 mg/mL at pH ≤ 7), preparing a stock in a standard physiological buffer is also feasible.[6][7][8][11]

Q3: How should I store Ibutilide fumarate powder and prepared solutions?

A3: Proper storage is critical to maintain the compound's stability. The powdered form should be stored at -20°C for long-term stability (up to 3 years).[10] Stock solutions in DMSO can be stored at -80°C for up to a year.[10] Aqueous solutions diluted in 0.9% Sodium Chloride or 5% Dextrose are stable for 24 hours at room temperature (15-30°C) and for 48 hours when refrigerated (2-8°C).[9][12][13]

Q4: What is the primary mechanism of action of Ibutilide?

A4: Ibutilide is a class III antiarrhythmic agent that prolongs the action potential duration and refractoriness in cardiac myocytes.[1][13] It achieves this through a dual mechanism:

• Blocking the rapid component of the delayed rectifier potassium current (IKr): This is the primary action that delays repolarization (Phase 3 of the action potential).[4][5]

• Activating a slow, inward sodium current (INa-late): This unique action further contributes to prolonging the action potential duration.[2][3][5]

Quantitative Data Summary

The following tables provide key quantitative data for the experimental use of Ibutilide fumarate.

Table 1: Physicochemical and Solubility Data

Property	Value	Source
Molecular Formula	C₂₂H₃₈N₂O₅S	[12]
Molecular Weight	442.62 g/mol	[6][7][12]
Aqueous Solubility	> 100 mg/mL (at pH ≤ 7)	[6][7][8][11]
DMSO Solubility	> 10 mM (~4.4 mg/mL)	[14]
Commercial pH	~4.6 (in acetate (B1210297) buffer)	[6][7][9]

Table 2: Stability of Ibutilide Fumarate Solutions

Storage Condition	Diluent	Stability Period	Source
Room Temperature (15-30°C)	0.9% NaCl or 5% Dextrose	24 hours	[9][12][13]
Refrigerated (2-8°C)	0.9% NaCl or 5% Dextrose	48 hours	[9][12][13]
Frozen (-20°C)	DMSO Stock Solution	1 month	[10]
Frozen (-80°C)	DMSO Stock Solution	1 year	[10]

Troubleshooting Guide

Q5: My experimental results are inconsistent. How can I ensure a consistent concentration of Ibutilide reaches the organ?

A5: Inconsistent results are often due to variability in drug delivery.

• Problem: Drug adsorption to the perfusion tubing.

  • Solution: Use compatible tubing materials. Ibutilide solutions are known to be compatible with polyvinyl chloride (PVC) and polyolefin containers.[12] Consider using low-adsorption tubing (e.g., Tygon® 2375 or equivalent). Before the experiment, prime the entire system by flushing it with the Ibutilide-containing perfusate for several minutes to saturate potential binding sites.

• Problem: Inaccurate pump flow rate.

  • Solution: Calibrate your perfusion pump before each experiment. Use a flow meter to confirm that the delivered volume over time is accurate and stable. Check for any leaks or air bubbles in the perfusion line, as these can alter flow dynamics.[15]

• Problem: Degradation of Ibutilide in the perfusate.

  • Solution: Prepare fresh perfusate containing Ibutilide for each experiment. Keep the perfusate reservoir at the appropriate temperature (e.g., 37°C for normothermic perfusion) and ensure it is protected from light if using a light-sensitive compound, although significant light sensitivity for Ibutilide is not widely reported. Adhere to the stability timelines outlined in Table 2.

Q6: I observed precipitation in my perfusate after adding the Ibutilide stock solution. What could be the cause?

A6: Precipitation can occur due to solubility limits or interactions with the buffer.

• Problem: "Salting out" effect or pH shift.

  • Solution: Ibutilide fumarate is highly soluble in aqueous solutions with a pH of 7 or lower.[6][7] Ensure your final perfusate pH is within a compatible range. When preparing the perfusate, add the Ibutilide stock solution slowly while stirring to avoid localized high concentrations that might precipitate.

• Problem: Interaction with buffer components.

  • Solution: Standard buffers like Krebs-Henseleit are generally compatible. However, if you are using a modified or complex buffer, consider potential interactions. Ensure all buffer components are fully dissolved before adding Ibutilide. Visually inspect the final solution for any particulate matter before starting the perfusion.[12]

Q7: The observed pharmacological effect is less than expected based on the calculated concentration. Why might this be?

A7: A diminished effect can point to several issues in the delivery workflow.

• Problem: Drug loss in the system.

  • Solution: This is likely due to adsorption to tubing or the oxygenator. As described in Q5, pre-saturating the system by running the drug-containing perfusate through it before connecting the organ is a critical step.

• Problem: Incorrect stock solution concentration.

  • Solution: Re-verify the calculations used to prepare your stock solution. If possible, use analytical methods like HPLC to confirm the concentration of your stock solution.[8] Ensure the powdered Ibutilide fumarate was weighed accurately and completely dissolved.

• Problem: Perfusate flow is not reaching all parts of the organ.

  • Solution: Ensure the cannula is correctly placed and secured.[16] In a Langendorff heart setup, for example, if the cannula is advanced too far through the aortic valve, the coronary arteries will not be perfused correctly.[16] Check for adequate perfusion pressure and visual confirmation of perfusate distribution if possible.

Visualized Pathways and Workflows

Signaling Pathway

Experimental Workflow

Troubleshooting Logic

Experimental Protocol: Ibutilide Administration in an Isolated Perfused Rodent Heart (Langendorff)

This protocol provides a general framework. Specific parameters such as flow rate, pressure, and Ibutilide concentration should be optimized for your specific experimental goals.

1. Materials and Solutions

• Ibutilide fumarate powder

• Solvent for stock solution (e.g., sterile dH₂O)

• Krebs-Henseleit Buffer: NaCl, KCl, KH₂PO₄, MgSO₄, NaHCO₃, D-glucose, CaCl₂, Hepes. Bubble with 95% O₂ / 5% CO₂ to achieve a pH of ~7.4 at 37°C.

• Perfusion System (Langendorff apparatus) with perfusion pump, oxygenator, water-jacketed glassware, and data acquisition system.

2. Preparation of Ibutilide Solutions

• Stock Solution (e.g., 1 mM): Accurately weigh Ibutilide fumarate powder and dissolve in sterile dH₂O to create a concentrated stock solution. For example, dissolve 4.426 mg in 10 mL of dH₂O to make a 1 mM stock. Store appropriately as per Table 2.

• Working Perfusate Solution: On the day of the experiment, prepare fresh Krebs-Henseleit buffer. Allow it to equilibrate to 37°C while being gassed with 95% O₂ / 5% CO₂.

• Add the required volume of the Ibutilide stock solution to the Krebs-Henseleit buffer to achieve the desired final concentration (e.g., 1-100 nM, a common range for in vitro electrophysiology). Ensure rapid mixing.

3. Perfusion System Setup and Calibration

• Assemble the Langendorff system and ensure all components are clean.

• Fill the system with the control Krebs-Henseleit buffer (without Ibutilide) and run it to warm the system to 37°C and remove any air bubbles.

• Calibrate the perfusion pump to the desired constant flow rate or pressure (e.g., for a rat heart, a constant pressure of 60-80 mmHg is typical).

• Drain the control buffer and prime the entire system with the Ibutilide-containing perfusate. Let it circulate through the tubing and oxygenator for at least 10-15 minutes to saturate non-specific binding sites.

4. Experimental Procedure

• Isolate the rodent heart and mount it on the aortic cannula of the Langendorff apparatus.

• Immediately begin retrograde perfusion with the control Krebs-Henseleit buffer.

• Allow the heart to stabilize for a baseline period (e.g., 20-30 minutes). During this time, record baseline data (e.g., ECG, left ventricular developed pressure, heart rate).

• Switch the perfusion source from the control buffer to the Ibutilide-containing perfusate.

• Record the physiological response for the desired duration of drug exposure.

• (Optional) Switch back to the control buffer to perform a washout and observe the reversal of the drug's effects.

5. Data Analysis

• Measure the parameters of interest (e.g., QT interval, action potential duration, contractility) from the recorded data.

• Compare the data from the Ibutilide exposure period to the stable baseline period to quantify the drug's effect.

• Perform appropriate statistical analysis.

References

• 1. Ibutilide - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Ibutilide - Wikipedia [en.wikipedia.org]
• 3. What is Ibutilide Fumarate used for? [synapse.patsnap.com]
• 4. ahajournals.org [ahajournals.org]
• 5. benchchem.com [benchchem.com]
• 6. labeling.pfizer.com [labeling.pfizer.com]
• 7. IBUTILIDE FUMARATE INJECTION [dailymed.nlm.nih.gov]
• 8. pharmascholars.com [pharmascholars.com]
• 9. globalrph.com [globalrph.com]
• 10. selleckchem.com [selleckchem.com]
• 11. Ibutilide | C20H36N2O3S | CID 60753 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. Ibutilide Fumarate Injection: Package Insert / Prescribing Info [drugs.com]
• 13. drugs.com [drugs.com]
• 14. apexbt.com [apexbt.com]
• 15. researchgate.net [researchgate.net]
• 16. Langendorff | Expert Tips | ADInstruments [adinstruments.com]

Reference Data & Comparative Studies

A Comparative Analysis of Ibutilide (Fumarate) and Sotalol for Atrial Flutter Termination in Preclinical Animal Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the pharmacological agents ibutilide (B43762) (fumarate) and sotalol (B1662669) in the context of atrial flutter termination, with a focus on findings from animal models. The information presented herein is intended to support preclinical research and drug development efforts by summarizing key efficacy data, outlining common experimental methodologies, and illustrating the underlying mechanisms of action.

Quantitative Data Summary

While direct head-to-head preclinical studies in animal models focusing solely on atrial flutter termination are not abundantly detailed in publicly available literature, valuable insights can be drawn from broader antiarrhythmic investigations and clinical trials that were informed by such animal studies. The following table summarizes comparative efficacy data, primarily from a key human clinical study that reflects the culmination of preclinical findings.

Parameter	Ibutilide (2 mg)	DL-Sotalol	Reference
Conversion Rate (Atrial Flutter)	70%	19%	[1]
Conversion Rate (Atrial Fibrillation)	44%	11%	[1]
Mean Time to Termination	13 minutes (SD 7)	25 minutes (SD 17)	[1]
Common Adverse Events	Polymorphic ventricular tachycardia (0.9% with higher dose)	Bradycardia (6.5%), Hypotension (3.7%)	[1]

Note: The data presented is from a significant human comparator study, which is often preceded by extensive animal model research. These findings suggest a higher efficacy for ibutilide in terminating atrial flutter compared to sotalol.[1]

Experimental Protocols

The evaluation of antiarrhythmic drugs for atrial flutter termination in animal models typically involves the following key steps. Large animal models, such as canines, pigs, and goats, are frequently used as their cardiac physiology more closely resembles that of humans.[2][3]

1. Animal Model Induction:

• Surgical Preparation: Animals are anesthetized, and a thoracotomy may be performed to allow for the placement of epicardial electrodes on the atria.

• Atrial Flutter Induction: A common method is rapid atrial pacing.[4] This involves delivering electrical stimuli at a high frequency to induce a sustained, reentrant atrial arrhythmia characteristic of atrial flutter. The stability of the induced flutter is then confirmed through electrocardiogram (ECG) and intracardiac recordings.

2. Drug Administration:

• Route of Administration: For acute termination studies, drugs are typically administered intravenously (IV) to ensure rapid and complete bioavailability.[5][6]

• Dosing Regimen: A dose-response study may be conducted to determine the effective concentration range.[7] For comparative studies, clinically relevant doses, adjusted for the animal's weight and metabolism, are used.

3. Efficacy and Safety Monitoring:

• Continuous ECG Monitoring: The primary endpoint is the termination of atrial flutter and the restoration of normal sinus rhythm. Continuous ECG monitoring is essential to record the time to conversion.

• Electrophysiological Studies: Intracardiac electrodes are used to measure changes in atrial refractoriness, conduction velocity, and the atrial flutter cycle length. These parameters provide insight into the drug's mechanism of action.

• Hemodynamic Monitoring: Arterial blood pressure and heart rate are continuously monitored to assess the cardiovascular safety of the drug.

• Proarrhythmia Assessment: Close monitoring for any proarrhythmic events, such as ventricular tachycardia (e.g., torsades de pointes), is a critical safety endpoint.[8]

Visualizing Experimental and Mechanistic Pathways

To better understand the experimental workflow and the distinct mechanisms of action of ibutilide and sotalol, the following diagrams are provided.

Caption: Experimental workflow for comparing ibutilide and sotalol in animal models of atrial flutter.

Caption: Mechanisms of action for ibutilide and sotalol in atrial flutter termination.

Discussion

Ibutilide is a class III antiarrhythmic agent.[9] Its primary mechanism of action involves blocking the rapid component of the delayed rectifier potassium current (IKr), which prolongs the action potential duration and, consequently, the refractory period of myocardial cells.[9][10] Uniquely among class III agents, ibutilide also appears to activate a slow inward sodium current, further contributing to the prolongation of repolarization.[8][11] This dual action is thought to be highly effective in interrupting the reentrant circuits that sustain atrial flutter.[10]

Sotalol is also classified as a class III antiarrhythmic due to its potassium channel blocking properties, specifically the delayed rectifier potassium current (IKr).[12] This action similarly leads to an extended action potential duration and a prolonged refractory period.[12] In addition to its class III effects, sotalol is a non-selective beta-adrenergic blocker.[13][14] This beta-blockade reduces heart rate and slows atrioventricular nodal conduction, which can also contribute to the termination of supraventricular arrhythmias.[15]

Preclinical studies in animal models have been instrumental in elucidating these mechanisms. For instance, a rabbit model of proarrhythmia demonstrated that while ibutilide can cause torsades de pointes, it does so to a lesser extent than sotalol.[8] Canine models of atrial flutter have shown that class III drugs, in general, are effective at terminating the arrhythmia.[16] Specifically, d-sotalol was shown to terminate atrial flutter in 93% of dogs in one study.[16] While direct comparative data in the same animal model for atrial flutter is sparse, the distinct mechanisms and the supporting clinical evidence suggest that ibutilide's unique action on the slow sodium current may contribute to its higher efficacy in rapidly terminating atrial flutter.

References

• 1. Superiority of ibutilide (a new class III agent) over DL-sotalol in converting atrial flutter and atrial fibrillation. The Ibutilide/Sotalol Comparator Study Group - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | Animal and cellular models of atrial fibrillation: a review [frontiersin.org]
• 3. Anti-arrhythmic investigations in large animal models of atrial fibrillation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Therapeutic advances in atrial fibrillation based on animal models - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ibutilide - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Intravenous Sotalol - Reintroducing a Forgotten Agent to the Electrophysiology Therapeutic Arsenal - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Efficacy of intravenous ibutilide for rapid termination of atrial fibrillation and atrial flutter: a dose-response study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Electrophysiology and pharmacology of ibutilide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. What is Ibutilide Fumarate used for? [synapse.patsnap.com]
• 10. ahajournals.org [ahajournals.org]
• 11. Ibutilide - Wikipedia [en.wikipedia.org]
• 12. What is the mechanism of Sotalol Hydrochloride? [synapse.patsnap.com]
• 13. homehealthpatienteducation.com [homehealthpatienteducation.com]
• 14. Sotalol - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. Mechanism of action of sotalol in supraventricular arrhythmias - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. ahajournals.org [ahajournals.org]

Comparative analysis of Ibutilide (fumarate) and dofetilide on hERG channel kinetics

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the effects of two Class III antiarrhythmic agents, Ibutilide (B43762) (fumarate) and Dofetilide, on the kinetics of the human Ether-a-go-go-Related Gene (hERG) potassium channel. The hERG channel is a critical component in cardiac repolarization, and its blockade is a primary mechanism for both the therapeutic and proarrhythmic effects of many drugs. Understanding the nuanced interactions of these compounds with the hERG channel is paramount for predicting cardiac risk and developing safer therapeutic agents.

Quantitative Analysis of hERG Channel Inhibition

The following table summarizes the key quantitative parameters of Ibutilide and Dofetilide interaction with the hERG channel, as determined by electrophysiological studies.

Parameter	Ibutilide (fumarate)	Dofetilide	Reference
IC50	28 ± 2.5 nM	12 ± 2 nM to 0.32 ± 0.04 µM	[1][2]
Onset of Block (τ)	39 ± 3.3 s	Slow, time-dependent	[1]
Recovery from Block (τ)	461 ± 29 s (nearly complete after 10 min)	Very slow offset	[1]
Effect on Activation Kinetics	No significant effect on time-dependent kinetics	Current activation kinetics are not modified	[1][2]
Effect on Deactivation Kinetics	No significant effect on time-dependent kinetics	Current deactivation kinetics are not modified	[1][2]
Effect on Inactivation Kinetics	Not specified	Does not significantly alter inactivation time constants	[2]

Mechanism of Action on the hERG Channel

Both Ibutilide and Dofetilide are potent blockers of the hERG potassium channel. Their primary mechanism of action involves binding to the open state of the channel, thereby physically occluding the ion conduction pathway and inhibiting the outward flow of potassium ions. This blockade prolongs the cardiac action potential duration, which is the basis for their antiarrhythmic effect.

Dofetilide is considered a high-affinity open-channel blocker.[2] Studies have shown that it does not significantly alter the voltage-dependence or the time course of hERG channel activation or deactivation.[2] Similarly, its effect on the kinetics of channel inactivation appears to be minimal.[2]

Ibutilide also acts as a potent hERG channel blocker with a similar mechanism of open-channel block.[1] Electrophysiological data indicates that it does not have a significant impact on the time-dependent kinetics of either activation or deactivation of the hERG current.[1] A notable characteristic of Ibutilide is its relatively slow recovery from block, although it is more reversible compared to some other Class III agents.[3]

Mechanism of hERG channel blockade by Ibutilide and Dofetilide.

Experimental Protocols: Whole-Cell Patch Clamp Electrophysiology

The data presented in this guide were primarily obtained using the whole-cell patch-clamp technique on mammalian cell lines (e.g., HEK293) stably expressing the hERG channel. This method allows for the direct measurement of ionic currents across the cell membrane in response to controlled changes in membrane potential.

I. Cell Preparation:

• Cell Culture: HEK293 cells stably transfected with the hERG cDNA are cultured in appropriate media (e.g., DMEM supplemented with 10% FBS and selection antibiotics) and maintained at 37°C in a humidified atmosphere with 5% CO2.

• Dissociation: On the day of the experiment, cells are dissociated into a single-cell suspension using a non-enzymatic cell dissociation solution.

II. Electrophysiological Recording:

• Solutions:

  • External Solution (in mM): 140 NaCl, 4 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose (pH adjusted to 7.4 with NaOH).

  • Internal (Pipette) Solution (in mM): 130 KCl, 1 MgCl2, 1 CaCl2, 10 HEPES, 10 EGTA, 5 Mg-ATP (pH adjusted to 7.2 with KOH).

• Recording Setup: Recordings are performed using a patch-clamp amplifier and data acquisition system. Borosilicate glass pipettes with a resistance of 2-5 MΩ are used.

• Procedure:

  • A single cell is identified and a high-resistance seal (>1 GΩ) is formed between the pipette tip and the cell membrane (cell-attached configuration).

  • The cell membrane under the pipette is ruptured by gentle suction to achieve the whole-cell configuration.

  • The cell is held at a holding potential of -80 mV.

  • Capacitive transients are compensated.

III. Voltage-Clamp Protocols:

• hERG Current Elicitation:

  • To elicit hERG currents, the membrane potential is stepped from the holding potential of -80 mV to various test potentials (e.g., from -40 mV to +60 mV in 10 mV increments) for a duration of 1-2 seconds.

  • This is followed by a repolarizing step to a potential such as -50 mV to record the characteristic large tail currents, which are used for quantifying the drug block.

• Drug Application:

  • Control recordings are obtained in the drug-free external solution.

  • Ibutilide or Dofetilide is then perfused at various concentrations, and the steady-state block of the hERG current is measured.

Experimental workflow for assessing hERG channel kinetics.

Conclusion

Both Ibutilide and Dofetilide are potent blockers of the hERG potassium channel, a key mechanism underlying their efficacy as Class III antiarrhythmic agents. Their primary mode of action is through open-channel block, with minimal effects on the intrinsic activation and deactivation kinetics of the channel. While both drugs exhibit slow binding and unbinding characteristics, Ibutilide appears to have a more reversible blockade compared to Dofetilide. The subtle differences in their interaction with the hERG channel may contribute to their distinct clinical profiles and proarrhythmic potential. A thorough understanding of these kinetic differences is crucial for the continued development of safer and more effective antiarrhythmic therapies.

References

• 1. researchgate.net [researchgate.net]
• 2. ahajournals.org [ahajournals.org]
• 3. Structural determinants of HERG channel block by clofilium and ibutilide - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Arrhythmogenic Effects of Ibutilide Fumarate in a Canine Model: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the arrhythmogenic effects of Ibutilide (B43762) fumarate (B1241708) in canine models, supported by experimental data. It is intended to assist researchers in designing and interpreting studies aimed at evaluating the proarrhythmic potential of new chemical entities.

Executive Summary

Ibutilide fumarate, a class III antiarrhythmic agent, is utilized for the acute conversion of atrial fibrillation and atrial flutter. Its primary mechanism of action involves the prolongation of the cardiac action potential, which, while therapeutic, also carries a risk of inducing ventricular tachyarrhythmias, most notably Torsades de Pointes (TdP). Canine models are frequently employed in preclinical safety studies to assess the arrhythmogenic potential of drugs. This guide summarizes key findings from studies validating Ibutilide's proarrhythmic effects in canines, offering a comparative perspective with other antiarrhythmic agents.

Comparative Electrophysiological and Arrhythmogenic Effects

The following tables summarize quantitative data from various studies on the effects of Ibutilide and comparator drugs in canine models.

Table 1: Dose-Dependent Effects of Ibutilide on Atrial Electrophysiology in a Canine Model of Atrial Flutter

Ibutilide Dose (mg/kg, oral)	Change in Atrial Effective Refractory Period (AERP)	Prevention of Atrial Flutter Induction
0.1	No significant effect	No significant effect
0.25 - 1.0	Significant increase	Prevented for 4-6 hours
2.5 - 5.0	Significant increase	Prevented for the 8-hour study period

Table 2: Comparative Efficacy in Preventing Induced Ventricular Arrhythmias in a Canine Myocardial Infarction Model

Drug	Dose Range (mg/kg, i.v.)	Prevention of Induced Ventricular Arrhythmias
Ibutilide	0.03 - 0.3	100% of dogs[1]
Sotalol (B1662669)	1.0 - 10.0	75% of dogs[1]
Encainide (B1671269)	0.3 - 3.0	20% of dogs[1]

Table 3: Incidence of Torsades de Pointes (TdP) in a Canine Pacing-Induced Cardiomyopathy Model

Condition	Incidence of Early Afterdepolarizations (EADs)	Incidence of Spontaneous or Pacing-Induced TdP
Acute AV Block Dogs + Ibutilide	Lower	Lower
Cardiomyopathic Dogs + Ibutilide	Higher	Higher[2]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are summaries of key experimental protocols used to induce and assess arrhythmia in canine models with Ibutilide.

Canine Model of Pacing-Induced Cardiomyopathy for TdP Induction

This model is designed to study the mechanisms of Ibutilide-induced TdP in the context of heart failure.[2]

• Animal Preparation: Thirteen adult mongrel dogs are used.

• Acute Atrioventricular (AV) Block: An acute AV block is created.

• Pacemaker Implantation: A VVI pacemaker is implanted, and the heart is paced at a high rate (e.g., 270 beats/min) for 2-3 weeks to induce cardiomyopathy.

• Drug Administration: Intravenous Ibutilide is administered.

• Electrophysiological Recordings: A 12-lead electrocardiogram (ECG) and monophasic action potentials from the right and left ventricles are recorded at various pacing cycle lengths (e.g., 600 ms (B15284909) to 1200 ms).

• Endpoints: The incidence of early afterdepolarizations (EADs) and spontaneous or pacing-induced TdP are the primary endpoints.

Chronic Canine Model of Atrial Flutter

This model is used to evaluate the efficacy of drugs in preventing reentrant atrial arrhythmias.

• Animal Preparation: Eight conscious dogs are used.

• Baseline Measurements: The atrial effective refractory period (AERP) is determined at baseline.

• Induction of Atrial Flutter: Reproducible induction of atrial flutter is achieved through rapid atrial pacing.

• Drug Administration: Dogs receive either a placebo or one of six oral doses of Ibutilide, ranging from 0.1 to 5 mg/kg.

• Follow-up Assessments: Refractory periods and the ability to induce atrial flutter are assessed periodically for 8 hours post-administration.

• Endpoints: The primary endpoints are the dose-related increases in AERP and the prevention of atrial flutter induction.

Canine Myocardial Infarction Model for Ventricular Arrhythmia Induction

This model assesses the antiarrhythmic efficacy of drugs in the context of ischemic heart disease.[1]

• Animal Preparation: Dogs undergo a procedure to induce myocardial infarction.

• Post-Infarction Period: The study is conducted 24 hours after the myocardial infarction.

• Induction of Ventricular Arrhythmias: Programmed electrical stimulation is used to induce ventricular arrhythmias.

• Drug Administration: Ibutilide (0.03 to 0.3 mg/kg i.v.), sotalol (1.0 to 10.0 mg/kg i.v.), or encainide (0.3 to 3.0 mg/kg i.v.) is administered.

• Electrophysiological Monitoring: ECG is continuously monitored to assess the efficacy of the drug in preventing the induction of ventricular arrhythmias.

• Endpoints: The primary endpoint is the prevention of inducible ventricular arrhythmias.

Mandatory Visualizations

Signaling Pathway of Ibutilide's Proarrhythmic Effect

The arrhythmogenic potential of Ibutilide stems from its primary mechanism of action: the modulation of cardiac ion channels, leading to a prolongation of the cardiac action potential.

Caption: Ibutilide's dual action on ion channels leading to arrhythmogenesis.

Experimental Workflow for Validating Arrhythmogenic Effects

The following diagram illustrates a typical workflow for assessing the proarrhythmic potential of a compound like Ibutilide in a canine model.

Caption: Workflow for assessing drug-induced arrhythmia in canine models.

Conclusion

The data from canine models consistently validate the arrhythmogenic potential of Ibutilide fumarate, particularly its capacity to induce Torsades de Pointes. The proarrhythmic effects are dose-dependent and are more pronounced in models of cardiac pathology, such as cardiomyopathy. Comparative studies demonstrate that while Ibutilide is effective in managing certain arrhythmias, its proarrhythmic risk profile requires careful consideration. The experimental protocols and findings summarized in this guide provide a valuable resource for researchers investigating the cardiac safety of new therapeutic agents.

References

• 1. Effects of ibutilide on spontaneous and induced ventricular arrhythmias in 24-hour canine myocardial infarction: a comparative study with sotalol and encainide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Proarrhythmic effects of ibutilide in a canine model of pacing induced cardiomyopathy - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Ibutilide (Fumarate) and Amiodarone in Atrial Fibrillation Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive, data-driven comparison of two prominent antiarrhythmic agents, Ibutilide (B43762) (fumarate) and amiodarone (B1667116), in the context of atrial fibrillation (AF) models. While direct head-to-head preclinical data is limited, this document synthesizes available animal model studies and robust clinical trial data to offer a clear perspective on their relative performance, mechanisms of action, and experimental considerations.

Executive Summary

Ibutilide, a class III antiarrhythmic agent, is primarily used for the acute conversion of atrial fibrillation and flutter to sinus rhythm. Its mechanism of action is unique, primarily involving the enhancement of the late inward sodium current (INa-L), which prolongs the action potential duration (APD) and the effective refractory period (ERP) in atrial and ventricular tissue. Amiodarone, also a class III antiarrhythmic, exhibits a broader spectrum of activity, affecting potassium, sodium, and calcium channels, as well as possessing beta-blocking properties. This multifaceted action makes it effective for both acute conversion and long-term rhythm control.

Clinical evidence suggests that for the pharmacological conversion of recent-onset atrial fibrillation, ibutilide and amiodarone have comparable efficacy. However, ibutilide demonstrates superior efficacy in converting atrial flutter. A key differentiator is the speed of action, with ibutilide typically achieving conversion more rapidly than amiodarone. In terms of safety, amiodarone is associated with a lower risk of torsades de pointes but carries a higher risk of hypotension and a broader range of potential long-term, extra-cardiac side effects.

Quantitative Data Comparison

The following tables summarize key performance indicators for ibutilide and amiodarone based on clinical trial data.

Table 1: Efficacy in Cardioversion of Atrial Fibrillation & Flutter (Human Data)

Parameter	Ibutilide (Fumarate)	Amiodarone	Key Findings
Conversion Rate (Atrial Fibrillation)	45% - 77%	50% - 69%	No significant difference in conversion rates for recent-onset atrial fibrillation.
Conversion Rate (Atrial Flutter)	87%	29%	Ibutilide is significantly more effective than amiodarone for the conversion of atrial flutter.
Time to Conversion	Significantly shorter (mean difference of -168.76 minutes)	Longer	Ibutilide demonstrates a more rapid onset of action in converting atrial arrhythmias.
Recurrence of Atrial Fibrillation	55%	35%	A study in post-cardiac surgery patients showed a higher recurrence rate with ibutilide compared to amiodarone.

Table 2: Safety Profile in Atrial Fibrillation & Flutter (Human Data)

Adverse Event	Ibutilide (Fumarate)	Amiodarone	Key Findings
Torsades de Pointes	Higher risk, particularly within 40 minutes of infusion.	Lower risk.	The proarrhythmic risk is a significant consideration with ibutilide.
Hypotension	Less frequent.	More frequent and can be severe.	Amiodarone's vasodilatory effects can lead to significant drops in blood pressure.
Cardiovascular Adverse Reactions (Overall)	Significantly higher rate.	Lower rate.	A meta-analysis indicated a higher incidence of cardiovascular side effects with ibutilide.
QTc Interval Prolongation	Dose-dependent, returns to baseline within 2-4 hours.	Present, but with lower risk of TdP.	Both drugs prolong the QTc interval, a key factor in their antiarrhythmic effect and proarrhythmic potential.

Experimental Protocols

Detailed methodologies are crucial for the valid assessment of antiarrhythmic agents in preclinical models. Below are overviews of common protocols for inducing atrial fibrillation in animal models.

Canine Model of Rapid Atrial Pacing-Induced Atrial Fibrillation

This model is designed to replicate the electrical and structural remodeling seen in chronic atrial fibrillation.

• Animal Preparation: Mongrel dogs are anesthetized, and a sterile thoracotomy is performed to implant pacing leads on the atria.

• Pacing Protocol: The atria are paced continuously at a high rate (e.g., 400-600 bpm) for several weeks. This induces atrial remodeling, making the atria more susceptible to sustained AF.

• AF Induction: After the remodeling period, AF can be induced by programmed electrical stimulation (burst pacing).

• Drug Administration: Ibutilide or amiodarone is administered intravenously at varying doses.

• Data Acquisition: Continuous ECG monitoring is used to assess the time to conversion to sinus rhythm and the duration of sinus rhythm maintenance. Electrophysiological studies can be performed to measure changes in APD, ERP, and conduction velocity.

Rabbit Model of Acetylcholine-Induced Atrial Fibrillation

This model is useful for studying vagally-mediated atrial fibrillation.

• Animal Preparation: New Zealand white rabbits are anesthetized, and ECG leads are placed. A catheter is inserted for drug administration.

• AF Induction: A continuous infusion of acetylcholine (B1216132) is administered to shorten the atrial refractory period and promote the initiation and maintenance of AF. AF is then typically induced by rapid atrial pacing.

• Drug Administration: Ibutilide or amiodarone is administered as an intravenous bolus or infusion.

• Data Acquisition: Surface ECG is monitored to determine the conversion of AF to sinus rhythm. Intracardiac electrodes can be used for more detailed electrophysiological measurements.

Mechanisms of Action and Signaling Pathways

Ibutilide (Fumarate) Signaling Pathway

Caption: Mechanism of action for Ibutilide (Fumarate).

Amiodarone Signaling Pathway

Caption: Multi-channel blocking mechanism of Amiodarone.

Experimental Workflow for Preclinical AF Drug Testing

A Cross-Species Comparative Guide to the Electrophysiological Effects of Ibutilide Fumarate

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the electrophysiological effects of Ibutilide (B43762) fumarate (B1241708) across various preclinical species. The information presented is intended to support research and drug development efforts by offering a consolidated overview of species-specific responses to this potent Class III antiarrhythmic agent. All quantitative data are summarized in structured tables, and detailed experimental methodologies for key cited experiments are provided.

Mechanism of Action

Ibutilide primarily exerts its antiarrhythmic effect by prolonging the action potential duration (APD) and consequently the effective refractory period (ERP) in cardiac tissues.[1] This is achieved through a dual mechanism of action:

• Blockade of the Rapidly Activating Delayed Rectifier Potassium Current (IKr): Ibutilide is a potent blocker of the IKr current, which is crucial for the repolarization phase (Phase 3) of the cardiac action potential.[2][3] Inhibition of this outward potassium current slows down repolarization, thereby prolonging the APD.

• Activation of a Slow Inward Sodium Current (INa-slow): At nanomolar concentrations, Ibutilide has been shown to activate a slow, persistent inward sodium current. This inward current contributes to the net inward charge during the plateau phase (Phase 2) of the action potential, further extending its duration.

The following diagram illustrates the primary signaling pathway of Ibutilide's action on cardiac myocytes.

Figure 1: Primary mechanism of action of Ibutilide on cardiac ion channels.

Cross-Species Comparison of Electrophysiological Effects

The electrophysiological effects of Ibutilide exhibit notable variations across different species. These differences are critical for the translation of preclinical findings to clinical applications. The following tables summarize the quantitative effects of Ibutilide on key electrophysiological parameters in canine, rabbit, and guinea pig models.

Table 1: Effect of Ibutilide on Action Potential Duration (APD)

Species	Preparation	Concentration	APD Measurement	% Increase from Baseline	Reference
Canine (Newborn)	Ventricular Epicardium (in vivo)	Dose 1	APD90	Dose-dependent increase	[4]
Atrial Epicardium (in vivo)	Dose 1 & 2	APD90	Dose-dependent increase	[4]
Rabbit	Isolated Right Ventricle	0.1 µM	APD90	17.1% (at 200ms cycle length)	[5]
37.1% (at 400ms cycle length)	[5]
36.5% (at 800ms cycle length)	[5]
Guinea Pig	Ventricular Myocytes	10 nM - 100 µM	APD	Bell-shaped dose-response	[3]

Table 2: Effect of Ibutilide on Delayed Rectifier Potassium Currents (IK)

Species	Cell Type	Current	Concentration	% Inhibition	IC50 / EC50	Reference
Rabbit	Sinoatrial Node Myocytes	IK (total)	100 nM	40%	-	[6]
IK (total)	1 µM	67%	-	[6]
Atrioventricular Node Myocytes	IK (total)	100 nM	68%	-	[6]
IK (total)	1 µM	~100%	-	[6]
Guinea Pig	Ventricular Myocytes	IKr	10 nM - 100 µM	Dose-dependent	2.03 ± 0.74 µM	[7][8]
IKs	up to 100 µM	Persisted to a greater extent	-	[7]
Mouse	Atrial Tumor (AT-1) Cells	IKr	-	-	20 nM	[2]

Table 3: Effect of Ibutilide on Other Electrophysiological Parameters

Species	Parameter	Preparation / Condition	Dose / Concentration	Effect	Reference
Canine	Atrial Effective Refractory Period (AERP)	Conscious, Atrial Flutter Model	0.25 - 5 mg/kg (oral)	Dose-related increases
Sinoatrial & Atrioventricular Node	In vivo	Intravenous	Suppressive effect	[9]
Ventricular Repolarization Dispersion	Pacing-induced Cardiomyopathy	Intravenous	Significant increase	[10]
Ventricular Fibrillation Threshold (VFT)	Heart Failure Model	Intravenous	Marked decrease by 28%	[11]

Experimental Protocols

Detailed methodologies are crucial for the replication and interpretation of experimental findings. Below are summaries of the protocols used in the key cited studies.

Action Potential Duration (APD) Measurement in Isolated Rabbit Ventricle

• Preparation: Isolated perfused rabbit right ventricle.

• Recording Technique: Transmembrane action potentials were recorded using standard microelectrode techniques.

• Stimulation Protocol: The preparations were paced at cycle lengths of 200, 400, and 800 ms.

• Drug Application: Ibutilide (0.1 µM) was added to the superfusate.

• Data Analysis: Action potential duration at 90% repolarization (APD90) was measured at baseline and after drug application.[5]

Ion Current Measurement in Isolated Rabbit Nodal Myocytes (Patch Clamp)

• Cell Isolation: Sinoatrial (SA) and atrioventricular (AV) node cells were isolated from rabbit hearts.

• Recording Technique: The whole-cell patch-clamp technique was used to record ion currents.

• Solutions: Specific internal and external solutions were used to isolate the delayed rectifier K+ current (IK), Ca2+ current (ICa), and hyperpolarization-activated inward current (If).

• Drug Application: Ibutilide (10-7 M and 10-6 M) was applied via superfusion.

• Data Analysis: The peak amplitude of each current was measured before and after drug application to determine the percentage of block.[6]

IKr Measurement in Isolated Guinea Pig Ventricular Myocytes (Patch Clamp)

• Cell Isolation: Ventricular myocytes were freshly isolated from guinea pig hearts.

• Recording Technique: The whole-cell configuration of the patch-clamp technique was employed. L-type calcium currents were blocked to isolate potassium currents.

• Drug Application: Ibutilide was applied at concentrations ranging from 10 nM to 100 µM.

• Data Analysis: The amplitude of the IKr tail current was measured. A dose-response curve was constructed to determine the half-maximal effective concentration (EC50).[7]

The following flowchart illustrates a typical experimental workflow for assessing the electrophysiological effects of a compound like Ibutilide.

Figure 2: Typical experimental workflow for electrophysiological assessment.

Summary and Conclusion

Ibutilide fumarate demonstrates potent Class III antiarrhythmic effects across multiple species, primarily through the blockade of IKr and activation of INa-slow. However, the magnitude of its effects on action potential duration and specific ion currents varies significantly between canine, rabbit, and guinea pig models. Notably, the sensitivity of the IKr current to Ibutilide appears to differ, with mouse atrial tumor cells showing a much higher sensitivity (in the nanomolar range) compared to guinea pig ventricular myocytes (in the micromolar range). The data in rabbits also indicate a significant prolongation of APD at nanomolar concentrations. In canines, dose-dependent increases in APD and AERP have been observed. These species-specific differences underscore the importance of careful model selection in preclinical studies and highlight the need for further research to fully elucidate the translational implications of these variations. The provided data and protocols serve as a valuable resource for researchers investigating the electrophysiological properties of Ibutilide and other antiarrhythmic agents.

References

• 1. Ibutilide - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Ibutilide, a methanesulfonanilide antiarrhythmic, is a potent blocker of the rapidly activating delayed rectifier K+ current (IKr) in AT-1 cells. Concentration-, time-, voltage-, and use-dependent effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Comparison of the rate dependent effects of dofetilide and ibutilide in the newborn heart - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effects of sodium channel blockade on ibutilide induced prolongation of repolarization in the isolated rabbit ventricle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Electrophysiological effects of ibutilide on the delayed rectifier K(+) current in rabbit sinoatrial and atrioventricular node cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Prevailing Effects of Ibutilide on Fast Delayed Rectifier K+ Channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Effect of ibutilide on the canine cardiac conduction system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Proarrhythmic effects of ibutilide in a canine model of pacing induced cardiomyopathy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Ibutilide Reduces Ventricular Defibrillation Threshold and Organizes Ventricular Fibrillation Activation in Canine Heart Failure Model - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide: Ibutilide vs. Procainamide in Modulating Atrial Refractoriness

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the electrophysiological effects of Ibutilide (B43762) and Procainamide (B1213733), with a specific focus on their differential impacts on atrial refractoriness. The information presented is supported by experimental data to aid in research and development endeavors in the field of cardiac electrophysiology.

At a Glance: Key Electrophysiological Effects

Ibutilide, a class III antiarrhythmic agent, and Procainamide, a class Ia antiarrhythmic agent, both prolong the atrial refractory period, a key mechanism in the termination of atrial arrhythmias. However, their underlying mechanisms and resulting electrophysiological signatures differ significantly. The following table summarizes the quantitative effects of each drug on key parameters during atrial flutter (AFL) and atrial fibrillation (AF), primarily based on the findings of Stambler et al. (1997).[1]

Electrophysiological Parameter	Condition	Ibutilide	Procainamide
Atrial Monophasic Action Potential Duration (MAPD)	Atrial Flutter	Increased by 30%	Increased by 18%
Atrial Fibrillation	Increased by 52%	Increased by 37%
Atrial Cycle Length (CL)	Atrial Flutter	Increased by 16%	Increased by 26%
Atrial Fibrillation	Increased by 48%	Increased by 45%
MAPD/CL Ratio	Atrial Flutter	Increased by 13%	Decreased by 6%
Action Potential Diastolic Interval	Atrial Flutter	Shortened by 12%	Prolonged by 51%

Mechanisms of Action: A Tale of Two Pathways

The differential effects of Ibutilide and Procainamide on atrial refractoriness stem from their distinct interactions with cardiac ion channels.

Ibutilide primarily exerts its effect by blocking the rapid component of the delayed rectifier potassium current (IKr) and by activating a slow inward sodium current (INa-s).[2][3][4] This dual action leads to a significant prolongation of the action potential duration and, consequently, an increase in the effective refractory period of atrial myocytes.[2][5]

Procainamide , on the other hand, primarily blocks the fast inward sodium channels (INa), which slows the upstroke of the action potential (Phase 0) and reduces conduction velocity.[6][7][8] It also has a moderate blocking effect on the delayed rectifier potassium current (IKr), contributing to a prolongation of the action potential duration.[6][8]

Experimental Protocols

The data presented in this guide are primarily derived from in-vivo human electrophysiology studies. A representative experimental workflow for assessing the effects of these drugs on atrial refractoriness is outlined below.

Detailed Methodologies

1. Subject Population: Studies typically involve patients with documented atrial flutter or atrial fibrillation undergoing clinical electrophysiology studies. Informed consent is obtained from all participants.

2. Catheter Placement and Recording:

• A multipolar catheter is inserted via a femoral vein and positioned in the right atrium under fluoroscopic guidance.

• Right atrial monophasic action potentials (MAPs) are recorded from the high right atrium.[1] MAP recordings provide a reliable measure of the local action potential duration.[9][10][11][12]

3. Measurement of Atrial Effective Refractory Period (AERP):

• AERP is determined using the programmed electrical stimulation technique.[13][14][15][16][17]

• This involves delivering a drive train of 8 to 10 stimuli (S1) at a fixed cycle length (e.g., 600 ms).

• A premature extrastimulus (S2) is then introduced after the last beat of the drive train.

• The S1-S2 coupling interval is progressively decreased in 10 ms (B15284909) decrements until the S2 fails to elicit a propagated atrial response.

• The AERP is defined as the longest S1-S2 coupling interval that fails to capture the atrium.[17]

4. Drug Administration:

• Ibutilide Fumarate: Administered as an intravenous infusion, typically 1 mg over 10 minutes. A second dose may be given if the arrhythmia persists.[18][19]

• Procainamide Hydrochloride: Administered as a continuous intravenous infusion at a rate of 50-100 mg/min until arrhythmia termination, a total dose of 15-17 mg/kg is reached, or side effects such as hypotension occur.[20][21]

5. Data Analysis:

• Atrial MAP duration (MAPD) is measured at 90% repolarization.[12]

• Atrial cycle length (CL) is measured as the interval between consecutive atrial depolarizations.

• The MAPD/CL ratio is calculated to assess the relative effects on repolarization and conduction.

• Statistical analysis is performed to compare baseline and post-drug infusion values.

Conclusion

Ibutilide and Procainamide both effectively prolong atrial refractoriness, but through different primary mechanisms. Ibutilide's potent and selective action on prolonging the action potential duration, with a more pronounced effect on MAPD compared to its effect on cycle length, appears to be a key determinant of its higher efficacy in converting atrial flutter and fibrillation.[1] In contrast, Procainamide's primary effect on sodium channels leads to a more significant slowing of conduction, reflected in a greater increase in atrial cycle length.[1] Understanding these differential effects is crucial for the targeted development and application of antiarrhythmic therapies.

References

• 1. Antiarrhythmic actions of intravenous ibutilide compared with procainamide during human atrial flutter and fibrillation: electrophysiological determinants of enhanced conversion efficacy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. What is Ibutilide Fumarate used for? [synapse.patsnap.com]
• 3. Ibutilide - Wikipedia [en.wikipedia.org]
• 4. ahajournals.org [ahajournals.org]
• 5. Ibutilide - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. What is the mechanism of Procainamide Hydrochloride? [synapse.patsnap.com]
• 7. Procainamide - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Procainamide - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. academic.oup.com [academic.oup.com]
• 11. Recording atrial monophasic action potentials using standard pacemaker leads: an alternative way to study electrophysiology properties of the human atrium in vivo? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Measurement variability of right atrial and ventricular monophasic action potential and refractory period measurements in the standing non-sedated horse - PMC [pmc.ncbi.nlm.nih.gov]
• 13. A Reproducible Protocol to Assess Arrhythmia Vulnerability in silico: Pacing at the End of the Effective Refractory Period - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Electrophysiology study protocol | PPTX [slideshare.net]
• 15. Electrophysiologic Study | PDF [slideshare.net]
• 16. Overview of programmed electrical stimulation to assess atrial fibrillation susceptibility in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 17. taylorandfrancis.com [taylorandfrancis.com]
• 18. Conversion efficacy and safety of intravenous ibutilide compared with intravenous procainamide in patients with atrial flutter or fibrillation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Efficacy and safety of repeated intravenous doses of ibutilide for rapid conversion of atrial flutter or fibrillation. Ibutilide Repeat Dose Study Investigators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Comparative efficacy of intravenous ibutilide versus procainamide for enhancing termination of atrial flutter by atrial overdrive pacing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. ahajournals.org [ahajournals.org]

Unlocking Synergistic Potential: A Comparative Guide to Ibutilide Combination Therapy for Cardiac Arrhythmias

For Researchers, Scientists, and Drug Development Professionals

Ibutilide (B43762), a class III antiarrhythmic agent, is a cornerstone in the acute management of atrial fibrillation and flutter. Its primary mechanism of prolonging the cardiac action potential offers a distinct therapeutic window. However, emerging research highlights the potential for synergistic combinations with other antiarrhythmic drugs to enhance efficacy and, in some cases, mitigate proarrhythmic risk. This guide provides a comprehensive comparison of Ibutilide's synergistic effects with other antiarrhythmics, supported by experimental data and detailed methodologies, to inform future research and drug development.

Quantitative Assessment of Synergistic Efficacy

The following table summarizes key quantitative data from preclinical and clinical studies investigating the synergistic effects of Ibutilide with other antiarrhythmic agents. The data consistently demonstrates that combination therapy can lead to significantly higher conversion rates of atrial arrhythmias compared to monotherapy.

Drug Combination	Model/Study Population	Endpoint	Ibutilide Alone	Comparator Alone	Combination Therapy	Key Findings & Adverse Events	Citation
Ibutilide + Flecainide (B1672765)	Canine isolated coronary-perfused atria	Cardioversion of sustained Atrial Fibrillation (AF)	20%	40% (Flecainide)	100%	The combination of flecainide and ibutilide significantly improves cardioversion of AF with little to no risk of long-QT-mediated ventricular proarrhythmia.[1][2]	[1][2]
Canine isolated coronary-perfused atria	Prevention of AF recurrence	60% AF inducibility	20% AF inducibility (Flecainide)	0% AF inducibility	The combination therapy effectively prevented the recurrence of AF.[1][2]	[1][2]
Ibutilide + Propafenone (B51707)	Patients with persistent Atrial Fibrillation (AF)	Conversion to Sinus Rhythm	41.1%	Not Applicable	71.4%	Concurrent administration of propafenone and ibutilide is more effective than ibutilide alone for pharmacological cardioversion of persistent AF. One case of sustained torsade de pointes was observed in the combination group.
Ibutilide + Amiodarone (B1667116)	Patients with Atrial Fibrillation (AF) on long-term amiodarone	Conversion to Sinus Rhythm	39%	Not Applicable	39%	The use of ibutilide in patients on long-term amiodarone resulted in a 39% conversion rate for atrial fibrillation. Despite QT-interval prolongation, only one episode of nonsustained torsade de pointes occurred.[3]	[3]
Patients with Atrial Flutter on long-term amiodarone	Conversion to Sinus Rhythm	54%	Not Applicable	54%	In patients with atrial flutter on long-term amiodarone, ibutilide converted 54% to sinus rhythm.[3]	[3]
Isolated, perfused rabbit hearts	Ventricular Fibrillation Threshold (VFT)	Dose-dependent increase	Dose-dependent increase (Amiodarone)	No significant difference from the summation of individual effects	The study found a lack of synergistic antifibrillatory interaction between amiodarone and ibutilide, suggesting potential safety in combining the two drugs.[4]	[4]

Experimental Protocols

Understanding the methodologies behind these findings is crucial for replication and further investigation. Below are detailed protocols for key experimental models cited.

Canine Isolated Coronary-Perfused Atria Model for Atrial Fibrillation

• Objective: To assess the efficacy of drug combinations in terminating and preventing atrial fibrillation.

• Model: Canine-isolated coronary-perfused right atrioventricular preparations.

• Procedure:

  • Hearts are excised from anesthetized dogs and the right coronary artery is cannulated and perfused with Tyrode's solution.

  • The right atrium is isolated and instrumented with multiple electrodes for recording and stimulation.

  • Sustained atrial fibrillation (AF) is induced by rapid atrial pacing in the presence of acetylcholine.

  • Antiarrhythmic drugs (Ibutilide, Flecainide, or combination) are then perfused.

  • The primary endpoint is the termination of sustained AF within a specified timeframe.

  • To assess prevention of recurrence, attempts to re-induce AF are made after cardioversion.

• Data Analysis: Comparison of the percentage of preparations in which AF is terminated and the inducibility of AF after drug administration.[1][2]

Clinical Trial for Persistent Atrial Fibrillation

• Objective: To evaluate the efficacy and safety of combination therapy for the cardioversion of persistent atrial fibrillation.

• Study Population: Patients with persistent atrial fibrillation.

• Procedure:

  • Patients are randomized to receive either intravenous Ibutilide alone or a combination of an oral Class IC agent (e.g., Propafenone) followed by intravenous Ibutilide.

  • Continuous ECG monitoring is performed to assess for conversion to sinus rhythm and to monitor for proarrhythmic events such as torsade de pointes.

  • The primary efficacy endpoint is the percentage of patients who convert to sinus rhythm within a defined period.

  • Safety endpoints include the incidence of ventricular arrhythmias and other adverse events.

• Data Analysis: Statistical comparison of conversion rates and adverse event incidences between the treatment groups.

Visualizing the Mechanisms and Workflows

To further elucidate the complex interactions and experimental processes, the following diagrams are provided.

Caption: A flowchart illustrating the typical experimental workflows for preclinical and clinical assessment of synergistic antiarrhythmic effects.

Caption: A diagram of the primary cellular signaling pathways affected by Ibutilide and its combination partners in cardiac myocytes.

Discussion and Future Directions

The data presented strongly suggests that combining Ibutilide with other antiarrhythmic agents, particularly Class IC drugs like flecainide and propafenone, can result in a synergistic improvement in the cardioversion of atrial fibrillation. This synergy likely arises from the complementary mechanisms of action: Ibutilide's prolongation of the action potential duration via its effects on IKr and late INa currents, combined with the conduction slowing induced by the fast sodium channel blockade of Class IC agents.

The combination with amiodarone presents a more complex picture. While clinically utilized, the preclinical data suggests a lack of a strong synergistic antifibrillatory effect, though the combination appears to be safe. Amiodarone's multifaceted mechanism, affecting multiple ion channels, may lead to additive rather than synergistic effects when combined with the more targeted action of Ibutilide.

A critical consideration in any combination therapy is the potential for increased proarrhythmic risk. While the combination of Ibutilide and flecainide appeared to have a favorable safety profile in the preclinical model, the clinical study with propafenone did report a case of torsade de pointes. This underscores the importance of careful patient selection and monitoring when exploring these combination therapies.

Future research should focus on:

• Dose-response studies: To identify the optimal synergistic and safest dose combinations.

• Larger clinical trials: To definitively establish the efficacy and safety of these combinations in diverse patient populations.

• Exploration of other combinations: Investigating Ibutilide with other classes of antiarrhythmics may uncover novel synergistic relationships.

• Advanced modeling: Utilizing in-silico models to predict synergistic interactions and guide preclinical and clinical study design.

By systematically assessing the synergistic potential of Ibutilide with other antiarrhythmics, the field can move towards more effective and safer therapeutic strategies for the management of cardiac arrhythmias.

References

• 1. Effect of Flecainide and Ibutilide Alone and in Combination to Terminate and Prevent Recurrence of Atrial Fibrillation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ahajournals.org [ahajournals.org]
• 3. Clinical Efficacy and Safety of Ibutilide in Cardioversion of Atrial Fibrillation or Flutter in Indian Patients: A Multicenter Study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Investigation of the antifibrillatory drug interactions between Amiodarone and Ibutilide in isolated, perfused Rabbit hearts - PubMed [pubmed.ncbi.nlm.nih.gov]

Validation of a computational model of Ibutilide (fumarate)'s action on cardiac cells

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of a computational model of Ibutilide's action on cardiac cells with experimental data. Ibutilide (B43762), a class III antiarrhythmic agent, is primarily known for its ability to terminate atrial fibrillation and flutter by prolonging the cardiac action potential. Understanding and validating its mechanism of action through computational modeling is crucial for predicting its efficacy and potential proarrhythmic risks. This guide will delve into the quantitative comparison of a well-established computational model, the O'Hara-Rudy (ORd) human ventricular myocyte model, with experimental findings on Ibutilide's effects on key cardiac ion channels and the overall action potential duration.

Data Presentation: Model vs. Experiment

The following tables summarize the quantitative data from both computational simulations using the O'Hara-Rudy model and experimental studies.

Table 1: Ibutilide's Effect on the Rapid Delayed Rectifier Potassium Current (IKr)

The primary target of Ibutilide is the IKr current, encoded by the hERG gene. Its blockade is the main mechanism behind the drug's action potential prolonging effect.

Parameter	Computational Model (O'Hara-Rudy)	Experimental Data	Source
IC50	2.03 µM (Simulated based on experimental data)	2.03 ± 0.74 µM (guinea pig ventricular myocytes)	[1][2]
20 nM (AT-1 cells)	[3][4]
Blockade Mechanism	Simple pore block (reduction of channel conductance)	Open channel block	[3][4]

Note: The significant difference in IC50 values between guinea pig myocytes and AT-1 cells highlights the importance of species and cell type in drug sensitivity.

Table 2: Ibutilide's Effect on Other Key Cardiac Ion Channels

While IKr is the primary target, understanding Ibutilide's effects on other cardiac currents is essential for a complete picture of its action and potential side effects.

Ion Channel	Computational Model (O'Hara-Rudy)	Experimental Data	Source
Slow Delayed Rectifier K+ Current (IKs)	Not explicitly modeled with Ibutilide block	Persisted to a greater extent even at 100 µM Ibutilide, indicating low sensitivity.	[1]
L-type Calcium Current (ICaL)	No significant block simulated	No significant effect at clinically relevant concentrations.
Late Sodium Current (INaL)	Can be incorporated as a secondary effect	Ibutilide may enhance the late inward sodium current.	[5][6][7]
Fast Sodium Current (INa)	No significant block simulated	No clinically significant effect on QRS duration.	[6]

Table 3: Ibutilide's Effect on Action Potential Duration (APD)

The integrated effect of Ibutilide on various ion channels manifests as a prolongation of the action potential duration (APD), a key factor in its antiarrhythmic and proarrhythmic properties.

Parameter	Computational Model (O'Hara-Rudy)	Experimental Data	Source
APD90 Prolongation (0.01 µM Ibutilide, 1 Hz pacing)	68 ms (B15284909) (human LV endocardium model)	-	[8]
Dose-dependent QTc Prolongation	Can be simulated	Observed in clinical studies.	[5]

Signaling Pathway of Ibutilide's Action

The following diagram illustrates the primary signaling pathway of Ibutilide's action on a cardiac myocyte, leading to the prolongation of the action potential.

Fig. 1: Signaling pathway of Ibutilide's action on cardiac cells.

Experimental Protocols

The validation of the computational model relies on high-quality experimental data obtained through standardized protocols. The primary technique used to characterize the effects of Ibutilide on cardiac ion channels is the patch-clamp technique .

Whole-Cell Patch-Clamp Protocol for IKr Measurement

• Cell Preparation: Acutely isolated ventricular myocytes from a suitable animal model (e.g., guinea pig) or human-induced pluripotent stem cell-derived cardiomyocytes (hiPSC-CMs) are used.

• Solutions:

  • External Solution (Tyrode's solution): Contains (in mM): NaCl 137, KCl 5.4, CaCl2 1.8, MgCl2 1, HEPES 10, Glucose 10; pH adjusted to 7.4 with NaOH.

  • Pipette Solution (Internal Solution): Contains (in mM): K-aspartate 120, KCl 20, MgCl2 1, EGTA 10, HEPES 10, ATP-Mg 5; pH adjusted to 7.2 with KOH.

• Voltage-Clamp Protocol:

  • A holding potential of -80 mV is maintained.

  • To elicit IKr, a depolarizing pulse to +20 mV for 2 seconds is applied to activate the channels.

  • The membrane is then repolarized to -40 mV to record the IKr tail current.

• Drug Application: Ibutilide is applied at various concentrations to the external solution to determine the dose-dependent block of the IKr tail current. The IC50 is calculated by fitting the dose-response data to the Hill equation.

Experimental and Modeling Workflow

The following diagram illustrates the workflow for validating the computational model of Ibutilide's action against experimental data.

References

• 1. Prevailing Effects of Ibutilide on Fast Delayed Rectifier K+ Channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. ahajournals.org [ahajournals.org]
• 4. Ibutilide, a methanesulfonanilide antiarrhythmic, is a potent blocker of the rapidly activating delayed rectifier K+ current (IKr) in AT-1 cells. Concentration-, time-, voltage-, and use-dependent effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Electrophysiology and pharmacology of ibutilide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. IBUTILIDE FUMARATE INJECTION [dailymed.nlm.nih.gov]
• 7. The actions of ibutilide and class Ic drugs on the slow sodium channel: new insights regarding individual pharmacologic effects elucidated through combination therapies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

A Comparative Analysis of the Proarrhythmic Risk of Ibutilide and Other Class III Antiarrhythmic Agents

For Researchers, Scientists, and Drug Development Professionals

Introduction

Class III antiarrhythmic agents are a cornerstone in the management of cardiac arrhythmias, primarily exerting their effect by prolonging the cardiac action potential and, consequently, the effective refractory period. This is most commonly achieved through the blockade of potassium channels, particularly the rapid component of the delayed rectifier potassium current (IKr), encoded by the hERG gene. While effective, this mechanism of action inherently carries a risk of proarrhythmia, most notably Torsades de Pointes (TdP), a life-threatening polymorphic ventricular tachycardia. Ibutilide (B43762) (fumarate), a unique Class III agent, presents a distinct pharmacological profile, influencing both potassium and sodium currents. This guide provides an objective comparison of the proarrhythmic risk of Ibutilide with other prominent Class III agents—amiodarone, sotalol (B1662669), and dofetilide (B1670870)—supported by available experimental data and detailed methodologies.

Mechanism of Action and Proarrhythmic Potential

The proarrhythmic potential of Class III agents is intrinsically linked to their effects on cardiac ion channels. While the primary target for most is the IKr current, the degree of selectivity and the engagement of other channels significantly influence their safety profiles.

Ibutilide distinguishes itself by not only blocking the IKr current but also by activating a late inward sodium current (INa-late).[1][2][3] This dual action contributes to its efficacy in terminating arrhythmias but also modulates its proarrhythmic risk. In contrast, dofetilide is a highly potent and selective IKr blocker, while sotalol combines IKr blockade with non-selective beta-adrenergic blockade (Class II activity).[4][5] Amiodarone possesses the most complex pharmacology, exhibiting effects on multiple ion channels (IKr, INa, ICa-L, IKs) and anti-adrenergic properties, which is believed to contribute to its lower incidence of TdP despite significant QT prolongation.[6][7][8]

dot

References

• 1. Drug-induced QT-interval prolongation and proarrhythmic risk in the treatment of atrial arrhythmias - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Torsade de Pointes: Overview, Pathophysiology, Etiology of Torsade [emedicine.medscape.com]
• 3. benchchem.com [benchchem.com]
• 4. droracle.ai [droracle.ai]
• 5. Risk of proarrhythmia with class III antiarrhythmic agents: sex-based differences and other issues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Antiarrhythmic and proarrhythmic properties of QT-prolonging antianginal drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Proarrhythmia with class III antiarrhythmic drugs: types, risks, and management - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Superiority of ibutilide (a new class III agent) over DL-sotalol in converting atrial flutter and atrial fibrillation. The Ibutilide/Sotalol Comparator Study Group - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Ibutilide (Fumarate) and Class IC Agents for the Termination of Atrial Fibrillation

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of intravenous ibutilide (B43762) fumarate, a Class III antiarrhythmic agent, with Class IC antiarrhythmic agents (flecainide and propafenone) in the acute pharmacological cardioversion of recent-onset atrial fibrillation (AF). The information presented is collated from peer-reviewed clinical trials and pharmacological studies to support research and development in the field of cardiac arrhythmia.

Mechanism of Action: A Tale of Two Pathways

Ibutilide and Class IC agents employ distinct electrophysiological mechanisms to restore sinus rhythm.

Ibutilide (Class III): As a Class III antiarrhythmic, ibutilide's primary mechanism involves prolonging the action potential duration (APD) and the effective refractory period (ERP) in atrial and ventricular myocardial cells.[1][2] It achieves this by blocking the rapid component of the delayed rectifier potassium current (IKr) and, uniquely, by enhancing the slow inward sodium current (INa-s).[1][2][3] This dual action effectively lengthens the repolarization phase of the cardiac cycle, making the atrial tissue less susceptible to the re-entrant circuits that sustain atrial fibrillation.[2]

Class IC Agents (Flecainide and Propafenone): In contrast, Class IC agents are potent blockers of the fast inward sodium channels (INa) responsible for the rapid depolarization (Phase 0) of the cardiac action potential.[4][5] This blockade slows the conduction velocity in the atria, ventricles, and His-Purkinje system.[5] By slowing conduction, Class IC agents can interrupt the re-entrant pathways necessary for the continuation of atrial fibrillation.[6] They have minimal effect on the action potential duration.[7]

Signaling Pathway Diagrams

Caption: Mechanism of action for Ibutilide.

Caption: Mechanism of action for Class IC Agents.

Efficacy in Clinical Trials: A Head-to-Head Comparison

Direct comparative studies have been conducted to evaluate the efficacy of intravenous ibutilide against intravenous Class IC agents for the cardioversion of recent-onset atrial fibrillation.

Ibutilide vs. Propafenone (B51707)

A randomized study directly compared the efficacy of intravenous ibutilide and propafenone for the rapid termination of recent-onset AF.[8][9][10]

Table 1: Efficacy of Ibutilide vs. Propafenone for AF Termination

Endpoint	Ibutilide	Propafenone	p-value
Conversion Rate	70.73%	48.78%	0.043

Data from a study of 82 patients with recent-onset AF (2 hours to 90 days).[8][9][10]

Ibutilide vs. Flecainide (B1672765)

A prospective, randomized trial compared the efficacy and safety of intravenous flecainide and ibutilide for the immediate cardioversion of AF of recent onset (≤ 48 hours).[11][12][13]

Table 2: Efficacy of Ibutilide vs. Flecainide for AF Termination

Endpoint	Ibutilide	Flecainide	p-value
Conversion Rate	50.0%	56.4%	0.34

Data from a study of 207 patients with recent-onset AF (≤ 48 hours).[11][12][13]

Safety Profile: Adverse Events

The primary safety concern with ibutilide is the risk of QT prolongation, which can lead to torsades de pointes (TdP), a polymorphic ventricular tachycardia.[1][3] Class IC agents are associated with a risk of proarrhythmia, particularly in patients with structural heart disease, and can cause conduction disturbances.[4][5]

Table 3: Key Adverse Events in Comparative Trials

Adverse Event	Ibutilide	Propafenone	Flecainide
Nonsustained Monomorphic VT	9.76%	-	-
Hypotension	-	17.07%	Comparable to Ibutilide
Heart Pause	-	17.07%	-
Transformation to Atrial Flutter	1.9%	-	7.9%

Data compiled from comparative studies.[8][9][10][11][12]

Experimental Protocols

Below are the summarized methodologies from the key comparative clinical trials.

Ibutilide vs. Propafenone Study Protocol

• Study Design: A randomized trial involving 82 patients with recent-onset atrial fibrillation (2 hours to 90 days).[8][9][10]

• Patient Allocation: Patients were randomly assigned to receive either ibutilide or propafenone.[8][9][10]

• Drug Administration:

  • Ibutilide Group: Received two 10-minute infusions of 1 mg ibutilide, separated by a 10-minute interval.[8][9][10]

  • Propafenone Group: Received two 10-minute infusions of 70 mg propafenone, separated by a 10-minute interval.[8][9][10]

• Primary Endpoint: Successful cardioversion to sinus rhythm within 90 minutes from the start of the infusion.[8][9][10]

Ibutilide vs. Flecainide Study Protocol

• Study Design: A prospective, randomized, single-blind, multi-center trial with 207 patients experiencing recent-onset atrial fibrillation (≤ 48 hours).[11][12][13]

• Patient Allocation: Patients were randomized to either the flecainide or ibutilide treatment group.[11][12][13]

• Drug Administration:

  • Flecainide Group: Received an intravenous infusion of 2 mg/kg body weight (maximum of 200 mg) over 20 minutes.[11][12]

  • Ibutilide Group: Received a 10-minute infusion of 1 mg of ibutilide (or 0.01 mg/kg for patients under 60 kg). If AF persisted after a 10-minute observation period, a second identical dose was administered.[11][12]

• Primary Endpoint: Conversion of atrial fibrillation to sinus rhythm within 90 minutes of starting the medication.[11][12][13]

Experimental Workflow Diagram

Caption: Generalized experimental workflow for comparative trials.

Conclusion

The choice between ibutilide and a Class IC agent for the pharmacological cardioversion of recent-onset atrial fibrillation depends on several factors, including the specific clinical context, patient characteristics, and physician experience.

• Efficacy: Clinical data suggests that ibutilide may be more effective than propafenone, while its efficacy is comparable to that of flecainide.[8][9][10][11][12] Shorter duration of atrial fibrillation is a strong predictor of successful termination with ibutilide.[14]

• Safety: The safety profiles of these drugs differ significantly. The risk of TdP with ibutilide necessitates careful patient selection and cardiac monitoring.[1][3] Class IC agents carry a risk of proarrhythmia, especially in patients with underlying structural heart disease.[4][5]

• Mechanism: Their distinct mechanisms of action offer different therapeutic approaches to interrupting the pathophysiology of atrial fibrillation.

This guide provides a summary of the available comparative data to aid researchers and clinicians in their understanding and development of antiarrhythmic therapies. Further head-to-head trials with standardized protocols and larger patient populations would be beneficial to refine the comparative efficacy and safety profiles of these agents.

References

• 1. Ibutilide - Wikipedia [en.wikipedia.org]
• 2. What is Ibutilide Fumarate used for? [synapse.patsnap.com]
• 3. Electrophysiology and pharmacology of ibutilide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. How Do Class IC Antidysrhythmics Work? - Uses, Side Effects, Drug Names [rxlist.com]
• 5. Antiarrhythmic Therapy in Atrial Fibrillation: Indications, Guidelines, and Safety - PMC [pmc.ncbi.nlm.nih.gov]
• 6. karger.com [karger.com]
• 7. derangedphysiology.com [derangedphysiology.com]
• 8. Comparison of intravenous ibutilide vs. propafenone for rapid termination of recent onset atrial fibrillation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ovid.com [ovid.com]
• 10. researchgate.net [researchgate.net]
• 11. Flecainide versus ibutilide for immediate cardioversion of atrial fibrillation of recent onset - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. academic.oup.com [academic.oup.com]
• 13. academic.oup.com [academic.oup.com]
• 14. Efficacy of ibutilide for termination of atrial fibrillation and flutter - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Selectivity of Ibutilide (Fumarate) for the IKr Current: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Ibutilide (B43762), a class III antiarrhythmic agent, is primarily recognized for its role in the rapid conversion of atrial fibrillation and atrial flutter to sinus rhythm.[1] Its therapeutic efficacy is intrinsically linked to its ability to prolong the cardiac action potential, a mechanism predominantly attributed to the blockade of the rapid component of the delayed rectifier potassium current (IKr).[1][2] However, a comprehensive understanding of its selectivity profile across various cardiac ion channels is crucial for both optimizing its clinical application and mitigating potential proarrhythmic risks. This guide provides an objective comparison of Ibutilide's effects on the IKr current versus other key cardiac ion channels, supported by experimental data and detailed methodologies.

Quantitative Comparison of Ibutilide's Effects on Cardiac Ion Channels

The selectivity of a pharmacological agent is best understood through a quantitative comparison of its potency on the intended target versus off-target channels. The following table summarizes the available data on Ibutilide's effects on major cardiac ion channels.

Ion Channel	Current	Species/Cell Line	Potency (IC50/EC50)	Percent Inhibition	Reference
KCNH2 (hERG)	IKr	Mouse Atrial Tumor (AT-1) Cells	20 nM (EC50)	Not specified	[3][4]
KCNH2 (hERG)	IKr	Guinea Pig Ventricular Myocytes	2.03 µM (IC50)	Not specified	[5][6]
KCNQ1/KCNE1	IKs	Guinea Pig Ventricular Myocytes	Not determined	Persisted to a great extent even at 100 µM	[5][6]
CACNA1C	ICa-L	Rabbit Sinoatrial Node Cells	Not determined	10% at 100 nM	[7]
CACNA1C	ICa-L	Rabbit Atrioventricular Node Cells	Not determined	13% at 100 nM	[7]
SCN5A	INa (late)	Rabbit Ventricular Myocytes	Not determined	Effects not mediated by late INa in this model	[8]
SCN5A	INa (slow inward)	Human Atrial Myocytes	Not determined	Activates this current	[9]
KCNJ2/KCNJ12	IK1	Human Atrial Myocytes	Not determined	No inhibitory effect at 100 nM	[9]

Data Interpretation: The data clearly indicates that Ibutilide is a potent blocker of the IKr current, with effective concentrations in the nanomolar to low micromolar range. In stark contrast, its effect on other key cardiac ion channels is significantly less pronounced. The slow component of the delayed rectifier potassium current (IKs) shows remarkable resistance to Ibutilide, even at high concentrations.[5][6] Similarly, the L-type calcium current (ICa-L) is only minimally affected at concentrations that would potently block IKr.[7] Interestingly, while some studies suggest a unique mechanism involving the activation of a slow inward sodium current, Ibutilide does not appear to significantly inhibit the late sodium current or the inward rectifier potassium current (IK1) at therapeutic concentrations.[8][9]

Mechanism of Action: A Dual Effect

Ibutilide's primary mechanism of action is the blockade of the IKr channel, which is encoded by the human ether-à-go-go-related gene (hERG). This blockade slows the efflux of potassium ions during phase 3 of the cardiac action potential, thereby prolonging repolarization and the effective refractory period.

However, a unique characteristic of Ibutilide is its dual mechanism of action. In addition to IKr blockade, it has been shown to activate a slow, inward sodium current (INa-slow).[1][9] This secondary action further contributes to the prolongation of the action potential duration.

Fig. 1: Signaling pathway of Ibutilide's dual mechanism of action.

Experimental Protocols

The validation of Ibutilide's selectivity relies heavily on electrophysiological techniques, primarily the whole-cell patch-clamp method. This technique allows for the direct measurement of ionic currents through specific channels in isolated cardiac myocytes or cell lines expressing these channels.

Whole-Cell Patch-Clamp Protocol for Assessing Ion Channel Selectivity

1. Cell Preparation:

• Isolate cardiac myocytes from the species of interest (e.g., guinea pig, rabbit) or use a stable cell line (e.g., HEK293, CHO) heterologously expressing the human cardiac ion channel of interest (e.g., hERG for IKr, KCNQ1/KCNE1 for IKs, etc.).

• Plate the cells on glass coverslips suitable for microscopy and electrophysiological recording.

2. Solutions:

• External Solution (Tyrode's solution): Contains (in mM): 140 NaCl, 5.4 KCl, 1.8 CaCl2, 1 MgCl2, 10 HEPES, and 10 glucose, with pH adjusted to 7.4 with NaOH. Specific channel blockers (e.g., nifedipine (B1678770) to block ICa-L when studying potassium currents) are added as needed to isolate the current of interest.

• Internal (Pipette) Solution: Contains (in mM): 120 K-aspartate, 20 KCl, 10 HEPES, 5 Mg-ATP, and 0.1 EGTA, with pH adjusted to 7.2 with KOH. The composition can be varied to optimize the recording of specific currents.

• Ibutilide (fumarate) Stock Solution: Prepare a high-concentration stock solution in an appropriate solvent (e.g., DMSO or water) and dilute to the final desired concentrations in the external solution on the day of the experiment.

3. Electrophysiological Recording:

• Place a coverslip with adherent cells into the recording chamber on the stage of an inverted microscope.

• Perfuse the chamber with the external solution.

• Fabricate patch pipettes from borosilicate glass capillaries with a resistance of 2-5 MΩ when filled with the internal solution.

• Under visual control, approach a single, healthy-looking cell with the patch pipette and form a high-resistance seal (GΩ seal) with the cell membrane by applying gentle suction.

• Rupture the cell membrane within the pipette tip by applying a brief pulse of suction to achieve the whole-cell configuration.

• Clamp the cell membrane potential at a holding potential (e.g., -80 mV) using a patch-clamp amplifier.

4. Voltage-Clamp Protocols and Data Acquisition:

• Apply specific voltage-clamp protocols designed to elicit and isolate the ionic current of interest. For example:

  • IKr: From a holding potential of -80 mV, depolarize to various test potentials (e.g., +20 mV) to activate the channels, followed by a repolarizing step (e.g., to -50 mV) to record the characteristic tail current.

  • IKs: Use longer depolarizing pulses to activate this slowly activating current.

  • ICa-L: From a holding potential of -40 mV (to inactivate sodium channels), apply depolarizing steps to various test potentials.

  • INa: Use rapid depolarizing pulses from a negative holding potential (e.g., -120 mV).

• Record the currents before (baseline) and after the application of increasing concentrations of Ibutilide.

• Digitize and store the data using appropriate data acquisition software.

5. Data Analysis:

• Measure the peak current amplitude for each channel at each Ibutilide concentration.

• Calculate the percentage of current inhibition for each concentration relative to the baseline.

• Construct concentration-response curves and fit the data to the Hill equation to determine the IC50 value for each ion channel.

Fig. 2: Experimental workflow for assessing Ibutilide's ion channel selectivity.

Conclusion

The available experimental data robustly supports the high selectivity of Ibutilide for the IKr current over other major cardiac ion channels. Its potent blockade of IKr, coupled with a unique activation of the slow inward sodium current, underpins its clinical efficacy in terminating certain atrial arrhythmias. The significantly lower potency against IKs, ICa-L, and IK1 highlights a favorable selectivity profile that contributes to its therapeutic window. For researchers and drug development professionals, a thorough understanding of this selectivity, validated through rigorous electrophysiological studies as outlined in this guide, is paramount for the continued safe and effective use of Ibutilide and for the development of future antiarrhythmic agents with improved safety profiles.

References

• 1. Ibutilide - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Efficacy of intravenous ibutilide for rapid termination of atrial fibrillation and atrial flutter: a dose-response study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ibutilide, a methanesulfonanilide antiarrhythmic, is a potent blocker of the rapidly activating delayed rectifier K+ current (IKr) in AT-1 cells. Concentration-, time-, voltage-, and use-dependent effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Ibutilide, a methanesulfonanilide antiarrhythmic, is a potent blocker of the rapidly activating delayed rectifier K+ current (IKr) in AT-1 cells. Concentration-, time-, voltage-, and use-dependent effects. | Semantic Scholar [semanticscholar.org]
• 5. Prevailing Effects of Ibutilide on Fast Delayed Rectifier K+ Channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Electrophysiological effects of ibutilide on the delayed rectifier K(+) current in rabbit sinoatrial and atrioventricular node cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Effects of sodium channel blockade on ibutilide induced prolongation of repolarization in the isolated rabbit ventricle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Ionic mechanism of ibutilide in human atrium: evidence for a drug-induced Na+ current through a nifedipine inhibited inward channel - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Ibutilide and Its Active ω-Hydroxy Metabolite in Cardiac Electrophysiology

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the pharmacological and electrophysiological properties of the Class III antiarrhythmic agent, Ibutilide (fumarate), and its primary active metabolite, the ω-hydroxy metabolite. The information presented is based on available preclinical and clinical data to assist researchers and professionals in drug development in understanding the relative contributions of the parent drug and its metabolite to the overall clinical effect.

Pharmacokinetic Profile

Ibutilide is administered intravenously and undergoes extensive hepatic metabolism, resulting in the formation of eight metabolites.[1] Of these, only the ω-hydroxy metabolite has been shown to possess significant electrophysiological activity similar to the parent compound.[1][2] However, the plasma concentration of this active metabolite is less than 10% of that of ibutilide, suggesting a minor contribution to the overall clinical effect.[1][2]

Table 1: Comparative Pharmacokinetic Parameters

Parameter	Ibutilide	ω-Hydroxy Ibutilide
Route of Administration	Intravenous	Formed via metabolism of Ibutilide
Protein Binding	~40%	Data not available
Volume of Distribution	~11 L/kg	Data not available
Elimination Half-Life	2 to 12 hours (average ~6 hours)	Data not available
Metabolism	Primarily hepatic via ω-oxidation and subsequent β-oxidation	-
Excretion	~82% in urine (as metabolites), ~19% in feces	Excreted in urine
Peak Plasma Concentration	Dose-dependent	Less than 10% of Ibutilide

Electrophysiological and Antiarrhythmic Properties

Both Ibutilide and its ω-hydroxy metabolite exhibit Class III antiarrhythmic properties, primarily characterized by a prolongation of the cardiac action potential.[1][2] This effect is crucial for the termination of re-entrant arrhythmias such as atrial flutter and fibrillation.

Table 2: Comparative Electrophysiological and Efficacy Data

Parameter	Ibutilide	ω-Hydroxy Ibutilide
Mechanism of Action	Blocks delayed rectifier potassium current (IKr) and activates a slow inward sodium current (INa-s)	Possesses Class III electrophysiologic properties similar to Ibutilide
Effect on Action Potential	Prolongs duration and refractoriness of atrial and ventricular myocytes	Similar to Ibutilide
ECG Effect	Dose-dependent QT interval prolongation	Contributes to QT prolongation, but to a lesser extent due to low concentration
Clinical Efficacy (Atrial Flutter)	Conversion rates of 48-76% reported in clinical trials	Not directly studied, but likely contributes minimally to overall efficacy
Clinical Efficacy (Atrial Fibrillation)	Conversion rates of 32-51% reported in clinical trials	Not directly studied, but likely contributes minimally to overall efficacy

Safety and Adverse Effects

The primary safety concern with Ibutilide is its potential to induce proarrhythmias, most notably Torsades de Pointes, which is linked to its QT-prolonging effects.[3][4] Given that the ω-hydroxy metabolite shares these electrophysiological properties, it is presumed to contribute to this risk, although its low plasma concentration likely mitigates its impact.

Table 3: Comparative Adverse Effect Profile

Adverse Effect	Ibutilide	ω-Hydroxy Ibutilide
Proarrhythmia (Torsades de Pointes)	1.7% (sustained polymorphic VT) in clinical trials	Presumed to have a similar proarrhythmic potential, but its contribution is likely small
Other Cardiovascular	Nonsustained ventricular tachycardia, AV block, bundle branch block, bradycardia, hypotension	Not specifically reported, but likely contributes to the overall cardiovascular adverse event profile
Non-Cardiovascular	Nausea, headache	Not specifically reported

Experimental Protocols

Detailed experimental protocols for the direct comparison of Ibutilide and its ω-hydroxy metabolite are not extensively published. However, the characterization of these compounds has relied on established methodologies in pharmacology and electrophysiology.

In Vitro Electrophysiology

• Model: Isolated rabbit myocardium is a commonly cited model for assessing the electrophysiological properties of these compounds.[1][2]

• Methodology:

  • Hearts are excised from anesthetized rabbits and the ventricular papillary muscles or trabeculae are dissected.

  • The muscle preparations are mounted in an organ bath containing a physiological salt solution (e.g., Tyrode's solution) and superfused with the solution, which is gassed with 95% O2 and 5% CO2 at a constant temperature (e.g., 37°C).

  • The preparations are stimulated at a fixed frequency (e.g., 1 Hz) using platinum electrodes.

  • Transmembrane action potentials are recorded using glass microelectrodes filled with 3 M KCl.

  • After a baseline recording period, Ibutilide or its ω-hydroxy metabolite is added to the superfusate at varying concentrations.

  • Changes in action potential duration (APD), effective refractory period (ERP), and other electrophysiological parameters are measured and compared to baseline.

Clinical Trials for Efficacy and Safety

• Study Design: Randomized, double-blind, placebo-controlled trials are the gold standard for evaluating the clinical efficacy and safety of antiarrhythmic drugs like Ibutilide.[2][5]

• Patient Population: Patients with recent-onset atrial fibrillation or atrial flutter.

• Methodology:

  • Patients are randomized to receive either intravenous Ibutilide or a placebo.

  • A continuous electrocardiogram (ECG) is recorded throughout the infusion and for a specified period afterward (e.g., 4-6 hours) to monitor for arrhythmia conversion and adverse events, particularly proarrhythmias.

  • The primary efficacy endpoint is the conversion of the atrial arrhythmia to normal sinus rhythm within a specified timeframe (e.g., 90 minutes).

  • Safety endpoints include the incidence of ventricular arrhythmias, significant bradycardia, hypotension, and other adverse events.

  • Blood samples may be collected at various time points to determine the plasma concentrations of the parent drug and its metabolites for pharmacokinetic analysis.

Visualizations

Signaling and Metabolic Pathways

Caption: Metabolic pathway and mechanism of action of Ibutilide.

Experimental Workflow for Clinical Efficacy Assessment

Caption: Workflow of a typical clinical trial for Ibutilide.

Logical Relationship of Pharmacokinetics and Pharmacodynamics

Caption: Relationship between Ibutilide's pharmacokinetics and pharmacodynamics.

References

• 1. Ibutilide | C20H36N2O3S | CID 60753 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. IBUTILIDE FUMARATE INJECTION [dailymed.nlm.nih.gov]
• 3. Corvert (Ibutilide Fumarate Injection): Side Effects, Uses, Dosage, Interactions, Warnings [rxlist.com]
• 4. ahajournals.org [ahajournals.org]
• 5. ahajournals.org [ahajournals.org]

A Comparative Guide: Ibutilide vs. Vernakalant for Rapid Cardioversion of Atrial Fibrillation

For Researchers, Scientists, and Drug Development Professionals

The pharmacological cardioversion of recent-onset atrial fibrillation (AF) remains a critical challenge in clinical practice. The ideal agent should offer rapid and effective conversion to sinus rhythm with a favorable safety profile. This guide provides an objective comparison of two prominent intravenous antiarrhythmic drugs used for this purpose: ibutilide (B43762) fumarate (B1241708) and vernakalant (B1244702).

Executive Summary

Both ibutilide and vernakalant are effective options for the rapid cardioversion of recent-onset AF.[1][2] Vernakalant, a newer agent, demonstrates a significantly faster time to conversion.[1][3] While overall efficacy in achieving sinus rhythm is comparable in some studies[1][2], others suggest vernakalant may be superior.[3] A key differentiator lies in their mechanisms of action and associated risks. Ibutilide, a class III antiarrhythmic, carries a notable risk of proarrhythmia, specifically Torsades de Pointes (TdP).[4][5] Vernakalant, with its atrial-selective properties, is designed to have a lower proarrhythmic potential.[6][7]

Mechanism of Action

Ibutilide

Ibutilide is a class III antiarrhythmic agent.[8] Its primary mechanism involves prolonging the action potential duration and refractory period of myocardial cells.[8] This is achieved by enhancing the slow inward sodium current (INa-s) and inhibiting the rapid component of the delayed rectifier potassium current (IKr).[8][9] This dual action helps to stabilize the myocardial cell membranes and restore normal sinus rhythm.[8]

Vernakalant

Vernakalant is a multi-ion channel blocker with relative atrial selectivity.[7][10] It targets several ion channels involved in atrial repolarization.[11] A key feature is its blockade of the ultra-rapid delayed rectifier potassium current (IKur), which is predominantly expressed in the atria.[7][12] Additionally, it blocks the transient outward potassium current (Ito) and has a rate-dependent blocking effect on sodium channels.[11][12] This atrial-selective action is intended to minimize effects on ventricular repolarization and reduce the risk of ventricular proarrhythmias.[6]

Signaling Pathway Diagrams

Figure 1: Simplified signaling pathway of Ibutilide.

Figure 2: Simplified signaling pathway of Vernakalant.

Clinical Efficacy

Parameter	Ibutilide	Vernakalant	Source(s)
Conversion Rate (within 90 mins)	43% - 52.38%	52.7% - 69%	[1][3]
Median Time to Conversion	26 - 33.9 minutes	10 - 11.8 minutes	[1][3]
Conversion of Atrial Flutter	More effective than for AF	Not indicated for atrial flutter	[2][13][14]

Safety Profile

Adverse Event	Ibutilide	Vernakalant	Source(s)
Torsades de Pointes (TdP)	Risk of 7.8% (2.3% sustained)	Lower proarrhythmic potential	[4]
Hypotension	Less common	Can occur, may require discontinuation	[1][15]
Dysgeusia (Taste Disturbance)	Not commonly reported	Reported in some patients	[1][15]
Nonsustained Ventricular Tachycardia	Can occur, may require discontinuation	Less common	[1][15]

Experimental Protocols

Comparative Clinical Trial Workflow

The following diagram outlines a typical workflow for a clinical trial comparing ibutilide and vernakalant for the cardioversion of recent-onset atrial fibrillation.

Figure 3: Comparative experimental workflow.

Drug Administration Protocols

Ibutilide:

• Standard Dosing (≥60 kg): An initial intravenous infusion of 1 mg is administered over 10 minutes.[13][16]

• Weight-Based Dosing (<60 kg): An initial intravenous infusion of 0.01 mg/kg is administered over 10 minutes.[13][16]

• Second Dose: If the arrhythmia persists 10 minutes after the completion of the first infusion, a second dose identical to the first may be administered.[13][16]

• Monitoring: Continuous cardiac monitoring is required during and for at least 4 hours after the infusion due to the risk of proarrhythmia.[16] Resuscitation equipment should be readily available.[16]

Vernakalant:

• Initial Dose: An intravenous infusion of 3 mg/kg is administered over 10 minutes.[14][15]

• Second Dose: If atrial fibrillation persists 15 minutes after the completion of the first infusion, a second infusion of 2 mg/kg may be administered over 10 minutes.[14][15]

• Monitoring: Continuous monitoring of vital signs and ECG is necessary during and after administration.[14][17] The infusion should be stopped if hypotension, bradycardia, or other significant ECG changes occur.[14]

Conclusion

Both ibutilide and vernakalant are valuable tools for the pharmacological cardioversion of recent-onset atrial fibrillation. Vernakalant offers the advantage of a more rapid onset of action and a potentially better safety profile due to its atrial-selective mechanism.[1][6] However, ibutilide remains a widely used and effective option, particularly for atrial flutter, an arrhythmia for which vernakalant is not indicated.[13][14] The choice between these agents will depend on the specific clinical scenario, including the type of arrhythmia, the patient's underlying cardiac condition, and the urgency of cardioversion. Further head-to-head trials are warranted to fully elucidate the comparative efficacy and safety of these two agents in diverse patient populations.

References

• 1. Vernakalant versus ibutilide for immediate conversion of recent-onset atrial fibrillation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Vernakalant versus ibutilide for immediate conversion of recent-onset atrial fibrillation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Electrophysiology and pharmacology of ibutilide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Pharmacological cardioversion of atrial fibrillation with vernakalant: evidence in support of the ESC Guidelines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. managedhealthcareexecutive.com [managedhealthcareexecutive.com]
• 8. What is Ibutilide Fumarate used for? [synapse.patsnap.com]
• 9. Ibutilide - Wikipedia [en.wikipedia.org]
• 10. Vernakalant (RSD1235): a novel, atrial-selective antifibrillatory agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. What is the mechanism of Vernakalant Hydrochloride? [synapse.patsnap.com]
• 12. Vernakalant: A Novel Agent for the Termination of Atrial Fibrillation - Page 4 [medscape.com]
• 13. droracle.ai [droracle.ai]
• 14. ecgwaves.com [ecgwaves.com]
• 15. [PDF] Vernakalant versus ibutilide for immediate conversion of recent-onset atrial fibrillation. | Semantic Scholar [semanticscholar.org]
• 16. droracle.ai [droracle.ai]
• 17. Vernakalant (Brinavess) [emed.ie]

Meta-analysis of in vitro studies on the potency of Ibutilide (fumarate)

For Researchers, Scientists, and Drug Development Professionals: A Comparative Guide

Ibutilide (B43762), a class III antiarrhythmic agent, is primarily recognized for its ability to prolong the cardiac action potential, a key factor in its efficacy for the acute termination of atrial fibrillation and flutter. This guide provides a meta-analysis of in vitro studies on the potency of Ibutilide fumarate, focusing on its dual mechanism of action: the blockade of the rapid component of the delayed rectifier potassium current (IKr), mediated by the hERG channel, and the activation of the late inward sodium current (INa-L). The following sections present quantitative data from various studies, detail the experimental protocols used, and visualize the key signaling pathways influenced by Ibutilide.

Comparative Potency of Ibutilide

The in vitro potency of Ibutilide has been assessed in various cell systems, yielding a range of IC50 and EC50 values. These values are crucial for understanding the drug's therapeutic window and potential for off-target effects.

Inhibition of IKr/hERG Current

Ibutilide is a potent blocker of the IKr current, which is critical for cardiac repolarization. The half-maximal inhibitory concentration (IC50) for this effect has been determined in several studies.

Cell Type	IC50 / EC50 (nM)	Reference
Mouse Atrial Tumor (AT-1) Cells	20 (EC50)	[1]
Guinea Pig Ventricular Myocytes	2030 (IC50)	[2]
Xenopus Oocytes (hERG)	900 (IC50)	[3][4]
Xenopus Oocytes (hERG) at elevated [K+]e (10 mM)	2000 (IC50)	[3][4]
Xenopus Oocytes (hERG) at acidic pH (6.2)	31000 (IC50)	[3]

Note: The potency of Ibutilide in blocking hERG channels can be influenced by extracellular conditions such as potassium concentration and pH.[3][4]

Activation of Late Sodium Current (INa-L)

In addition to its IKr blocking activity, Ibutilide has been shown to activate a late inward sodium current, contributing to the prolongation of the action potential.

Cell Type	Kd (nM)	Reference
Guinea Pig Ventricular Cells	1.3 - 2.3	[5]

Note: The data on the potentiation of the late sodium current is less extensive, with potency often reported as a dissociation constant (Kd).[5]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

Whole-Cell Patch-Clamp for IKr (hERG) Current Measurement

This technique is the gold standard for studying the effect of compounds on ion channel function.

Cell Preparation:

• Cells stably expressing the hERG channel (e.g., HEK293 or CHO cells) or isolated cardiomyocytes are used.[6]

Solutions:

• External Solution (in mM): 130 NaCl, 5 KCl, 1 CaCl2, 1 MgCl2, 10 HEPES, 12.5 Dextrose; adjusted to pH 7.4 with NaOH.[6]

• Internal (Pipette) Solution (in mM): 120 K-gluconate, 20 KCl, 5 EGTA, 1.5 MgATP, 10 HEPES; adjusted to pH 7.3 with KOH.[6]

Voltage-Clamp Protocol:

• The cell membrane is held at a potential of -80 mV.[6]

• A depolarizing step to +20 mV for 2 seconds is applied to activate the hERG channels.[6]

• The membrane is then repolarized to -50 mV to elicit a large tail current, which is characteristic of IKr.[6]

• This protocol is repeated at regular intervals (e.g., every 15 seconds) to establish a stable baseline current.[6]

• The cell is then perfused with the external solution containing various concentrations of Ibutilide.[6]

• The reduction in the peak tail current amplitude is measured to determine the percentage of block and subsequently calculate the IC50 value.[6]

Workflow for IKr Measurement

Signaling Pathways Modulated by Ibutilide

Recent studies suggest that Ibutilide's cardioprotective effects may extend beyond its direct ion channel modulation and involve intracellular signaling pathways related to cellular stress.

Endoplasmic Reticulum (ER) and Mitochondrial Stress Pathways

In vitro studies using neonatal rat cardiomyocytes have shown that Ibutilide can protect against oxidative stress-induced apoptosis by inhibiting both the endoplasmic reticulum (ER) stress and mitochondrial stress pathways.[7][8]

Under cellular stress, such as exposure to hydrogen peroxide (H₂O₂), unfolded proteins accumulate in the ER, leading to the activation of the unfolded protein response (UPR). This involves the upregulation of chaperone proteins like GRP78 and GRP94, and if the stress is prolonged, the pro-apoptotic factor CHOP.[7][8] Ibutilide has been shown to decrease the expression of GRP78, GRP94, and CHOP, suggesting it alleviates ER stress.[7][8]

Simultaneously, cellular stress can trigger the mitochondrial apoptosis pathway. This is characterized by an increased ratio of the pro-apoptotic protein Bax to the anti-apoptotic protein Bcl-2, leading to the activation of caspases (e.g., caspase-3, -9, -12) and subsequent cell death.[7][8] Ibutilide treatment has been observed to decrease the Bax/Bcl-2 ratio and inhibit caspase activation, thereby suppressing mitochondrial-mediated apoptosis.[7][8]

Ibutilide's effect on stress pathways

References

• 1. Ibutilide, a methanesulfonanilide antiarrhythmic, is a potent blocker of the rapidly activating delayed rectifier K+ current (IKr) in AT-1 cells. Concentration-, time-, voltage-, and use-dependent effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Prevailing Effects of Ibutilide on Fast Delayed Rectifier K+ Channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. karger.com [karger.com]
• 4. Extracellular acidification and hyperkalemia induce changes in HERG inhibition by ibutilide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Ibutilide, a new compound with potent class III antiarrhythmic activity, activates a slow inward Na+ current in guinea pig ventricular cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Ibutilide protects against cardiomyocytes injury via inhibiting endoplasmic reticulum and mitochondrial stress pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 8. BioKB - Publication [biokb.lcsb.uni.lu]

Safety & Regulatory Compliance

Proper Disposal of Ibutilide Fumarate in a Laboratory Setting

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of Ibutilide fumarate (B1241708) in a laboratory environment. Adherence to these procedures is critical for ensuring personnel safety, environmental protection, and regulatory compliance. While Ibutilide fumarate is not explicitly listed as a P- or U-listed hazardous waste by the Environmental Protection Agency (EPA), its potent pharmacological activity necessitates that it be managed as a hazardous chemical waste.[1][2][3][4] Safety Data Sheets (SDS) for Ibutilide fumarate consistently advise disposing of the substance and its containers in accordance with all applicable local, state, and federal regulations, treating it with the caution required for hazardous materials.[5][6][7]

Key Disposal Considerations

Proper disposal of Ibutilide fumarate hinges on a clear understanding of its characteristics and the regulatory landscape governing pharmaceutical waste. The following table summarizes the essential information for laboratory personnel.

Consideration	Guideline
Regulatory Classification	Not found on EPA P or U lists.[1][2][3] However, due to its high pharmacological activity, it must be managed as a hazardous chemical waste.
Primary Disposal Route	Collection by a licensed hazardous waste disposal contractor.[8][9]
Prohibited Disposal Methods	Do not dispose of in standard trash. Do not pour down the drain.[10] Sewer disposal of hazardous pharmaceuticals is broadly prohibited.
Container Type	Use a dedicated, leak-proof, and sealable hazardous waste container compatible with chemical solids or liquids.[8][9][11][12]
Labeling	Label containers clearly with "Hazardous Waste," the full chemical name "Ibutilide fumarate," and the date waste was first added.[11][12][13]
Personal Protective Equipment (PPE)	Always wear appropriate PPE, including gloves, safety glasses, and a lab coat when handling Ibutilide fumarate waste.

Step-by-Step Disposal Protocol for Ibutilide Fumarate

The following protocol outlines the standard operating procedure for the collection and disposal of Ibutilide fumarate waste within a laboratory.

1. Waste Identification and Segregation:

• Identify: All materials contaminated with Ibutilide fumarate must be considered hazardous waste. This includes:

  • Expired or unused pure Ibutilide fumarate.

  • Solutions containing Ibutilide fumarate.

  • Contaminated labware (e.g., vials, pipette tips, weighing boats).

  • Contaminated personal protective equipment (e.g., gloves).

• Segregate: Do not mix Ibutilide fumarate waste with non-hazardous waste. It should be collected in a designated hazardous waste container.[11][13]

2. Waste Collection and Container Management:

• Select Container: Use a designated hazardous waste container that is in good condition, compatible with the waste, and has a secure, tight-fitting lid.[9][12][13]

• Label Container: Before adding any waste, affix a hazardous waste label to the container.[12] The label must include:

  • The words "Hazardous Waste."

  • The full chemical name: "Ibutilide fumarate."

  • The accumulation start date (the date the first piece of waste is placed in the container).[11]

  • The name and contact information of the principal investigator or laboratory supervisor.

• Add Waste: Place all Ibutilide fumarate-contaminated materials directly into the labeled container.

• Keep Closed: The waste container must be kept closed at all times except when adding waste.[9][11][12]

3. Storage of Waste On-Site:

• Designated Area: Store the waste container in a designated satellite accumulation area within the laboratory, at or near the point of generation.[8]

• Secondary Containment: Place the waste container in secondary containment, such as a tray or tub, to contain any potential leaks or spills.[12]

• Segregate Incompatibles: Ensure the Ibutilide fumarate waste is not stored with incompatible chemicals.

4. Arranging for Final Disposal:

• Contact EHS: Once the waste container is full, or approaching the institution's time limit for satellite accumulation, contact your institution's Environmental Health and Safety (EHS) department to arrange for a pickup.[11]

• Professional Disposal: The EHS department will coordinate with a licensed hazardous waste disposal contractor for the transportation and final destruction of the waste, typically via incineration.

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of Ibutilide fumarate.

References

• 1. epa.gov [epa.gov]
• 2. Pharmaceutical waste codes - Washington State Department of Ecology [ecology.wa.gov]
• 3. Hazardous Listed Pharmaceutical Waste: P, U, and D Drugs [ecomedicalwaste.com]
• 4. 5.1 Listed Hazardous Wastes (F, K, U, and P lists) [ehs.cornell.edu]
• 5. gmpsop.com [gmpsop.com]
• 6. blog.creliohealth.com [blog.creliohealth.com]
• 7. unigoa.ac.in [unigoa.ac.in]
• 8. ehrs.upenn.edu [ehrs.upenn.edu]
• 9. vumc.org [vumc.org]
• 10. slu.edu [slu.edu]
• 11. bsu.edu [bsu.edu]
• 12. ehs.utk.edu [ehs.utk.edu]
• 13. clinicallab.com [clinicallab.com]

Personal protective equipment for handling Ibutilide (fumarate)

This guide provides crucial safety protocols and logistical information for researchers, scientists, and drug development professionals handling Ibutilide fumarate (B1241708). The following procedural guidance is designed to ensure safe operational handling and disposal in a laboratory setting.

Ibutilide fumarate is a potent antiarrhythmic agent.[1][2] It is classified as harmful if swallowed.[3][4][5] Therefore, adherence to strict safety protocols is essential to minimize exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE) Requirements

Appropriate PPE must be worn based on the specific handling task. The following table summarizes the recommended PPE for various scenarios. For all tasks, it is recommended to handle Ibutilide fumarate in a designated area, such as a chemical fume hood or other ventilated enclosure, to minimize inhalation exposure.

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Handling Intact Containers/Vials	Safety glasses with side shields (ANSI Z87.1 or EN166 compliant)[6]	Single pair of impervious disposable gloves (e.g., Nitrile)[6]	Lab coat or long-sleeved clothing[3]	Not required with adequate ventilation[3][4]
Weighing Solid Powder or Opening Capsules	Chemical safety goggles and face shield[7]	Double-gloving with impervious disposable gloves (e.g., Nitrile, ASTM F1001 or EN374 compliant)[6][8]	Disposable, low-permeability gown with a solid front and tight-fitting cuffs[8][9]	Fit-tested NIOSH-certified N95/N100 respirator if airborne powder or aerosol generation is likely[7]
Preparing Solutions (Compounding/Diluting)	Chemical safety goggles and face shield to protect against splashes[7]	Double-gloving with impervious disposable gloves (e.g., Nitrile, ASTM F1001 or EN374 compliant)[6][8]	Impervious disposable protective clothing or gown[6][9]	Not required if performed in a certified chemical fume hood or biological safety cabinet[3]
Administering/Handling Solutions	Chemical safety goggles[10]	Double-gloving with impervious disposable gloves (e.g., Nitrile)[6][8]	Lab coat or disposable gown[8]	Not required with adequate ventilation[3][4]
Cleaning Spills	Chemical safety goggles and face shield[7]	Double-gloving with impervious disposable gloves (e.g., Nitrile)[6][8]	Impervious disposable protective clothing or gown[6]	Fit-tested NIOSH-certified N95/N100 respirator for large spills or airborne powder[7]

Safe Handling and Operational Protocol

Adherence to good industrial hygiene and safety practices is paramount.[3][10] The following step-by-step protocol outlines the essential procedures for safely handling Ibutilide fumarate.

1. Preparation and Engineering Controls:

• Before beginning work, ensure that eyewash stations and safety showers are readily accessible and operational.[5]

• Conduct all manipulations that may generate dust or aerosols (e.g., weighing, preparing solutions) within a certified chemical fume hood or a biological safety cabinet to ensure adequate ventilation.[3][5]

• Restrict access to the handling area. Prominently display signs indicating that a hazardous drug is in use.[8]

• Do not eat, drink, smoke, or apply cosmetics in the designated handling area.[3][8]

2. Donning PPE:

• Wash hands thoroughly before donning any PPE.[8]

• Don a disposable gown, ensuring complete coverage.

• Don the first pair of gloves, tucking the gown cuffs underneath the gloves.

• Don the second pair of gloves, pulling them over the cuffs of the gown.[8]

• Don appropriate eye and face protection. If required, don a fit-tested respirator.

3. Handling Procedures:

• Weighing: When handling the solid form, minimize the generation of dust.[3][11] Use a spatula to carefully transfer the material.

• Solution Preparation: Ibutilide fumarate injection may be administered undiluted or diluted in a 50 mL diluent such as 0.9% sodium chloride or 5% dextrose.[1][2][12] When preparing solutions, avoid splashing.

• Post-Handling: After handling, remove the outer pair of gloves and dispose of them as hazardous waste. Remove the remaining PPE in a manner that avoids self-contamination, disposing of it in a designated hazardous waste container.

• Wash hands thoroughly with soap and water after removing PPE.[3]

4. Spill Management:

• Evacuate non-essential personnel from the area.[6]

• Personnel involved in cleanup must wear the appropriate PPE as outlined in the table above.[6]

• For liquid spills: Contain the spill with absorbent material.[6]

• For solid spills: Carefully sweep up the material and place it into a suitable, sealed container for disposal.[3] Avoid actions that create dust.[11]

• Clean the spill area thoroughly.[6]

5. Disposal Plan:

• Ibutilide fumarate and any materials contaminated with it are considered hazardous waste.[3]

• Dispose of all waste, including unused product, contaminated PPE, and cleaning materials, in accordance with local, regional, and national regulations for hazardous waste.[3][5]

• Place all waste into appropriately labeled, sealed containers for disposal.[6] Do not empty into drains.[3][10]

Workflow for Safe Handling of Ibutilide Fumarate

The following diagram illustrates the logical workflow and decision-making process for the safe handling of Ibutilide fumarate from task assessment to final disposal.

Caption: Workflow for safe Ibutilide fumarate handling.

References

• 1. Ibutilide Fumarate Injection: Package Insert / Prescribing Info [drugs.com]
• 2. drugs.com [drugs.com]
• 3. fishersci.at [fishersci.at]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. combi-blocks.com [combi-blocks.com]
• 6. cdn.pfizer.com [cdn.pfizer.com]
• 7. Safe handling of hazardous drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. eTool : Hospitals - Pharmacy - Personal Protective Equipment (PPE) | Occupational Safety and Health Administration [osha.gov]
• 9. pogo.ca [pogo.ca]
• 10. fishersci.com [fishersci.com]
• 11. cdn.pfizer.com [cdn.pfizer.com]
• 12. medcentral.com [medcentral.com]